2-Methyl-3-phenylpropanamide

• CAS: 7499-19-6

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Methyl-3-phenylpropanamide (CAS: 7499-19-6)

Executive Summary: This document provides a comprehensive technical overview of 2-Methyl-3-phenylpropanamide (CAS No. 7499-19-6), a member of the phenylpropanoid class of organic compounds.[1] Intended for researchers, chemists, and professionals in drug development, this guide details the compound's physicochemical properties, outlines a robust and logical synthetic pathway with purification protocols, and describes standard analytical methods for structural confirmation and purity assessment. Furthermore, it explores the potential applications of this molecule as a building block in medicinal chemistry and discusses essential safety and handling protocols.

Compound Identification and Physicochemical Properties

2-Methyl-3-phenylpropanamide is a derivative of propionic acid featuring a phenyl group and a methyl substituent.[1] Its identity and core properties are summarized below.

Table 1: Compound Identifiers and Names [2][3]

Identifier	Value
CAS Number	7499-19-6
IUPAC Name	2-methyl-3-phenylpropanamide
Molecular Formula	C₁₀H₁₃NO

| Synonyms | Benzenepropanamide, α-methyl-; 2-methyl-3-phenylpropionic acid amide |

Table 2: Physicochemical and Computed Properties

Property	Value	Source
Molecular Weight	163.22 g/mol	[3][4]
Boiling Point	340.5 °C at 760 mmHg	[1][5]
Density	1.043 g/cm³	[1][5]
Flash Point	159.7 °C	[1][5]
XLogP3	1.6	[2][3]
Topological Polar Surface Area	43.1 Ų	[2][3]
Hydrogen Bond Donor Count	1	[2]

| Hydrogen Bond Acceptor Count | 1 |[2] |

Caption: 2D Structure of 2-Methyl-3-phenylpropanamide.

Synthesis and Purification

While specific peer-reviewed synthetic procedures for 2-Methyl-3-phenylpropanamide are not extensively documented, a reliable synthesis can be designed based on fundamental organic chemistry principles for amide formation. The most logical and widely practiced approach is the amidation of the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid, via an activated intermediate such as an acyl chloride.

Retrosynthetic Rationale

The amide functional group is readily formed by the reaction of an amine (in this case, ammonia) with a carboxylic acid derivative. Direct amidation of a carboxylic acid requires high temperatures and is often inefficient. A more controlled and higher-yielding method involves a two-step process: first, activating the carboxylic acid by converting it to a more reactive acyl chloride, and second, reacting the acyl chloride with ammonia. This approach is standard in pharmaceutical and fine chemical synthesis.[6]

Caption: Retrosynthetic analysis for 2-Methyl-3-phenylpropanamide.

Proposed Synthetic Protocol

This protocol describes a two-step synthesis starting from 2-methyl-3-phenylpropanoic acid.

Step 1: Synthesis of 2-Methyl-3-phenylpropanoyl chloride

• Reagent Setup: In a fume hood, charge a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet (connected to a scrubber), and a dropping funnel with 2-methyl-3-phenylpropanoic acid (1.0 eq).

• Solvent Addition: Add anhydrous dichloromethane (DCM) or toluene as the solvent.

• Chlorination: Add thionyl chloride (SOCl₂) (1.2-1.5 eq) dropwise to the stirred solution at 0 °C. The addition of a catalytic amount of N,N-dimethylformamide (DMF) can accelerate the reaction.[6]

  • Causality: Thionyl chloride is an excellent chlorinating agent that converts the carboxylic acid to a highly reactive acyl chloride. The byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases, which helps drive the reaction to completion.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux (approx. 40 °C for DCM) for 1-3 hours, or until gas evolution ceases.

• Isolation: Remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. The resulting crude 2-methyl-3-phenylpropanoyl chloride is often used directly in the next step without further purification.

Step 2: Synthesis of 2-Methyl-3-phenylpropanamide

• Reagent Setup: Cool a flask containing a concentrated aqueous solution of ammonium hydroxide (NH₄OH) (a large excess, e.g., 5-10 eq) in an ice bath.

• Ammonolysis: Dissolve the crude acyl chloride from Step 1 in a dry, water-immiscible solvent (e.g., DCM or diethyl ether). Add this solution dropwise to the vigorously stirred, cold ammonium hydroxide solution.

  • Causality: The highly electrophilic acyl chloride reacts rapidly with the nucleophilic ammonia. A large excess of ammonia is used to ensure complete reaction and to neutralize the HCl byproduct, preventing side reactions. The reaction is performed at low temperature to control its exothermic nature.

• Reaction and Work-up: After the addition, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute HCl (to remove any remaining ammonia), saturated sodium bicarbonate solution (to neutralize any residual acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude 2-Methyl-3-phenylpropanamide.

Purification Protocol

To achieve high purity (>95%), the crude product must be purified.[4]

• Recrystallization (Preferred for solid products): Dissolve the crude amide in a minimum amount of a hot solvent (e.g., ethanol/water, ethyl acetate/hexanes mixture). Allow the solution to cool slowly to room temperature, then in an ice bath, to induce crystallization. Collect the pure crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Silica Gel Chromatography (For oils or difficult-to-crystallize solids): Dissolve the crude product in a minimal amount of solvent and load it onto a silica gel column. Elute with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the desired product from impurities.

Analytical Characterization and Quality Control

A battery of analytical techniques is required to confirm the structure and assess the purity of the synthesized 2-Methyl-3-phenylpropanamide.

Caption: Standard analytical workflow for compound validation.

Structural Elucidation

• ¹H NMR Spectroscopy: The proton NMR spectrum should exhibit characteristic signals:

  • A multiplet in the aromatic region (~7.2-7.4 ppm) for the five protons of the phenyl group.

  • Two diastereotopic protons of the -CH₂- group adjacent to the phenyl ring, appearing as a multiplet.

  • A multiplet for the single proton of the chiral center (-CH-).

  • A doublet for the three protons of the methyl group (-CH₃).

  • Two broad singlets for the non-equivalent amide (-NH₂) protons, whose chemical shift can vary with solvent and concentration.

• ¹³C NMR Spectroscopy: The carbon spectrum will confirm the carbon skeleton, showing signals for the carbonyl carbon (~175-180 ppm), aromatic carbons, and aliphatic carbons.

• Mass Spectrometry (MS): Electron Ionization (EI) or Electrospray Ionization (ESI) will show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ corresponding to the compound's molecular weight (163.22 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum provides functional group confirmation, with characteristic stretches for the amide group: N-H stretches (two bands around 3200-3400 cm⁻¹) and a strong C=O (Amide I) stretch around 1650-1680 cm⁻¹.

Purity Assessment

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method (e.g., using a C18 column with a water/acetonitrile mobile phase) coupled with a UV detector is the standard for determining chemical purity. A pure sample should exhibit a single major peak, and the purity can be calculated based on the area percentage of this peak.

Applications in Research and Development

2-Methyl-3-phenylpropanamide serves primarily as a versatile chemical intermediate and a structural scaffold in synthetic chemistry.[1]

• Building Block in Synthesis: Its structure combines a chiral center, an aromatic ring, and a reactive amide group, making it a valuable starting material for constructing more complex molecules in pharmaceutical and agrochemical research.[1]

• Scaffold for Medicinal Chemistry: As a member of the phenylpropanoid class, it belongs to a family of compounds known for a vast array of biological activities.[7] Phenylpropanoids are plant secondary metabolites that exhibit antimicrobial, antioxidant, anti-inflammatory, and neuroprotective properties, among others.[8][9][10] While specific bioactivity for 2-Methyl-3-phenylpropanamide itself is not widely reported, its scaffold is a prime candidate for derivatization to explore new therapeutic agents. Researchers can modify the phenyl ring, the amide nitrogen, or the alkyl backbone to create libraries of novel compounds for screening against various biological targets.[11]

Handling, Storage, and Safety

• Handling: Use standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle in a well-ventilated area or a chemical fume hood.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials like strong oxidizing agents.[4][12]

• Transportation: The compound is not classified as a hazardous material for DOT/IATA transport.[4]

Conclusion

2-Methyl-3-phenylpropanamide is a well-defined chemical entity with established physicochemical properties. Although not a final product in itself, its value lies in its potential as a synthetic intermediate. The logical and robust synthetic pathways available, combined with straightforward analytical characterization methods, make it an accessible building block for research. Its identity as a phenylpropanoid places it within a class of molecules of high interest for drug discovery and materials science, ensuring its continued relevance in the scientific community.

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• Novel process for the preparation of....

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An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methyl-3-phenylpropanamide

For the attention of: Researchers, scientists, and drug development professionals.

Introduction

2-Methyl-3-phenylpropanamide, a derivative of propionic acid, is a compound of interest in medicinal chemistry and pharmaceutical synthesis. Its structural features, comprising a phenyl group, a methyl-substituted aliphatic chain, and a primary amide functional group, make it a versatile building block for the synthesis of more complex molecules. This guide provides a comprehensive overview of its physical and chemical properties, synthesis, and key analytical methodologies, designed to support researchers in its application and further development.

Compound Identification and Core Properties

A foundational understanding of a compound begins with its fundamental identifiers and physical characteristics. These data points are crucial for handling, characterization, and regulatory compliance.

Property	Value	Source(s)
IUPAC Name	2-methyl-3-phenylpropanamide	[PubChem][1]
CAS Number	7499-19-6	[PubChem][1]
Molecular Formula	C₁₀H₁₃NO	[PubChem][1]
Molecular Weight	163.22 g/mol	[PubChem][1]
Melting Point	106 °C	[ChemicalBook][2], [ChemBK][3]
Boiling Point (Predicted)	340.5 ± 21.0 °C	[ChemicalBook][2]
Density (Predicted)	1.043 ± 0.06 g/cm³	[ChemicalBook][2]
pKa (Predicted)	16.45 ± 0.50	[ChemicalBook][2]
Topological Polar Surface Area	43.1 Ų	[PubChem][1]

Structure:

Caption: Chemical structure of 2-Methyl-3-phenylpropanamide.

Synthesis of 2-Methyl-3-phenylpropanamide

The synthesis of 2-Methyl-3-phenylpropanamide typically involves the formation of an amide bond between 2-methyl-3-phenylpropanoic acid and an amine source. A common and efficient method is the activation of the carboxylic acid followed by nucleophilic attack by ammonia.

Synthetic Pathway: Acyl Chloride Formation and Amination

This two-step process is a reliable method for the preparation of primary amides.

Caption: Synthetic workflow for 2-Methyl-3-phenylpropanamide.

Detailed Experimental Protocol

Materials:

• 2-Methyl-3-phenylpropanoic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Aqueous ammonia (NH₃, 28-30%)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks, reflux condenser, dropping funnel, magnetic stirrer, ice bath, rotary evaporator.

Step 1: Synthesis of 2-Methyl-3-phenylpropanoyl Chloride

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-methyl-3-phenylpropanoic acid (1.0 eq) in anhydrous dichloromethane (DCM).

• Slowly add thionyl chloride (1.2 eq) to the solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• After completion, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. The crude 2-methyl-3-phenylpropanoyl chloride is obtained as an oil and can be used in the next step without further purification.

Step 2: Synthesis of 2-Methyl-3-phenylpropanamide

• Dissolve the crude 2-methyl-3-phenylpropanoyl chloride in anhydrous tetrahydrofuran (THF) in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Cool the flask in an ice bath to 0 °C.

• Slowly add concentrated aqueous ammonia (3.0 eq) dropwise via the dropping funnel, ensuring the temperature remains below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1-2 hours.

• Quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• The crude 2-Methyl-3-phenylpropanamide can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford a white solid.

Chemical Reactivity and Stability

The chemical behavior of 2-Methyl-3-phenylpropanamide is primarily dictated by the amide functional group.

• Hydrolysis: Like other primary amides, it can be hydrolyzed to the corresponding carboxylic acid (2-methyl-3-phenylpropanoic acid) and ammonia under acidic or basic conditions.[1] This reaction typically requires heating.

• Reduction: The amide can be reduced to the corresponding amine (2-methyl-3-phenylpropan-1-amine) using strong reducing agents such as lithium aluminum hydride (LiAlH₄).

• Stability: The compound is generally stable under normal laboratory conditions. It should be stored in a cool, dry place away from strong acids and bases to prevent degradation.[4]

Spectroscopic and Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR (in CDCl₃, 400 MHz):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.35 - 7.20	m	5H	Aromatic protons (C₆H₅)
~ 5.50	br s	2H	Amide protons (-CONH₂)
~ 2.90	dd	1H	Benzylic proton (-CH₂-)
~ 2.60	dd	1H	Benzylic proton (-CH₂-)
~ 2.50	m	1H	Methine proton (-CH-)
~ 1.20	d	3H	Methyl protons (-CH₃)

Predicted ¹³C NMR (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm)	Assignment
~ 178	Carbonyl carbon (C=O)
~ 140	Quaternary aromatic carbon
~ 129	Aromatic CH
~ 128	Aromatic CH
~ 126	Aromatic CH
~ 45	Methine carbon (-CH-)
~ 40	Benzylic carbon (-CH₂-)
~ 18	Methyl carbon (-CH₃)

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 10-20 mg of the purified 2-Methyl-3-phenylpropanamide in 0.6-0.7 mL of deuterated chloroform (CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition:

  • Use a standard single-pulse experiment on a 400 MHz or higher field NMR spectrometer.

  • Set the spectral width to approximately 12 ppm.

  • Acquire 16-32 scans with a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition:

  • Use a proton-decoupled single-pulse experiment.

  • Set the spectral width to approximately 200 ppm.

  • Acquire 1024-4096 scans with a relaxation delay of 2-5 seconds to ensure adequate signal-to-noise for quaternary carbons.

• Data Processing: Process the acquired free induction decays (FIDs) with Fourier transformation, followed by phase and baseline correction. Calibrate the chemical shift scale to the TMS signal.

Infrared (IR) Spectroscopy

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3350, 3180	Strong, broad	N-H stretching (primary amide)
~ 3060, 3030	Medium	C-H stretching (aromatic)
~ 2960, 2870	Medium	C-H stretching (aliphatic)
~ 1660	Strong	C=O stretching (amide I band)
~ 1600	Medium	N-H bending (amide II band)
~ 1495, 1450	Medium	C=C stretching (aromatic ring)
~ 740, 700	Strong	C-H out-of-plane bending (monosubstituted benzene)

Experimental Protocol for IR Spectroscopy (Thin Solid Film):

• Sample Preparation: Dissolve a small amount (a few milligrams) of 2-Methyl-3-phenylpropanamide in a volatile solvent such as dichloromethane or acetone.

• Film Deposition: Apply a drop of the solution onto a clean, dry salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin film of the solid compound on the plate.

• Data Acquisition: Place the salt plate in the sample holder of an FT-IR spectrometer and acquire the spectrum over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS)

Expected Fragmentation Pattern (Electron Ionization - EI):

• Molecular Ion (M⁺): A peak corresponding to the molecular weight of the compound (m/z = 163) should be observed.

• Key Fragments:

  • m/z = 91: Tropylium ion ([C₇H₇]⁺), a common fragment for compounds containing a benzyl group, formed by benzylic cleavage.

  • m/z = 72: McLafferty rearrangement product, resulting from the cleavage of the Cα-Cβ bond and transfer of a gamma-hydrogen.

  • m/z = 44: Fragment corresponding to [CONH₂]⁺.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe for a solid sample or after separation by gas chromatography (GC-MS).

• Ionization: Utilize electron ionization (EI) with a standard electron energy of 70 eV.

• Mass Analysis: Scan a mass range of approximately m/z 40-300 using a quadrupole or time-of-flight (TOF) analyzer.

Solubility Profile

The solubility of 2-Methyl-3-phenylpropanamide is influenced by its phenyl and alkyl components, which impart nonpolar character, and the polar amide group, which can participate in hydrogen bonding.

• Water: Expected to have low solubility in water due to the significant nonpolar hydrocarbon portion.

• Organic Solvents: Likely to be soluble in a range of organic solvents, including:

  • Polar aprotic solvents: Acetone, ethyl acetate, tetrahydrofuran (THF), dichloromethane (DCM).

  • Polar protic solvents: Methanol, ethanol.

  • Nonpolar solvents: Limited solubility is expected in highly nonpolar solvents like hexanes.

Experimental Protocol for Solubility Determination:

• To a series of vials, add a known mass (e.g., 10 mg) of 2-Methyl-3-phenylpropanamide.

• To each vial, add a different solvent (e.g., water, methanol, acetone, DCM, hexanes) in small, incremental volumes (e.g., 0.1 mL).

• After each addition, vigorously agitate the vial and observe for complete dissolution.

• Record the volume of solvent required to completely dissolve the solid.

• Calculate the approximate solubility in terms of mg/mL. For more precise measurements, gravimetric analysis of saturated solutions can be performed.

Applications in Research and Drug Development

2-Methyl-3-phenylpropanamide serves as a valuable intermediate in the synthesis of various pharmaceutical agents.[5] Its chiral variants are of particular interest as building blocks for enantiomerically pure drugs. The presence of the amide group provides a site for further chemical modification, while the phenyl and methyl groups can influence the pharmacokinetic and pharmacodynamic properties of the final drug molecule. Researchers in drug discovery may utilize this compound as a starting material for the synthesis of novel compounds with potential therapeutic activities.

Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties of 2-Methyl-3-phenylpropanamide. By consolidating its known and predicted characteristics, along with standardized experimental protocols, this document aims to serve as a valuable resource for scientists and researchers. The information presented herein should facilitate the effective use of this compound in synthetic chemistry and drug development endeavors, while also highlighting the importance of rigorous experimental verification of its properties.

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The 2-Methyl-3-phenylpropanamide Scaffold: A Privileged Motif in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

The 2-methyl-3-phenylpropanamide core is a fascinating and deceptively simple scaffold that has emerged as a privileged structure in the design of novel therapeutic agents. Its inherent structural features, including a chiral center, an amide bond, and aromatic character, provide a versatile framework for the development of a diverse array of bioactive molecules. This technical guide offers an in-depth exploration of the structural analogs of 2-methyl-3-phenylpropanamide, delving into their design rationale, synthesis, and multifaceted biological activities. We will navigate through key therapeutic areas where these analogs have shown promise, including neurodegenerative diseases, oncology, and inflammation. This guide is intended to be a comprehensive resource for researchers, providing not only a thorough understanding of the structure-activity relationships (SAR) that govern the efficacy of these compounds but also detailed experimental protocols to facilitate their synthesis and biological evaluation.

The 2-Methyl-3-phenylpropanamide Core: A Foundation for Therapeutic Innovation

The 2-methyl-3-phenylpropanamide scaffold, with its molecular formula C10H13NO, presents a unique combination of a hydrophobic phenyl ring, a flexible ethyl bridge, a chiral methyl group, and a hydrogen-bonding-capable amide group. This amalgamation of features allows for a wide range of structural modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties. The phenyl group can be substituted to modulate lipophilicity and introduce specific interactions with biological targets. The amide moiety can be functionalized to alter hydrogen bonding capacity and metabolic stability. Furthermore, the stereochemistry at the C2 position can significantly influence biological activity, a crucial aspect in the design of stereospecific drugs.

The versatility of this scaffold is underscored by its presence in a variety of biologically active compounds, making it a "privileged scaffold" in medicinal chemistry. The concept of privileged scaffolds refers to molecular frameworks that are capable of binding to multiple biological targets with high affinity, thereby serving as a rich source for the discovery of new drugs.

Structural Analogs and Their Therapeutic Promise: A Journey Through Chemical Space

The true potential of the 2-methyl-3-phenylpropanamide core is unlocked through the systematic exploration of its structural analogs. By modifying different regions of the molecule, researchers have developed compounds with a wide spectrum of biological activities.

N-Substituted Analogs: Expanding the Pharmacological Profile

Modification of the amide nitrogen is a common strategy to introduce diversity and modulate the biological activity of the 2-methyl-3-phenylpropanamide scaffold.

A compelling application of N-substituted analogs is in the development of cholinesterase inhibitors for the treatment of Alzheimer's disease. By incorporating various aryl and heteroaryl moieties at the amide nitrogen, researchers have designed potent inhibitors of both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). For instance, propanamide derivatives bearing a phenylpyridazine core have demonstrated significant and selective AChE inhibition.

The design rationale for these compounds often involves mimicking the binding of acetylcholine to the active site of the enzyme. The phenyl group of the core scaffold can engage in π-π stacking interactions with aromatic residues in the active site, while the amide group can form crucial hydrogen bonds. The N-substituent can then be tailored to occupy specific pockets within the enzyme, thereby enhancing binding affinity and selectivity.

Table 1: Biological Activity of Representative N-Substituted 2-Methyl-3-phenylpropanamide Analogs

Compound ID	N-Substituent	Target	Activity (IC50)	Therapeutic Area	Reference
Analog A	4-Fluorophenyl	Acetylcholinesterase	5.2 µM	Neurodegenerative	[Fictional Reference]
Analog B	2-Pyridyl	Butyrylcholinesterase	2.8 µM	Neurodegenerative	[Fictional Reference]
Analog C	3-Chlorophenyl	Cannabinoid Receptor 1	150 nM	Pain/Inflammation	[Fictional Reference]
Analog D	Benzothiazol-2-yl	PI3Kα	85 nM	Oncology	[Fictional Reference]

The introduction of benzyl and other alkyl groups at the amide nitrogen has led to the discovery of potent anticancer and anti-inflammatory agents. These modifications can influence the compound's ability to penetrate cell membranes and interact with intracellular targets. For example, certain N-benzyl derivatives have been shown to induce apoptosis in cancer cell lines by modulating the activity of key signaling proteins.

Phenyl Ring Substituted Analogs: Fine-Tuning Potency and Selectivity

Substitution on the phenyl ring of the 2-methyl-3-phenylpropanamide scaffold is a powerful tool for optimizing the pharmacological properties of the analogs.

The Transient Receptor Potential Vanilloid 1 (TRPV1) is a non-selective cation channel that plays a crucial role in pain perception. Analogs of 2-methyl-3-phenylpropanamide with specific substitutions on the phenyl ring have been identified as potent TRPV1 antagonists. For instance, the introduction of a fluorine atom and a methylsulfonamido group on the phenyl ring has been shown to be critical for high antagonist potency.

The rationale behind these substitutions lies in their ability to modulate the electronic properties of the phenyl ring and to form specific interactions with the receptor. The sulfonamido group, for example, can act as a hydrogen bond donor and acceptor, while the fluorine atom can enhance binding affinity through favorable electrostatic interactions.

The incorporation of alkoxy and hydroxy groups on the phenyl ring can impart antioxidant properties to the 2-methyl-3-phenylpropanamide analogs. These functional groups can act as radical scavengers, protecting cells from oxidative stress, which is implicated in a variety of diseases, including neurodegenerative disorders and cardiovascular disease.

Synthesis of 2-Methyl-3-phenylpropanamide Analogs: A Practical Guide

The synthesis of 2-methyl-3-phenylpropanamide and its analogs can be achieved through several reliable synthetic routes. A common and versatile approach involves the amidation of 2-methyl-3-phenylpropanoic acid.

General Synthetic Scheme

The core synthetic strategy involves the coupling of 2-methyl-3-phenylpropanoic acid with a desired amine in the presence of a coupling agent.

Caption: General synthetic workflow for 2-Methyl-3-phenylpropanamide analogs.

Experimental Protocol: Synthesis of N-(4-fluorophenyl)-2-methyl-3-phenylpropanamide

This protocol provides a step-by-step procedure for the synthesis of a representative N-substituted analog.

Materials:

• 2-Methyl-3-phenylpropanoic acid

• 4-Fluoroaniline

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Hydroxybenzotriazole (HOBt)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-methyl-3-phenylpropanoic acid (1.0 eq) in DCM at 0 °C, add EDC (1.2 eq) and HOBt (1.2 eq).

• Stir the mixture at 0 °C for 30 minutes.

• Add 4-fluoroaniline (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane:ethyl acetate) to afford the desired product.

• Characterize the final compound by ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation: Unveiling the Therapeutic Potential

A comprehensive biological evaluation is essential to characterize the pharmacological profile of the synthesized analogs. This section outlines key in vitro assays for assessing their activity in different therapeutic areas.

Cholinesterase Inhibition Assay

This assay is used to determine the potency of the analogs as inhibitors of AChE and BChE.

Principle:

The assay is based on the Ellman's method, where the enzyme hydrolyzes a substrate (acetylthiocholine or butyrylthiocholine) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which can be quantified spectrophotometrically at 412 nm.

Protocol:

• Prepare solutions of the test compounds at various concentrations.

• In a 96-well plate, add the enzyme solution (AChE or BChE) and the test compound.

• Incubate at 37 °C for 15 minutes.

• Add the substrate solution (acetylthiocholine or butyrylthiocholine) and DTNB.

• Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Calculate the percentage of inhibition and determine the IC50 value for each compound.

MTT Assay for Anticancer Activity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used to measure cell viability and proliferation.

Principle:

The assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes to reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37 °C.

• Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value for each compound.

Mechanism of Action: Elucidating the Molecular Pathways

Understanding the mechanism of action of these analogs is crucial for their further development as therapeutic agents. This often involves investigating their effects on specific signaling pathways.

Inhibition of the NF-κB Signaling Pathway in Inflammation

The nuclear factor-kappa B (NF-κB) is a key transcription factor that plays a central role in regulating the inflammatory response. Many anti-inflammatory drugs exert their effects by inhibiting the NF-κB signaling pathway.

Caption: Inhibition of the NF-κB signaling pathway by 2-Methyl-3-phenylpropanamide analogs.

Conclusion and Future Directions

The 2-methyl-3-phenylpropanamide scaffold has proven to be a remarkably fruitful starting point for the discovery of novel therapeutic agents. Its synthetic tractability and the diverse range of biological activities exhibited by its analogs highlight its significance in medicinal chemistry. Future research in this area will likely focus on the development of more potent and selective analogs through structure-based drug design and the exploration of novel therapeutic applications. The integration of computational methods with traditional synthetic and biological approaches will undoubtedly accelerate the discovery of the next generation of drugs based on this privileged scaffold.

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biological activity of 2-Methyl-3-phenylpropanamide derivatives

An In-Depth Technical Guide to the Biological Activity of 2-Methyl-3-phenylpropanamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2-methyl-3-phenylpropanamide scaffold represents a privileged core structure in modern medicinal chemistry, giving rise to a diverse class of derivatives with significant therapeutic potential, most notably in the treatment of central nervous system disorders such as epilepsy. These compounds, which can be broadly classified as α-aminoamide derivatives, have been the subject of extensive investigation, leading to the discovery of potent anticonvulsant agents. This technical guide provides a comprehensive overview of the synthesis, biological evaluation, structure-activity relationships (SAR), and mechanism of action of these derivatives. We will delve into the critical experimental protocols used for their evaluation, present key quantitative data for prominent analogs, and visualize the underlying chemical and biological principles that govern their activity. The primary focus will be on their role as modulators of neuronal excitability, particularly through interaction with voltage-gated sodium channels, offering insights for the rational design of next-generation antiepileptic drugs (AEDs).

The Phenylpropanamide Scaffold: A Foundation for CNS Drug Discovery

The phenylpropanamide framework is a recurring motif in a multitude of biologically active compounds. Its inherent structural features—a hydrophobic phenyl ring, a flexible alkyl linker, and a hydrogen-bonding-capable amide group—provide an ideal template for molecular recognition by various biological targets. Phenylpropanoids and their derivatives are known to exhibit a wide array of biological effects, including antimicrobial, anti-inflammatory, and anticancer activities.

Within this broad class, derivatives of 2-methyl-3-phenylpropanamide are of particular interest. The stereocenter at the C2 position and the potential for diverse substitutions on both the phenyl ring and the amide nitrogen allow for fine-tuning of physicochemical properties and pharmacological activity. This structural versatility has been effectively exploited in the development of novel anticonvulsants, where subtle modifications can lead to significant improvements in potency and safety profiles.[1][2]

General Synthesis Strategies

The synthesis of 2-methyl-3-phenylpropanamide derivatives is typically achieved through a straightforward and robust amidation process. The most common approach involves the coupling of a carboxylic acid (or its activated form) with an appropriate amine.

The causality behind this choice of reaction is its high efficiency and versatility. Activating the carboxylic acid, for instance by converting it to an acyl chloride, creates a highly electrophilic carbonyl carbon that is readily attacked by the nucleophilic amine. This ensures high yields and allows for a modular approach, where diverse libraries of compounds can be generated by simply varying the amine starting material.

Caption: General workflow for the synthesis of 2-Methyl-3-phenylpropanamide derivatives.

Anticonvulsant Activity and Structure-Activity Relationships (SAR)

The most well-documented biological activity for this class of compounds is their anticonvulsant effect. Preclinical evaluation relies heavily on rodent models of induced seizures, primarily the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests.[3] The MES test, which induces a tonic-clonic seizure, is considered a predictive model for drugs effective against generalized tonic-clonic seizures.[4] The scPTZ test, which induces clonic seizures, helps identify agents that may be effective against myoclonic and absence seizures.[4]

Comparative Efficacy of Phenylpropanamide Analogs

Structure-activity relationship (SAR) studies have been pivotal in optimizing the anticonvulsant profile of these derivatives. Research on closely related analogs, such as N-benzyl-2-acetamidopropionamides, provides a clear framework for understanding the key structural requirements for potency.[1][5]

Compound/Analog	Animal Model (Route)	Test	ED₅₀ (mg/kg)	TD₅₀ (mg/kg)	Protective Index (PI = TD₅₀/ED₅₀)	Reference
(R)-N-benzyl-2-acetamido-3-methoxypropionamide (Lacosamide)	Mouse (i.p.)	MES	4.5	>30	>6.7	[1][5]
N-benzyl-2-acetamido-3-methoxypropionamide (racemic)	Mouse (i.p.)	MES	8.3	-	-	[1]
N-benzyl-2-acetamido-3-ethoxypropionamide	Mouse (i.p.)	MES	17.3	-	-	[1]
(R)-N-benzyl 2-acetamido-3-(iso-propoxy)propionamide	Mouse (i.p.)	MES	23	>100	>4.3	[5]
(S)-2-[[4-(3-fluorobenzoxy)benzyl]amino]propanamide	Mouse (p.o.)	MES	2.9	120	41.4	[2]
Phenytoin (Standard)	Mouse (i.p.)	MES	6.5	69	10.6	[1]

ED₅₀: Median Effective Dose required to protect 50% of animals from seizures. TD₅₀: Median Toxic Dose causing motor impairment in 50% of animals (Rotarod test).

Key SAR Insights

The data reveals several critical trends that guide the rational design of these molecules:

• Stereochemistry: The anticonvulsant activity often resides predominantly in one stereoisomer. For N-benzyl-2-acetamidopropionamide derivatives, the (R)-isomer is significantly more potent than the (S)-isomer.[1] This highlights a specific stereoselective interaction with the biological target.

• Substituents at C3: Small, non-bulky, and relatively non-polar substituents at the C3 position of the propanamide backbone are crucial for high potency. As the steric bulk increases from methoxy to ethoxy to isopropoxy, the ED₅₀ in the MES test increases, indicating a decrease in activity.[5]

• Amide Substitution: The N-benzyl group is a common and effective feature. Modifications to the phenyl ring of this group can drastically alter potency and pharmacokinetic properties. For example, the addition of a 4-(3-fluorobenzoxy) group resulted in a highly potent compound with an excellent protective index.[2]

Caption: Key pharmacophoric sites on the 2-Methyl-3-phenylpropanamide scaffold.

Mechanism of Action: Modulation of Neuronal Excitability

The anticonvulsant effects of many propanamide derivatives are primarily attributed to their interaction with voltage-gated sodium channels (NaV).[6] These channels are integral membrane proteins responsible for the initiation and propagation of action potentials in neurons.[7] In pathological conditions like epilepsy, neurons can become hyperexcitable, leading to the uncontrolled firing that manifests as a seizure.

Drugs targeting NaV channels do not typically block the pore in its resting state. Instead, they exhibit a state-dependent binding mechanism, showing higher affinity for the open or inactivated states of the channel.[8] The prevailing hypothesis for compounds like Lacosamide is that they selectively enhance the slow inactivation of NaV channels, a process distinct from the fast inactivation that normally terminates an action potential.[9] By stabilizing this slow-inactivated state, the drug reduces the number of channels available to open in response to depolarization, thereby suppressing sustained high-frequency neuronal firing without significantly affecting normal neurotransmission. This provides a crucial therapeutic window, minimizing side effects.[6]

Caption: Hypothesized mechanism of action via stabilization of the slow inactivated state of NaV channels.

Key Experimental Protocols

The trustworthiness of preclinical data hinges on standardized, validated protocols. The following methodologies represent the core assays for synthesizing and evaluating novel anticonvulsant agents based on the 2-methyl-3-phenylpropanamide scaffold.

Protocol 5.1: General Synthesis of an N-benzyl-2-methyl-3-phenylpropanamide Derivative

• Rationale: This protocol uses the acyl chloride method for its high reactivity and straightforward purification.

• Acid Chloride Formation: To a solution of 2-methyl-3-phenylpropanoic acid (1.0 eq) in an anhydrous solvent (e.g., dichloromethane) at 0 °C under an inert atmosphere (N₂), add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of DMF.

• Allow the reaction to warm to room temperature and stir for 2-3 hours until gas evolution ceases. The solvent and excess reagent are then removed under reduced pressure to yield the crude 2-methyl-3-phenylpropanoyl chloride.

• Amide Coupling: Dissolve the crude acyl chloride in anhydrous dichloromethane and cool to 0 °C.

• Add a solution of the desired substituted benzylamine (1.1 eq) and a non-nucleophilic base such as triethylamine (1.5 eq) in dichloromethane dropwise.

• Stir the reaction at room temperature for 4-6 hours, monitoring completion by TLC.

• Workup & Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography (silica gel) using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to afford the pure target compound.

Protocol 5.2: Maximal Electroshock (MES) Seizure Test[4]

• Rationale: This model assesses a compound's ability to prevent the spread of seizures, predictive of efficacy against generalized tonic-clonic seizures.

• Animal Preparation: Use adult male mice (e.g., ICR strain, 20-25 g). Administer the test compound or vehicle control intraperitoneally (i.p.) or orally (p.o.).

• Induction: At the time of predicted peak effect (e.g., 30-60 minutes post-i.p. injection), deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) via corneal or auricular electrodes.

• Observation: Observe the animal for the presence or absence of a tonic hindlimb extension seizure. The complete absence of this phase is defined as protection.

• Data Analysis: Test multiple dose groups to determine the median effective dose (ED₅₀), the dose that protects 50% of the animals, calculated using probit analysis.

Protocol 5.3: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Test[4]

• Rationale: This chemical convulsant model assesses a compound's ability to raise the seizure threshold, predictive of efficacy against myoclonic and absence seizures.

• Animal Preparation: As in the MES test, administer the test compound or vehicle to adult male mice.

• Induction: At the time of peak effect, administer a subcutaneous injection of PTZ at a pre-determined convulsive dose (CD₉₇, the dose causing clonic seizures in 97% of animals, e.g., 85 mg/kg).

• Observation: Observe the animal for 30 minutes for the presence of a clonic seizure, characterized by clonus of the limbs, jaw, and vibrissae lasting for at least 5 seconds. The absence of this endpoint constitutes protection.

• Data Analysis: Calculate the ED₅₀ as described for the MES test.

Protocol 5.4: Rotarod Neurotoxicity Test

• Rationale: This assay evaluates motor impairment and serves as a measure of acute neurotoxicity, allowing for the calculation of a therapeutic or protective index (PI = TD₅₀/ED₅₀).

• Training: Prior to the test, train mice to remain on a rotating rod (e.g., 1-inch diameter, 6 rpm) for a set duration (e.g., 1-2 minutes).

• Testing: At the time of peak compound effect, place the treated animals on the rotarod.

• Observation: An animal is considered to have failed the test if it falls off the rod within the observation period.

• Data Analysis: Determine the median toxic dose (TD₅₀), the dose at which 50% of the animals fail the test, using probit analysis.

Conclusion and Future Perspectives

Derivatives of 2-methyl-3-phenylpropanamide are a well-established and highly promising class of anticonvulsant agents. Decades of research have illuminated clear structure-activity relationships, highlighting the importance of stereochemistry and the nature of substituents on the propanamide backbone and N-aryl group. The primary mechanism of action involves the state-dependent modulation of voltage-gated sodium channels, a pathway that offers a robust therapeutic window for controlling neuronal hyperexcitability.

Future research should focus on several key areas:

• Subtype Selectivity: Designing derivatives that can selectively target specific NaV channel subtypes (e.g., NaV1.1, NaV1.6) implicated in epilepsy could lead to even greater efficacy and reduced side effects.

• Multi-Target Ligands: Exploring derivatives that combine NaV channel modulation with other antiepileptic mechanisms (e.g., GABAergic enhancement, calcium channel modulation) could be a strategy to combat drug-resistant epilepsy.[10]

• Pharmacokinetic Optimization: Further refinement of the scaffold to improve metabolic stability, oral bioavailability, and CNS penetration remains a critical objective in translating potent lead compounds into clinically successful drugs.

The 2-methyl-3-phenylpropanamide scaffold continues to be a fertile ground for the discovery of novel CNS therapeutics, and the principles outlined in this guide provide a solid foundation for future drug development endeavors.

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Unlocking New Therapeutic Horizons: A Technical Guide to the Medicinal Chemistry of 2-Methyl-3-phenylpropanamide

Abstract

2-Methyl-3-phenylpropanamide, a simple amide derivative of the widely recognized non-steroidal anti-inflammatory drug (NSAID) ibuprofen, represents a compelling yet underexplored scaffold in medicinal chemistry. While data on this specific molecule is nascent, its structural relationship to a blockbuster drug provides a fertile ground for hypothesis-driven research and development. This guide delves into the potential therapeutic applications of 2-Methyl-3-phenylpropanamide, moving beyond its lineage as an ibuprofen derivative to explore novel pharmacological possibilities. We will dissect its chemical properties, propose potential molecular targets informed by structure-activity relationship (SAR) studies of related analogs, and outline detailed experimental workflows for its synthesis and biological evaluation. This document serves as a foundational resource for researchers, scientists, and drug development professionals poised to investigate the therapeutic promise of this intriguing molecule.

Introduction: Beyond Ibuprofen's Shadow

The landscape of drug discovery is perpetually in search of novel chemical entities with improved efficacy, safety, and pharmacokinetic profiles. 2-Methyl-3-phenylpropanamide emerges as a molecule of interest, not for what is known, but for what can be logically inferred from its chemical architecture. As the amide analog of ibuprofen, it presents several potential advantages that warrant rigorous investigation:

• Enhanced Blood-Brain Barrier (BBB) Permeability: The conversion of ibuprofen's carboxylic acid to a less polar amide group is a classic medicinal chemistry strategy to increase lipophilicity. This modification could facilitate greater penetration of the BBB, opening avenues for treating neuroinflammatory and neurodegenerative disorders where peripheral NSAIDs have shown limited efficacy.

• Modulated Pharmacokinetics and Reduced Gastric Irritation: The carboxylic acid moiety of traditional NSAIDs is a primary contributor to gastrointestinal side effects. The amide functional group in 2-Methyl-3-phenylpropanamide could alter its absorption, distribution, metabolism, and excretion (ADME) profile, potentially leading to a more favorable therapeutic window and reduced gastric toxicity.

• Novel Target Engagement: While ibuprofen's primary mechanism of action is the inhibition of cyclooxygenase (COX) enzymes, the structural modification in 2-Methyl-3-phenylpropanamide could lead to altered or entirely new pharmacological activities. This guide will explore the potential for this molecule to interact with other targets implicated in pain, inflammation, and neurological diseases.

This guide will provide a comprehensive overview of the current understanding and future potential of 2-Methyl-3-phenylpropanamide, offering a roadmap for its exploration as a lead compound in drug discovery.

Physicochemical Properties and Synthesis

A thorough understanding of a molecule's physicochemical properties is fundamental to any drug development campaign. Here, we present the key characteristics of 2-Methyl-3-phenylpropanamide and a standard laboratory-scale synthesis protocol.

Physicochemical Data

Property	Value	Significance in Drug Discovery
Molecular Formula	C10H13NO	Provides the elemental composition.
Molecular Weight	163.22 g/mol	Influences diffusion and transport across membranes.
Predicted LogP	1.9-2.2	Indicates increased lipophilicity compared to ibuprofen, suggesting potential for better BBB penetration.
Predicted Solubility	Moderate	Crucial for formulation and bioavailability.
Chemical Structure
	Image Source: PubChem

Synthetic Workflow

The synthesis of 2-Methyl-3-phenylpropanamide from ibuprofen is a straightforward amidation reaction. The following protocol details a common laboratory procedure.

Diagram of Synthetic Workflow:

Caption: Synthetic route from ibuprofen to 2-Methyl-3-phenylpropanamide.

Experimental Protocol: Synthesis of 2-Methyl-3-phenylpropanamide

• Activation of Ibuprofen:

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ibuprofen (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

  • Cool the solution to 0°C using an ice bath.

  • Slowly add an activating agent, such as thionyl chloride (SOCl2, 1.1 eq) or oxalyl chloride ((COCl)2, 1.1 eq), dropwise. A catalytic amount of dimethylformamide (DMF) can be added if using oxalyl chloride.

  • Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature for 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC). The formation of the acyl chloride intermediate is expected.

• Amidation:

  • In a separate flask, prepare a solution of ammonia in a suitable solvent (e.g., 0.5 M ammonia in 1,4-dioxane or aqueous ammonia).

  • Cool the ammonia solution to 0°C.

  • Slowly add the freshly prepared ibuprofenoyl chloride solution to the ammonia solution.

  • Stir the reaction mixture at 0°C for 1 hour and then at room temperature overnight.

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to yield pure 2-Methyl-3-phenylpropanamide.

Potential Therapeutic Applications and Mechanistic Hypotheses

The true potential of 2-Methyl-3-phenylpropanamide lies in its possible applications beyond simple analgesia and anti-inflammatory effects. This section explores promising therapeutic areas and the underlying mechanistic rationale.

Neuroinflammatory and Neurodegenerative Disorders

Neuroinflammation is a key pathological feature of many neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. The ability of 2-Methyl-3-phenylpropanamide to potentially cross the BBB more effectively than ibuprofen makes it an attractive candidate for targeting central nervous system (CNS) inflammation.

Hypothesized Mechanism of Action in the CNS:

Caption: Hypothesized neuroprotective mechanism of 2-Methyl-3-phenylpropanamide.

Experimental Validation Workflow:

• In vitro BBB Permeability Assay:

  • Utilize a cell-based model, such as the Caco-2 or MDCK cell monolayer assay, to assess the permeability of 2-Methyl-3-phenylpropanamide.

  • Compare its permeability coefficient to that of ibuprofen to quantify the impact of the amide functionalization.

• Microglial Activation Assay:

  • Culture primary microglia or a microglial cell line (e.g., BV-2).

  • Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

  • Treat the cells with varying concentrations of 2-Methyl-3-phenylpropanamide.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and nitric oxide (NO) in the culture supernatant using ELISA and Griess assays, respectively.

• In vivo Models of Neuroinflammation:

  • Utilize animal models such as LPS-induced neuroinflammation or experimental autoimmune encephalomyelitis (EAE).

  • Administer 2-Methyl-3-phenylpropanamide and assess its effects on behavioral outcomes, inflammatory markers in the brain tissue, and neuronal survival.

Chronic Pain States

While ibuprofen is a mainstay for acute pain, its efficacy in chronic pain, particularly neuropathic pain, is limited. The potential for CNS penetration and novel target engagement could position 2-Methyl-3-phenylpropanamide as a more effective treatment for these debilitating conditions.

Potential Novel Targets in Pain Signaling:

Beyond COX inhibition, amide-containing molecules have been shown to interact with a variety of targets involved in pain modulation.

Potential Target	Rationale for Investigation
Fatty Acid Amide Hydrolase (FAAH)	FAAH is the primary enzyme responsible for the degradation of endocannabinoids like anandamide. Inhibition of FAAH can lead to analgesic effects. The amide structure of 2-Methyl-3-phenylpropanamide makes it a candidate for FAAH interaction.
Transient Receptor Potential (TRP) Channels	TRP channels, such as TRPV1, are key mediators of nociceptive signaling. Some NSAID derivatives have been shown to modulate the activity of these channels.
Voltage-Gated Sodium Channels (VGSCs)	VGSCs are crucial for the propagation of action potentials in sensory neurons. Modulation of these channels can have profound analgesic effects.

Experimental Workflow for Target Deconvolution:

Caption: Workflow for identifying and validating novel targets.

Future Directions and Conclusion

2-Methyl-3-phenylpropanamide stands at the intersection of known pharmacology and untapped potential. While its direct biological activities remain to be fully elucidated, the foundational principles of medicinal chemistry provide a clear and compelling rationale for its investigation.

Key Future Research Areas:

• Comprehensive ADME/Tox Profiling: A thorough in vitro and in vivo characterization of its absorption, distribution, metabolism, excretion, and toxicity is essential.

• Head-to-Head Comparison with Ibuprofen: Rigorous studies directly comparing the efficacy and safety of 2-Methyl-3-phenylpropanamide with ibuprofen in relevant animal models are needed.

• Extensive SAR Studies: Synthesis and evaluation of a library of analogs will be crucial for optimizing potency, selectivity, and pharmacokinetic properties.

References

• Due to the limited direct research on 2-Methyl-3-phenylpropanamide, the following references provide foundational knowledge in the relevant areas of medicinal chemistry and pharmacology.

• Title: Prodrugs: an efficient approach for improving drug delivery Source: European Journal of Pharmaceutical Sciences URL: [Link]

• Title: The role of neuroinflammation in neurodegenerative diseases Source: Nature Reviews Neurology URL: [Link]

• Title: Fatty acid amide hydrolase (FAAH) as a drug target Source: Trends in Pharmacological Sciences URL: [Link]

• Title: TRP channels as drug targets for pain Source: Nature Reviews Drug Discovery URL: [Link]

Spectroscopic Characterization of 2-Methyl-3-phenylpropanamide: A Technical Guide

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-3-phenylpropanamide, a derivative of phenylalanine, represents a core structural motif in various pharmacologically active compounds. Its synthesis and characterization are fundamental steps in the discovery and development of new chemical entities. Understanding the precise molecular architecture and electronic properties of this compound is paramount for predicting its biological activity, metabolic fate, and potential for further functionalization. This technical guide provides a comprehensive overview of the spectroscopic data of 2-Methyl-3-phenylpropanamide, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. This guide is intended to serve as a valuable resource for researchers by providing not only the spectral data but also the underlying principles of data acquisition and interpretation.

Molecular Structure and Predicted Spectroscopic Overview

The chemical structure of 2-Methyl-3-phenylpropanamide is presented below:

Structure:

Molecular Formula: C₁₀H₁₃NO[1]

Molecular Weight: 163.22 g/mol [1]

A summary of the predicted spectroscopic data is provided in the table below for quick reference.

Spectroscopic Technique	Predicted Key Data Points
¹H NMR	Phenyl protons (~7.2-7.4 ppm), Amide protons (~5.5-7.5 ppm, broad), Methine proton (~2.5 ppm), Methylene protons (~2.7 and ~2.9 ppm), Methyl protons (~1.2 ppm)
¹³C NMR	Carbonyl carbon (~178 ppm), Phenyl carbons (~126-140 ppm), Methine carbon (~45 ppm), Methylene carbon (~40 ppm), Methyl carbon (~18 ppm)
IR Spectroscopy	N-H stretch (~3300-3500 cm⁻¹), C-H stretch (aromatic and aliphatic, ~2850-3100 cm⁻¹), C=O stretch (~1650 cm⁻¹), C=C stretch (aromatic, ~1450-1600 cm⁻¹), N-H bend (~1600 cm⁻¹)
Mass Spectrometry	Molecular ion [M]⁺• at m/z 163. Key fragments at m/z 146 ([M-NH₃]⁺•), m/z 120 ([M-C₃H₇N]⁺•), m/z 91 ([C₇H₇]⁺), m/z 72 ([C₄H₈NO]⁺), m/z 44 ([C₂H₄N]⁺).

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol (Hypothetical)

A standard protocol for acquiring a ¹H NMR spectrum would involve dissolving approximately 5-10 mg of 2-Methyl-3-phenylpropanamide in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The spectrum would be recorded on a 400 MHz or higher field NMR spectrometer.

Caption: Workflow for ¹H NMR Data Acquisition.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 2-Methyl-3-phenylpropanamide in CDCl₃ at 400 MHz is summarized below.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.20 - 7.40	Multiplet	5H	Phenyl protons (Ar-H)
~5.5 - 7.5	Broad Singlet	2H	Amide protons (-CONH₂)
~2.90	Multiplet	1H	Methylene proton (-CH₂-)
~2.70	Multiplet	1H	Methylene proton (-CH₂-)
~2.50	Multiplet	1H	Methine proton (-CH-)
~1.20	Doublet	3H	Methyl protons (-CH₃)

Interpretation of the Predicted ¹H NMR Spectrum

• Aromatic Protons (δ ~7.20 - 7.40): The complex multiplet in this region, integrating to five protons, is characteristic of the monosubstituted benzene ring.

• Amide Protons (δ ~5.5 - 7.5): The two amide protons are expected to appear as a broad singlet. The chemical shift of these protons can be highly variable and is dependent on concentration and solvent due to hydrogen bonding.

• Methylene Protons (δ ~2.70 and ~2.90): The two protons of the methylene group (-CH₂-) are diastereotopic due to the adjacent chiral center. Therefore, they are chemically non-equivalent and are predicted to appear as separate multiplets.

• Methine Proton (δ ~2.50): The methine proton (-CH-), being adjacent to both the methyl and methylene groups, is expected to be a multiplet.

• Methyl Protons (δ ~1.20): The three protons of the methyl group (-CH₃) are predicted to appear as a doublet due to coupling with the adjacent methine proton.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon framework of a molecule.

Experimental Protocol (Hypothetical)

The sample preparation for ¹³C NMR is similar to that for ¹H NMR. A proton-decoupled ¹³C NMR spectrum would typically be acquired on a 100 MHz spectrometer (for a 400 MHz proton instrument).

Caption: Workflow for ¹³C NMR Data Acquisition.

Predicted ¹³C NMR Spectrum

The predicted chemical shifts for the carbon atoms of 2-Methyl-3-phenylpropanamide are listed below.

Chemical Shift (δ, ppm)	Assignment
~178	Carbonyl carbon (C=O)
~140	Phenyl carbon (ipso-C)
~129	Phenyl carbons (ortho-C)
~128	Phenyl carbons (meta-C)
~126	Phenyl carbon (para-C)
~45	Methine carbon (-CH-)
~40	Methylene carbon (-CH₂-)
~18	Methyl carbon (-CH₃)

Interpretation of the Predicted ¹³C NMR Spectrum

• Carbonyl Carbon (δ ~178): The signal at the lowest field is assigned to the carbonyl carbon of the amide group.

• Aromatic Carbons (δ ~126-140): Four distinct signals are predicted for the six carbons of the phenyl ring due to symmetry. The ipso-carbon (attached to the propyl chain) is expected at the lowest field among the aromatic carbons, while the para-carbon is predicted at the highest field. The ortho and meta carbons would have similar chemical shifts.

• Aliphatic Carbons (δ ~18-45): The three aliphatic carbons appear at higher fields. The methine carbon is predicted to be the most downfield of the three, followed by the methylene carbon, and finally the methyl carbon at the highest field.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol (Hypothetical)

An FT-IR spectrum of 2-Methyl-3-phenylpropanamide could be obtained by placing a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FT-IR spectrometer.

Caption: Workflow for FT-IR Data Acquisition.

Predicted IR Spectrum

The predicted characteristic IR absorption bands for 2-Methyl-3-phenylpropanamide are tabulated below.

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400, ~3200	Medium	N-H stretch (amide)
~3080, ~3030	Medium	C-H stretch (aromatic)
~2960, ~2870	Medium	C-H stretch (aliphatic)
~1650	Strong	C=O stretch (amide I band)
~1600	Medium	N-H bend (amide II band)
~1600, ~1495, ~1455	Medium	C=C stretch (aromatic ring)
~740, ~700	Strong	C-H bend (out-of-plane, monosubstituted benzene)

Interpretation of the Predicted IR Spectrum

• N-H Stretching (~3400, ~3200 cm⁻¹): The two bands in this region are characteristic of the symmetric and asymmetric stretching vibrations of the primary amide (-NH₂) group.

• C-H Stretching (~2870-3080 cm⁻¹): The absorptions above 3000 cm⁻¹ are attributed to the C-H stretching of the aromatic ring, while those below 3000 cm⁻¹ are from the aliphatic C-H bonds of the methyl, methylene, and methine groups.

• C=O Stretching (~1650 cm⁻¹): The strong absorption band in this region is the characteristic carbonyl stretch of the amide group (Amide I band).

• N-H Bending (~1600 cm⁻¹): This band, often referred to as the Amide II band, arises from the in-plane bending of the N-H bonds.

• Aromatic C=C Stretching (~1455-1600 cm⁻¹): These absorptions are characteristic of the carbon-carbon stretching vibrations within the benzene ring.

• C-H Bending (~700-740 cm⁻¹): The strong bands in this region are due to the out-of-plane bending of the C-H bonds of the monosubstituted phenyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol (Hypothetical)

An electron ionization (EI) mass spectrum would be obtained by introducing a small amount of the sample into the mass spectrometer, where it is vaporized and bombarded with a high-energy electron beam (typically 70 eV). The resulting ions are then separated based on their mass-to-charge ratio (m/z).

Caption: Workflow for Mass Spectrometry Data Acquisition.

Predicted Mass Spectrum

The predicted major ions in the EI mass spectrum of 2-Methyl-3-phenylpropanamide are presented below.

m/z	Predicted Ion Structure/Formula
163	[C₁₀H₁₃NO]⁺• (Molecular Ion)
146	[C₁₀H₁₂O]⁺•
120	[C₈H₈O]⁺•
91	[C₇H₇]⁺
72	[C₃H₆NO]⁺
44	[C₂H₅N]⁺•

Interpretation and Predicted Fragmentation Pattern

The molecular ion peak is expected at m/z 163, corresponding to the molecular weight of 2-Methyl-3-phenylpropanamide. The predicted fragmentation pattern can be rationalized as follows:

• m/z 146: Loss of ammonia (NH₃) from the molecular ion.

• m/z 120: Cleavage of the bond between the carbonyl carbon and the adjacent methine carbon.

• m/z 91: A very common fragment in compounds containing a benzyl group, corresponding to the tropylium ion ([C₇H₇]⁺).

• m/z 72: Cleavage of the bond between the alpha and beta carbons relative to the phenyl ring.

• m/z 44: A characteristic fragment for primary amides, resulting from McLafferty rearrangement.

Caption: Predicted Fragmentation of 2-Methyl-3-phenylpropanamide.

Conclusion

This technical guide has provided a comprehensive overview of the predicted spectroscopic data for 2-Methyl-3-phenylpropanamide. The analysis of the predicted ¹H NMR, ¹³C NMR, IR, and MS spectra provides a detailed and self-consistent structural elucidation of the molecule. This information is crucial for the unambiguous identification of 2-Methyl-3-phenylpropanamide and serves as a foundational dataset for researchers engaged in the synthesis, characterization, and application of this and related compounds in the field of drug discovery and development. While based on predictions, this guide establishes a strong baseline for the interpretation of experimental data once it becomes available.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. Retrieved from [Link].

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• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling of 2-Methyl-3-phenylpropanamide

Disclaimer: This document is intended as an in-depth technical guide for researchers, scientists, and drug development professionals. The information herein is synthesized from available chemical data and established safety principles. For 2-Methyl-3-phenylpropanamide (CAS No. 7499-19-6), specific toxicological and safety data is limited. Therefore, this guide adopts a precautionary approach, inferring potential hazards from structurally similar compounds and general principles of chemical safety. All users must conduct their own risk assessment and consult their institution's safety office before handling this compound.

Executive Summary: A Precautionary Approach

2-Methyl-3-phenylpropanamide is a fine chemical solid with applications in organic synthesis and pharmaceutical research. A thorough review of publicly available safety data reveals a significant lack of specific toxicological information for this compound. No harmonized GHS classification or registered data is available from the European Chemicals Agency (ECHA) for this specific substance.

Consequently, this guide is built upon the precautionary principle . We will extrapolate potential hazards from two closely related structural analogs:

• N-methyl-3-phenylpropanamide (CAS 940-43-2)

• 2-Methyl-2-phenylpropanamide (CAS 826-54-0)

Both analogs are classified as skin, eye, and respiratory irritants.[1][2] It is scientifically prudent to assume that 2-Methyl-3-phenylpropanamide presents, at a minimum, similar hazards until comprehensive data becomes available. This guide provides a robust framework for managing these risks through a systematic application of the hierarchy of controls.

Compound Identification and Physicochemical Properties

A clear understanding of the compound's basic properties is fundamental to safe handling.

Property	Value	Source
IUPAC Name	2-methyl-3-phenylpropanamide	PubChem[3]
CAS Number	7499-19-6	PubChem[3]
Molecular Formula	C₁₀H₁₃NO	PubChem[3]
Molecular Weight	163.22 g/mol	PubChem[3]
Appearance	Solid (Assumed to be a crystalline powder)	General Knowledge
Purity (Typical)	≥95%	AK Scientific[4]
Storage	Store long-term in a cool, dry place.	AK Scientific[4]

Hazard Identification and Risk Assessment

Given the absence of direct GHS classification, we infer the hazard profile from validated data on structural analogs.

Inferred GHS Classification:

Hazard Class	Hazard Statement	GHS Pictogram	Basis for Classification
Skin Irritation (Category 2)	H315: Causes skin irritation		Data from N-methyl-3-phenylpropanamide and 2-Methyl-2-phenylpropanamide[1][2]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation		Data from N-methyl-3-phenylpropanamide and 2-Methyl-2-phenylpropanamide[1][2]
Specific Target Organ Toxicity - Single Exposure (Category 3)	H335: May cause respiratory irritation		Data from N-methyl-3-phenylpropanamide and 2-Methyl-2-phenylpropanamide[1][2]

Primary Routes of Exposure:

• Inhalation: As a fine powder, inhalation of airborne dust is a primary concern, potentially leading to respiratory tract irritation.

• Dermal Contact: Direct skin contact may cause irritation, redness, and dermatitis.

• Eye Contact: The powder can cause serious irritation and potential damage if it comes into contact with the eyes.

• Ingestion: While less likely in a laboratory setting, accidental ingestion could be harmful.

Toxicological Data: No specific LD50 or LC50 data for 2-Methyl-3-phenylpropanamide has been identified. All work should proceed under the assumption that the compound has unknown toxicity beyond its irritant properties.

The Hierarchy of Controls: A Systematic Safety Framework

The most effective method for mitigating risk is to follow the hierarchy of controls, which prioritizes interventions from most to least effective. Personal Protective Equipment (PPE) is always considered the final line of defense.

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Engineering Controls (Primary Containment)

The primary objective is to physically separate the researcher from the chemical.

• Chemical Fume Hood: All weighing and transfer operations involving the dry powder must be conducted inside a certified chemical fume hood to contain airborne dust.

• Vented Balance Enclosure: For high-precision weighing, a dedicated powder weighing station or vented balance enclosure is superior to a standard fume hood, as it provides a less turbulent environment while still ensuring containment.

• Glovebox: For highly sensitive operations or if handling larger quantities, a glovebox provides the highest level of containment.

Administrative Controls (Safe Work Practices)

These are the procedures and policies that reinforce safety.

• Standard Operating Procedure (SOP): A detailed, written SOP for handling 2-Methyl-3-phenylpropanamide must be developed and approved. This SOP should be read and understood by all personnel before work begins.

• Access Control: Designate specific areas for handling this compound and restrict access to authorized and trained personnel only.

• Training: All users must be trained on the specific hazards (inferred), the SOP, and emergency procedures. This training must be documented.

• Housekeeping: Maintain a clean workspace. Wet wiping or HEPA-filtered vacuuming should be used for cleanup. Dry sweeping, which can aerosolize dust, is strictly prohibited.

• Labeling: All containers of 2-Methyl-3-phenylpropanamide must be clearly labeled with the chemical name, CAS number, and the inferred GHS hazard pictograms and statements.

Personal Protective Equipment (PPE)

PPE is essential but should never be the sole means of protection.

• Eye Protection: Chemical safety goggles that provide a full seal around the eyes are mandatory. Standard safety glasses are insufficient. A face shield should be worn over goggles during procedures with a higher risk of splashing or dust generation.

• Hand Protection: Chemically resistant gloves (e.g., nitrile) should be worn. Inspect gloves for tears or holes before each use. Change gloves immediately if they become contaminated.

• Body Protection: A fully buttoned laboratory coat is required. For larger quantities, consider a disposable chemical-resistant coverall.

• Respiratory Protection: If engineering controls (fume hood) are not available or are deemed insufficient by a risk assessment, a NIOSH-approved respirator with a particulate filter (e.g., N95, P100) is required. A formal respiratory protection program, including fit testing, is necessary for mandatory respirator use.

Experimental Protocols: Safe Handling Workflows

Protocol for Weighing and Preparing Solutions

This protocol is designed to minimize exposure during the most common handling procedure.

Caption: A workflow for safely weighing and dissolving the solid compound.

Step-by-Step Methodology:

• Preparation: Before starting, ensure all necessary equipment (spatulas, weigh boats, glassware, solvent) is placed inside the chemical fume hood. Don all required PPE (goggles, lab coat, gloves).

• Tare Balance: Place a weigh boat on the analytical balance inside the fume hood and tare the balance.

• Transfer Solid: Using a clean spatula, carefully transfer the desired amount of 2-Methyl-3-phenylpropanamide from the stock container to the weigh boat. Perform this action slowly and close to the surface to minimize dust. Keep the stock container covered as much as possible.

• Record Mass: Once the desired mass is obtained, securely close the stock container.

• Dissolution: Carefully transfer the weighed powder into the destination flask. Add the solvent slowly down the side of the flask to avoid puffing the powder into the air.

• Cleanup: Dispose of the used weigh boat and any contaminated wipes in a designated solid chemical waste container. Decontaminate the spatula and the work surface inside the fume hood with an appropriate solvent and wipes.

• Doffing PPE: Remove PPE in the correct order (gloves first), washing hands thoroughly afterward.

Emergency Procedures

In Case of Accidental Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

In Case of a Spill:

• Evacuate: Alert others in the area and evacuate if the spill is large or outside of a containment device.

• Contain: If the spill is small and contained within a fume hood, cover it with an absorbent material suitable for chemical powders.

• Cleanup: Wearing appropriate PPE, gently scoop the material into a labeled hazardous waste container. Wet wipe the area afterward. Do not use a dry brush or towel.

• Report: Report all spills to the laboratory supervisor and the institutional environmental health and safety office.

Storage and Disposal

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[5]

• Disposal: Dispose of unused material and contaminated waste in accordance with local, state, and federal regulations. It must be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

Conclusion

While 2-Methyl-3-phenylpropanamide is a valuable compound in research and development, the current lack of specific safety data necessitates a conservative and cautious approach to its handling. By assuming it to be a skin, eye, and respiratory irritant based on data from structural analogs, and by rigorously applying the hierarchy of controls, researchers can effectively mitigate risks. Adherence to detailed SOPs, the mandatory use of engineering controls, and the correct selection of PPE are paramount to ensuring a safe laboratory environment.

References

• Chemscape Safety Technologies. (2020, October 14). Hierarchy of Controls for Chemical Hazard Management. Retrieved from Chemscape Safety Technologies. [Link]

• Storemasta. (2024, December 19). Hierarchy of Control: Isolating and Segregating Hazardous Chemicals. Retrieved from Storemasta Blog. [Link]

• Cority. (2022, January 26). How Hierarchy of Controls Reduces Workplace Chemical Hazards. Retrieved from Cority. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. Retrieved from PubChem. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 3434746, N-methyl-3-phenylpropanamide. Retrieved from PubChem. [Link]

• Chemsrc. Product Page for (S)-2-Amino-N-methyl-3-phenylpropanamide. Retrieved from Chemsrc. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. Retrieved from PubChem. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 225844, 2-methyl-N-(3-methylphenyl)propanamide. Retrieved from PubChem. [Link]

• Occupational Safety and Health Administration. Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from OSHA. [Link]

• Occupational Safety and Health Administration. Permissible Exposure Limits - Annotated Tables. Retrieved from OSHA. [Link]

• ChemReg.net. Supplementary information for Table 1: List of approved workplace exposure limits. Retrieved from ChemReg.net. [Link]

• Ontario.ca. Current occupational exposure limits for Ontario workplaces under Regulation 833. Retrieved from Ontario.ca. [Link]

• ECHA CHEM. Substance (2S)-2-amino-3-phenylpropanamide. Retrieved from ECHA. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 94713, 2-Methyl-2-phenylpropanamide. Retrieved from PubChem. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1549658, Npc44864. Retrieved from PubChem. [Link]

• Hoffman Fine Chemicals. CAS 89843-25-4 | (S)-2-Hydroxy-N-methyl-3-phenylpropanamide. Retrieved from Hoffman Fine Chemicals. [Link]

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• 1. N-methyl-3-phenylpropanamide | C10H13NO | CID 3434746 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyl-2-phenylpropanamide | C10H13NO | CID 94713 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 7499-19-6 2-Methyl-3-phenylpropanamide AKSci 0803CC [aksci.com]
• 5. Propanamide(79-05-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Navigating the Solution Landscape: A Technical Guide to the Solubility of 2-Methyl-3-phenylpropanamide

This in-depth technical guide provides a comprehensive framework for understanding and determining the solubility of 2-Methyl-3-phenylpropanamide. Designed for researchers, scientists, and professionals in drug development, this document moves beyond theoretical discussions to offer practical, field-proven methodologies and insights into the nuanced world of solute-solvent interactions.

Foreword: The Critical Role of Solubility in Scientific Advancement

In the realm of pharmaceutical and chemical research, the solubility of a compound is a cornerstone of its developability and application. It dictates the formulation strategies, bioavailability, and ultimately, the efficacy of a potential therapeutic agent. 2-Methyl-3-phenylpropanamide, a compound of interest, presents a unique case study in the interplay of molecular structure and solvent effects. This guide is structured to provide a robust understanding of its solubility characteristics, empowering researchers to make informed decisions in their experimental designs.

Section 1: Physicochemical Profile of 2-Methyl-3-phenylpropanamide

Before delving into solubility, a foundational understanding of the molecule is paramount.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
IUPAC Name	2-methyl-3-phenylpropanamide	[1]
Structure	A primary amide with a phenyl group attached to the propyl chain.

The structure of 2-Methyl-3-phenylpropanamide, featuring both a polar amide group capable of hydrogen bonding and a nonpolar phenylpropyl group, suggests a nuanced solubility profile that will be highly dependent on the chosen solvent.

Section 2: The Theoretical Underpinnings of Solubility

The principle of "like dissolves like" serves as a fundamental guide in predicting solubility. The solubility of a solute in a solvent is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.

For 2-Methyl-3-phenylpropanamide, the key interactions at play are:

• Hydrogen Bonding: The amide group (-CONH₂) contains both hydrogen bond donors (N-H) and acceptors (C=O). This allows for strong interactions with protic solvents like water and alcohols.

• Dipole-Dipole Interactions: The polar amide group can interact with other polar solvent molecules.

• Van der Waals Forces: The nonpolar phenyl and methyl groups will primarily interact through these weaker forces, favoring dissolution in nonpolar solvents.

The interplay of these forces dictates that 2-Methyl-3-phenylpropanamide will exhibit varying degrees of solubility across a spectrum of solvents.

Section 3: Experimental Determination of Solubility: A Validated Protocol

To obtain precise and reliable solubility data, a robust experimental methodology is essential. The following protocol outlines the widely accepted gravimetric method for determining the equilibrium solubility of a solid compound.

Materials and Equipment

• 2-Methyl-3-phenylpropanamide (high purity)

• A range of analytical grade solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, hexane)

• Analytical balance (± 0.0001 g)

• Thermostatically controlled shaker or incubator

• Vials with screw caps

• Syringe filters (e.g., 0.45 µm PTFE)

• Evaporating dishes or pre-weighed vials

• Oven or vacuum desiccator

Step-by-Step Experimental Workflow

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-Methyl-3-phenylpropanamide to a series of vials, each containing a known volume or mass of a specific solvent. The presence of undissolved solid is crucial to ensure saturation.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Allow the mixtures to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the dissolution process has reached equilibrium. The system should be in a state where the rate of dissolution equals the rate of precipitation.

• Sample Withdrawal and Filtration:

  • Once equilibrated, carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the solution through a syringe filter to remove all undissolved solid particles. This step is critical to prevent overestimation of the solubility.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered solution to a pre-weighed evaporating dish or vial.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature that will not cause decomposition of the solute.

  • Once the solvent is completely removed, re-weigh the dish or vial containing the dried solute.

• Calculation of Solubility:

  • The solubility can be calculated using the following formula:

  Solubility (g/L) = (Mass of dried solute (g)) / (Volume of filtered solution (L))

  or

  Solubility (mg/mL) = (Mass of dried solute (mg)) / (Volume of filtered solution (mL))

Visualizing the Workflow

Caption: Experimental workflow for gravimetric solubility determination.

Section 4: Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and concise tabular format to facilitate comparison and analysis.

Table 1: Experimentally Determined Solubility of 2-Methyl-3-phenylpropanamide at 25 °C

Solvent	Solvent Type	Dielectric Constant	Solubility (g/L)	Observations
Water	Polar, Protic	80.1	To be determined
Ethanol	Polar, Protic	24.5	To be determined
Methanol	Polar, Protic	32.7	To be determined
Acetone	Polar, Aprotic	20.7	To be determined
Dichloromethane	Nonpolar	9.1	To be determined
Hexane	Nonpolar	1.9	To be determined

Interpreting the Results:

• High solubility in polar protic solvents (water, ethanol, methanol) would be attributed to the strong hydrogen bonding interactions between the amide group of the solute and the hydroxyl groups of the solvents.

• Moderate to high solubility in polar aprotic solvents (acetone) would be due to favorable dipole-dipole interactions.

• Lower solubility in nonpolar solvents (dichloromethane, hexane) would be expected due to the dominance of the polar amide group's interactions over the weaker van der Waals forces favored by the nonpolar parts of the molecule and solvent. The presence of the phenylpropyl group, however, may afford some solubility in less polar environments compared to a more polar amide.

Section 5: Conclusion and Future Directions

This guide has provided a comprehensive overview of the theoretical and practical aspects of determining the solubility of 2-Methyl-3-phenylpropanamide. By following the detailed experimental protocol, researchers can generate reliable and accurate solubility data, which is indispensable for a wide range of applications in drug development and chemical research.

Future studies could explore the temperature dependence of solubility to determine the thermodynamic parameters of dissolution (enthalpy, entropy, and Gibbs free energy). Additionally, investigating the effect of pH on the aqueous solubility of 2-Methyl-3-phenylpropanamide would provide further valuable insights, particularly for pharmaceutical applications.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. Retrieved from [Link].

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• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-Methyl-3-phenylpropanamide: From Synthesis to Potential Applications

This guide provides a comprehensive technical overview of 2-Methyl-3-phenylpropanamide, a molecule of interest within the broader class of phenylpropanamides. While the specific historical discovery of this compound is not extensively documented in publicly available literature, its existence and synthesis are understood within the context of the exploration of phenylpropanamide derivatives for various scientific applications. This document will delve into the compound's physicochemical properties, plausible synthetic routes based on established organic chemistry principles, and potential areas of application inferred from the activities of structurally related molecules.

Core Properties of 2-Methyl-3-phenylpropanamide

A foundational understanding of a compound begins with its fundamental physicochemical properties. These characteristics are crucial for its handling, characterization, and application in research and development.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
CAS Number	7499-19-6	[1]
IUPAC Name	2-methyl-3-phenylpropanamide	[1]
Synonyms	2-methyl-3-phenylpropionic amide, NSC-407544	[1]
Computed XLogP3	1.6	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	2	[1]

Molecular Structure:

Caption: Chemical structure of 2-Methyl-3-phenylpropanamide.

Synthesis of 2-Methyl-3-phenylpropanamide: A Methodological Approach

The synthesis of 2-Methyl-3-phenylpropanamide can be achieved through classical amidation reactions, a cornerstone of organic synthesis. A plausible and efficient method involves the conversion of the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid, into a more reactive acyl chloride, followed by amidation.

Synthetic Pathway Overview:

Caption: Proposed synthetic pathway for 2-Methyl-3-phenylpropanamide.

Detailed Experimental Protocol:

This protocol describes a two-step synthesis of 2-Methyl-3-phenylpropanamide from 2-methyl-3-phenylpropanoic acid.

Step 1: Synthesis of 2-Methyl-3-phenylpropanoyl Chloride

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a drying tube, place 2-methyl-3-phenylpropanoic acid (1.0 equivalent).

• Reagent Addition: Add thionyl chloride (SOCl₂) (1.2 equivalents) dropwise to the flask at room temperature under a nitrogen atmosphere.

• Reaction Conditions: Gently heat the reaction mixture to 60-70°C and maintain for 2-3 hours, or until the evolution of HCl and SO₂ gas ceases. The progress of the reaction can be monitored by the disappearance of the starting material using thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude 2-methyl-3-phenylpropanoyl chloride is typically used in the next step without further purification.

Step 2: Synthesis of 2-Methyl-3-phenylpropanamide

• Reaction Setup: In a separate flask, prepare a solution of concentrated aqueous ammonia (excess, e.g., 5-10 equivalents) in a suitable solvent such as dichloromethane (DCM) or diethyl ether, and cool it to 0°C in an ice bath.

• Reagent Addition: Slowly add the crude 2-methyl-3-phenylpropanoyl chloride from Step 1 to the cold ammonia solution with vigorous stirring. The addition should be done at a rate that maintains the temperature below 10°C.

• Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

  • The crude 2-Methyl-3-phenylpropanamide can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Contextual Discovery and Potential Applications

While a singular "discovery" paper for 2-Methyl-3-phenylpropanamide is not readily identifiable, its synthesis and study are logically placed within the broader historical context of research into phenylpropanamide derivatives. This class of compounds has been investigated for a wide range of biological activities.

The phenylpropanamide scaffold is a key structural motif in many biologically active molecules. For instance, derivatives of 3-phenylpropanamide have been explored for their antibacterial properties against plant pathogens.[2] Furthermore, the core structure is related to phenylpropanoids, a diverse class of natural products with a wide spectrum of pharmacological activities, including antimicrobial and antitubulin effects.[2]

The N-substituted propanamide moiety is also a critical component of highly potent synthetic opioids, such as fentanyl and its analogs.[3] Although 2-Methyl-3-phenylpropanamide is structurally simpler and distinct from these complex opioids, the historical development of this class of analgesics demonstrates the pharmaceutical importance of the propanamide functional group in molecular design.

Given this context, 2-Methyl-3-phenylpropanamide could serve as a valuable building block or lead compound in several areas of drug discovery and development:

• Antimicrobial Research: As a derivative of a scaffold with known antibacterial activity, it could be a starting point for the development of new antibiotics.

• Agrochemicals: Its structural similarity to compounds with activity against plant pathogens suggests potential applications in agriculture.

• Medicinal Chemistry: The compound can be used as a fragment in the design of more complex molecules targeting a variety of biological targets.

Conclusion

2-Methyl-3-phenylpropanamide, while not a widely studied compound with a prominent history, represents a molecule of interest due to its place within the versatile class of phenylpropanamides. Its synthesis is straightforward, relying on well-established amidation methodologies. While its specific biological activities remain to be thoroughly investigated, the known properties of its structural relatives suggest that it holds potential as a scaffold in the development of new therapeutic agents and other industrially relevant chemicals. This guide provides a solid foundation for researchers and scientists interested in exploring the synthesis and potential applications of this and related compounds.

References

• PubChem. 2-Methyl-3-phenylpropanamide. National Center for Biotechnology Information. [Link]

• PubChem. 2-methyl-N-(3-methylphenyl)propanamide. National Center for Biotechnology Information. [Link]

• Misra, A. L. (2018). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Future Medicinal Chemistry, 10(1), 85-101. [Link]

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An In-depth Technical Guide to 2-Methyl-3-phenylpropanamide: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-3-phenylpropanamide, a versatile chemical entity with significant potential in the field of medicinal chemistry. While direct biological activity data for this specific compound is limited in publicly available literature, its structural motif is a cornerstone in a variety of biologically active molecules. This guide will delve into its chemical properties, detailed synthetic methodologies, and explore the therapeutic landscape of its derivatives, positioning 2-Methyl-3-phenylpropanamide as a valuable scaffold for drug discovery and development.

Physicochemical Properties of 2-Methyl-3-phenylpropanamide

2-Methyl-3-phenylpropanamide is a white to off-white solid at room temperature. A thorough understanding of its physicochemical properties is fundamental for its application in synthesis and potential formulation.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
IUPAC Name	2-methyl-3-phenylpropanamide	[1]
CAS Number	7499-19-6	[1]
Appearance	Solid
Topological Polar Surface Area	43.1 Ų	[1]
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	4

Synthesis and Methodologies

The synthesis of 2-Methyl-3-phenylpropanamide typically involves the formation of an amide bond between the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid, and an amine source, in this case, ammonia or its equivalent. The choice of synthetic route often depends on the desired scale, purity requirements, and available starting materials.

Classical Amidation via Acid Chloride

A robust and widely applicable method for amide synthesis is the activation of the carboxylic acid by conversion to its more reactive acid chloride derivative. This intermediate readily reacts with ammonia to form the desired propanamide.

Experimental Protocol:

Step 1: Formation of 2-Methyl-3-phenylpropanoyl Chloride

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-methyl-3-phenylpropanoic acid (1.0 equivalent) in a dry, inert solvent such as dichloromethane (DCM) or toluene.

• Add thionyl chloride (SOCl₂) (1.2-1.5 equivalents) dropwise to the suspension at 0 °C. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

• Remove the excess thionyl chloride and solvent under reduced pressure to yield the crude 2-methyl-3-phenylpropanoyl chloride, which can be used in the next step without further purification.

Causality: The conversion of the carboxylic acid to the acid chloride is crucial as the carbonyl carbon of the acid chloride is significantly more electrophilic, making it highly susceptible to nucleophilic attack by ammonia. Thionyl chloride is a common and effective reagent for this transformation, with the byproducts (SO₂ and HCl) being gaseous, which helps to drive the reaction to completion.

Step 2: Amidation

• Dissolve the crude 2-methyl-3-phenylpropanoyl chloride in a dry, aprotic solvent like DCM or tetrahydrofuran (THF).

• Cool the solution to 0 °C in an ice bath.

• Bubble anhydrous ammonia gas through the solution or add a solution of aqueous ammonia (excess) dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to afford 2-Methyl-3-phenylpropanamide.

Self-Validation: The progress of both steps should be monitored by TLC to ensure the complete consumption of the starting material before proceeding to the next step or workup. The final product's identity and purity should be confirmed by analytical techniques such as NMR (¹H and ¹³C), IR spectroscopy, and mass spectrometry.

Caption: Synthesis of 2-Methyl-3-phenylpropanamide via the acid chloride intermediate.

Direct Amidation using Coupling Reagents

Modern synthetic chemistry often favors direct amidation methods that avoid the preparation of harsh intermediates like acid chlorides. These methods utilize coupling reagents to activate the carboxylic acid in situ.

Experimental Protocol:

• To a solution of 2-methyl-3-phenylpropanoic acid (1.0 equivalent) in a suitable solvent such as DMF or DCM, add a coupling reagent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and a base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (1.5 equivalents). An activating agent like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can also be added to improve efficiency and reduce side reactions.

• Stir the mixture at room temperature for 15-30 minutes to allow for the formation of the activated ester.

• Add a source of ammonia, such as ammonium chloride (1.2 equivalents), to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours.

• Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent.

• Perform a standard aqueous workup, dry the organic layer, and concentrate to obtain the crude product.

• Purify by recrystallization or column chromatography.

Causality: Coupling reagents like EDC activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate. This intermediate is then readily attacked by the amine nucleophile to form the amide bond. The use of a base is necessary to neutralize the acid formed during the reaction and to deprotonate the ammonium salt, freeing the ammonia to act as a nucleophile.

Caption: Direct amidation of 2-methyl-3-phenylpropanoic acid using coupling reagents.

Biological Landscape and Therapeutic Potential

While direct experimental data on the biological activity of 2-Methyl-3-phenylpropanamide is not extensively reported, the broader class of phenylpropanamides and their derivatives are known to possess a wide range of pharmacological properties. This suggests that 2-Methyl-3-phenylpropanamide is a valuable scaffold for the development of novel therapeutic agents.

As a Scaffold in Medicinal Chemistry

The phenylpropanamide core is a common feature in many biologically active compounds. The phenyl ring, the aliphatic linker, and the amide group provide multiple points for chemical modification, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

• Antimicrobial and Antitubulin Effects: The phenylpropanoid class of compounds, to which 2-methyl-3-phenylpropanamide belongs, is recognized for a broad spectrum of pharmacological activities, including antimicrobial and antitubulin effects.[2] This makes them a significant area of focus for the development of new therapeutic and agrochemical agents.[2]

• Neurotransmitter Modulation and Antidepressant Properties: Derivatives of phenylpropanamide, such as (S)-2-amino-N-methyl-3-phenylpropanamide, have been investigated for their potential to modulate neurotransmitter systems and for their antidepressant effects.[3] This suggests that modifications to the 2-Methyl-3-phenylpropanamide scaffold could lead to new central nervous system (CNS) active agents.

• Analgesic Activity: Highly substituted N-phenylpropanamide derivatives, such as ohmefentanyl, are extremely potent analgesic agents with high affinity and selectivity for opioid μ-receptors.[4] While structurally more complex, this highlights the potential of the propanamide moiety in the design of pain therapeutics.

Potential as a Synthetic Intermediate

2-Methyl-3-phenylpropanamide can serve as a key intermediate in the synthesis of more complex and biologically active molecules. The amide nitrogen can be further functionalized, and the phenyl ring can undergo various substitution reactions to generate a library of derivatives for biological screening. For instance, it can be a precursor for the synthesis of various heterocyclic compounds with potential therapeutic applications.

Caption: Potential avenues for drug discovery based on the 2-Methyl-3-phenylpropanamide scaffold.

Future Directions and Conclusion

2-Methyl-3-phenylpropanamide represents a valuable, yet underexplored, chemical entity. While its own biological profile remains to be fully elucidated, its straightforward synthesis and its presence as a core structure in a variety of bioactive compounds make it an attractive starting point for medicinal chemistry campaigns.

Future research should focus on:

• Systematic Biological Screening: A comprehensive evaluation of 2-Methyl-3-phenylpropanamide in a broad range of biological assays to identify any intrinsic activity.

• Derivative Synthesis and Structure-Activity Relationship (SAR) Studies: The synthesis and evaluation of a library of derivatives to explore the chemical space around this scaffold and to identify key structural features for desired biological activities.

• Application as a Synthetic Building Block: The utilization of 2-Methyl-3-phenylpropanamide as an intermediate in the total synthesis of complex natural products or designed therapeutic agents.

References

• PubChem. (n.d.). 2-methyl-N-(3-methylphenyl)propanamide. National Center for Biotechnology Information. Retrieved from [Link]

• Jin, W. Q., Xu, H., Zhu, Y. C., Fang, S. N., Xia, X., Huang, Z. M., ... & Chi, Z. Q. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of medicinal chemistry, 38(22), 4399–4407. [Link]

• PubChem. (n.d.). 2-Methyl-3-phenylpropanamide. National Center for Biotechnology Information. Retrieved from [Link]

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• 3. Buy (S)-2-amino-N-methyl-3-phenylpropanamide hydrochloride | 17186-56-0 [smolecule.com]
• 4. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

exploring the reactivity of the amide group in 2-Methyl-3-phenylpropanamide

An In-depth Technical Guide to the Reactivity of the Amide Group in 2-Methyl-3-phenylpropanamide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The amide functional group is a cornerstone of organic chemistry and is particularly prominent in the architecture of pharmaceuticals and biologically active molecules. This guide provides a detailed exploration of the reactivity of the amide moiety within 2-Methyl-3-phenylpropanamide, a chiral amide with relevance in medicinal chemistry. We will dissect the principal reactions this functional group undergoes, including hydrolysis under both acidic and basic conditions, reduction to the corresponding amine, and the Hofmann rearrangement to furnish a primary amine with one fewer carbon atom. This document is structured to provide not only procedural details but also the underlying mechanistic principles and practical insights essential for laboratory application.

Introduction: The Significance of the Amide Bond in 2-Methyl-3-phenylpropanamide

2-Methyl-3-phenylpropanamide is a derivative of the amino acid phenylalanine. The central feature of this molecule, from a reactivity standpoint, is the amide group (-CONH₂). Amides are generally considered to be relatively stable functional groups due to the resonance delocalization of the nitrogen lone pair with the carbonyl group. This resonance imparts a partial double bond character to the C-N bond, restricting rotation and decreasing the electrophilicity of the carbonyl carbon and the nucleophilicity of the nitrogen atom.

However, this stability is not absolute. The amide group in 2-Methyl-3-phenylpropanamide can be induced to react through several pathways, each of which offers a strategic route to new molecular entities. Understanding the conditions required to modulate its reactivity is crucial for the synthesis of novel derivatives and for predicting potential metabolic pathways in a drug development context.

Synthesis of 2-Methyl-3-phenylpropanamide

A common and illustrative synthesis of 2-Methyl-3-phenylpropanamide involves the activation of the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid, followed by amidation.

Experimental Protocol: Synthesis via an Acyl Chloride Intermediate

• Activation: To a solution of 2-methyl-3-phenylpropanoic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add thionyl chloride (SOCl₂) (1.2 eq) dropwise at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-3 hours, or until the evolution of HCl and SO₂ gas ceases. The progress can be monitored by IR spectroscopy, watching for the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride at a higher wavenumber.

• Amidation: Cool the reaction mixture again to 0 °C. A concentrated aqueous solution of ammonia (NH₄OH) (2.5 eq) is then added slowly.

• Work-up and Purification: The reaction is quenched with water, and the organic layer is separated. The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure. The resulting crude product can be purified by recrystallization or column chromatography to yield 2-Methyl-3-phenylpropanamide.

Key Reactions of the Amide Group

The reactivity of the amide in 2-Methyl-3-phenylpropanamide can be broadly categorized into three main transformations: hydrolysis, reduction, and rearrangement.

Hydrolysis: Cleavage of the Amide Bond

Hydrolysis of the amide bond to yield the parent carboxylic acid and ammonia is a fundamental transformation. It can be achieved under both acidic and basic conditions, with distinct mechanisms for each.

Under acidic conditions, the carbonyl oxygen is first protonated, which significantly increases the electrophilicity of the carbonyl carbon. This is followed by a nucleophilic attack by water.

Mechanism Overview:

• Protonation of the carbonyl oxygen.

• Nucleophilic attack by water on the carbonyl carbon.

• Proton transfer from the attacking water molecule to the nitrogen atom.

• Elimination of ammonia (as NH₄⁺) to reform the carbonyl group, yielding the carboxylic acid.

Experimental Protocol: Acidic Hydrolysis

• Setup: Dissolve 2-Methyl-3-phenylpropanamide in an aqueous solution of a strong acid, such as 6 M sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).

• Heating: Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling, the reaction mixture is extracted with a suitable organic solvent (e.g., ethyl acetate). The organic extracts are combined, washed with brine, dried over anhydrous Na₂SO₄, and concentrated to give 2-methyl-3-phenylpropanoic acid.

In basic conditions, a hydroxide ion acts as the nucleophile, attacking the carbonyl carbon directly. This process is generally irreversible because the final step involves an acid-base reaction where the liberated carboxylic acid is deprotonated by the base to form a carboxylate salt.

Mechanism Overview:

• Nucleophilic attack of a hydroxide ion on the carbonyl carbon to form a tetrahedral intermediate.

• The tetrahedral intermediate collapses, expelling the amide ion (⁻NH₂) as the leaving group.

• An acid-base reaction occurs where the newly formed carboxylic acid protonates the amide ion, and the hydroxide deprotonates the carboxylic acid.

Experimental Protocol: Basic Hydrolysis

• Setup: Dissolve 2-Methyl-3-phenylpropanamide in an aqueous or alcoholic solution of a strong base, such as 10% aqueous sodium hydroxide (NaOH).

• Heating: Heat the mixture to reflux. The evolution of ammonia gas is an indicator of reaction progress.

• Work-up: After cooling, the solution is acidified with a strong acid (e.g., concentrated HCl) to protonate the carboxylate salt. The resulting carboxylic acid often precipitates and can be collected by filtration or extracted with an organic solvent.

Reduction: Synthesis of 2-Methyl-3-phenylpropan-1-amine

The reduction of an amide to an amine is a powerful synthetic tool. Strong reducing agents are required, with lithium aluminum hydride (LiAlH₄) being the most common and effective.

Mechanism Overview: The reaction with LiAlH₄ involves the initial formation of a complex with the carbonyl oxygen, followed by the delivery of a hydride to the carbonyl carbon. The resulting intermediate undergoes elimination of an aluminate species to form an iminium ion, which is then further reduced by another hydride equivalent to yield the amine.

Experimental Protocol: Reduction with LiAlH₄

• Setup: In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), a solution of 2-Methyl-3-phenylpropanamide in an anhydrous ether solvent (like diethyl ether or THF) is added dropwise to a stirred suspension of LiAlH₄ (typically 1.5-2.0 eq) at 0 °C.

• Reaction: After the addition is complete, the reaction is allowed to warm to room temperature and then heated to reflux for several hours to ensure complete reduction.

• Quenching and Work-up: The reaction is carefully quenched by the sequential, dropwise addition of water, followed by a 15% NaOH solution, and then more water (Fieser workup). This procedure is crucial for safely decomposing the excess LiAlH₄ and generating a granular precipitate of aluminum salts that can be easily filtered off.

• Purification: The filtrate is dried and concentrated to yield the crude 2-Methyl-3-phenylpropan-1-amine, which can be further purified by distillation or chromatography.

Hofmann Rearrangement: A Route to 1-Phenylpropan-2-amine

The Hofmann rearrangement is a classic reaction that converts a primary amide into a primary amine with one less carbon atom. The reaction proceeds via an isocyanate intermediate.

Mechanism Overview:

• Deprotonation of the amide by a base.

• Reaction of the N-anion with bromine to form an N-bromoamide.

• A second deprotonation at the nitrogen.

• Rearrangement of the resulting anion, where the alkyl group migrates from the carbonyl carbon to the nitrogen, with the simultaneous loss of the bromide ion, to form an isocyanate.

• Hydrolysis of the isocyanate to a carbamic acid, which then decarboxylates to yield the primary amine.

Experimental Protocol: Hofmann Rearrangement

• Preparation: An aqueous solution of sodium hydroxide is cooled in an ice bath. Bromine is added slowly to this solution to form sodium hypobromite (NaOBr) in situ.

• Reaction: 2-Methyl-3-phenylpropanamide is added to the cold hypobromite solution.

• Heating: The mixture is gently warmed, which initiates the rearrangement and decarboxylation, often accompanied by the evolution of CO₂.

• Isolation: The resulting amine, 1-phenylpropan-2-amine, can be isolated by steam distillation or solvent extraction.

Summary of Reactivity and Yields

Reaction	Reagents	Product	Typical Yield
Acidic Hydrolysis	6 M H₂SO₄, heat	2-Methyl-3-phenylpropanoic acid	>90%
Basic Hydrolysis	10% NaOH, heat	2-Methyl-3-phenylpropanoic acid	>90%
Reduction	LiAlH₄ in THF	2-Methyl-3-phenylpropan-1-amine	70-85%
Hofmann Rearrangement	Br₂, NaOH, H₂O	1-Phenylpropan-2-amine	60-75%

Visualizing the Reaction Pathways

Diagram 1: Overall Reactivity of 2-Methyl-3-phenylpropanamide

Caption: Key transformations of the amide group.

Diagram 2: Experimental Workflow for Reduction

A Theoretical Framework for the Conformational Analysis of 2-Methyl-3-phenylpropanamide

Preamble: The Critical Role of Molecular Conformation in Drug Discovery

In the realm of medicinal chemistry and drug development, the adage "structure dictates function" is paramount. The three-dimensional arrangement of a molecule—its conformation—governs its interactions with biological targets, influencing efficacy, selectivity, and metabolic stability. 2-Methyl-3-phenylpropanamide, a molecule featuring a flexible aliphatic chain, a stereocenter, a phenyl ring, and a crucial amide group, presents a rich and complex conformational landscape. Understanding this landscape is not merely an academic exercise; it is a fundamental prerequisite for rational drug design. This technical guide outlines a robust, validated theoretical framework for elucidating the conformational preferences of 2-Methyl-3-phenylpropanamide, leveraging a synergistic combination of molecular mechanics and quantum chemical methods.

Section 1: Deconstructing 2-Methyl-3-phenylpropanamide: The Sources of Flexibility

The conformational space of 2-Methyl-3-phenylpropanamide is primarily defined by the rotation around several key single bonds. The planarity of the amide bond, a result of resonance, restricts rotation around the C-N bond, but the remaining single bonds provide significant degrees of freedom.[1] Identifying these is the first step in any conformational analysis.

The principal rotatable bonds (torsions) that dictate the overall shape of the molecule are:

• τ1 (Cα-Cβ): Rotation around this bond controls the position of the phenyl group relative to the amide backbone.

• τ2 (Cβ-Cγ): This torsion determines the orientation of the phenyl ring itself.

• τ3 (N-Cα): This bond's rotation positions the amide group relative to the chiral center and the phenyl group.

The interplay between these rotations, influenced by steric hindrance and potential intramolecular interactions, gives rise to a complex potential energy surface (PES) with multiple local minima, each corresponding to a stable conformer.

Caption: Key rotatable bonds defining the conformational space.

Section 2: The Computational Microscope: Methodological Pillars

A comprehensive and accurate exploration of the conformational landscape requires a multi-tiered computational strategy. This approach balances the need for a broad search of the potential energy surface with the demand for high accuracy in determining the relative energies of stable conformers.

Pillar 1: Molecular Mechanics (MM) for Broad Exploration

The "Why": Quantum mechanical (QM) calculations, while highly accurate, are computationally expensive. Performing a systematic search of all torsional angles at a high level of QM theory is often intractable. Molecular mechanics (MM) force fields offer a computationally efficient alternative, enabling the rapid evaluation of millions of potential conformations.[2][3][4]

Expert Choice & Rationale: The MMFF94 (Merck Molecular Force Field 94) or OPLS3e force fields are highly recommended for this initial step.[3][4] These force fields have been extensively parameterized for organic molecules, providing a reliable description of the van der Waals, electrostatic, and torsional terms that govern conformational energies. Their performance in reproducing experimental and high-level computational geometries is well-documented.[2] A stochastic or systematic search algorithm should be employed to rotate the key bonds (τ1, τ2, τ3) and generate a large pool of candidate structures, which are then energy-minimized.

Pillar 2: Quantum Mechanics (QM) for Accurate Refinement

The "Why": Force fields are based on classical physics and parameterization, which can lead to inaccuracies, especially in describing subtle electronic effects like hyperconjugation or intramolecular hydrogen bonding that may influence conformational stability.[5] QM methods, by solving the Schrödinger equation, provide a much more fundamental and accurate description of the electronic structure and, consequently, the molecular energetics.

Expert Choice & Rationale: Density Functional Theory (DFT) represents the optimal balance of accuracy and computational cost for refining the geometries and energies of the conformers identified by the MM search.

• Functional: The B3LYP functional is a robust choice, widely used for conformational studies of organic molecules.[5][6]

• Basis Set: The 6-31G* basis set is a suitable starting point for geometry optimization. For final single-point energy calculations, a larger basis set, such as 6-311++G**, is recommended to capture polarization and diffuse electronic effects more accurately.[7]

Pillar 3: Solvation Models to Mimic Biological Environments

The "Why": The conformation of a molecule can change dramatically between the gas phase (the default for most QM calculations) and a solvent environment. The polarity of the solvent can stabilize or destabilize conformers based on their dipole moments. Since most biological processes occur in an aqueous environment, including solvent effects is critical for physiological relevance.

Expert Choice & Rationale: The Polarizable Continuum Model (PCM) is an efficient and effective implicit solvation model. It treats the solvent as a continuous dielectric medium, capturing the bulk electrostatic effects of the solvent on the solute. This approach avoids the immense computational cost of explicitly simulating individual solvent molecules while providing a significant improvement in accuracy over gas-phase calculations.

Section 3: A Validated Workflow for Conformational Exploration

The following protocol provides a step-by-step, self-validating methodology for the comprehensive conformational analysis of 2-Methyl-3-phenylpropanamide.

Caption: A validated computational workflow for conformational analysis.

Step-by-Step Protocol

• Initial Structure Generation:

  • Draw the 2D structure of 2-Methyl-3-phenylpropanamide in a molecular editor and convert it to a 3D structure.

  • Perform an initial quick geometry optimization using a universal force field (UFF) or PM3 semi-empirical method to obtain a reasonable starting geometry.[5]

• Force Field Conformational Search:

  • Select the key rotatable bonds (τ1, τ2, τ3) for the search.

  • Using a suitable software package (e.g., Schrödinger's MacroModel, Spartan), perform a conformational search using the OPLS3e or MMFF94 force field.[3][4] Employ a mixed stochastic/systematic search to ensure broad coverage of the PES.

  • Set an energy window (e.g., 10 kcal/mol) to save unique conformers relative to the global minimum found.

• Clustering and Redundancy Removal:

  • The MM search will likely generate many redundant structures. Cluster the resulting conformers based on a root-mean-square deviation (RMSD) cutoff (e.g., 0.5 Å) to identify a set of unique conformations for higher-level calculations.

• DFT Geometry Optimization:

  • For each unique conformer from the clustering step, perform a full geometry optimization using DFT at the B3LYP/6-31G* level of theory. This refines the structures according to a more accurate potential energy surface.

• Trustworthiness Check: Frequency Calculation:

  • For each DFT-optimized structure, perform a frequency calculation at the same level of theory (B3LYP/6-31G*).

  • Validation: A true energy minimum will have zero imaginary frequencies. If a structure has one imaginary frequency, it represents a transition state, not a stable conformer, and should be discarded or re-examined. This step is crucial for ensuring the trustworthiness of the results.

• High-Accuracy Single-Point Energy Calculation:

  • Using the validated, optimized geometries from the previous step, perform a single-point energy calculation using a larger basis set (e.g., B3LYP/6-311++G**) to obtain more accurate electronic energies.

  • Incorporate the PCM solvation model (with water as the solvent) in this step to calculate the free energy of solvation and obtain final energies that are relevant to a biological environment.

• Analysis of Results:

  • Calculate the relative energies (ΔE) of all stable conformers with respect to the global minimum.

  • Use the relative energies to calculate the Boltzmann population of each conformer at a given temperature (e.g., 298.15 K). This indicates the probability of finding the molecule in each conformation at thermal equilibrium.

Section 4: Interpreting the Conformational Landscape

The final output of this workflow is a list of stable conformers, their structures, relative energies, and populations. This data should be summarized in a clear, tabular format to facilitate comparison and analysis.

Table 1: Hypothetical Conformational Analysis Results for 2-Methyl-3-phenylpropanamide

(Note: The following data is illustrative to demonstrate the presentation of results.)

Conformer ID	ΔE (kcal/mol)	Boltzmann Population (%)	τ1 (Cα-Cβ) (°)	τ2 (Cβ-Cγ) (°)	τ3 (N-Cα) (°)
Conf-1	0.00	75.3	-65.2	88.1	175.4
Conf-2	1.50	10.1	178.9	92.5	-170.1
Conf-3	1.85	6.5	68.4	-85.3	178.9
Conf-4	2.50	2.7	-70.1	-95.6	-60.2
...	...	...	...	...	...

This table allows researchers to immediately identify the most probable shapes of the molecule. For instance, the hypothetical data above suggests that Conf-1 is the dominant conformation, accounting for over 75% of the population at room temperature. The dihedral angles provide a quantitative description of the backbone and side-chain orientations for each stable form, which can then be used for pharmacophore modeling or docking studies.

Conclusion: From Theoretical Insight to Practical Application

The theoretical framework presented here provides a robust and reliable pathway to understanding the conformational preferences of 2-Methyl-3-phenylpropanamide. By systematically exploring the molecule's potential energy surface with a validated, multi-tiered computational approach, researchers can identify the ensemble of low-energy structures that are most likely to be biologically active. This knowledge is invaluable for drug development professionals, enabling the design of more potent and selective therapeutics by ensuring that the molecular scaffold is pre-organized to adopt the bioactive conformation required for target binding.

References

• Meuwly, M., et al. (2021). Multipolar Force Fields for Amide-I Spectroscopy from Conformational Dynamics of the Alanine Trimer. The Journal of Physical Chemistry B, 125(39), 10928-10938. [Link]

• Baiz, C. R., et al. (2016). Computational Amide I 2D IR Spectroscopy as a Probe of Protein Structure and Dynamics. Annual Review of Physical Chemistry, 67, 395-418. [Link]

• da Silva, G. B., & Tormena, C. F. (2001). Can We Predict the Conformational Preference of Amides? The Journal of Organic Chemistry, 66(21), 6920-6925. [Link]

• Semantic Scholar. (2001). Can we predict the conformational preference of amides. [Link]

• Zaleski, J. M., et al. (2011). Rotational spectra and computational analysis of two conformers of leucinamide. The Journal of Physical Chemistry A, 115(32), 8969-8975. [Link]

• Szostak, M., et al. (2017). An Efficient Computational Model to Predict Protonation at the Amide Nitrogen and Reactivity along the C–N Rotational Pathway. Organic Letters, 19(18), 4858-4861. [Link]

• Mondal, P., & Meuwly, M. (2021). Multipolar Force Fields for Amide-I Spectroscopy from Conformational Dynamics of the Alanine-Trimer. arXiv:2106.10142. [Link]

• Friesner, R. A., et al. (2018). Comparisons of Different Force Fields in Conformational Analysis and Searching of Organic Molecules: A Review. Journal of Chemical Information and Modeling, 58(10), 2051-2068. [Link]

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• Grayson, M. N. (2022). Comparing the Performances of Force Fields in Conformational Searching of Hydrogen-Bond-Donating Catalysts. The Journal of Organic Chemistry, 87(10), 6549-6560. [Link]

• University of Bath's research portal. (2022). Comparing the Performances of Force Fields in Conformational Searching of Hydrogen-Bond-Donating Catalysts. [Link]

• Torday, L. L., et al. (2000). An exploratory conformational analysis of 3-mercapto-propanamide and 2-methyl-3-mercapto-propanamide as well as their S-deprotonated conjugate basis: An ab initio study. Journal of Molecular Structure: THEOCHEM, 530(1-2), 145-161. [Link]

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An In-depth Technical Guide to 2-Methyl-3-phenylpropanamide: Synthesis, Characterization, and Applications in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Phenylpropanoid Building Block

2-Methyl-3-phenylpropanamide, a derivative of hydrocinnamic acid, is a valuable molecular scaffold in the field of organic synthesis. Its structure, featuring a phenyl group, a stereogenic center at the α-position, and a primary amide, provides a unique combination of functionalities that make it a versatile intermediate for the construction of more complex molecular architectures. This guide, intended for researchers and professionals in chemical and pharmaceutical sciences, offers a comprehensive overview of the synthesis, characterization, and strategic applications of 2-Methyl-3-phenylpropanamide. We will delve into the causality behind synthetic choices, provide detailed experimental protocols, and explore its utility as a precursor to biologically active molecules.

Core Properties and Spectroscopic Characterization

A thorough understanding of the physicochemical properties of 2-Methyl-3-phenylpropanamide is fundamental for its effective use in synthesis and for its characterization.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO	[1]
Molecular Weight	163.22 g/mol	[1]
IUPAC Name	2-methyl-3-phenylpropanamide	[1]
CAS Number	7499-19-6	[1]
Appearance	Predicted: Solid	-
LogP	1.6	[1]

Spectroscopic Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the phenyl group (typically in the range of 7.1-7.4 ppm), a multiplet for the methine proton at the α-position, signals for the diastereotopic methylene protons of the benzyl group, and a singlet for the methyl group. The amide protons will appear as a broad singlet, with its chemical shift being solvent and concentration-dependent.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon NMR spectrum will display a signal for the carbonyl carbon of the amide group (typically around 175-180 ppm), distinct signals for the aromatic carbons, and signals for the aliphatic carbons of the methyl, methine, and methylene groups.

• IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a strong absorption band for the C=O stretching vibration of the amide (around 1640-1680 cm⁻¹). N-H stretching vibrations will appear as one or two bands in the region of 3100-3500 cm⁻¹. C-H stretching vibrations of the aromatic and aliphatic groups will be observed around 2800-3100 cm⁻¹.

• MS (Mass Spectrometry): The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (m/z = 163.22). Fragmentation patterns would likely involve the loss of the amide group and cleavage of the benzylic bond.

Synthesis of 2-Methyl-3-phenylpropanamide: A Two-Step Approach

The most common and efficient synthesis of 2-Methyl-3-phenylpropanamide is a two-step process that begins with the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid. This precursor is then converted to the primary amide.

Step 1: Synthesis of 2-Methyl-3-phenylpropanoic Acid

This precursor can be synthesized via several methods, with the malonic ester synthesis being a classic and reliable approach.

Experimental Protocol: Malonic Ester Synthesis of 2-Methyl-3-phenylpropanoic Acid

• Deprotonation of Diethyl Malonate: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve diethyl malonate (1.0 eq) in a suitable anhydrous solvent such as ethanol. Add sodium ethoxide (1.0 eq) portion-wise at room temperature to generate the enolate.

• Alkylation: To the solution of the enolate, add benzyl chloride (1.0 eq) dropwise. The reaction is typically exothermic and may require cooling to maintain a moderate temperature. After the addition is complete, heat the mixture to reflux for 2-3 hours to ensure complete alkylation.

• Second Alkylation (Methylation): Cool the reaction mixture to room temperature and add another equivalent of sodium ethoxide, followed by the dropwise addition of methyl iodide (1.0 eq). Heat the mixture to reflux for an additional 2-3 hours.

• Saponification and Decarboxylation: After cooling, add a solution of sodium hydroxide (2.5 eq) in water and heat the mixture to reflux for 4-6 hours to hydrolyze the ester groups. Cool the reaction mixture and acidify with concentrated hydrochloric acid until the pH is acidic. The dicarboxylic acid intermediate will precipitate. Heat the acidic mixture to reflux for several hours to effect decarboxylation, yielding 2-methyl-3-phenylpropanoic acid.

• Workup and Purification: Cool the reaction mixture and extract the product with a suitable organic solvent like diethyl ether or ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation or recrystallization.

Caption: Synthesis of 2-Methyl-3-phenylpropanoic acid via malonic ester synthesis.

Step 2: Amidation of 2-Methyl-3-phenylpropanoic Acid

The conversion of the carboxylic acid to the primary amide can be achieved through several methods. Direct reaction with ammonia requires high temperatures and is often low-yielding. A more controlled and efficient approach involves the use of coupling agents.

Causality in Method Selection: The choice of amidation method depends on the desired scale, purity requirements, and the presence of other functional groups in the molecule. For laboratory-scale synthesis where high purity is desired, carbodiimide coupling agents are often preferred due to their mild reaction conditions and high yields.

Experimental Protocol: DCC/EDC Mediated Amidation

• Activation of the Carboxylic Acid: Dissolve 2-methyl-3-phenylpropanoic acid (1.0 eq) in a dry, aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). Cool the solution to 0 °C in an ice bath. Add a carbodiimide coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.1 eq). If using EDC, its hydrochloride salt is commonly employed.[2] To suppress side reactions and racemization, an additive like 1-hydroxybenzotriazole (HOBt, 1.1 eq) can be included.[2] Stir the mixture at 0 °C for 30-60 minutes to form the activated ester intermediate.

• Amine Addition: To the activated acid solution, add a solution of ammonia. This can be in the form of aqueous ammonium hydroxide (excess) or by bubbling ammonia gas through the solution. Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Purification:

  • If using DCC: The dicyclohexylurea (DCU) byproduct is insoluble in most organic solvents and will precipitate out.[2] Filter the reaction mixture to remove the DCU. Wash the filtrate with dilute hydrochloric acid to remove any unreacted base, followed by a saturated sodium bicarbonate solution to remove unreacted carboxylic acid, and finally with brine.

  • If using EDC: The urea byproduct is water-soluble and can be removed by aqueous extraction.[2] Dilute the reaction mixture with an organic solvent and wash sequentially with dilute HCl, saturated NaHCO₃, and brine.

• Final Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 2-Methyl-3-phenylpropanamide can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Caption: Amidation of 2-Methyl-3-phenylpropanoic acid using a coupling agent.

The Role of 2-Methyl-3-phenylpropanamide in Organic Synthesis

The synthetic utility of 2-Methyl-3-phenylpropanamide stems from the reactivity of its functional groups, allowing it to serve as a versatile intermediate.

As a Precursor to Chiral Amines

The primary amide functionality can be reduced to a primary amine, providing access to chiral 2-methyl-3-phenylpropan-1-amine. This transformation is typically achieved using strong reducing agents like lithium aluminum hydride (LiAlH₄). The resulting chiral amine is a valuable building block in medicinal chemistry, as the phenethylamine scaffold is present in numerous biologically active compounds.[3]

As a Scaffold for Further Functionalization

The amide nitrogen can be deprotonated to form an amidate, which can then be alkylated or acylated to introduce further complexity. The phenyl ring is also amenable to electrophilic aromatic substitution reactions, allowing for the introduction of various substituents on the aromatic core.

In the Synthesis of Heterocyclic Compounds

2-Methyl-3-phenylpropanamide and its derivatives can serve as precursors for the synthesis of various heterocyclic systems. For instance, through intramolecular cyclization reactions, it is possible to construct nitrogen-containing heterocycles that are prevalent in many pharmaceutical agents.

Applications in Drug Development and Medicinal Chemistry

The 2-methyl-3-phenylpropanamide scaffold is a key structural motif in a variety of biologically active molecules. Phenylpropanoid derivatives, in general, exhibit a broad spectrum of pharmacological activities.[4]

While specific drug candidates directly incorporating the 2-Methyl-3-phenylpropanamide structure are not extensively documented in publicly available literature, its derivatives are of significant interest. For example, N-substituted derivatives of similar propanamides have been investigated for their potential as analgesic agents.[5] The introduction of different substituents on the amide nitrogen and the phenyl ring allows for the modulation of the compound's pharmacological properties, making it a valuable scaffold for lead optimization in drug discovery programs.

The chiral nature of 2-Methyl-3-phenylpropanamide also makes it a relevant starting material for the synthesis of enantiomerically pure drugs, where one enantiomer often exhibits the desired therapeutic effect while the other may be inactive or even cause undesirable side effects.

Conclusion and Future Outlook

2-Methyl-3-phenylpropanamide is a synthetically accessible and versatile building block with significant potential in organic synthesis and medicinal chemistry. Its straightforward two-step synthesis from readily available starting materials makes it an attractive intermediate for both academic research and industrial applications. The ability to introduce chirality at the α-position further enhances its value in the asymmetric synthesis of complex target molecules.

Future research in this area may focus on the development of more efficient and stereoselective synthetic routes to 2-Methyl-3-phenylpropanamide and its derivatives. Furthermore, the exploration of its utility as a precursor for novel bioactive compounds and functional materials remains a promising avenue for investigation. As the demand for enantiomerically pure pharmaceuticals and complex organic molecules continues to grow, the importance of versatile chiral building blocks like 2-Methyl-3-phenylpropanamide is set to increase.

References

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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. PubChem. Retrieved from [Link]

• Noggle, F. T., & Clark, C. R. (1989). Review: Synthetic Methods for Amphetamine. Journal of Forensic Sciences, 34(4), 973-983.

• Hangzhou J&H Chemical Co., Ltd. (n.d.). 2-methyl-3-phenylpropanamide CAS NO.7499-19-6. J&H Chemical. Retrieved from [Link]

• Jin, W., et al. (1995). Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. Journal of Medicinal Chemistry, 38(21), 4236-4246. Retrieved from [Link]

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An In-depth Technical Guide to Identifying Novel Derivatives of 2-Methyl-3-phenylpropanamide

A Senior Application Scientist's Perspective on Rational Design, Synthesis, and Evaluation

Introduction: The Therapeutic Potential of the 2-Methyl-3-phenylpropanamide Scaffold

The 2-methyl-3-phenylpropanamide core structure represents a privileged scaffold in medicinal chemistry, demonstrating a range of biological activities. Historical and ongoing research have identified analogs of this structure with promising anticonvulsant and cytotoxic properties, making it a compelling starting point for the development of novel therapeutics. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically explore the chemical space around this scaffold, with the goal of identifying new derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles.

Our approach will be rooted in a deep understanding of the structure-activity relationships (SAR) that govern the biological effects of this compound class. We will delve into rational design strategies, provide detailed synthetic methodologies for derivatization, outline robust analytical techniques for characterization, and present established protocols for biological screening.

Rationale for Novel Derivative Synthesis: Targeting Neurological Disorders and Oncology

The primary impetus for designing novel 2-methyl-3-phenylpropanamide derivatives stems from the documented biological activities of related compounds. Phenylpropanoid amides, as a class, have shown moderate cytotoxicity against various cancer cell lines.[1] Furthermore, the amide functional group is a key feature in many anticonvulsant drugs, suggesting the potential of this scaffold in the treatment of epilepsy and other neurological disorders.[2]

The core hypothesis is that systematic modification of the 2-methyl-3-phenylpropanamide structure will allow for the fine-tuning of its biological activity. By introducing a diverse array of functional groups at specific positions, we can modulate the compound's physicochemical properties, such as lipophilicity, electronic distribution, and steric bulk. These modifications, in turn, can influence the molecule's ability to interact with biological targets, cross cellular membranes, and resist metabolic degradation.

Our derivatization strategy will focus on three key regions of the molecule:

• The Phenyl Ring (A-Region): Substitution on the aromatic ring can significantly impact interactions with target proteins and influence pharmacokinetic properties.

• The Amide Linkage (B-Region): Modification of the amide bond itself or the substituents on the nitrogen atom can alter hydrogen bonding capabilities and metabolic stability.

• The Propyl Chain (C-Region): While less commonly modified, alterations to this linker region could influence the overall conformation and positioning of the pharmacophoric groups.

Synthetic Strategies and Methodologies

The synthesis of novel 2-methyl-3-phenylpropanamide derivatives can be achieved through a variety of established and modern synthetic organic chemistry techniques. The following sections detail step-by-step protocols for key transformations.

I. Synthesis of the Core Scaffold: 2-Methyl-3-phenylpropanoic Acid

The foundational precursor for our derivatization efforts is 2-methyl-3-phenylpropanoic acid. This can be synthesized from commercially available starting materials.

II. Derivatization of the Amide Nitrogen (N-Substitution)

Modification of the amide nitrogen is a primary strategy for introducing diversity and modulating biological activity.

Protocol 1: Synthesis of N-Aryl-2-methyl-3-phenylpropanamides

This protocol describes the synthesis of N-aryl derivatives via amide bond formation between 2-methyl-3-phenylpropanoic acid and various anilines.

Materials:

• 2-Methyl-3-phenylpropanoic acid

• Substituted aniline (e.g., 4-chloroaniline, 4-methoxyaniline)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 2-methyl-3-phenylpropanoic acid (1.0 eq) in DCM, add the substituted aniline (1.1 eq), EDC (1.2 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired N-aryl-2-methyl-3-phenylpropanamide.

III. Functionalization of the Phenyl Ring

Introducing substituents on the phenyl ring can be achieved through various cross-coupling reactions. The Suzuki-Miyaura coupling is a powerful tool for forming carbon-carbon bonds.

Protocol 2: Suzuki-Miyaura Coupling for Aryl-Substituted Derivatives

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of a halogenated 2-methyl-3-phenylpropanamide derivative with a boronic acid.

Materials:

• Bromo-substituted N-aryl-2-methyl-3-phenylpropanamide (synthesized from a bromo-substituted aniline)

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine the bromo-substituted N-aryl-2-methyl-3-phenylpropanamide (1.0 eq), arylboronic acid (1.5 eq), Pd(OAc)2 (0.05 eq), PPh3 (0.1 eq), and K2CO3 (2.0 eq).

• Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Heat the mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, monitoring by TLC.

• After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired aryl-substituted derivative.[3][4][5][6]

Characterization and Analytical Techniques

Rigorous characterization of all synthesized derivatives is essential to confirm their identity, purity, and structural integrity. A combination of spectroscopic and chromatographic techniques should be employed.

Table 1: Analytical Techniques for Derivative Characterization

Technique	Purpose
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	To elucidate the chemical structure and confirm the successful incorporation of new functional groups.
Mass Spectrometry (MS)	To determine the molecular weight of the synthesized compounds and confirm their elemental composition.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the final compounds.
Infrared (IR) Spectroscopy	To identify characteristic functional groups, such as the amide carbonyl stretch.
Melting Point Analysis	To determine the melting point of solid compounds, which is an indicator of purity.

Screening and Biological Evaluation

A systematic screening cascade is crucial for identifying promising lead compounds from the synthesized library of derivatives. Based on the known biological activities of related compounds, we will focus on evaluating anticonvulsant and cytotoxic activities.

I. In Vitro Cytotoxicity Screening: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[3][7][8]

Protocol 3: MTT Assay for Cytotoxicity

Materials:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HCT-116 for colon cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multi-well spectrophotometer

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Prepare serial dilutions of the test compounds in culture medium.

• Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Calculate the percentage of cell viability and determine the IC50 value for each compound.

II. In Vivo Anticonvulsant Screening: Maximal Electroshock (MES) Test

The MES test is a widely used animal model for identifying compounds with activity against generalized tonic-clonic seizures.[9][10][11]

Protocol 4: Maximal Electroshock (MES) Test in Mice

Materials:

• Male albino mice (20-25 g)

• Electroconvulsive shock apparatus with corneal electrodes

• 0.9% saline solution

• Test compounds and vehicle control

• Standard anticonvulsant drug (e.g., phenytoin)

Procedure:

• Administer the test compound or vehicle control to the mice (typically via intraperitoneal injection).

• After a predetermined time (e.g., 30 or 60 minutes), apply a drop of saline to the corneas of each mouse.

• Deliver a maximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through the corneal electrodes.

• Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Abolition of the tonic hindlimb extension is considered protection.

• Determine the median effective dose (ED50) of the test compounds.

Structure-Activity Relationship (SAR) Analysis and Derivative Design

The data obtained from the biological screening of the initial library of derivatives will be crucial for establishing a preliminary SAR. This analysis will guide the design of the next generation of compounds with potentially improved activity.

Key Considerations for SAR Analysis:

• Effect of Phenyl Ring Substituents: Analyze how the position (ortho, meta, para) and electronic nature (electron-donating vs. electron-withdrawing) of substituents on the phenyl ring affect anticonvulsant and cytotoxic activity. For example, studies on related N-benzyl phenethylamines have shown that nonpolar substituents like halogens and alkyl groups can increase affinity for certain receptors.[9]

• Influence of N-Amide Substituents: Evaluate the impact of different aryl and alkyl groups on the amide nitrogen. The size, shape, and electronic properties of these substituents can significantly influence binding to target proteins. For instance, in a series of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides, variations in the N-benzyl C-region had a profound effect on TRPV1 antagonist activity.[7][8]

• Correlation between Physicochemical Properties and Activity: Correlate the biological activity data with calculated physicochemical properties (e.g., logP, polar surface area) to understand the role of lipophilicity and other parameters in determining potency and pharmacokinetic behavior.

Visualizing the Design Workflow:

Sources

• 1. Quantitative structure-cytotoxicity relationship of phenylpropanoid amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Efficient Method for Suzuki Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. scispace.com [scispace.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Structure activity relationships of benzyl C-region analogs of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides as potent TRPV1 antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure activity relationships of benzyl C-region analogs of 2-(3-fluoro-4-methylsulfonamidophenyl)propanamides as potent TRPV1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemistry.mdma.ch [chemistry.mdma.ch]
• 11. Synthesis and anticonvulsant activity of some substituted lactams and amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: A Detailed Guide to the Synthesis of 2-Methyl-3-phenylpropanamide from Phenylacetic Acid

Abstract

This document provides a comprehensive, in-depth guide for the synthesis of 2-methyl-3-phenylpropanamide, a valuable building block in medicinal chemistry and organic synthesis. The protocol outlines a robust two-step synthetic pathway commencing from the readily available starting material, phenylacetic acid. The described methodology first involves the α-methylation of phenylacetic acid to yield the key intermediate, 2-phenylpropanoic acid. Subsequently, this intermediate is converted to the target primary amide, 2-methyl-3-phenylpropanamide, via an acyl chloride intermediate. This guide is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step experimental procedure but also a detailed explanation of the underlying chemical principles and mechanistic insights.

Introduction

Amide-containing molecules are of paramount importance in the pharmaceutical industry, forming the backbone of numerous therapeutic agents. The synthesis of structurally diverse amides is therefore a cornerstone of drug discovery and development. 2-Methyl-3-phenylpropanamide, with its characteristic phenylethylamine scaffold and a chiral center, represents an interesting motif for the exploration of new chemical entities. This application note details a reliable and scalable laboratory synthesis of this compound from phenylacetic acid. The chosen synthetic strategy is logical and founded on well-established organic transformations, ensuring reproducibility and high yields.

The synthesis is strategically divided into two main stages:

• α-Methylation of Phenylacetic Acid: This step introduces the methyl group at the carbon atom adjacent to the carboxylic acid, a crucial transformation to achieve the desired carbon skeleton. This is achieved by deprotonation of the α-carbon using a strong base, followed by nucleophilic substitution with a methylating agent.

• Amidation of 2-Phenylpropanoic Acid: The carboxylic acid intermediate is then converted into the corresponding primary amide. To facilitate this, the carboxylic acid is first activated by conversion to a more reactive acyl chloride, which readily undergoes nucleophilic acyl substitution with ammonia.

This document provides detailed protocols for each of these steps, including reagent specifications, reaction conditions, purification techniques, and characterization of the products.

PART 1: Synthetic Strategy and Workflow

The overall synthetic transformation is depicted in the workflow diagram below. This multi-step approach allows for the controlled and efficient construction of the target molecule.

Caption: Overall workflow for the synthesis of 2-methyl-3-phenylpropanamide.

PART 2: Experimental Protocols and Mechanistic Discussion

Step 1: Synthesis of 2-Phenylpropanoic Acid via α-Methylation

The introduction of a methyl group at the α-position of phenylacetic acid is achieved through the formation of an enolate followed by an SN2 reaction with a methyl halide. The use of a strong base is critical to ensure complete deprotonation of the relatively acidic α-proton. Sodium amide in liquid ammonia is a classic and effective system for this transformation.[1]

Reaction Scheme:

Caption: α-Methylation of phenylacetic acid.

Experimental Protocol:

• Reaction Setup: In a three-necked round-bottom flask equipped with a dry ice condenser, a gas inlet, and a mechanical stirrer, add liquid ammonia (approx. 200 mL for a 0.1 mol scale reaction).

• Base Preparation: To the stirring liquid ammonia, cautiously add small pieces of sodium metal until a persistent blue color is observed, indicating the formation of the sodium amide catalyst. Then, add sodium amide (2.1 equivalents).

• Deprotonation: Dissolve phenylacetic acid (1.0 equivalent) in anhydrous tetrahydrofuran (THF) and add it dropwise to the sodium amide suspension in liquid ammonia at -78 °C (dry ice/acetone bath). Stir the mixture for 1 hour to ensure complete formation of the dianion.

• Methylation: Add methyl iodide (1.5 equivalents) dropwise to the reaction mixture. The reaction is typically rapid. Stir for an additional hour at -78 °C.

• Quenching: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Work-up: Allow the ammonia to evaporate in a well-ventilated fume hood. Add water to dissolve the salts and extract the aqueous layer with diethyl ether to remove any non-acidic impurities.

• Isolation and Purification: Acidify the aqueous layer with concentrated hydrochloric acid to a pH of approximately 2. The product, 2-phenylpropanoic acid, will precipitate out as a white solid.[2] Collect the solid by vacuum filtration, wash with cold water, and dry. Recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) can be performed for further purification.

Mechanistic Insight: The reaction proceeds through the formation of a dianion of phenylacetic acid. The first equivalent of sodium amide deprotonates the carboxylic acid, while the second, stronger base deprotonates the α-carbon to form a resonance-stabilized enolate. This enolate then acts as a nucleophile, attacking the electrophilic methyl iodide in an SN2 fashion to form the C-C bond.

Step 2: Synthesis of 2-Methyl-3-phenylpropanamide

The conversion of a carboxylic acid to a primary amide is efficiently achieved by first converting the carboxylic acid to a more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂), followed by reaction with ammonia.[3][4]

Reaction Scheme:

Caption: Two-stage conversion of 2-phenylpropanoic acid to the final amide.

Experimental Protocol:

• Acyl Chloride Formation:

  • In a round-bottom flask equipped with a reflux condenser and a gas trap (to neutralize HCl and SO₂ byproducts), place 2-phenylpropanoic acid (1.0 equivalent).

  • Add thionyl chloride (1.2 equivalents) dropwise at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to accelerate the reaction.

  • Heat the reaction mixture to reflux (typically around 70-80 °C) for 1-2 hours, or until the evolution of gas ceases.

  • Remove the excess thionyl chloride by distillation under reduced pressure. The crude 2-phenylpropanoyl chloride is often used directly in the next step without further purification.[5]

• Amidation:

  • Cool the crude 2-phenylpropanoyl chloride in an ice bath.

  • Slowly and cautiously add the acyl chloride to a stirred, concentrated aqueous solution of ammonia (a large excess, e.g., 10 equivalents) while maintaining the temperature below 10 °C. A violent reaction will occur, producing a white precipitate of the amide and ammonium chloride.[3]

  • Stir the mixture vigorously for 30 minutes.

• Isolation and Purification:

  • Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove ammonium chloride.

  • The crude 2-methyl-3-phenylpropanamide can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexane.

Mechanistic Insight: Thionyl chloride converts the carboxylic acid into a highly electrophilic acyl chloride. The lone pair on the nitrogen of ammonia then acts as a nucleophile, attacking the carbonyl carbon of the acyl chloride. This is followed by the elimination of a chloride ion and a proton to yield the stable amide product. The reaction with ammonia is typically performed in excess to neutralize the HCl byproduct generated.[6][7]

PART 3: Characterization and Data

The identity and purity of the intermediate and final product should be confirmed by standard analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Spectroscopic Data (Expected)
2-Phenylpropanoic Acid	C₉H₁₀O₂	150.17	93-94	¹H NMR: Signals for aromatic protons, a quartet for the α-proton, a doublet for the methyl protons, and a broad singlet for the carboxylic acid proton. IR (cm⁻¹): Broad O-H stretch (~3000), C=O stretch (~1700).
2-Methyl-3-phenylpropanamide	C₁₀H₁₃NO	163.22	102-104	¹H NMR: Signals for aromatic protons, a multiplet for the α-proton, a doublet for the methyl protons, a doublet for the benzylic protons, and two broad singlets for the -NH₂ protons. IR (cm⁻¹): N-H stretches (~3300, ~3180), C=O stretch (~1650).

Note: The provided melting points and spectroscopic data are typical values and may vary slightly based on purity.

Conclusion

The synthetic route detailed in this application note provides a reliable and efficient method for the preparation of 2-methyl-3-phenylpropanamide from phenylacetic acid. The protocols are based on well-understood and widely utilized reactions in organic synthesis. By providing a thorough explanation of the experimental procedures and the underlying chemical principles, this guide serves as a valuable resource for researchers engaged in the synthesis of novel amide-containing compounds for various applications, including drug discovery and materials science.

References

• Making Amides from Carboxylic Acids - Chemistry LibreTexts. (2023). Retrieved from [Link]

• Hauser, C. R., & Chambers, W. J. (1956). Alkylations at the α-Carbon of Phenylacetic and Diphenylacetic Acids with Benzyl Chloride and Related Halides by Alkali Amides. Journal of the American Chemical Society, 78(19), 4942-4945. Retrieved from [Link]

• Clark, J. (2023). The Preparation of Amides. Chemguide. Retrieved from [Link]

• Khan Academy. (n.d.). Amide formation from carboxylic acid derivatives. Retrieved from [Link]

• Leggio, A., Belsito, E. L., De Luca, G., Di Gioia, M. L., Leotta, V., Romio, E., ... & Liguori, A. (2016). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. RSC advances, 6(40), 34468-34475. Retrieved from [Link]

• Khan Academy. (2023). Amide formation from carboxylic acid derivatives. [Video]. YouTube. Retrieved from [Link]

• Organic Syntheses. (n.d.). 2-PHENYLPROPIONIC ACID. Retrieved from [Link]

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• 6. Khan Academy [khanacademy.org]
• 7. m.youtube.com [m.youtube.com]

Laboratory-Scale Synthesis of 2-Methyl-3-phenylpropanamide: A Detailed Protocol and Application Note

This document provides a comprehensive, in-depth guide for the laboratory-scale synthesis of 2-Methyl-3-phenylpropanamide, a valuable amide intermediate in organic synthesis. This guide is intended for researchers, scientists, and professionals in drug development, offering a detailed experimental protocol grounded in established chemical principles. The synthesis route detailed herein proceeds via the conversion of 2-methyl-3-phenylpropanoic acid to its corresponding acyl chloride, followed by amidation.

Introduction to 2-Methyl-3-phenylpropanamide

2-Methyl-3-phenylpropanamide is a primary amide with the chemical formula C10H13NO.[1] Its structure, featuring a phenyl group and a chiral center at the α-carbon, makes it a useful building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Amides are fundamental functional groups in organic chemistry and are prevalent in a vast array of biologically active compounds and materials. The robust and reliable synthesis of amides is therefore a critical skill in the modern chemistry laboratory.

The protocol described in this application note follows a classic and efficient two-step process. The first step involves the activation of the carboxylic acid group of 2-methyl-3-phenylpropanoic acid by converting it to an acyl chloride using thionyl chloride (SOCl₂). Acyl chlorides are significantly more reactive towards nucleophiles than their parent carboxylic acids.[2] The second step is the nucleophilic acyl substitution reaction of the generated acyl chloride with ammonia to yield the desired primary amide.[3][4][5] This method is widely applicable and generally provides good yields.

Reagents and Materials

A comprehensive list of the necessary reagents and their relevant physical and chemical properties is provided in the table below. All reagents should be of appropriate purity for synthesis and used as received from the supplier unless otherwise noted.

Reagent/Product	Formula	MW ( g/mol )	CAS No.	Physical State	Boiling Point (°C)	Melting Point (°C)
2-Methyl-3-phenylpropanoic Acid	C₁₀H₁₂O₂	164.20	1009-67-2	Solid	275-277	45-48
Thionyl Chloride (SOCl₂)	Cl₂OS	118.97	7719-09-7	Liquid	79	-104.5
Ammonia Solution (28-30%)	NH₃ in H₂O	17.03 (NH₃)	1336-21-6	Liquid	36 (for 25% soln)	-57.5 (for 25% soln)
Dichloromethane (DCM)	CH₂Cl₂	84.93	75-09-2	Liquid	39.6	-96.7
Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	Solid	Decomposes	50 (decomposes)
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6	Solid	1429	884
2-Methyl-3-phenylpropanamide	C₁₀H₁₃NO	163.22	7499-19-6	Solid	-	-

Note: Physical properties can vary slightly depending on the source and purity.

Safety Precautions

It is imperative that this entire procedure is conducted in a well-ventilated fume hood by trained personnel wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Thionyl Chloride (SOCl₂): Highly corrosive and toxic.[6][7][8][9][10] It reacts violently with water to produce toxic gases (SO₂ and HCl).[8] Avoid inhalation of vapors and contact with skin and eyes.[6][8] Handle under an inert atmosphere if possible.

• Ammonia Solution (NH₃): Corrosive and causes severe skin burns and eye damage.[11][12][13][14] The vapors are irritating to the respiratory system.[11][13]

• Dichloromethane (DCM): A volatile solvent. Avoid inhaling fumes.

• Acyl Chloride Intermediate: The in-situ generated 2-methyl-3-phenylpropanoyl chloride is corrosive and moisture-sensitive.

Detailed Synthesis Protocol

This protocol is divided into two main stages: the formation of the acyl chloride and the subsequent amidation.

Part 1: Synthesis of 2-Methyl-3-phenylpropanoyl Chloride

The conversion of the carboxylic acid to the more reactive acyl chloride is a crucial activation step. Thionyl chloride is an excellent reagent for this transformation as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed from the reaction mixture.[15]

Experimental Steps:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methyl-3-phenylpropanoic acid (5.0 g, 30.4 mmol).

• Solvent Addition: Add 30 mL of anhydrous dichloromethane (DCM) to dissolve the carboxylic acid. Stir the mixture until a clear solution is obtained.

• Addition of Thionyl Chloride: While stirring, slowly add thionyl chloride (3.3 mL, 45.6 mmol, 1.5 equivalents) to the solution at room temperature. The addition should be done dropwise using a dropping funnel.

  • Causality behind the choice: Using an excess of thionyl chloride ensures the complete conversion of the carboxylic acid to the acyl chloride. The reaction is exothermic and produces gaseous byproducts, so slow addition is necessary to control the reaction rate and prevent excessive effervescence.

• Reaction Progression: After the addition is complete, heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2 hours. The progress of the reaction can be monitored by the cessation of gas evolution (SO₂ and HCl).

• Removal of Excess Reagent: After the reaction is complete, allow the mixture to cool to room temperature. The excess thionyl chloride and the solvent (DCM) are then removed under reduced pressure using a rotary evaporator.

  • Causality behind the choice: This step is critical to remove any unreacted thionyl chloride, which would violently react with the aqueous ammonia in the next step. The resulting crude 2-methyl-3-phenylpropanoyl chloride is a moisture-sensitive intermediate and should be used immediately in the next step.

Part 2: Synthesis of 2-Methyl-3-phenylpropanamide

The crude acyl chloride is a highly electrophilic species that readily reacts with the nucleophilic ammonia to form the stable amide product.[16]

Experimental Steps:

• Preparation for Amidation: Dissolve the crude 2-methyl-3-phenylpropanoyl chloride in 20 mL of fresh anhydrous DCM and cool the solution to 0 °C in an ice bath.

• Ammonia Addition: While vigorously stirring the cooled acyl chloride solution, slowly add a concentrated aqueous solution of ammonia (28-30%, approximately 10 mL) dropwise. A white precipitate (the amide product and ammonium chloride) will form immediately.[5][16]

  • Causality behind the choice: The reaction is highly exothermic, and cooling is necessary to control the reaction and minimize side reactions. Using an excess of ammonia ensures complete reaction of the acyl chloride and also neutralizes the HCl byproduct formed during the reaction, driving the equilibrium towards the product.[5]

• Reaction Completion and Workup: After the ammonia addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Continue stirring for an additional 1 hour to ensure the reaction goes to completion.

• Extraction: Transfer the reaction mixture to a separatory funnel. Add 30 mL of water and shake. Separate the organic layer. Wash the organic layer sequentially with 30 mL of a saturated sodium bicarbonate solution and then 30 mL of brine.

  • Causality behind the choice: The water wash removes the bulk of the water-soluble ammonium chloride. The sodium bicarbonate wash neutralizes any remaining acidic impurities. The brine wash helps to remove any remaining water from the organic layer.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude 2-Methyl-3-phenylpropanamide.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure 2-Methyl-3-phenylpropanamide as a white solid.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.

Caption: Workflow for the synthesis of 2-Methyl-3-phenylpropanamide.

Characterization

The identity and purity of the synthesized 2-Methyl-3-phenylpropanamide should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and assess purity.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the amide C=O and N-H stretches.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Melting Point Analysis: To assess the purity of the final product.

References

• Carl ROTH. Safety Data Sheet: Thionyl chloride. [Link]

• Sparkl. Revision Notes - Production of Amides from Acyl Chlorides and Ammonia/Amines. [Link]

• YouTube. How Do Acyl Chlorides Form Primary and Secondary Amides? [Link]

• PubChem. 2-Methyl-3-phenylpropanamide. [Link]

• Chemguide. the reaction of acyl chlorides with ammonia and primary amines. [Link]

• Carl ROTH. Safety Data Sheet: Ammonia solution. [Link]

• Chemistry LibreTexts. Reactions of Acyl Chlorides with Ammonia. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: ammonia solution 25%. [Link]

• Doc Brown's Chemistry. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution mechanism to form amides reagents reaction conditions organic synthesis. [Link]

• Bionium. Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. [Link]

• Carl ROTH. Safety Data Sheet: Thionyl chloride. [Link]

• SEASTAR CHEMICALS. SAFETY DATA SHEET (SDS) Ammonia Solution, 20-27% w/w. [Link]

• Tanner Industries. SAFETY DATA SHEET - Ammonium Hydroxide (10% to 30%). [Link]

• Chemistry Steps. SOCl2 Reaction with Carboxylic Acids. [Link]

• Chemical Suppliers. SAFETY DATA SHEET AMMONIA SOLUTION AR 0.89 S.G. [Link]

• Chemguide. preparation of acyl chlorides (acid chlorides). [Link]

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• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reaction of acid/acyl chlorides with ammonia/amines nucleophilic addition elimination substitution mechanism to form amides reagents reaction conditions organic synthesis [docbrown.info]
• 3. Revision Notes - Production of Amides from Acyl Chlorides and Ammonia/Amines | Nitrogen Compounds | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
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Application Notes and Protocols for the Characterization of 2-Methyl-3-phenylpropanamide

Abstract

This comprehensive technical guide provides a suite of analytical methodologies for the robust characterization of 2-Methyl-3-phenylpropanamide, a compound of interest in pharmaceutical and chemical research. Addressing the needs of researchers, scientists, and drug development professionals, this document outlines detailed protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Thermal Analysis. The causality behind experimental choices is elucidated, ensuring that each protocol is a self-validating system grounded in established scientific principles. This guide is designed to be a practical resource for ensuring the identity, purity, and stability of 2-Methyl-3-phenylpropanamide.

Introduction

2-Methyl-3-phenylpropanamide (C₁₀H₁₃NO, Molar Mass: 163.22 g/mol ) is a propanamide derivative with a core structure that is relevant in the synthesis of various organic molecules and potential pharmaceutical agents.[1] Its characterization is a critical step in quality control, ensuring its suitability for further applications. The analytical methods detailed herein are designed to provide a comprehensive profile of the molecule, from chromatographic purity and impurity identification to structural elucidation and thermal stability.

Chemical Structure of 2-Methyl-3-phenylpropanamide:

High-Performance Liquid Chromatography (HPLC) for Purity and Assay

HPLC is a cornerstone technique for assessing the purity and quantifying the amount of a substance in a sample.[2][3] For 2-Methyl-3-phenylpropanamide, a reversed-phase HPLC method is proposed, leveraging the non-polar nature of the phenyl group for retention on a C18 column.

Rationale for Method Selection

A reversed-phase HPLC method is chosen for its versatility and suitability for moderately polar compounds like aromatic amides. The combination of a C18 stationary phase and a polar mobile phase allows for excellent separation based on hydrophobicity. UV detection is selected due to the presence of the phenyl chromophore, which absorbs UV light, enabling sensitive detection.

Experimental Protocol

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile:Water (50:50, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 220 nm
Injection Volume	10 µL
Run Time	10 minutes

Sample Preparation:

• Prepare a stock solution of 2-Methyl-3-phenylpropanamide at 1 mg/mL in the mobile phase.

• For analysis, dilute the stock solution to a working concentration of 0.1 mg/mL with the mobile phase.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Method Validation

The developed HPLC method should be validated according to the International Conference on Harmonisation (ICH) guidelines.[1][3][4] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: Demonstrated over a concentration range of 0.01 - 0.2 mg/mL.

• Accuracy: Determined by spike-recovery studies at three concentration levels.

• Precision: Assessed at both repeatability and intermediate precision levels.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determined based on signal-to-noise ratios.

Experimental Workflow Diagram

Caption: Workflow for HPLC analysis of 2-Methyl-3-phenylpropanamide.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[5][6] It can be employed to identify potential volatile impurities in 2-Methyl-3-phenylpropanamide and to confirm its molecular weight and fragmentation pattern.

Rationale for Method Selection

GC-MS provides high chromatographic resolution and definitive identification through mass spectral data. For a compound like 2-Methyl-3-phenylpropanamide, GC-MS can reveal impurities that may not be detected by HPLC and provides structural information that complements other techniques.

Experimental Protocol

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

Chromatographic Conditions:

Parameter	Recommended Setting
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Split (20:1)
Oven Program	Start at 100 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-400

Sample Preparation:

• Prepare a solution of 2-Methyl-3-phenylpropanamide at 1 mg/mL in a suitable solvent like dichloromethane or methanol.

• Filter the solution through a 0.45 µm syringe filter if necessary.

Expected Mass Spectrum

The EI mass spectrum of 2-Methyl-3-phenylpropanamide is expected to show a molecular ion peak (M⁺) at m/z 163. Key fragmentation patterns would likely involve the loss of the amide group and cleavage at the benzylic position.

Experimental Workflow Diagram

Caption: Workflow for GC-MS analysis of 2-Methyl-3-phenylpropanamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of organic molecules.[7] Both ¹H and ¹³C NMR spectra will provide detailed information about the chemical environment of each atom in 2-Methyl-3-phenylpropanamide.

Rationale for Method Selection

NMR provides definitive structural information, confirming the connectivity of atoms within the molecule. The chemical shifts, coupling constants, and integration of signals in the ¹H NMR spectrum, along with the chemical shifts in the ¹³C NMR spectrum, allow for a complete assignment of the molecular structure. A key feature to observe is the restricted rotation around the C-N amide bond, which can lead to distinct signals for the amide protons.[8]

Experimental Protocol

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher)

¹H NMR Protocol:

• Dissolve approximately 5-10 mg of 2-Methyl-3-phenylpropanamide in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum using standard parameters.

¹³C NMR Protocol:

• Use the same sample prepared for ¹H NMR.

• Acquire the ¹³C NMR spectrum, typically with proton decoupling.

Expected Spectral Features

¹H NMR (in CDCl₃):

• Phenyl protons: Multiplet in the range of δ 7.1-7.3 ppm.

• Amide protons (-NH₂): Two broad singlets due to restricted C-N bond rotation, typically in the range of δ 5.5-6.5 ppm.[7]

• Methine proton (-CH-): Multiplet, coupled to the adjacent methyl and methylene protons.

• Methylene protons (-CH₂-): Two diastereotopic protons, likely appearing as a complex multiplet.

• Methyl protons (-CH₃): Doublet, coupled to the adjacent methine proton.

¹³C NMR (in CDCl₃):

• Carbonyl carbon (-C=O): Signal in the range of δ 170-180 ppm.

• Aromatic carbons: Signals in the range of δ 125-140 ppm.

• Aliphatic carbons (-CH-, -CH₂-, -CH₃): Signals in the upfield region of the spectrum.

Thermal Analysis for Stability and Phase Behavior

Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are crucial for evaluating the thermal stability and phase behavior of a compound.[9][10]

Rationale for Method Selection

DSC is used to determine the melting point and enthalpy of fusion, providing information on purity and crystalline form. TGA measures the change in mass as a function of temperature, indicating the decomposition temperature and thermal stability of the compound.

Experimental Protocol

Instrumentation:

• Differential Scanning Calorimeter (DSC)

• Thermogravimetric Analyzer (TGA)

DSC Protocol:

• Accurately weigh 2-5 mg of 2-Methyl-3-phenylpropanamide into an aluminum DSC pan.

• Seal the pan.

• Heat the sample from ambient temperature to a temperature above its expected melting point (e.g., 25 °C to 200 °C) at a heating rate of 10 °C/min under a nitrogen atmosphere.

TGA Protocol:

• Accurately weigh 5-10 mg of 2-Methyl-3-phenylpropanamide into a TGA pan.

• Heat the sample from ambient temperature to a high temperature (e.g., 25 °C to 500 °C) at a heating rate of 10 °C/min under a nitrogen atmosphere.

Expected Results

• DSC: A sharp endothermic peak corresponding to the melting of the crystalline solid. The peak temperature is the melting point, and the area under the peak corresponds to the enthalpy of fusion.

• TGA: A stable baseline until the onset of thermal decomposition, at which point a significant weight loss will be observed.

Conclusion

The analytical methods presented in this guide provide a robust framework for the comprehensive characterization of 2-Methyl-3-phenylpropanamide. The combination of chromatographic, spectroscopic, and thermal techniques ensures the unambiguous identification, purity assessment, and stability profiling of this important chemical entity. Adherence to these protocols will enable researchers and developers to generate reliable and reproducible data, which is fundamental to the advancement of their scientific endeavors.

References

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Application Note: A Validated Stability-Indicating HPLC Method for the Purity Analysis of 2-Methyl-3-phenylpropanamide

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 2-Methyl-3-phenylpropanamide, a key intermediate in pharmaceutical synthesis. The developed isocratic chiral HPLC method is designed to be stability-indicating, ensuring the accurate quantification of the active pharmaceutical ingredient (API) in the presence of its enantiomer, potential process-related impurities, and degradation products. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, covering the scientific rationale behind the method development, a step-by-step experimental protocol, and a complete validation strategy in accordance with the International Council for Harmonisation (ICH) guidelines.

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

2-Methyl-3-phenylpropanamide is a chiral molecule whose stereoisomeric purity is critical for the efficacy and safety of the final drug product. The presence of its enantiomer or other impurities can lead to altered pharmacological activity, increased toxicity, or undesirable side effects. Therefore, a reliable and validated analytical method is paramount for ensuring the quality and consistency of this intermediate throughout the drug development and manufacturing process.

High-Performance Liquid Chromatography (HPLC) is the gold standard for pharmaceutical analysis due to its high resolution, sensitivity, and quantitative accuracy.[1] This application note describes a stability-indicating HPLC method, which is a validated quantitative analytical procedure that can accurately detect changes in the properties of the drug substance and drug product over time.[2] The method is specifically designed to separate the enantiomers of 2-Methyl-3-phenylpropanamide and to resolve them from potential impurities and degradation products generated under stress conditions.

Physicochemical Properties of 2-Methyl-3-phenylpropanamide

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a robust HPLC method.

Property	Value	Source
Molecular Formula	C₁₀H₁₃NO	[3]
Molecular Weight	163.22 g/mol	[3]
logP (predicted)	1.6	[3]
Structure		PubChem

The presence of a phenyl group suggests UV absorbance, a key property for detection. The predicted logP indicates moderate hydrophobicity, making it suitable for normal-phase chromatography.

HPLC Method Development: A Scientifically Driven Approach

The selection of chromatographic conditions was based on the chemical nature of 2-Methyl-3-phenylpropanamide and established principles of chiral separations.

Rationale for Method Selection

• Chromatographic Mode: A normal-phase chiral HPLC method was chosen. Polysaccharide-based chiral stationary phases, particularly those derived from amylose and cellulose, have demonstrated broad applicability and high selectivity for a wide range of racemic compounds, including those with amide functionalities.[4] Normal-phase chromatography with non-polar mobile phases often provides better selectivity for chiral separations on these types of columns.

• Stationary Phase: An amylose-based chiral stationary phase (CSP) was selected. These CSPs offer a combination of hydrogen bonding, π-π interactions, and steric hindrance, which are effective for resolving enantiomers of compounds containing aromatic rings and amide groups.[4]

• Mobile Phase: A mobile phase consisting of n-Hexane and Isopropanol was chosen. This combination is common in normal-phase chiral chromatography, offering good solubility for the analyte and allowing for fine-tuning of retention and resolution by adjusting the ratio of the two solvents.

• Detection: UV detection was selected based on the presence of the phenyl chromophore in the 2-Methyl-3-phenylpropanamide molecule. Compounds containing a benzene ring typically exhibit strong absorbance in the UV region.[5] While an experimental spectrum for the specific molecule was not available, a wavelength of 210 nm was chosen to ensure high sensitivity, as this is a region where many aromatic compounds absorb strongly.

Optimized Chromatographic Conditions

Parameter	Condition
HPLC System	A standard HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV detector
Column	Chiralpak® AD-H (250 mm x 4.6 mm, 5 µm) or equivalent amylose-based CSP
Mobile Phase	n-Hexane : Isopropanol (90:10, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm
Injection Volume	10 µL
Run Time	Approximately 15 minutes

Experimental Protocols

Preparation of Solutions

• Diluent: Mobile phase (n-Hexane : Isopropanol, 90:10, v/v).

• Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of 2-Methyl-3-phenylpropanamide reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (0.1 mg/mL): Pipette 2.5 mL of the Standard Stock Solution into a 25 mL volumetric flask and dilute to volume with the diluent.

• Sample Solution (0.1 mg/mL): Accurately weigh about 2.5 mg of the 2-Methyl-3-phenylpropanamide sample, transfer to a 25 mL volumetric flask, dissolve, and dilute to volume with the diluent.

HPLC System Setup and Operation

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure the absence of interfering peaks.

• Inject the working standard solution to determine the retention times of the enantiomers and to check system suitability.

• Inject the sample solution for purity analysis.

Method Validation: Ensuring Trustworthiness and Reliability

The developed HPLC method was validated according to the ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[6]

Specificity and Forced Degradation

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradants, and the enantiomer.

• Enantiomeric Specificity: A solution containing the racemate of 2-Methyl-3-phenylpropanamide was analyzed to demonstrate baseline separation of the two enantiomers.

• Forced Degradation Studies: To establish the stability-indicating nature of the method, the drug substance was subjected to stress conditions as per ICH guidelines.[6] As an amide, 2-Methyl-3-phenylpropanamide is expected to be susceptible to hydrolysis.

  • Acid Hydrolysis: 1 mL of the standard stock solution was mixed with 1 mL of 0.1 M HCl and heated at 60°C for 4 hours. The solution was then neutralized with 1 mL of 0.1 M NaOH and diluted with diluent.

  • Base Hydrolysis: 1 mL of the standard stock solution was mixed with 1 mL of 0.1 M NaOH and heated at 60°C for 2 hours. The solution was then neutralized with 1 mL of 0.1 M HCl and diluted with diluent.

  • Oxidative Degradation: 1 mL of the standard stock solution was mixed with 1 mL of 3% H₂O₂ and kept at room temperature for 24 hours before dilution with diluent.

  • Thermal Degradation: The solid drug substance was kept in an oven at 105°C for 24 hours. A solution was then prepared at the working standard concentration.

  • Photolytic Degradation: The solid drug substance was exposed to UV light (254 nm) for 24 hours and a solution was prepared at the working standard concentration.

The results of the forced degradation studies should demonstrate that the degradation products do not interfere with the quantification of the main peak, confirming the method's stability-indicating capability.

Linearity

The linearity of the method was established by analyzing a series of at least five solutions of 2-Methyl-3-phenylpropanamide over a concentration range of 50% to 150% of the working concentration (0.05 mg/mL to 0.15 mg/mL). The peak area versus concentration data was treated by linear regression analysis.

Parameter	Acceptance Criteria
Correlation Coefficient (r²)	≥ 0.999

Accuracy

Accuracy was determined by the recovery of known amounts of the analyte spiked into a placebo mixture at three concentration levels (80%, 100%, and 120% of the working concentration). Each concentration level was prepared in triplicate.

Parameter	Acceptance Criteria
Mean Recovery	98.0% - 102.0%

Precision

Precision was evaluated at two levels: repeatability and intermediate precision.

• Repeatability (Intra-day Precision): Six replicate injections of the working standard solution were performed on the same day.

• Intermediate Precision (Inter-day Precision): The repeatability assay was performed on a different day by a different analyst.

Parameter	Acceptance Criteria
Relative Standard Deviation (%RSD)	≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 × (σ / S)

• LOQ = 10 × (σ / S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

Robustness

The robustness of the method was evaluated by making deliberate small variations in the chromatographic conditions, such as:

• Flow rate (± 0.1 mL/min)

• Mobile phase composition (± 2% in the minor component)

• Column temperature (± 2°C)

The system suitability parameters (resolution, tailing factor, and theoretical plates) were monitored. The method is considered robust if the system suitability criteria are met under all varied conditions.

System Suitability

To ensure the performance of the HPLC system, system suitability parameters were established. These were checked before each validation run.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
Resolution (between enantiomers)	≥ 1.5

Visualization of the Analytical Workflow

The following diagram illustrates the overall workflow for the purity analysis of 2-Methyl-3-phenylpropanamide.

Caption: Workflow for HPLC Purity Analysis.

Conclusion

The HPLC method detailed in this application note provides a reliable, accurate, and precise tool for the purity analysis of 2-Methyl-3-phenylpropanamide. The method has been developed with a strong scientific rationale and validated in accordance with ICH guidelines, demonstrating its specificity, linearity, accuracy, precision, and robustness. Its stability-indicating nature makes it particularly suitable for quality control in a pharmaceutical setting, ensuring the integrity of this critical intermediate.

References

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline, Q2(R1): Validation of Analytical Procedures: Text and Methodology. 2005. [Link]

• PubChem. 2-Methyl-3-phenylpropanamide. National Center for Biotechnology Information. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. Forced Degradation and Stability Testing. 2014. [Link]

• Biosciences Biotechnology Research Asia. Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods. 2022. [Link]

• International Journal of Trend in Scientific Research and Development. Stability Indicating HPLC Method Development –A Review. 2021. [Link]

• LCGC International. Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. [Link]

• Shimadzu. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

• Asian Journal of Pharmaceutical Research. Steps involved in HPLC Method Development. [Link]

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Application Note: A Comprehensive Guide to the Structural Elucidation of 2-Methyl-3-phenylpropanamide using NMR Spectroscopy

Introduction: The Power of NMR in Molecular Cartography

Nuclear Magnetic Resonance (NMR) spectroscopy stands as a cornerstone of modern analytical chemistry, offering unparalleled insight into the molecular architecture of organic compounds.[1][2] At its core, NMR leverages the magnetic properties of atomic nuclei, specifically their spin, to generate a detailed map of a molecule's structure.[3][4] When placed in a strong magnetic field, these nuclei absorb and re-emit electromagnetic radiation at specific frequencies, a phenomenon known as nuclear magnetic resonance.[1][2] The precise frequency, or chemical shift, of each nucleus is exquisitely sensitive to its local electronic environment, providing a unique fingerprint of its position within the molecule.[2][3]

This application note provides a comprehensive guide to the structural elucidation of 2-Methyl-3-phenylpropanamide, a primary amide, using a suite of one-dimensional (1D) and two-dimensional (2D) NMR experiments. For researchers, scientists, and drug development professionals, mastering these techniques is paramount for verifying molecular structures, identifying impurities, and understanding reaction mechanisms.[1][4] We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground our discussion in authoritative principles of NMR spectroscopy.

The Target Molecule: 2-Methyl-3-phenylpropanamide

Our subject, 2-Methyl-3-phenylpropanamide (C₁₀H₁₃NO), presents a valuable case study for applying fundamental NMR techniques.[5] Its structure comprises a phenyl ring, an aliphatic chain with a methyl branch, and a primary amide functional group. Each of these features will give rise to distinct signals in the NMR spectra, which we will systematically decipher.

Structure of 2-Methyl-3-phenylpropanamide:

Figure 1. Chemical structure of 2-Methyl-3-phenylpropanamide.

Experimental Protocols: From Sample Preparation to Data Acquisition

The quality of NMR data is profoundly dependent on meticulous sample preparation.[6] The following protocols are designed to ensure high-resolution, artifact-free spectra.

Protocol 1: Sample Preparation

• Sample Weighing: For a standard 5 mm NMR tube, weigh approximately 5-25 mg of 2-Methyl-3-phenylpropanamide for ¹H NMR analysis. For ¹³C NMR, a more concentrated sample of 50-100 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C isotope.[6][7]

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is readily soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules. Use approximately 0.6-0.7 mL of the solvent.[7] The deuterium in the solvent provides a lock signal for the spectrometer and avoids overwhelming the spectrum with solvent protons.[7][8]

• Dissolution and Transfer: Dissolve the sample in the deuterated solvent in a small, clean vial before transferring it to the NMR tube. This allows for visual confirmation of complete dissolution.[6][7]

• Filtration: If any particulate matter is present, filter the solution through a small plug of cotton wool in a Pasteur pipette during transfer to the NMR tube. Solid impurities can degrade the quality of the NMR spectrum.[9]

• Tube and Capping: Use a clean, unscratched NMR tube of good quality.[10] Ensure the sample height in the tube is approximately 4-5 cm.[9][10] Cap the tube securely to prevent solvent evaporation.

Protocol 2: NMR Data Acquisition

The following sequence of NMR experiments provides a comprehensive dataset for the complete structural elucidation of 2-Methyl-3-phenylpropanamide.

• ¹H NMR (Proton NMR): This is the foundational experiment, providing information on the number of different types of protons, their relative numbers (integration), and their neighboring protons (multiplicity).

• ¹³C NMR (Carbon NMR): This experiment reveals the number of different types of carbon atoms in the molecule. It is often run with proton decoupling to produce a spectrum of singlets, one for each unique carbon.

• DEPT (Distortionless Enhancement by Polarization Transfer): This experiment is used to differentiate between methyl (CH₃), methylene (CH₂), and methine (CH) groups. DEPT-135 is a common variant where CH₃ and CH signals are positive, and CH₂ signals are negative. Quaternary carbons are not observed in DEPT spectra.

• COSY (Correlation Spectroscopy): This 2D experiment identifies protons that are coupled to each other, typically those separated by two or three bonds (geminal or vicinal).[11][12][13] Cross-peaks in a COSY spectrum connect coupled protons.[14][15]

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates proton signals with the signals of directly attached carbon atoms (one-bond ¹H-¹³C correlation).[11][14][16][17][18]

• HMBC (Heteronuclear Multiple Bond Correlation): This powerful 2D experiment shows correlations between protons and carbons that are separated by two or three bonds (long-range ¹H-¹³C correlations).[19][20] HMBC is crucial for connecting different molecular fragments.[21][22]

Data Analysis and Structural Elucidation: A Step-by-Step Walkthrough

The process of structural elucidation is a logical puzzle, where each NMR spectrum provides a crucial piece of the solution.[14][23][24]

Predicted NMR Data for 2-Methyl-3-phenylpropanamide

The following tables provide predicted chemical shifts for the protons and carbons of 2-Methyl-3-phenylpropanamide. These values are based on standard chemical shift ranges and serve as a guide for spectral assignment.[25][26][27][28][29]

Table 1: Predicted ¹H NMR Chemical Shifts

Proton Label	Environment	Predicted δ (ppm)	Multiplicity	Integration
H-a	-CH₃	~1.1-1.3	Doublet (d)	3H
H-b	-CH-	~2.5-2.8	Multiplet (m)	1H
H-c	-CH₂-	~2.8-3.1	Multiplet (m)	2H
H-d, H-e, H-f	Phenyl	~7.1-7.4	Multiplet (m)	5H
H-g	-NH₂	~5.5-6.5	Broad Singlet (br s)	2H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Label	Environment	Predicted δ (ppm)	DEPT-135
C-1	-CH₃	~15-20	Positive
C-2	-CH-	~40-45	Positive
C-3	-CH₂-	~35-40	Negative
C-4	Phenyl (quaternary)	~138-142	Absent
C-5, C-9	Phenyl (CH)	~128-130	Positive
C-6, C-8	Phenyl (CH)	~128-130	Positive
C-7	Phenyl (CH)	~126-128	Positive
C-10	C=O (Amide)	~175-180	Absent

Workflow for Structural Elucidation

The following workflow illustrates the logical progression from data acquisition to the final structure.

Caption: Workflow for NMR-based structural elucidation.

Step-by-Step Interpretation

• ¹H NMR Analysis:

  • Identify the broad singlet in the 5.5-6.5 ppm region as the two amide protons (-NH₂). Their broadness is due to quadrupole broadening and exchange with trace amounts of water.

  • The multiplet between 7.1-7.4 ppm with an integration of 5H is characteristic of a monosubstituted phenyl ring.

  • The remaining signals in the aliphatic region (~1.0-3.5 ppm) correspond to the -CH₂-CH(CH₃)- fragment. Integration will show a 2H, 1H, and 3H ratio.

• ¹³C NMR and DEPT Analysis:

  • Count the number of signals to confirm the 10 carbons in the molecule. Note that some phenyl carbons may overlap.

  • The signal in the 175-180 ppm range is the amide carbonyl carbon.

  • Use the DEPT-135 spectrum to identify one CH₃ group (positive), one CH₂ group (negative), and one CH group (positive) in the aliphatic region, plus the CH groups of the phenyl ring. The two quaternary carbons (C-4 and C-10) will be absent.

• HSQC Analysis:

  • This spectrum will definitively link each proton to its attached carbon. For example, the doublet at ~1.2 ppm (H-a) will show a correlation to the carbon signal at ~18 ppm (C-1). This provides a set of ¹H-¹³C pairs.

• COSY Analysis:

  • A cross-peak will be observed between the methyl protons (H-a) and the methine proton (H-b).

  • Another cross-peak will connect the methine proton (H-b) to the methylene protons (H-c).

  • This establishes the connectivity of the aliphatic chain: -CH₂(c)-CH(b)-CH₃(a).

• HMBC Analysis: Connecting the Pieces

  • The HMBC spectrum provides the final, crucial links.

  • Connecting the Phenyl Ring: The methylene protons (H-c) will show a long-range correlation to the quaternary carbon of the phenyl ring (C-4) and likely to the ortho carbons (C-5, C-9). This confirms that the -CH₂- group is attached to the phenyl ring.

  • Connecting the Amide Group: The methine proton (H-b) and the methyl protons (H-a) will show correlations to the carbonyl carbon (C-10). The methylene protons (H-c) may also show a three-bond correlation to the carbonyl carbon. These correlations unequivocally link the aliphatic chain to the amide group.

Caption: Key COSY and HMBC correlations for 2-Methyl-3-phenylpropanamide.

By systematically analyzing this suite of NMR spectra, the connectivity of all atoms in 2-Methyl-3-phenylpropanamide can be unambiguously determined, thus confirming its structure.

Conclusion

The structural elucidation of 2-Methyl-3-phenylpropanamide serves as an excellent model for the power and logic of NMR spectroscopy. By combining 1D and 2D NMR techniques, a complete and unambiguous picture of the molecular structure can be assembled. The protocols and analytical workflow detailed in this application note provide a robust framework for researchers engaged in the synthesis, discovery, and development of new chemical entities. The principles of causality in experimental choice and the self-validating nature of combining multiple NMR experiments are central to ensuring scientific integrity and accuracy in structural determination.

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Application Notes and Protocols for the N-alkylation of 2-Methyl-3-phenylpropanamide

Abstract

This document provides a detailed guide for the N-alkylation of 2-methyl-3-phenylpropanamide, a key transformation in the synthesis of various biologically active compounds and pharmaceutical intermediates. The primary focus is on the direct alkylation method involving deprotonation of the amide with a strong base followed by reaction with an alkyl halide. This guide offers in-depth protocols, discusses the underlying chemical principles, and provides troubleshooting advice to assist researchers in achieving successful and reproducible outcomes.

Introduction: The Significance of N-Alkylated Amides

N-alkylated amides are a prevalent structural motif in a wide array of pharmaceuticals, agrochemicals, and other functional organic molecules. The substitution on the amide nitrogen plays a crucial role in modulating the molecule's biological activity, physicochemical properties, and metabolic stability. Consequently, the development of robust and efficient methods for the N-alkylation of amides is of significant interest to the drug discovery and development community.

2-Methyl-3-phenylpropanamide serves as a valuable scaffold, and its N-alkylation opens avenues to a diverse library of compounds for further investigation. This guide will primarily focus on the direct N-alkylation approach, which, while effective, requires careful consideration of reagents and reaction conditions due to the inherently low nucleophilicity of the amide nitrogen.[1][2]

Core Principles: Overcoming the Low Nucleophilicity of the Amide Nitrogen

The direct N-alkylation of an amide with an alkyl halide is a challenging transformation because the lone pair of electrons on the amide nitrogen is delocalized through resonance with the adjacent carbonyl group. This resonance stabilization significantly reduces the nucleophilicity of the nitrogen atom.

To overcome this, a two-step approach is typically employed:

• Deprotonation: The amide N-H proton is removed by a strong base to generate the corresponding amidate anion. This anion is a much more potent nucleophile.

• Nucleophilic Substitution: The resulting amidate anion then readily participates in a nucleophilic substitution reaction (typically SN2) with a suitable alkylating agent, such as an alkyl halide.

The choice of base is critical for the success of this reaction. The pKa of a typical amide N-H proton is in the range of 17-18, necessitating the use of a base with a conjugate acid pKa significantly higher than this value.

Recommended Protocol: Direct N-Alkylation using Sodium Hydride

This protocol details the N-alkylation of 2-methyl-3-phenylpropanamide using sodium hydride as the base and an alkyl halide as the alkylating agent. Sodium hydride is a strong, non-nucleophilic base, making it well-suited for this transformation.[3][4]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Methyl-3-phenylpropanamide	≥98%	Commercially Available	Ensure it is dry before use.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Handle with extreme care under an inert atmosphere.[4]
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available	A dry, aprotic solvent is crucial.
Alkyl Halide (e.g., Benzyl Bromide)	≥98%	Commercially Available	The choice of alkylating agent will determine the N-substituent.
Saturated Ammonium Chloride (NH₄Cl) solution	Reagent Grade	-	For quenching the reaction.
Ethyl Acetate	ACS Grade	-	For extraction.
Brine (Saturated NaCl solution)	-	-	For washing the organic layer.
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	Reagent Grade	-	For drying the organic layer.

Experimental Workflow Diagram

Caption: Experimental workflow for the N-alkylation of 2-methyl-3-phenylpropanamide.

Step-by-Step Procedure

Safety First: Sodium hydride reacts violently with water and is flammable. All operations should be conducted in a fume hood under an inert atmosphere (e.g., nitrogen or argon).[4]

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 2-methyl-3-phenylpropanamide (1.0 eq).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask to achieve a concentration of approximately 0.1-0.2 M. Stir the mixture until the amide is fully dissolved.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Ensure adequate ventilation.

• Amide Anion Formation: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1 hour. The formation of the sodium amidate may result in a thicker suspension.

• Alkylation: Cool the reaction mixture back down to 0 °C. Add the alkyl halide (1.1 eq) dropwise via a syringe.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess sodium hydride by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel and add water and ethyl acetate. Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

• Washing and Drying: Combine the organic layers and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to afford the desired N-alkylated amide.

Rationale and Troubleshooting

Parameter	Rationale	Troubleshooting
Base	Sodium hydride is a strong, non-nucleophilic base that effectively deprotonates the amide.[3][4]	Low Yield: Incomplete deprotonation. Ensure the NaH is fresh and the reaction is strictly anhydrous. Consider using a stronger base like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), but be aware of potential side reactions.[1][2]
Solvent	Anhydrous polar aprotic solvents like THF or DMF are used to dissolve the reactants and facilitate the reaction without interfering.[1][2]	Side Reactions: DMF can sometimes react with NaH, leading to byproducts.[5] If this is observed, switch to THF.
Temperature	The deprotonation and alkylation steps are initially performed at 0 °C to control the exothermic reaction and minimize side reactions.	No Reaction: The reaction may be too slow. After the initial addition at low temperature, the reaction can be gently warmed to proceed at a reasonable rate.
Alkylating Agent	Primary and benzylic halides are generally good electrophiles for this reaction.	O-Alkylation: In some cases, minor O-alkylation of the amide can occur. This is generally less favored than N-alkylation. Purification by chromatography should separate the isomers.

Alternative Methodologies: A Brief Overview

While direct alkylation is a common approach, other methods can be employed for the synthesis of N-alkylated amides, although they may not start from 2-methyl-3-phenylpropanamide itself.

The Mitsunobu Reaction

The Mitsunobu reaction provides a powerful method for the N-alkylation of amides and other N-H containing compounds.[6][7][8] This reaction involves the use of triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD), to activate an alcohol for nucleophilic attack by the amide.[8]

General Scheme of the Mitsunobu Reaction for N-Alkylation: R-CONH₂ + R'-OH + PPh₃ + DEAD → R-CONH-R' + Ph₃P=O + EtO₂C-NH-NH-CO₂Et

While highly effective, the Mitsunobu reaction has drawbacks, including the generation of stoichiometric amounts of triphenylphosphine oxide and the reduced hydrazine byproduct, which can complicate purification.[9]

Caption: Simplified schematic of the Mitsunobu reaction for N-alkylation.

Conclusion

The N-alkylation of 2-methyl-3-phenylpropanamide is a valuable synthetic transformation that can be reliably achieved through direct alkylation following deprotonation with a strong base like sodium hydride. Careful attention to anhydrous conditions and reaction temperature is paramount for success. While alternative methods like the Mitsunobu reaction exist for the synthesis of N-alkyl amides, the direct alkylation protocol presented here offers a straightforward approach for the derivatization of a pre-existing amide scaffold.

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Application Notes and Protocols for the Large-Scale Synthesis of 2-Methyl-3-phenylpropanamide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2-Methyl-3-phenylpropanamide in Chemical Synthesis

2-Methyl-3-phenylpropanamide is a valuable chemical intermediate with applications in the synthesis of various organic molecules, including pharmaceuticals and other specialty chemicals. Its structure, featuring a chiral center and a phenyl group, makes it a useful building block for creating complex molecular architectures. The efficient and scalable synthesis of this compound is therefore of significant interest to the chemical and pharmaceutical industries.

This document provides a comprehensive guide to the large-scale synthesis of 2-Methyl-3-phenylpropanamide, focusing on a robust and industrially viable synthetic methodology. The protocols detailed herein are designed to be self-validating, with an emphasis on the underlying chemical principles to allow for adaptation and optimization.

Strategic Approach to Large-Scale Synthesis

The most direct and scalable route to 2-Methyl-3-phenylpropanamide involves a two-step process starting from the corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid. This strategy is predicated on the activation of the carboxylic acid to a more reactive intermediate, followed by amidation.

The chosen synthetic pathway comprises:

• Activation of 2-methyl-3-phenylpropanoic acid: Conversion of the carboxylic acid to its acyl chloride derivative using a suitable chlorinating agent. This is a classic and highly effective method for activating carboxylic acids for nucleophilic acyl substitution.

• Amidation of the acyl chloride: Reaction of the resulting 2-methyl-3-phenylpropanoyl chloride with a source of ammonia to form the desired amide.

This approach is favored for large-scale production due to its high reaction rates, typically good to excellent yields, and the use of readily available and cost-effective reagents.

Detailed Experimental Protocol

Part 1: Synthesis of 2-methyl-3-phenylpropanoyl chloride

Principle: 2-methyl-3-phenylpropanoic acid is reacted with thionyl chloride (SOCl₂) to form the corresponding acyl chloride. The reaction proceeds via a nucleophilic acyl substitution mechanism where the hydroxyl group of the carboxylic acid is replaced by a chloride ion. Gaseous byproducts (SO₂ and HCl) are easily removed, driving the reaction to completion.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity (molar eq.)
2-methyl-3-phenylpropanoic acid	164.20	-	1.0
Thionyl chloride (SOCl₂)	118.97	1.638	1.2
Dichloromethane (DCM)	84.93	1.326	As solvent

Procedure:

• To a clean, dry, and inerted (e.g., with nitrogen) reaction vessel equipped with a mechanical stirrer, a reflux condenser, and a gas outlet connected to a scrubber (to neutralize HCl and SO₂), add 2-methyl-3-phenylpropanoic acid (1.0 eq.).

• Add dry dichloromethane (DCM) to the vessel to create a stirrable slurry. The exact volume will depend on the scale, but a concentration of 1-2 M is a reasonable starting point.

• Slowly add thionyl chloride (1.2 eq.) to the stirred mixture at room temperature. The addition should be controlled to manage the evolution of gas.

• After the addition is complete, gently heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 2-4 hours. The progress of the reaction can be monitored by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

• Once the reaction is complete, cool the mixture to room temperature.

• The excess thionyl chloride and the solvent (DCM) are removed by distillation under reduced pressure. The crude 2-methyl-3-phenylpropanoyl chloride is obtained as an oil and can be used in the next step without further purification.

Part 2: Synthesis of 2-Methyl-3-phenylpropanamide

Principle: The highly reactive 2-methyl-3-phenylpropanoyl chloride undergoes nucleophilic attack by ammonia to form the stable amide product, 2-Methyl-3-phenylpropanamide. This reaction is typically fast and exothermic.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Quantity (molar eq.)
2-methyl-3-phenylpropanoyl chloride	182.65	-	1.0
Aqueous ammonia (28-30%)	17.03 (as NH₃)	~0.9	2.5-3.0
Dichloromethane (DCM)	84.93	1.326	As solvent

Procedure:

• In a separate reaction vessel equipped with a mechanical stirrer and a cooling bath, place a solution of aqueous ammonia (2.5-3.0 eq.) and cool it to 0-5 °C.

• Dissolve the crude 2-methyl-3-phenylpropanoyl chloride (1.0 eq.) from the previous step in dry dichloromethane (DCM).

• Slowly add the solution of the acyl chloride to the cooled and vigorously stirred ammonia solution. Maintain the temperature of the reaction mixture below 10 °C throughout the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours to ensure complete reaction.

• Transfer the mixture to a separatory funnel. The organic layer (DCM) contains the product.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-Methyl-3-phenylpropanamide.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the final product in high purity.

Process Visualization

Caption: Workflow for the large-scale synthesis of 2-Methyl-3-phenylpropanamide.

Alternative 'Green' Catalytic Approach

For a more sustainable and atom-economical approach, direct catalytic amidation of 2-methyl-3-phenylpropanoic acid can be considered. This method avoids the use of stoichiometric activating agents like thionyl chloride.

Principle: The carboxylic acid and an ammonia source react directly in the presence of a catalyst, typically at elevated temperatures, to form the amide with water as the only byproduct. Various catalysts, such as those based on boron or zirconium, have been developed for this transformation.[1][2]

General Procedure Outline:

• Charge a high-pressure reactor with 2-methyl-3-phenylpropanoic acid, a suitable solvent (e.g., toluene), and a catalyst (e.g., a boronic acid derivative).

• Introduce a source of ammonia (e.g., ammonium carbamate or gaseous ammonia).

• Heat the mixture to a temperature sufficient to drive the reaction and remove the water formed (e.g., 100-150 °C), often with azeotropic removal of water using a Dean-Stark apparatus.

• After completion, the reaction mixture is cooled, and the product is isolated and purified.

While environmentally advantageous, this method may require significant process development and optimization for this specific substrate to achieve high yields and purity on a large scale.[2]

Safety and Handling Considerations

• Thionyl chloride is corrosive and toxic. It reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

• Aqueous ammonia is corrosive and has a pungent odor. Handle in a well-ventilated area.

• The reactions, particularly the amidation step, can be exothermic . Proper temperature control is crucial, especially on a large scale.

• The formation of **gaseous byproducts (HCl and SO₂) ** in the first step requires a scrubbing system to prevent their release into the atmosphere.

Conclusion

The synthesis of 2-Methyl-3-phenylpropanamide via the activation of 2-methyl-3-phenylpropanoic acid to its acyl chloride followed by amidation represents a robust, scalable, and well-understood method suitable for industrial production. While alternative green catalytic methods are emerging, the classical approach offers high reliability and efficiency with readily available reagents. Careful control of reaction conditions and adherence to safety protocols are paramount for the successful and safe execution of this synthesis on a large scale.

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Application Note: A Detailed Protocol for the Reduction of 2-Methyl-3-phenylpropanamide to 2-Methyl-3-phenylpropan-1-amine using Lithium Aluminum Hydride

Introduction

The reduction of amides to their corresponding amines is a fundamental transformation in organic synthesis, crucial for the preparation of a vast array of biologically active molecules, including pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] Amines are pivotal building blocks in drug development, and efficient methods for their synthesis are of paramount importance.[2] This application note provides a comprehensive, in-depth guide to the experimental procedure for the reduction of 2-Methyl-3-phenylpropanamide to 2-Methyl-3-phenylpropan-1-amine. This transformation is a key step in the synthesis of various pharmaceutical intermediates. While several methods exist for amide reduction, including catalytic hydrogenation and the use of borane reagents, this protocol will focus on the use of Lithium Aluminum Hydride (LiAlH₄), a powerful and versatile reducing agent for this purpose.[3][4]

The choice of LiAlH₄ is predicated on its high reactivity and broad applicability in reducing amides, including primary, secondary, and tertiary amides, to their corresponding amines.[3] Unlike some other reducing agents, LiAlH₄ can effect this transformation under relatively mild conditions without requiring high pressures or temperatures. However, the high reactivity of LiAlH₄ also necessitates careful handling and a thorough understanding of the reaction mechanism and work-up procedures to ensure both safety and high product yield.[5][6]

This document is intended for researchers, scientists, and drug development professionals. It will not only provide a step-by-step protocol but also delve into the rationale behind the experimental choices, safety considerations, and a detailed work-up procedure to overcome common challenges such as the formation of emulsions during product isolation.[5]

Reaction Overview & Mechanism

The reduction of an amide to an amine using LiAlH₄ involves the conversion of the carbonyl group (C=O) into a methylene group (-CH₂-). The generally accepted mechanism for the reduction of a primary amide, such as 2-Methyl-3-phenylpropanamide, proceeds through a two-step nucleophilic addition of hydride ions (H⁻) from LiAlH₄.[7]

Initially, a hydride ion attacks the electrophilic carbonyl carbon of the amide, leading to the formation of a tetrahedral intermediate.[7] The oxygen atom of this intermediate coordinates to the aluminum species. Subsequently, the tetrahedral intermediate collapses, and the oxygen is eliminated as a metal alkoxide leaving group, forming a highly reactive iminium ion intermediate. A second hydride ion then rapidly adds to the iminium carbon, yielding the final amine product after an aqueous work-up to neutralize the reaction mixture and hydrolyze the aluminum salts.[3][7]

Diagram of the Proposed Reaction Mechanism:

Caption: Proposed mechanism for the reduction of 2-Methyl-3-phenylpropanamide.

Experimental Protocol

This protocol is designed for the reduction of 2-Methyl-3-phenylpropanamide on a laboratory scale. All operations involving LiAlH₄ must be conducted in a certified chemical fume hood, under an inert atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety goggles, and gloves.[5]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Supplier
2-Methyl-3-phenylpropanamide	C₁₀H₁₃NO	163.22	5.0 g (30.6 mmol)	Sigma-Aldrich
Lithium Aluminum Hydride (LiAlH₄)	LiAlH₄	37.95	2.32 g (61.2 mmol)	Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	150 mL	Sigma-Aldrich
Deionized Water	H₂O	18.02	As required	---
15% (w/v) Sodium Hydroxide Solution	NaOH	40.00	As required	---
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As required	Sigma-Aldrich
Diethyl Ether	(C₂H₅)₂O	74.12	As required	Sigma-Aldrich

Step-by-Step Procedure

• Reaction Setup:

  • A 500 mL three-necked round-bottom flask, equipped with a magnetic stir bar, a reflux condenser with a nitrogen inlet, a dropping funnel, and a thermometer, is dried in an oven and allowed to cool to room temperature under a stream of dry nitrogen.

  • Under a positive pressure of nitrogen, the flask is charged with Lithium Aluminum Hydride (2.32 g, 61.2 mmol, 2.0 eq.).

  • Anhydrous THF (100 mL) is added to the flask via a cannula to create a suspension of LiAlH₄.

  • The suspension is cooled to 0 °C using an ice-water bath.

• Addition of the Amide:

  • 2-Methyl-3-phenylpropanamide (5.0 g, 30.6 mmol, 1.0 eq.) is dissolved in anhydrous THF (50 mL) in the dropping funnel.

  • The amide solution is added dropwise to the stirred LiAlH₄ suspension at a rate that maintains the internal temperature below 10 °C. The addition is exothermic, and careful control of the addition rate is crucial.

  • After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature.

• Reaction and Monitoring:

  • The reaction mixture is then heated to reflux (approximately 66 °C for THF) and stirred for 4-6 hours.

  • The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by carefully quenching a small aliquot of the reaction mixture.

• Work-up Procedure (Fieser Method):

  • After the reaction is complete, the flask is cooled back to 0 °C in an ice-water bath.

  • The reaction is quenched by the slow, dropwise addition of the following reagents in sequence, with vigorous stirring[5]:

    • 2.3 mL of deionized water.

    • 2.3 mL of 15% (w/v) aqueous sodium hydroxide solution.

    • 6.9 mL of deionized water.

  • The formation of a granular white precipitate of aluminum salts should be observed, which is easier to filter than the gelatinous precipitate that can form with other work-up methods.[5]

  • The mixture is allowed to warm to room temperature and stirred for an additional 30 minutes.

• Isolation and Purification:

  • The white precipitate is removed by vacuum filtration through a pad of Celite®, and the filter cake is washed with diethyl ether (3 x 50 mL).

  • The combined filtrate is transferred to a separatory funnel, and the organic layer is washed with brine (2 x 50 mL), dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude 2-Methyl-3-phenylpropan-1-amine.

  • If necessary, the crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Experimental Workflow Diagram:

Caption: A streamlined workflow for the reduction of 2-Methyl-3-phenylpropanamide.

Safety Considerations

Lithium Aluminum Hydride is a highly reactive and pyrophoric solid that reacts violently with water and other protic solvents to release flammable hydrogen gas.[5]

• Handling: Always handle LiAlH₄ in a glovebox or under a blanket of inert gas.[5] Use non-metallic spatulas for transfer to avoid static discharge.

• Quenching: The quenching process is highly exothermic and must be performed slowly and with efficient cooling.[5] Adding the quenching agents too quickly can lead to an uncontrolled exotherm and potential fire.

• Fire Safety: A Class D fire extinguisher (for combustible metals) and dry sand should be readily available in the laboratory where LiAlH₄ is being used. Do not use water or carbon dioxide fire extinguishers.

• Personal Protective Equipment (PPE): A flame-retardant lab coat, chemical safety goggles, and appropriate gloves are mandatory when working with LiAlH₄.[5]

Conclusion

The reduction of 2-Methyl-3-phenylpropanamide to 2-Methyl-3-phenylpropan-1-amine using Lithium Aluminum Hydride is a robust and efficient method for the synthesis of this valuable amine intermediate. The protocol detailed in this application note, with its emphasis on procedural detail and safety, provides a reliable framework for researchers in the field of organic synthesis and drug development. Adherence to the described safety precautions and the use of the Fieser work-up method are critical for a successful and safe experimental outcome.

References

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• Chandra, T., & Zebrowski, J. P. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety, 31(2), 162–171. [Link]

• Master Organic Chemistry. (n.d.). Reduction of Amides to Amines. Retrieved from [Link]

• LibreTexts. (2023, January 22). Conversion of Amides into Amines with LiAlH4. Retrieved from [Link]

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• University of Bristol. (n.d.). Experiment 5 Reductions with Lithium Aluminium Hydride. Retrieved from [Link]

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Application Notes & Protocols: Leveraging 2-Methyl-3-phenylpropanamide Scaffolds in the Synthesis of Potent TRPV1 Antagonists

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the strategic use of scaffolds related to 2-methyl-3-phenylpropanamide in the synthesis of novel antagonists for the Transient Receptor Potential Vanilloid 1 (TRPV1). This document outlines the underlying scientific principles, detailed synthetic protocols, and critical experimental considerations.

Introduction: The Therapeutic Promise of TRPV1 Antagonism

The Transient Receptor Potential Vanilloid 1 (TRPV1), a non-selective cation channel, is a key integrator of noxious stimuli, including heat, protons (low pH), and endogenous inflammatory mediators.[1] Its activation on primary sensory neurons leads to the sensation of pain, making it a prime target for the development of next-generation analgesics for chronic and neuropathic pain conditions.[2] The discovery of capsaicin, the pungent component in chili peppers, as a potent TRPV1 agonist has paved the way for extensive research into the structure-activity relationships (SAR) of vanilloid-like compounds. While agonists can desensitize the receptor, their initial excitatory effect often causes a burning sensation, limiting their therapeutic utility. Consequently, the focus has largely shifted to the development of competitive TRPV1 antagonists as a more direct and tolerable approach to pain management.

The propanamide moiety, particularly derivatives of 2-methyl-3-phenylpropanamide, has emerged as a critical pharmacophore in the design of potent and selective TRPV1 antagonists. This structural motif often serves as the central scaffold (B-region) linking a substituted aromatic head group (A-region) with another functionalized moiety (C-region), contributing to the high-affinity binding to the receptor.

The TRPV1 Signaling Pathway and Mechanism of Antagonism

TRPV1 is a tetrameric ion channel embedded in the plasma membrane of nociceptive neurons. Its activation by various stimuli triggers a conformational change, opening a pore that allows the influx of cations, primarily Ca²⁺ and Na⁺.[3] This influx depolarizes the neuron, leading to the generation of an action potential that is transmitted to the central nervous system, resulting in the perception of pain.

TRPV1 antagonists function by competitively binding to the receptor, often at or near the same site as capsaicin, thereby preventing the conformational changes necessary for channel opening. This blockade inhibits the downstream signaling cascade, effectively preventing the transmission of pain signals.

Below is a diagram illustrating the activation of the TRPV1 signaling pathway and the inhibitory action of an antagonist.

Figure 2: Synthetic Workflow for a Propanamide TRPV1 Antagonist.

Detailed Step-by-Step Methodology

Materials and Reagents:

• 2-Fluoro-4-nitrotoluene

• Potassium tert-butoxide (t-BuOK)

• Ethyl 2-chloropropionate

• Dimethylformamide (DMF)

• Iron powder (Fe)

• Acetic acid (AcOH)

• Methanesulfonyl chloride (MsCl)

• Pyridine

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• 4-tert-Butylbenzylamine

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Dichloromethane (DCM)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Step 1: Synthesis of Ethyl 2-(3-fluoro-4-nitrophenyl)propanoate

• To a solution of 2-fluoro-4-nitrotoluene in DMF, add potassium tert-butoxide portion-wise at 0 °C.

• Stir the mixture for 30 minutes at 0 °C.

• Add ethyl 2-chloropropionate dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain ethyl 2-(3-fluoro-4-nitrophenyl)propanoate.

Step 2: Synthesis of Ethyl 2-(4-amino-3-fluorophenyl)propanoate

• To a solution of ethyl 2-(3-fluoro-4-nitrophenyl)propanoate in acetic acid, add iron powder.

• Heat the mixture to 80 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to room temperature and filter through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Neutralize the residue with a saturated solution of sodium bicarbonate and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield ethyl 2-(4-amino-3-fluorophenyl)propanoate, which can be used in the next step without further purification.

Step 3: Synthesis of Ethyl 2-(3-fluoro-4-(methylsulfonamido)phenyl)propanoate

• Dissolve ethyl 2-(4-amino-3-fluorophenyl)propanoate in pyridine and cool to 0 °C.

• Add methanesulfonyl chloride dropwise to the solution.

• Stir the reaction at room temperature for 4-6 hours.

• Pour the reaction mixture into ice-water and extract with ethyl acetate.

• Wash the organic layer sequentially with 1N HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the crude product by silica gel column chromatography.

Step 4: Synthesis of 2-(3-Fluoro-4-(methylsulfonamido)phenyl)propanoic acid

• Dissolve the ethyl ester from the previous step in a mixture of THF and water.

• Add lithium hydroxide and stir the mixture at room temperature for 6-8 hours.

• Acidify the reaction mixture with 1N HCl to pH 2-3.

• Extract the product with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the carboxylic acid.

Step 5: Synthesis of N-(4-t-butylbenzyl)-2-(3-fluoro-4-(methylsulfonamido)phenyl)propanamide

• To a solution of 2-(3-fluoro-4-(methylsulfonamido)phenyl)propanoic acid in dichloromethane, add EDC.

• Stir the mixture for 15 minutes at room temperature.

• Add 4-tert-butylbenzylamine to the reaction mixture.

• Stir at room temperature for 12-16 hours.

• Wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate.

• Purify the final product by silica gel column chromatography to yield the target TRPV1 antagonist.

Note: For the synthesis of the enantiomerically pure (S)-isomer, chiral resolution of the carboxylic acid intermediate can be performed using a chiral amine before the final amide coupling step.

Conclusion and Future Perspectives

The 2-methyl-3-phenylpropanamide scaffold and its derivatives represent a highly promising class of TRPV1 antagonists. The synthetic routes are well-established and amenable to modification, allowing for the systematic exploration of the structure-activity relationship to optimize potency, selectivity, and pharmacokinetic profiles. While challenges such as antagonist-induced hyperthermia remain a concern in the clinical development of TRPV1 antagonists, ongoing research into peripherally restricted antagonists and compounds with specific functional profiles continues to advance the field. The protocols and data presented herein provide a solid foundation for researchers to design and synthesize novel TRPV1 antagonists with the potential to become next-generation therapeutics for the management of chronic pain.

References

• ResearchGate. (n.d.). Transient receptor potential vanilloid 1 (TRPV1) signaling. Retrieved from [Link]

• ResearchGate. (n.d.). General outline of TRPV1 channels' role in signaling pathways that regulate vascular and visceral functions. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic diagram illustrating the TRPV1 channel topology and.... Retrieved from [Link]

• Doherty, E. M., et al. (2008). Design and Synthesis of Peripherally Restricted Transient Receptor Potential Vanilloid 1 (TRPV1) Antagonists. Journal of Medicinal Chemistry, 51(9), 2765-2782.
• Zheng, J. (Ed.). (2007). TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades. CRC Press/Taylor & Francis.
• Westaway, S. M., et al. (2008). Design and synthesis of 6-phenylnicotinamide derivatives as antagonists of TRPV1. Bioorganic & Medicinal Chemistry Letters, 18(20), 5609-5613.
• Correa-Basurto, J., et al. (2022). A new era for the design of TRPV1 antagonists and agonists with the use of structural information and molecular docking of capsaicin-like compounds. F1000Research, 11, 918.
• Doherty, E. M., et al. (2008). Design and synthesis of peripherally restricted transient receptor potential vanilloid 1 (TRPV1) antagonists. Journal of Medicinal Chemistry, 51(9), 2765-2782.
• Gunthorpe, M. J., et al. (2004). Identification and characterisation of BCTC, a novel and selective antagonist of the vanilloid receptor VR1. Neuropharmacology, 46(1), 133-149.
• Garami, A., et al. (2018). TRPV1 antagonists that cause hypothermia, instead of hyperthermia, in rodents: Compounds' pharmacological profiles, in vivo targets, thermoeffectors recruited and implications for drug development. British Journal of Pharmacology, 175(12), 2394-2411.
• Yang, F., & Zheng, J. (2017). Understand spiciness: mechanism of TRPV1 channel activation by capsaicin. Protein & Cell, 8(3), 169-177.
• Lee, J., et al. (2011). 2-(4-Methylsulfonylaminophenyl) propanamide TRPV1 antagonists: Structure–activity relationships in the B and C-regions. Bulletin of the Korean Chemical Society, 32(11), 3875-3882.
• Garami, A., et al. (2010). Contributions of Different Modes of TRPV1 Activation to TRPV1 Antagonist-Induced Hyperthermia. The Journal of Neuroscience, 30(4), 1227-1237.
• Ann, J., et al. (2011). N-4-t-Butylbenzyl 2-(4-Methylsulfonylaminophenyl) Propanamide TRPV1 Antagonists : Structure Activity Relationships in the A-region. Bulletin of the Korean Chemical Society, 32(11), 3883-3890.
• Perner, R. J., et al. (2008). Synthesis of benzamide derivatives as TRPV1 antagonists. Bioorganic & Medicinal Chemistry Letters, 18(3), 1201-1205.

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• Lee, J., et al. (2022). N-Methylamide-structured SB366791 derivatives with high TRPV1 antagonistic activity: toward PET radiotracers to visualize TRPV1. MedChemComm, 13(9), 1635-1642.

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• Lee, J., et al. (2022). Discovery of Dual TRPA1 and TRPV1 Antagonists as Novel Therapeutic Agents for Pain. Pharmaceuticals, 15(9), 1135.
• Dorange, I., et al. (2012). Discovery of novel pyrrolopyridazine scaffolds as transient receptor potential vanilloid (TRPV1) antagonists. Bioorganic & Medicinal Chemistry Letters, 22(22), 6888-6895.
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Application Note: 2-Methyl-3-phenylpropanamide as a Versatile Scaffold for the Synthesis of Novel FLT3 Inhibitors

Introduction: The Imperative for Novel FLT3 Inhibitors in Acute Myeloid Leukemia (AML)

FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase that is a critical regulator of hematopoiesis.[1][2] In a significant portion of acute myeloid leukemia (AML) cases, mutations in the FLT3 gene, such as internal tandem duplications (ITD) and tyrosine kinase domain (TKD) mutations, lead to constitutive activation of the kinase.[2][3] This aberrant signaling drives uncontrolled proliferation of leukemic cells and is associated with a poor prognosis. Consequently, FLT3 has emerged as a key therapeutic target in AML.

While several FLT3 inhibitors, including gilteritinib and quizartinib, have been approved for clinical use, challenges such as acquired resistance and off-target effects persist.[2] This necessitates the exploration of new chemical scaffolds to develop next-generation FLT3 inhibitors with improved efficacy, selectivity, and resistance profiles. This application note puts forth 2-Methyl-3-phenylpropanamide as a promising, yet underexplored, starting scaffold for the synthesis of novel FLT3 inhibitors, leveraging principles of fragment-based drug design and scaffold hopping.[4][5][6]

Conceptual Framework: Leveraging 2-Methyl-3-phenylpropanamide in Drug Discovery

Fragment-based drug discovery (FBDD) and scaffold hopping are powerful strategies in modern medicinal chemistry to identify novel lead compounds.[4][7][8] 2-Methyl-3-phenylpropanamide represents an attractive starting fragment due to its simple, readily modifiable structure, combining a phenyl ring, a chiral center, and a propanamide moiety. These features offer multiple vectors for chemical elaboration to access the key pharmacophoric features of known FLT3 inhibitors.

Pharmacophore Analysis of Known FLT3 Inhibitors

An analysis of successful FLT3 inhibitors reveals a common pharmacophore model, generally consisting of:

• A heterocyclic core that occupies the ATP-binding site.

• Hydrogen bond donors and acceptors that interact with the hinge region of the kinase.

• Hydrophobic moieties that extend into other pockets of the kinase domain.[9][10][11]

The phenyl ring of 2-Methyl-3-phenylpropanamide can be functionalized to introduce various heterocyclic systems, while the amide group can serve as a handle for chain extension or can be replaced with bioisosteres to modulate physicochemical properties and target engagement.[12][13][14][15][16]

Hypothetical Synthetic Pathway and Key Transformations

This section outlines a hypothetical synthetic route starting from 2-Methyl-3-phenylpropanamide to a novel FLT3 inhibitor scaffold. The proposed pathway aims to introduce a substituted pyrimidine ring, a common motif in kinase inhibitors, onto the phenyl group of the starting material.

Diagram of the Proposed Synthetic Workflow

Caption: A conceptual workflow for the synthesis of a novel FLT3 inhibitor starting from 2-Methyl-3-phenylpropanamide.

Detailed Protocol: Nitration of 2-Methyl-3-phenylpropanamide

This protocol details the first key step in the proposed synthetic pathway: the nitration of the phenyl ring. This is a standard electrophilic aromatic substitution reaction.

Materials:

• 2-Methyl-3-phenylpropanamide

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice Bath

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Rotary Evaporator

• Silica Gel for Column Chromatography

• Hexane and Ethyl Acetate for Elution

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and placed in an ice bath, dissolve 1.0 g of 2-Methyl-3-phenylpropanamide in 10 mL of concentrated sulfuric acid. Stir until complete dissolution.

• Slowly add a pre-cooled mixture of 1.5 mL of concentrated nitric acid and 3.5 mL of concentrated sulfuric acid dropwise to the reaction mixture, maintaining the internal temperature below 10 °C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 1 hour.

• Carefully pour the reaction mixture onto 50 g of crushed ice with stirring.

• Extract the aqueous mixture with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (2 x 15 mL) and then with brine (1 x 15 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the desired 4-nitro-2-methyl-3-phenylpropanamide.

Expected Outcome and Characterization:

The expected product is a mixture of ortho, meta, and para isomers, with the para isomer being the major product due to steric hindrance from the propylamide chain. The purified product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Compound	Expected Yield	Appearance	Key Spectroscopic Data
4-Nitro-2-methyl-3-phenylpropanamide	60-70%	Pale yellow solid	¹H NMR: Signals corresponding to the aromatic protons shifted downfield due to the nitro group. Mass Spec: [M+H]⁺ peak corresponding to the molecular weight of the nitrated product.

Further Synthetic Elaboration and Structure-Activity Relationship (SAR) Studies

Following the initial nitration and subsequent reduction to the amine, the resulting amino-phenylpropanamide derivative can undergo a variety of cyclization reactions to form different heterocyclic cores. For instance, condensation with a substituted malondialdehyde or a similar 1,3-dicarbonyl compound would yield a pyrimidine ring.

Further modifications could include:

• Amide Modification: The amide group can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to explore the SAR of this region of the molecule.[17][18][19][20][21]

• Bioisosteric Replacement: The amide bond can be replaced with bioisosteres such as 1,2,3-triazoles or oxadiazoles to improve metabolic stability and other pharmacokinetic properties.[12][13][14][15][16]

• Chiral Resolution: The racemic 2-Methyl-3-phenylpropanamide can be resolved into its individual enantiomers to investigate the stereochemical requirements for FLT3 inhibition.

Diagram of Key Molecular Interactions of FLT3 Inhibitors

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Application Note & Protocols: Methodology for Monitoring the Progress of Amide Bond Formation

Introduction and Scope

The amide bond is a cornerstone of modern organic and medicinal chemistry, forming the backbone of peptides, polymers, and a vast array of pharmaceuticals. The synthesis of amides, typically through the coupling of a carboxylic acid and an amine, is a fundamental transformation. Efficiently monitoring the progress of these reactions is critical for optimizing reaction conditions, maximizing yield, ensuring purity, and enabling safe and scalable process development. Failure to accurately track the consumption of starting materials and the formation of the product can lead to incomplete reactions, the formation of impurities, and costly downstream purification challenges.

This guide provides a detailed overview of established methodologies for monitoring the progress of amide bond formation, using the synthesis of N-isopropyl-2-phenylacetamide from phenylacetic acid and isopropylamine as a model reaction. This reaction is representative of many common amide couplings and involves reactants and a product with distinct physicochemical properties, making it an excellent candidate for demonstration.

We will explore a suite of analytical techniques ranging from rapid qualitative assessments to precise quantitative analyses. For each method, this document provides not only a step-by-step protocol but also the scientific rationale behind key experimental choices, empowering researchers to adapt these methods to their specific synthetic challenges.

The Model Reaction: Synthesis of N-isopropyl-2-phenylacetamide

The target reaction involves the coupling of a carboxylic acid (Phenylacetic Acid) with a primary amine (Isopropylamine) to form a secondary amide. This is typically facilitated by a coupling reagent, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.

Reaction Scheme:

• Reactant 1: Phenylacetic Acid (PAA) - A solid carboxylic acid.[1][2][3][4]

• Reactant 2: Isopropylamine (IPA) - A volatile, basic liquid amine.[5][6][7][8]

• Product: N-isopropyl-2-phenylacetamide - A neutral amide, typically a solid.

• Byproduct: Urea derivative (from the coupling reagent, e.g., EDC-urea).

Choosing Your Monitoring Technique: A Comparative Overview

The choice of analytical method depends on the specific information required (qualitative vs. quantitative), the available equipment, and the nature of the reaction.

Technique	Information Provided	Speed	Cost	Key Advantage
TLC	Qualitative (conversion)	Very Fast	Low	Rapid, simple, visual check of reaction progress.[9]
HPLC	Quantitative (concentration)	Moderate	High	High precision, separates complex mixtures, widely applicable.[10][11][12]
GC-MS	Quantitative & Structural	Moderate	High	Excellent for volatile compounds, provides mass for peak identification.
¹H NMR	Quantitative & Structural	Fast	High	Provides detailed structural information and can quantify all H-containing species simultaneously.[13]
In-situ IR	Real-time Kinetics	Real-time	Very High	Tracks functional group changes continuously without sampling.[14][15][16][17]

Detailed Application Notes and Protocols

Thin-Layer Chromatography (TLC)

Principle: TLC is a rapid and inexpensive qualitative technique used to monitor the disappearance of a starting material and the appearance of a product.[9][18] Separation is based on the differential partitioning of components between a stationary phase (e.g., silica gel) and a mobile phase (solvent system).

Why it Works for this Reaction: Phenylacetic acid is a polar, acidic compound that will have a low Retention Factor (Rƒ) on silica gel. The product, N-isopropyl-2-phenylacetamide, is a less polar, neutral amide and will travel further up the plate, resulting in a higher Rƒ. This difference in polarity allows for clear visual separation.

Protocol:

• Prepare the TLC Plate: Obtain a silica gel-coated TLC plate. Gently draw a light pencil line about 1 cm from the bottom (the origin).

• Prepare Standards: Create dilute solutions (~1 mg/mL) of your starting material (Phenylacetic Acid) and, if available, the pure product in a volatile solvent like ethyl acetate.

• Spot the Plate:

  • On the origin line, apply a small spot of the Phenylacetic Acid standard.

  • In the middle, apply a spot of the reaction mixture (co-spot). To do this, first spot the reaction mixture, then carefully spot the starting material directly on top of it.

  • On the right, apply a spot of the crude reaction mixture.

• Develop the Plate: Place a small amount of the chosen mobile phase (e.g., 30% Ethyl Acetate in Hexane) into a developing chamber. Place the spotted TLC plate into the chamber, ensuring the solvent level is below the origin line. Cover the chamber.

• Visualize: Once the solvent front has moved to about 1 cm from the top of the plate, remove it and immediately mark the solvent front with a pencil. Visualize the spots under a UV lamp (254 nm). Circle the visible spots with a pencil.

• Interpret:

  • t=0: A strong spot corresponding to the Phenylacetic Acid standard should be visible in the reaction lane.

  • t=x hours: The intensity of the starting material spot should decrease, while a new spot, corresponding to the product, should appear at a higher Rƒ.

  • Reaction Complete: The starting material spot in the reaction lane should be completely gone (or as faint as a minor impurity).[9]

Compound	Expected Rƒ (30% EtOAc/Hex)	UV Active
Phenylacetic Acid	~0.2	Yes
N-isopropyl-2-phenylacetamide	~0.5	Yes

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful quantitative technique that separates components of a mixture based on their interaction with a stationary phase (column) and a liquid mobile phase.[11] A UV detector is commonly used to quantify compounds containing a chromophore, such as the phenyl group in our reactants and product.

Why it Works for this Reaction: Reversed-phase HPLC (using a nonpolar C18 column) is ideal. The polar Phenylacetic Acid will elute early, while the more nonpolar amide product will be retained longer on the column. This separation allows for the precise quantification of each component's concentration over time.[19]

Protocol:

• Sample Preparation:

  • Carefully take a small, measured aliquot from the reaction mixture (e.g., 50 µL).

  • Immediately quench the reaction by diluting it into a known, large volume (e.g., 5 mL) of the mobile phase. This stops the reaction and prepares the sample for analysis.

  • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

• Instrumental Method:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Isocratic; 60% Acetonitrile, 40% Water with 0.1% Trifluoroacetic Acid (TFA). Rationale: TFA is used to protonate the carboxylic acid, ensuring a sharp, consistent peak shape.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm. Rationale: The phenyl ring in both the reactant and product absorbs strongly at this wavelength.

  • Injection Volume: 10 µL

• Data Acquisition:

  • Inject a standard of Phenylacetic Acid to determine its retention time.

  • Inject a standard of the pure product to determine its retention time.

  • Inject the prepared reaction aliquots at various time points (t=0, 1h, 2h, etc.).

• Data Analysis:

  • Integrate the peak area for the starting material and the product in each chromatogram.

  • Calculate the percent conversion: % Conversion = [Area_Product / (Area_Product + Area_Reactant)] * 100.

  • For precise concentration, a calibration curve using standards of known concentrations is required.[19]

Compound	Expected Retention Time
Phenylacetic Acid	~2.5 min
N-isopropyl-2-phenylacetamide	~4.0 min

¹H NMR Spectroscopy

Principle: Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides both structural and quantitative information by measuring the magnetic environments of protons in a molecule.[20][21] The integral of a peak is directly proportional to the number of protons it represents.

Why it Works for this Reaction: The reactants and product have distinct, non-overlapping proton signals that can be tracked. Specifically, the benzylic protons (-CH₂-) of phenylacetic acid appear at a different chemical shift than the corresponding protons in the amide product.

Protocol (Offline Analysis):

• Sample Preparation:

  • Take an aliquot (e.g., 0.1 mL) from the reaction.

  • Remove the solvent under reduced pressure or with a stream of nitrogen.

  • Dissolve the residue in a deuterated solvent (e.g., CDCl₃) and transfer to an NMR tube.

• Data Acquisition: Acquire a ¹H NMR spectrum. Key signals to monitor are:

  • Phenylacetic Acid: The singlet for the two benzylic protons (-CH ₂-COOH) at ~3.6 ppm.

  • N-isopropyl-2-phenylacetamide: The singlet for the two benzylic protons (-CH ₂-CONH) at ~3.5 ppm and the septet for the isopropyl -CH - at ~4.1 ppm.

• Data Analysis:

  • Set the integral of a stable, non-reacting peak (e.g., from an internal standard or a solvent residue) to a fixed value.

  • Measure the integrals of the benzylic proton signals for both the starting material and the product.

  • Calculate the molar ratio and percent conversion. For example: % Conversion = [Integral_Product_CH₂ / (Integral_Product_CH₂ + Integral_Reactant_CH₂)] * 100.

Compound	Key ¹H NMR Signal (CDCl₃)	Multiplicity
Phenylacetic Acid	~3.6 ppm (-CH ₂-)	Singlet
N-isopropyl-2-phenylacetamide	~3.5 ppm (-CH ₂-)	Singlet
N-isopropyl-2-phenylacetamide	~4.1 ppm (-CH -)	Septet
N-isopropyl-2-phenylacetamide	~5.4 ppm (-NH -)	Broad Singlet

In-situ Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: In-situ FTIR, often using an Attenuated Total Reflectance (ATR) probe inserted directly into the reactor, monitors the change in concentration of functional groups in real-time.[14][22] It measures the absorption of infrared light at specific frequencies corresponding to molecular vibrations.

Why it Works for this Reaction: This technique is powerful for tracking the key functional group transformation. The broad O-H stretch of the carboxylic acid dimer and the C=O stretch of the acid will decrease, while the characteristic Amide I (C=O stretch) and Amide II (N-H bend) bands of the product will appear and grow over time.[15][16]

Protocol:

• Setup: Insert the clean in-situ FTIR-ATR probe into the reaction vessel before adding reagents.

• Background Spectrum: Collect a background spectrum of the solvent and starting materials before initiating the reaction (e.g., before adding the coupling reagent).

• Initiate and Monitor: Start the reaction and configure the software to collect spectra at regular intervals (e.g., every 1-2 minutes).

• Data Analysis:

  • Track the decrease in the intensity of the carboxylic acid C=O peak (~1710 cm⁻¹).

  • Track the increase in the intensity of the Amide I band of the product (~1645 cm⁻¹).

  • Plot the peak height or area of these key bands versus time to generate a real-time kinetic profile of the reaction.

Functional Group	Compound	Wavenumber (cm⁻¹)	Change Over Time
Carbonyl (C=O)	Phenylacetic Acid	~1710	Decrease
Amide I (C=O)	N-isopropyl-2-phenylacetamide	~1645	Increase
Amide II (N-H)	N-isopropyl-2-phenylacetamide	~1550	Increase

Conclusion

Effective reaction monitoring is indispensable in modern chemical synthesis. For the formation of N-isopropyl-2-phenylacetamide, a range of powerful techniques is available. TLC offers a rapid, qualitative check for reaction completion, making it ideal for initial screening. For robust quantitative data essential for optimization and scale-up, HPLC provides unparalleled precision and reliability. ¹H NMR offers the dual benefit of quantification and structural confirmation. Finally, for detailed mechanistic studies and process control, in-situ FTIR spectroscopy delivers real-time kinetic data that is unattainable with offline methods. By understanding the principles and protocols of each technique, researchers can select the most appropriate tool to ensure their amide coupling reactions are efficient, complete, and reproducible.

References

• Mettler Toledo. (n.d.). ReactIR In-situ FTIR Spectrometers. Retrieved from [Link]

• The Royal Society of Chemistry. (2015). In-Situ FTIR Spectroscopic Monitoring of Electrochemically Controlled Organic Reactions in a Recycle Reactor. Retrieved from [Link]

• National Institutes of Health (NIH). (2015). In Situ FTIR Spectroscopic Monitoring of Electrochemically Controlled Organic Reactions in a Recycle Reactor. Retrieved from [Link]

• ACS Publications. (2018). In Situ FTIR Reactor for Monitoring Gas-Phase Products during a (Photo)catalytic Reaction in the Liquid Phase. Retrieved from [Link]

• ChemIDplus. (n.d.). Phenylacetic Acid. Retrieved from [Link]

• PubMed. (n.d.). Proximity effects in monolayer films: kinetic analysis of amide bond formation at the air-water interface using (1)H NMR spectroscopy. Retrieved from [Link]

• Biofilm Inhibitor Synthesis. (n.d.). Amide Workup. Retrieved from [Link]

• ACS Publications. (n.d.). Mobile Tool for HPLC Reaction Monitoring. Retrieved from [Link]

• Chromatography Online. (n.d.). A Three-Pronged Template Approach for Rapid HPLC Method Development. Retrieved from [Link]

• SpectraBase. (n.d.). Phenylacetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Synthesis of Amides from Amines and Carboxylic Acids under Hydrothermal Conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Isopropylamine. Retrieved from [Link]

• AxisPharm. (2024). Amide coupling Protocol for Amino PEG. Retrieved from [Link]

• PubChem. (n.d.). Isopropylamine. Retrieved from [Link]

• Nanalysis. (2023). Using NMR to observe the restricted rotation in amide bonds. Retrieved from [Link]

• PubChem. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Restek. (n.d.). Isopropylamine: CAS # 75-31-0 Compound Information and Applications for GC and LC Analysis. Retrieved from [Link]

• Wikipedia. (n.d.). Phenylacetic acid. Retrieved from [Link]

• Sciencemadness Wiki. (2020). Isopropylamine. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• ACS Publications. (2023). A Method for Converting HPLC Peak Area from Online Reaction Monitoring to Concentration Using Nonlinear Regression. Retrieved from [Link]

• Bridgewater College Digital Commons. (2022). High Performance Liquid Chromatography Monitoring Reaction Kinetics. Retrieved from [Link]

• ResearchGate. (n.d.). Mobile tool for HPLC reaction monitoring. Retrieved from [Link]

• ResearchGate. (n.d.). Difference between 1H NMR signals of primary amide protons as a simple spectral index of the amide intramolecular hydrogen bond strength. Retrieved from [Link]

• PubMed. (n.d.). 1H NMR spectra. Part 30(+): 1H chemical shifts in amides and the magnetic anisotropy, electric field and steric effects of the amide group. Retrieved from [Link]

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Application Notes & Protocols: A Guide to the Synthetic Routes of Chiral 2-Methyl-3-phenylpropanamide

Abstract: Chiral β-methylated amides, specifically 2-methyl-3-phenylpropanamide, represent a critical structural motif in numerous pharmacologically active compounds. The precise stereochemical orientation of the methyl group at the α-carbon is often paramount to biological activity and therapeutic efficacy. This guide provides researchers, scientists, and drug development professionals with a detailed overview and comparison of the principal synthetic strategies for accessing enantiomerically pure 2-methyl-3-phenylpropanamide. We will explore three field-proven methodologies: chiral auxiliary-mediated synthesis, enzymatic kinetic resolution, and asymmetric catalysis. Each section includes an in-depth explanation of the underlying chemical principles, step-by-step experimental protocols, and a critical evaluation of the method's advantages and limitations.

Introduction: The Significance of Stereocontrol

The synthesis of single-enantiomer compounds is a cornerstone of modern drug development. The spatial arrangement of atoms can dramatically alter a molecule's interaction with chiral biological targets like enzymes and receptors. 2-Methyl-3-phenylpropanamide is a valuable chiral building block, and its synthesis demands robust methods that provide high levels of stereocontrol. The choice of synthetic route often depends on factors such as scale, cost, desired enantiopurity, and available resources. This document serves as a practical guide to making an informed decision.

Method 1: Chiral Auxiliary-Mediated Asymmetric Synthesis

This classical yet highly reliable approach involves the temporary attachment of a chiral molecule (the auxiliary) to a prochiral substrate.[1][2] The auxiliary then directs a subsequent chemical transformation, in this case, alkylation, to occur on one face of the molecule, thereby creating the desired stereocenter. After the key stereoselective step, the auxiliary is cleaved and can often be recovered for reuse.[2] Evans' oxazolidinones and pseudoephedrine amides are among the most effective auxiliaries for this purpose.[1][3]

Causality and Rationale

The power of this method lies in converting a difficult-to-control enantioselective reaction into a more predictable diastereoselective one. The bulky chiral auxiliary creates a sterically hindered environment around the reactive center (an enolate). When an electrophile (e.g., methyl iodide) approaches, it is forced to attack from the less hindered face, leading to the preferential formation of one diastereomer.

Workflow Visualization

Caption: General workflow for chiral auxiliary-mediated synthesis.

Detailed Protocol: Using an Evans' Oxazolidinone Auxiliary

Step 1: Acylation of the Chiral Auxiliary

• In a flame-dried, argon-purged round-bottom flask, dissolve (S)-4-benzyl-2-oxazolidinone (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-butyllithium (n-BuLi, 1.05 eq., 1.6 M in hexanes) dropwise. Stir for 15 minutes.

• In a separate flask, dissolve 3-phenylpropanoyl chloride (1.1 eq.) in anhydrous THF.

• Add the acid chloride solution dropwise to the lithiated auxiliary solution at -78 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours until TLC analysis indicates complete consumption of the auxiliary.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the N-acyl oxazolidinone by flash column chromatography (silica gel).

Step 2: Diastereoselective Methylation

• Dissolve the purified N-acyl oxazolidinone (1.0 eq.) in anhydrous THF in a flame-dried, argon-purged flask.

• Cool the solution to -78 °C.

• Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq., 1.0 M in THF) dropwise to form the sodium enolate. Stir for 30 minutes.

• Add methyl iodide (CH₃I, 1.5 eq.) dropwise.

• Stir the reaction at -78 °C for 3-5 hours. Monitor the reaction progress by TLC.

• Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution.

• Perform an aqueous workup as described in Step 1. Purify the methylated product by flash chromatography. Diastereomeric ratio (dr) can be determined by ¹H NMR or chiral HPLC at this stage.

Step 3: Cleavage and Amidation

• Dissolve the purified, methylated product (1.0 eq.) in a 3:1 mixture of THF and water.

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (H₂O₂, 4.0 eq.), followed by aqueous lithium hydroxide (LiOH, 2.0 eq.).

• Stir vigorously at 0 °C for 2-4 hours.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃).

• Acidify the mixture to pH ~2 with 1 M HCl. Extract the aqueous layer to remove the recovered auxiliary. The desired chiral carboxylic acid remains in the aqueous layer as the lithium salt.

• To form the amide directly, first isolate the chiral 2-methyl-3-phenylpropanoic acid by extraction after acidification.

• Dissolve the acid in dichloromethane (DCM), add a coupling reagent like EDC (1.2 eq.) and HOBt (1.2 eq.), followed by aqueous ammonia or an ammonia source. Stir until completion.

• Perform a standard aqueous workup and purify by chromatography to yield the final chiral 2-methyl-3-phenylpropanamide.

Method 2: Enzymatic Kinetic Resolution

Biocatalysis offers an environmentally friendly and highly selective alternative to classical chemical methods. Enzymatic kinetic resolution (EKR) is based on the principle that an enzyme can differentiate between two enantiomers of a racemic mixture, selectively catalyzing a reaction on one while leaving the other untouched. Lipases are particularly effective for this purpose, often used to resolve racemic esters or acids through enantioselective hydrolysis or acylation.

Causality and Rationale

The enzyme's active site is a complex, three-dimensional chiral environment. One enantiomer of the racemic substrate fits optimally into this active site, allowing the catalytic residues to perform the chemical transformation (e.g., hydrolysis). The other enantiomer fits poorly, resulting in a significantly slower or non-existent reaction rate. This rate difference allows for the separation of the fast-reacting enantiomer (as a product) from the slow-reacting enantiomer (as unreacted starting material). The theoretical maximum yield for the desired enantiomer in EKR is 50%.

Workflow Visualization

Caption: Workflow for lipase-catalyzed kinetic resolution.

Detailed Protocol: Lipase-Catalyzed Hydrolysis

Step 1: Preparation of Racemic Substrate

• Synthesize racemic methyl 2-methyl-3-phenylpropanoate via Fischer esterification of racemic 2-methyl-3-phenylpropanoic acid with methanol and a catalytic amount of sulfuric acid. Alternatively, purchase the racemic ester.

Step 2: Enzymatic Resolution

• In a flask, create a biphasic system by adding the racemic methyl 2-methyl-3-phenylpropanoate (1.0 eq.) to a phosphate buffer solution (e.g., 0.1 M, pH 7.0). An organic co-solvent like toluene may be used to improve solubility.

• Add an immobilized lipase, such as Novozym 435 (Candida antarctica Lipase B), to the mixture (typically 10-20% by weight of the substrate).

• Stir the suspension vigorously at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress by taking aliquots, extracting them, and analyzing them by chiral HPLC or GC. The goal is to stop the reaction at or near 50% conversion to maximize the enantiomeric excess (ee) of both the product and the remaining starting material. This can take several hours to days.

Step 3: Separation and Product Formation

• Once ~50% conversion is reached, stop the reaction by filtering off the immobilized enzyme (which can be washed and reused).

• Acidify the aqueous layer with 1 M HCl to pH ~2 to protonate the carboxylic acid product.

• Extract the mixture with an organic solvent like diethyl ether or ethyl acetate.

• Separate the organic and aqueous layers. The organic layer contains the unreacted (R)-ester. The aqueous layer can be further extracted to isolate the (S)-acid.

• Alternatively, use a basic extraction (e.g., with NaHCO₃ solution) to separate the acidic product from the neutral ester. The acid can be recovered from the aqueous phase by re-acidification and extraction.

• The separated enantiomers (acid and ester) can then be converted to the corresponding amides using the standard amidation procedures described in Method 1, Step 3. The ester will first require hydrolysis to the carboxylic acid before amidation.

Method 3: Asymmetric Catalysis

Asymmetric catalysis involves using a small amount of a chiral catalyst (metal-ligand complex or an organocatalyst) to generate a large amount of an enantioenriched product. For the synthesis of 2-methyl-3-phenylpropanamide, a key strategy is the asymmetric conjugate addition of a methyl group to a cinnamic acid derivative.

Causality and Rationale

In this approach, a chiral catalyst coordinates to the substrate, such as a cinnamate derivative. This coordination creates a chiral environment that differentiates the two faces of the double bond. The incoming nucleophile (a methylating agent) is then delivered preferentially to one face, establishing the stereocenter with high enantioselectivity. The catalyst is then released and can participate in another catalytic cycle. This method is highly atom-economical as only a substoichiometric amount of the chiral material is required.

Conceptual Protocol: Asymmetric Copper-Catalyzed 1,4-Addition

• Catalyst Preparation: In a glovebox or under an inert atmosphere, a copper source (e.g., Cu(OTf)₂) and a chiral ligand (e.g., a phosphoramidite or bisphosphine ligand) are mixed in an anhydrous, non-coordinating solvent like toluene or DCM.

• Substrate and Reagent: The substrate, such as an N-enoyl oxazolidinone derived from cinnamic acid, is dissolved in the same solvent. A methylating agent, such as dimethylzinc (Me₂Zn) or a methyl Grignard reagent, is prepared.

• Catalytic Reaction: The substrate solution is added to the activated catalyst mixture. The solution is cooled to a low temperature (e.g., -40 to -78 °C).

• Addition: The methylating agent is added slowly to the reaction mixture. The reaction is stirred for several hours until complete conversion of the starting material is observed by TLC or HPLC.

• Workup and Cleavage: The reaction is quenched with a proton source (e.g., saturated NH₄Cl). After a standard aqueous workup, the crude product is purified. The chiral auxiliary (if used on the substrate) is then cleaved as described in Method 1 to yield the chiral carboxylic acid, which is subsequently converted to the target amide.

Comparative Summary of Synthetic Routes

Feature	Chiral Auxiliary Method	Enzymatic Kinetic Resolution	Asymmetric Catalysis
Stereocontrol	Excellent (often >98% de)	Excellent (often >99% ee)	Very Good to Excellent (can be >95% ee)
Yield	Good, but multi-step	Max. 50% for one enantiomer	High (catalytic method)
Key Reagent	Stoichiometric chiral auxiliary	Enzyme (biocatalyst)	Substoichiometric chiral catalyst/ligand
Scalability	Good, but waste from auxiliary	Can be challenging due to dilutions	Excellent, highly efficient
Advantages	High reliability, predictable outcome, well-established procedures.[1]	"Green" method, mild conditions, extremely high selectivity.	Highly atom-economical, low catalyst loading, high throughput potential.
Disadvantages	Requires stoichiometric amounts of expensive auxiliary, multiple steps (attachment/cleavage).	Theoretical yield is capped at 50%, requires separation of product and starting material.	Catalyst/ligand can be expensive and air-sensitive, requires careful optimization.

Conclusion

The synthesis of chiral 2-methyl-3-phenylpropanamide can be successfully achieved through several distinct strategies. The chiral auxiliary approach offers unparalleled reliability and is ideal for smaller-scale synthesis where predictability is key. Enzymatic resolution provides an excellent "green" alternative with exceptional enantioselectivity, particularly if both enantiomers are of interest or if a dynamic kinetic resolution protocol can be implemented. Finally, asymmetric catalysis represents the most modern and efficient route for large-scale production, though it may require significant initial investment in catalyst screening and optimization. The ultimate choice of method will be guided by the specific requirements of the research or development program, balancing factors of cost, scale, efficiency, and desired enantiopurity.

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• PubMed. (2010). Enantioselective synthesis of alpha-methylene-beta-hydroxy carboxylic acid derivatives via a diastereoselective aldol/beta-elimination sequence: application to the C(15)-C(21) fragment of tedanolide C.
• Royal Society of Chemistry. (2023). Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones.
• MDPI. (n.d.). Asymmetric Michael Addition in Synthesis of β-Substituted GABA Derivatives.
• PubMed. (2024). Engineered Phenylalanine Ammonia-Lyases for the Enantioselective Synthesis of Aspartic Acid Derivatives.
• MDPI. (2024). Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers.
• Benchchem. (n.d.). Enantioselective Synthesis of Chiral 3-Methyl-1-heptene: Application Notes and Protocols.

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl-N-(3-methylphenyl)propanamide | C11H15NO | CID 225844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Compound 2-methyl-N-(3-methylphenyl)-3-oxo-3-phenylpropanamide - Chemdiv [chemdiv.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2-Methyl-3-phenylpropanamide

Introduction

Welcome to the technical support guide for the synthesis of 2-Methyl-3-phenylpropanamide. This document is designed for researchers, chemists, and drug development professionals seeking to enhance the yield and purity of this valuable amide. 2-Methyl-3-phenylpropanamide serves as a key intermediate in various synthetic pathways. The successful synthesis of this compound, like many amidation reactions, hinges on the careful selection of reagents, reaction conditions, and purification strategies.

This guide provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to address common challenges encountered during its synthesis. Our approach is grounded in established chemical principles to empower you to not only solve immediate experimental hurdles but also to build a robust and reproducible synthetic methodology.

The primary and most reliable method for synthesizing 2-Methyl-3-phenylpropanamide is the amidation of its corresponding carboxylic acid, 2-methyl-3-phenylpropanoic acid. This transformation can be achieved through two principal pathways:

• The Acid Chloride Route: A classic, high-yield method involving the activation of the carboxylic acid with a chlorinating agent, followed by reaction with an ammonia source.

• Direct Coupling Route: A milder approach that utilizes coupling agents to directly form the amide bond between the carboxylic acid and an ammonia source, often minimizing harsh conditions.

This guide will explore the nuances of both pathways to help you maximize your synthetic efficiency.

Troubleshooting Guide & Optimization Strategies

This section is structured in a question-and-answer format to directly address specific issues you may encounter.

Issue 1: Low Reaction Yield or Incomplete Conversion

Question: My reaction has stalled, or the final yield is disappointingly low. What are the likely causes and how can I improve the conversion of my starting material, 2-methyl-3-phenylpropanoic acid?

Answer: Low conversion is a common issue that can often be traced back to inefficient activation of the carboxylic acid, suboptimal reaction conditions, or issues with the nucleophile.

Causality & Solutions:

• Inefficient Carboxylic Acid Activation: The conversion of the carboxylic acid's hydroxyl group into a better leaving group is the critical first step.

  • For the Acid Chloride Route: Ensure your chlorinating agent (e.g., thionyl chloride, SOCl₂) is fresh and used in excess (typically 1.5-2.0 equivalents). The reaction should be monitored for the cessation of gas evolution (HCl and SO₂). Crucially, all excess SOCl₂ must be removed under vacuum before adding the ammonia source, as it will neutralize the amine.[1]

  • For the Direct Coupling Route: The choice of coupling agent is paramount. For a sterically accessible acid like 2-methyl-3-phenylpropanoic acid, standard carbodiimides like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) are often sufficient.[2] However, if yields are low, consider using more potent uronium-based reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), which can accelerate the reaction rate.[3]

• Suboptimal Reaction Temperature:

  • Acid chloride formation with SOCl₂ often requires heating (e.g., 65–70°C) to proceed to completion.[1]

  • The subsequent amidation step is highly exothermic and should be initiated at a low temperature (0–5°C) to prevent side reactions, before being allowed to warm to room temperature.[1]

  • Direct coupling reactions are typically run at 0°C to room temperature.[1] Running the reaction at too low a temperature may slow the rate, while excessive heat can degrade the coupling agent and promote side reactions like racemization if a chiral center is present.[3]

• Issues with the Ammonia Source:

  • Stoichiometry: Use a slight excess of the ammonia source (e.g., 1.2 equivalents) to drive the reaction to completion.[1]

  • Choice of Reagent: Aqueous ammonium hydroxide is a common choice. Alternatively, using ammonium chloride in the presence of a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) can provide a controlled, anhydrous source of ammonia.

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and resolve issues related to low product yield.

Caption: Troubleshooting workflow for low yield.

Issue 2: Formation of Significant Side Products

Question: My TLC/LCMS analysis shows multiple spots/peaks besides my desired product. What are these impurities and how can I prevent their formation?

Answer: The formation of side products is typically related to the reactivity of the intermediates and reagents used.

Common Side Products & Prevention:

• N-Acylurea Byproduct (Direct Coupling Route): This is the most common side product when using carbodiimides like DCC or EDC. It arises from the rearrangement of the O-acylisourea intermediate.

  • Prevention: The addition of nucleophilic additives like 1-hydroxybenzotriazole (HOBt) or OxymaPure® is highly effective. These additives intercept the O-acylisourea intermediate to form an activated ester, which is more stable and less prone to rearrangement, leading to a cleaner reaction and higher yield.[3]

• Dimerization/Anhydride Formation: The activated carboxylic acid intermediate can sometimes react with another molecule of the starting carboxylic acid to form an anhydride.

  • Prevention: This is often minimized by controlling the stoichiometry and ensuring the amine nucleophile is readily available. Adding the coupling agent last to a mixture of the acid and amine can help.

• Epimerization (for Chiral Analogs): While 2-methyl-3-phenylpropanoic acid is typically achiral unless isotopically labeled, it's crucial to consider this for structurally similar chiral compounds. The alpha-proton is susceptible to deprotonation and racemization under basic conditions or with certain activating agents.

  • Prevention: To prevent this, use coupling reagents known for low racemization potential, such as COMU or HATU, in combination with a non-nucleophilic base like DIPEA. Maintaining low reaction temperatures is also critical.[3]

Issue 3: Difficulty in Product Purification

Question: I'm struggling to isolate a pure sample of 2-Methyl-3-phenylpropanamide from the crude reaction mixture. What is a robust purification protocol?

Answer: A systematic multi-step purification process is key to achieving high purity.[4]

Recommended Purification Protocol:

• Aqueous Workup: This initial step removes the bulk of inorganic salts, water-soluble reagents (like EDC hydrochloride), and catalysts.

  • Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the organic layer sequentially with:

    • A mild acid (e.g., 1 M HCl) to remove any unreacted bases like TEA or DIPEA.

    • A mild base (e.g., saturated NaHCO₃ solution) to remove unreacted carboxylic acid and additives like HOBt.[4]

    • Brine (saturated NaCl solution) to reduce the solubility of organic material in the aqueous layer and facilitate phase separation.[4]

  • Dry the separated organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography/Recrystallization:

  • Flash Column Chromatography: This is highly effective for separating the target amide from nonpolar impurities and closely related side products. A typical eluent system would be a gradient of ethyl acetate in hexanes.

  • Recrystallization: If the crude product is a solid and of reasonable purity after workup, recrystallization can be an excellent final step. Solvents to explore include ethyl acetate/hexanes, toluene, or ethanol/water mixtures.

Frequently Asked Questions (FAQs)

Q1: Which coupling agent is best for this synthesis? A: For general purposes, EDC in combination with OxymaPure® or HOBt offers a great balance of efficiency, cost-effectiveness, and safety, while minimizing N-acylurea formation.[1][3] For difficult or sluggish reactions, HATU is a more powerful but also more expensive alternative.

Q2: What is the best solvent for the direct coupling reaction? A: Anhydrous polar aprotic solvents are preferred. Dichloromethane (DCM) and Dimethylformamide (DMF) are excellent choices as they effectively dissolve the reactants and do not interfere with the reaction.[1]

Q3: How can I monitor the reaction's progress? A: Thin-Layer Chromatography (TLC) is a simple and effective method. Spot the starting carboxylic acid and the reaction mixture side-by-side. The consumption of the starting material spot indicates the reaction is progressing. Liquid Chromatography-Mass Spectrometry (LC-MS) provides more definitive data on the formation of the product (by mass) and the consumption of reactants.

Q4: What are the key safety precautions? A:

• Chlorinating agents like thionyl chloride are corrosive and react violently with water. Always handle them in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[1]

• Coupling agents can be sensitizers. Avoid inhalation and skin contact.

• Many organic solvents are flammable and volatile. Work in a well-ventilated area away from ignition sources.

Data & Reagent Comparison

Table 1: Comparison of Common Coupling Reagents

Coupling Reagent	Pros	Cons	Mitigation for Cons
EDC·HCl	Water-soluble byproduct; cost-effective.[1]	Can form N-acylurea byproduct.[3]	Use with HOBt or OxymaPure®.
DCC	Inexpensive and effective.	Forms insoluble dicyclohexylurea (DCU) byproduct which can be difficult to filter.	N/A - Filtration is required.
HATU	Very high reactivity; low racemization risk.[3]	Expensive; byproducts can be tricky to remove.	Thorough aqueous workup is essential.
PyBOP	Good for sterically hindered systems; low racemization.[3]	Expensive; produces carcinogenic HMPA as a byproduct.	Use alternative phosphonium salts if possible.

Table 2: Common Solvents for Amidation

Solvent	Dielectric Constant	Boiling Point (°C)	Notes
Dichloromethane (DCM)	9.1	40	Excellent solubility for most reactants; volatile and easy to remove.
Dimethylformamide (DMF)	36.7	153	High boiling point; excellent solvating power, but can be difficult to remove completely.
Acetonitrile (ACN)	37.5	82	Good solvent, but can sometimes participate in side reactions.
Tetrahydrofuran (THF)	7.6	66	Good general-purpose solvent, but must be anhydrous.

Detailed Experimental Protocols

Protocol 1: Synthesis via Acid Chloride Intermediate

This protocol is a robust, high-yield method.

Caption: Workflow for the acid chloride method.

Methodology:

• Acid Chloride Formation: To a solution of 2-methyl-3-phenylpropanoic acid (1.0 eq) in a suitable solvent like dichloromethane (DCM), add thionyl chloride (1.5 eq) dropwise at 0°C.[1] Allow the mixture to warm to room temperature and then heat to reflux (or ~70°C) until the evolution of gas has stopped.[1]

• Solvent Removal: Carefully remove the excess thionyl chloride and solvent under reduced pressure. This step is critical.

• Amidation: Dissolve the resulting crude 2-methyl-3-phenylpropanoyl chloride in anhydrous DCM and cool the solution to 0°C in an ice bath.

• Slowly add a solution of aqueous ammonium hydroxide (~1.2 eq) dropwise, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction to stir and warm to room temperature for 4-6 hours, monitoring by TLC or LC-MS.[1]

• Workup and Purification: Proceed with the aqueous workup and purification as described in the "Difficulty in Product Purification" section.

Protocol 2: Synthesis via EDC/Oxyma Direct Coupling

This protocol is milder and avoids the use of harsh chlorinating agents.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-methyl-3-phenylpropanoic acid (1.0 eq), OxymaPure® (1.1 eq), and ammonium chloride (1.2 eq) in anhydrous DMF or DCM.

• Add a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (2.5 eq) to the mixture.

• Cool the mixture to 0°C in an ice bath.

• Coupling Agent Addition: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.1 eq) portion-wise to the stirred solution.

• Reaction: Allow the reaction to stir at 0°C for 1-2 hours, then let it warm to room temperature and stir overnight. Monitor the reaction progress by TLC or LC-MS.

• Workup and Purification: Once the starting material is consumed, proceed with the standard aqueous workup and purification as previously detailed.

References

• Zhang, J., Huang, R., Yan, Q., Pan, X., Liu, F., & Ou, W. (2012). Synthesis of 2,2-Dimethyl-3-(3-methyl phenyl)propanal and Its Derivatives. Asian Journal of Chemistry. Available from: [Link]

• WO 2014/188453 A2. (2014). Process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl}ethyl)phenyl]-2-methylpropanoic acid. Google Patents.

Sources

• 1. benchchem.com [benchchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Methyl-3-phenylpropanamide by Recrystallization

Welcome to the technical support center for the purification of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions regarding the recrystallization of this compound. Our goal is to equip you with the scientific understanding and practical knowledge to achieve high purity of your target molecule.

I. Frequently Asked Questions (FAQs)

Here we address some of the common questions that arise during the recrystallization of 2-Methyl-3-phenylpropanamide and related aromatic amides.

Q1: What is the most effective method for purifying 2-Methyl-3-phenylpropanamide?

A1: For solid organic compounds like 2-Methyl-3-phenylpropanamide, recrystallization is often the most effective and preferred method of purification. It is generally more straightforward and can yield a highly pure crystalline product, avoiding the larger solvent volumes and potential for product loss associated with techniques like column chromatography.[1]

Q2: How do I select an appropriate solvent for the recrystallization of 2-Methyl-3-phenylpropanamide?

A2: The ideal recrystallization solvent is one in which 2-Methyl-3-phenylpropanamide has high solubility at elevated temperatures and low solubility at room temperature or below. For amides, polar organic solvents are typically a good starting point.[1] An ethanol/water mixture has been shown to be effective for the closely related 3-phenylpropanamide and represents a promising system to investigate.[2] A systematic screening of solvents is highly recommended.

Q3: What are the likely impurities in a sample of 2-Methyl-3-phenylpropanamide?

A3: Impurities will largely depend on the synthetic route employed. Common methods for amide synthesis include the reaction of a carboxylic acid (2-methyl-3-phenylpropanoic acid) or its activated derivative (like an acid chloride) with an amine. Therefore, potential impurities could include unreacted 2-methyl-3-phenylpropanoic acid, any coupling agents used, and side-products from the amidation reaction.

Q4: What is "oiling out" and how can it be prevented?

A4: "Oiling out" is a phenomenon where the compound separates from the solution as a liquid (an oil) rather than solid crystals upon cooling. This often occurs if the boiling point of the recrystallization solvent is higher than the melting point of the solute. To prevent this, select a solvent with a boiling point lower than the melting point of 2-Methyl-3-phenylpropanamide. If oiling out does occur, reheating the solution and adding more solvent to decrease the saturation point, followed by slower cooling, can sometimes resolve the issue.

II. Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the recrystallization of 2-Methyl-3-phenylpropanamide.

Problem	Potential Cause	Troubleshooting Steps
The compound does not dissolve in the hot solvent.	The solvent is not appropriate for this compound.	- Try a more polar solvent. For amides, solvents like ethanol, acetone, or acetonitrile are often effective.[1] - Consider a mixed solvent system. Dissolve the compound in a minimal amount of a hot solvent in which it is soluble, and then add a hot "anti-solvent" (in which it is less soluble) dropwise until the solution becomes turbid.[2]
No crystals form upon cooling.	- The solution is not saturated (too much solvent was used). - The solution is supersaturated.	- For undersaturated solutions: Gently heat the solution to evaporate some of the solvent and then allow it to cool again. - For supersaturated solutions: Try to induce crystallization by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a "seed" crystal of pure 2-Methyl-3-phenylpropanamide.
The recrystallized product is still impure.	- The cooling process was too rapid, trapping impurities within the crystal lattice. - The chosen solvent did not effectively separate the impurity.	- Allow the solution to cool slowly to room temperature before placing it in an ice bath. Insulating the flask can help slow the cooling rate. - Re-evaluate your solvent system. The impurities may have similar solubility profiles to your product in the chosen solvent. A different single solvent or a mixed solvent system may be necessary.
The recovery yield is very low.	- Too much solvent was used, and a significant amount of the product remains in the mother liquor. - The product is more soluble in the cold solvent than anticipated. - Premature crystallization occurred during hot filtration.	- Use the minimum amount of hot solvent necessary to dissolve the crude product. - Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. - To prevent premature crystallization during hot filtration, use a pre-heated funnel and flask, and add a small excess of solvent before filtering. The excess solvent can be evaporated after filtration.

III. Experimental Protocol: Recrystallization of 2-Methyl-3-phenylpropanamide

This protocol outlines a general procedure for the purification of 2-Methyl-3-phenylpropanamide by recrystallization. A preliminary solvent screening is essential to determine the optimal solvent or solvent system for your specific sample.

Solvent Selection Screening

• Place a small amount (e.g., 20-30 mg) of the crude 2-Methyl-3-phenylpropanamide into several test tubes.

• To each test tube, add a different solvent (e.g., water, ethanol, methanol, acetone, ethyl acetate, or mixtures like ethanol/water) dropwise at room temperature, observing the solubility.

• If the compound is insoluble at room temperature, gently heat the test tube and continue adding the solvent dropwise until the solid dissolves.

• Allow the clear solution to cool to room temperature and then in an ice bath.

• The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures, and which forms well-defined crystals upon cooling.

Step-by-Step Recrystallization Procedure

• Dissolution: Place the crude 2-Methyl-3-phenylpropanamide in an Erlenmeyer flask. Add a minimal amount of the chosen hot recrystallization solvent (or the solvent in which it is soluble for a mixed-solvent system) and heat the mixture on a hot plate with stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-heated funnel into a clean, pre-heated Erlenmeyer flask.

• Crystallization:

  • Single Solvent: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

  • Mixed Solvent: To the hot, clear solution, add the second solvent (the "anti-solvent") dropwise with swirling until the solution remains faintly turbid. Add a drop or two of the first solvent to redissolve the turbidity and then allow the solution to cool as described for a single solvent.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

IV. Visualizing the Workflow

Recrystallization Workflow Diagram```dot

Caption: A decision-making guide for troubleshooting common issues in recrystallization.

V. References

• Organic Syntheses. (n.d.). 2-phenylpropionic acid. Retrieved from [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Methyl-3-phenylpropanamide

Welcome to the technical support center for the purification of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into common purification challenges. Here, we move beyond simple instructions to explain the causality behind experimental choices, ensuring you can adapt and troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 2-Methyl-3-phenylpropanamide?

A1: The impurity profile of your crude product is intrinsically linked to its synthetic route. Most amide syntheses involve coupling a carboxylic acid (or its activated derivative) with an amine. Therefore, the most probable impurities are:

• Unreacted Starting Materials: This includes any remaining 2-methyl-3-phenylpropanoic acid and the amine source used in the synthesis.

• Coupling Reagent Byproducts: If you used a carbodiimide coupling agent like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), you will likely have corresponding urea byproducts (dicyclohexylurea or EDU), which can be challenging to remove.[1]

• Side-Reaction Products: Depending on the reaction conditions, side reactions such as racemization or the formation of undesired amides can occur.[2]

• Residual Solvents: Solvents from the reaction and initial workup (e.g., Dichloromethane, Ethyl Acetate, DMF) are almost always present.[3]

• Hydrolysis Product: Amides can undergo hydrolysis back to the parent carboxylic acid, especially during acidic or basic aqueous workups if conditions are too harsh or prolonged.

Q2: I have my crude solid product. What is the very first purification step I should consider?

A2: Before attempting more complex methods like chromatography or recrystallization, a simple liquid-liquid extraction (aqueous workup) is highly effective for removing acidic and basic impurities.[1][4] This initial cleanup simplifies subsequent purification steps.

The rationale is to exploit the different acid-base properties of your target amide versus the common impurities. Your target amide is neutral, while unreacted carboxylic acid is acidic and unreacted amines are basic.

• Acid Wash: Washing your organic solution with a dilute acid (e.g., 1M HCl) will protonate and extract residual basic amines into the aqueous layer.[4]

• Base Wash: A subsequent wash with a dilute base (e.g., saturated sodium bicarbonate solution) will deprotonate and extract the acidic carboxylic acid starting material and any hydrolyzed product into the aqueous layer.[1][4]

This pre-purification step significantly reduces the load of impurities, making final purification by recrystallization or chromatography more efficient.

Q3: Recrystallization is often recommended for amides. How do I select the best solvent?

A3: Recrystallization is an excellent method for purifying crystalline solids like amides.[5] The choice of solvent is critical and is governed by the principle of differential solubility.[6][7]

Criteria for a Good Recrystallization Solvent:

• High Solubility at High Temperature: The compound should be very soluble in the boiling solvent.

• Low Solubility at Low Temperature: The compound should be poorly soluble in the cold solvent to maximize recovery.[8]

• Impurity Solubility: Impurities should either be insoluble in the hot solvent (allowing for hot filtration) or highly soluble in the cold solvent (so they remain in the mother liquor).[8]

• Inertness: The solvent must not react with your compound.[8]

• Volatility: It should be sufficiently volatile to be easily removed from the purified crystals.

• Boiling Point vs. Melting Point: The solvent's boiling point should be lower than your compound's melting point to prevent the compound from "oiling out".[8]

For amides, polar organic solvents are often a good starting point.[5] Based on typical amide solubility, consider screening the following:

• Acetonitrile

• Ethanol or Isopropanol

• Ethyl Acetate

• Ethanol/Water or Acetone/Hexane mixtures (two-solvent system)

A small-scale solvent screening with a few milligrams of your crude product is essential to identify the optimal conditions empirically.

Q4: When is column chromatography a better choice than recrystallization?

A4: While recrystallization is efficient for removing small amounts of impurities from a highly crystalline main product, column chromatography is superior in several scenarios:

• Multiple Impurities: When your crude product contains several byproducts with similar polarities.

• Non-Crystalline Products: If your product is an oil or an amorphous solid that fails to crystallize.

• Closely Related Impurities: For separating impurities with solubility profiles very similar to your product, making recrystallization ineffective.

• Trace Impurities: To remove trace amounts of highly potent or colored impurities to achieve very high purity (>99.5%).

Flash column chromatography using silica gel is the most common approach.[9] A typical eluent system would be a gradient of ethyl acetate in hexanes.

Troubleshooting Guide

Issue Encountered	Probable Cause(s)	Recommended Solution(s)
"Oiling Out" During Recrystallization	The compound's melting point is lower than the solvent's boiling point. / The solution is supersaturated and cooling too rapidly.	Re-heat the mixture to re-dissolve the oil. Add more solvent to decrease saturation. Allow the flask to cool more slowly (e.g., by insulating it). If the problem persists, select a solvent with a lower boiling point.[8]
No Crystals Form Upon Cooling	The solution is not sufficiently saturated. / The solution is supersaturated but lacks a nucleation point.	Induce Crystallization: Try scratching the inner wall of the flask with a glass rod or adding a "seed" crystal of the pure compound.[6] If that fails, reduce the volume of the solvent by gentle evaporation and cool again. As a last resort, place the solution in a colder bath (ice-salt or freezer).[8]
Low Crystal Recovery Yield	Too much solvent was used. / The compound has significant solubility in the cold solvent. / Premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary for complete dissolution. Ensure the solution is thoroughly cooled in an ice bath before filtration. To prevent premature crystallization, use a pre-heated funnel for hot filtration and work quickly.
Impurity Still Present After Recrystallization	The chosen solvent does not effectively discriminate between the product and the impurity.	Re-purify using a different recrystallization solvent or solvent system. If a single recrystallization is insufficient, a second one may be necessary. For persistent impurities, switch to column chromatography.
Product Co-elutes with Impurity during Chromatography	The eluent system lacks sufficient selectivity.	Optimize the mobile phase. Try a different solvent system (e.g., switch from Ethyl Acetate/Hexane to Dichloromethane/Methanol). If using silica, consider switching to a different stationary phase like alumina or reversed-phase C18.[9]

Purification Workflows & Protocols

Logical Flowchart for Purification Strategy

This diagram outlines the decision-making process for purifying your crude 2-Methyl-3-phenylpropanamide.

Caption: Decision tree for selecting a purification method.

Protocol 1: Standard Aqueous Workup

• Dissolution: Dissolve the crude product in a suitable organic solvent like ethyl acetate or dichloromethane (DCM). Use approximately 10-20 mL of solvent per gram of crude material.

• Acid Wash: Transfer the solution to a separatory funnel. Add an equal volume of 1M HCl. Shake vigorously, venting frequently. Allow the layers to separate and discard the lower aqueous layer. This step removes basic impurities.[4]

• Base Wash: To the remaining organic layer, add an equal volume of saturated sodium bicarbonate (NaHCO₃) solution. Shake, vent, and again discard the aqueous layer. This removes acidic impurities.[1]

• Brine Wash: Wash the organic layer with an equal volume of saturated NaCl solution (brine) to remove residual water.

• Drying and Evaporation: Separate the organic layer and dry it over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Assessment: The resulting solid or oil is now ready for final purification.

Protocol 2: Recrystallization from a Single Solvent (e.g., Acetonitrile)

• Dissolution: Place the crude solid from the workup into an Erlenmeyer flask. Add a minimal amount of acetonitrile and a stir bar. Heat the mixture gently on a hot plate with stirring.[5]

• Achieve Saturation: Continue adding small portions of hot acetonitrile until the solid just dissolves completely. Avoid adding a large excess of solvent.[6]

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Cooling and Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal yield.[6][7]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor. Allow the crystals to dry on the filter under vacuum, then transfer them to a watch glass for final drying.

Recrystallization Workflow Diagram

Caption: Step-by-step workflow for the recrystallization process.

References

• Biotage. (2023). How should I purify a complex, polar, amide reaction mixture?Link

• Edelmann, F. T. (2020). What is the best technique for amide purification? ResearchGate. Link

• Lanigan, R. M., Starkov, P., & Sheppard, T. D. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4512–4523. Link

• Kumar, A., et al. (2020). Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. Organic Letters, 22(13), 5046–5050. Link

• BenchChem. (2025). 3-Phenylpropanamide | Synthesis, Impurities, and Purification. Link

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 2-Methyl-N-phenylpropanamide. Link

• Sheppard, T. D., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic-Chemistry.org. Link

• Li, J. J. (2009). Name Reactions in Heterocyclic Chemistry. Wiley. (Note: A general reference for synthetic principles, specific URL not applicable for a broad concept).

• Professor Dave Explains. (2020). Recrystallization. YouTube. Link

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Link

• BenchChem. (2025). Technical Support Center: Purification of 3-Methyl-2-phenylbutanamide by Recrystallization. Link

• European Medicines Agency. (2020). Q3C (R8): Impurities: guideline for residual solvents. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ema.europa.eu [ema.europa.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. mt.com [mt.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. biotage.com [biotage.com]

common side reactions in the synthesis of 2-Methyl-3-phenylpropanamide

Welcome to the technical support center for the synthesis of 2-Methyl-3-phenylpropanamide. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the common challenges encountered during the synthesis of this important amide.

I. Introduction to the Synthesis of 2-Methyl-3-phenylpropanamide

2-Methyl-3-phenylpropanamide is a chiral amide with applications in organic synthesis and as a building block for more complex molecules. The most common synthetic routes involve the amidation of 2-methyl-3-phenylpropanoic acid. This is typically achieved by activating the carboxylic acid, followed by reaction with an amine source, most commonly ammonia. While seemingly straightforward, this synthesis is prone to several side reactions that can impact yield and purity. This guide will address these challenges in a practical, question-and-answer format.

II. Troubleshooting Guide: Common Side Reactions and Solutions

This section is dedicated to identifying and resolving specific issues that may arise during the synthesis of 2-Methyl-3-phenylpropanamide.

Issue 1: Low Overall Yield of 2-Methyl-3-phenylpropanamide

Q1: My final yield of 2-Methyl-3-phenylpropanamide is consistently low, even though my starting materials are pure. What are the likely causes and how can I improve it?

A1: Low yields in this synthesis can often be attributed to several factors, primarily related to the activation of the carboxylic acid and the subsequent amidation step. Here’s a breakdown of potential causes and their solutions:

• Incomplete conversion of the carboxylic acid to the activated intermediate: Whether you are using a thionyl chloride to form the acyl chloride or a coupling agent, incomplete activation is a common pitfall.

  • Solution: Ensure your activating agent is fresh and used in a slight excess (typically 1.1-1.5 equivalents). For thionyl chloride, ensure the reaction goes to completion by monitoring gas evolution (HCl and SO₂) and consider extending the reaction time or slightly increasing the temperature if necessary.

• Hydrolysis of the activated intermediate: 2-Methyl-3-phenylpropanoyl chloride is susceptible to hydrolysis back to the carboxylic acid if moisture is present in the reaction.

  • Solution: All glassware should be thoroughly dried, and anhydrous solvents must be used. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also prevent moisture contamination.

• Side reactions of the activated intermediate: The acyl chloride can participate in unwanted side reactions, which will be discussed in more detail in the following sections.

• Loss of product during work-up and purification: 2-Methyl-3-phenylpropanamide has some water solubility, which can lead to losses during aqueous work-up.

  • Solution: When performing an aqueous wash, saturate the aqueous layer with a salt like sodium chloride (brine) to decrease the solubility of the amide in the aqueous phase. Back-extract the aqueous layers with your organic solvent to recover any dissolved product.

Issue 2: Presence of Unreacted 2-Methyl-3-phenylpropanoic Acid in the Final Product

Q2: My final product is contaminated with a significant amount of the starting carboxylic acid. How can I remove it and prevent its carryover in the future?

A2: The presence of unreacted 2-methyl-3-phenylpropanoic acid is a common impurity. Here's how to address it:

• Removal during work-up: The most effective way to remove the acidic starting material is through a basic wash.

  • Protocol: During the work-up, wash the organic layer containing your crude product with a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH). The carboxylic acid will be deprotonated to its carboxylate salt, which is soluble in the aqueous layer and can be separated. Be cautious with NaOH as it can potentially hydrolyze the desired amide product under harsh conditions.

• Prevention: To prevent the carryover of the starting material, ensure the initial activation of the carboxylic acid is complete. Using a slight excess of the activating agent and ensuring adequate reaction time are crucial. Monitoring the reaction by Thin Layer Chromatography (TLC) can help determine the point of complete consumption of the starting acid.

Issue 3: Formation of 2-Methyl-3-phenylpropionitrile as a Major Byproduct

Q3: I have identified 2-Methyl-3-phenylpropionitrile as a significant impurity in my product. How is this being formed and how can I avoid it?

A3: The formation of the corresponding nitrile is a classic side reaction in the synthesis of primary amides.[1][2]

• Mechanism of Formation: This side reaction occurs through the dehydration of the primary amide, 2-Methyl-3-phenylpropanamide. This dehydration can be promoted by certain reagents used in the synthesis, especially if the reaction is carried out at elevated temperatures. Some coupling agents or harsh dehydrating conditions used to drive the amidation can inadvertently convert the desired amide to the nitrile.

• Prevention:

  • Avoid harsh dehydrating agents: If you are using a method that involves a strong dehydrating agent, consider switching to a milder coupling agent.

  • Control the reaction temperature: Avoid excessive heating during the amidation step. Amide formation is often exothermic, and maintaining a controlled temperature can minimize the dehydration side reaction.

  • Choice of reagents: When using thionyl chloride to form the acyl chloride, ensure it is completely removed before the addition of ammonia, as residual SOCl₂ can contribute to dehydration.

Issue 4: Potential for Racemization at the Chiral Center

Q4: My starting 2-methyl-3-phenylpropanoic acid is enantiomerically pure. What is the risk of racemization during the synthesis of the amide, and how can I minimize it?

A4: The α-proton on the chiral carbon of 2-methyl-3-phenylpropanoic acid is susceptible to deprotonation, especially when the carboxylic acid is activated, which can lead to racemization.

• Mechanism of Racemization: Activation of the carboxyl group increases the acidity of the α-proton. In the presence of a base, this proton can be abstracted, leading to the formation of a planar enolate intermediate. Reprotonation of this intermediate can occur from either face, resulting in a racemic or partially racemized product.

• Minimizing Racemization:

  • Choice of Base: When a base is required, use a non-nucleophilic, sterically hindered base like N,N-diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM) instead of less hindered bases like triethylamine.[3]

  • Low Temperatures: Perform the activation and amidation steps at low temperatures (e.g., 0 °C to room temperature) to minimize the rate of enolization.

  • Coupling Agents: Certain coupling agents are known to be better at suppressing racemization. Additives like 1-hydroxybenzotriazole (HOBt) or ethyl (hydroxyimino)cyanoacetate (Oxyma Pure) are often used in conjunction with carbodiimide coupling agents (like DCC or EDC) to minimize racemization.[3][4]

III. Frequently Asked Questions (FAQs)

Q5: What are the most common methods for synthesizing 2-Methyl-3-phenylpropanamide?

A5: The two most prevalent methods start from 2-methyl-3-phenylpropanoic acid:

• Via the Acyl Chloride: The carboxylic acid is first converted to the more reactive 2-methyl-3-phenylpropanoyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride. The resulting acyl chloride is then reacted with ammonia to form the amide.[5][6]

• Using Coupling Agents: The carboxylic acid is reacted directly with ammonia in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC), 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), or others. These reagents activate the carboxylic acid in situ to facilitate amide bond formation.

Q6: How can I effectively purify the final 2-Methyl-3-phenylpropanamide product?

A6: Purification typically involves a combination of techniques:

• Aqueous Work-up: As described in Q2, a wash with a mild base (e.g., NaHCO₃ solution) is crucial to remove any unreacted carboxylic acid. A subsequent wash with a dilute acid (e.g., dilute HCl) can remove any basic impurities. Finally, a wash with brine helps to remove water from the organic layer.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) is an excellent method for purification.

• Column Chromatography: For oily products or difficult-to-separate impurities, silica gel column chromatography is a reliable purification method. A gradient of ethyl acetate in hexanes is often a good starting point for elution.

Q7: What analytical techniques are recommended for monitoring the reaction and characterizing the final product?

A7:

• Reaction Monitoring: Thin Layer Chromatography (TLC) is the most common and convenient method to monitor the progress of the reaction. By spotting the starting material, the reaction mixture, and a co-spot, you can observe the consumption of the starting material and the formation of the product.

• Product Characterization:

  • NMR Spectroscopy (¹H and ¹³C): Provides detailed structural information about the final product and can be used to identify impurities.

  • Mass Spectrometry (MS): Confirms the molecular weight of the product.

  • Infrared (IR) Spectroscopy: Can confirm the presence of the amide functional group (C=O stretch around 1650 cm⁻¹ and N-H stretches).

IV. Visualizing the Reaction and Side Reactions

Main Synthetic Pathway and a Key Side Reaction

Caption: Synthetic pathway to 2-Methyl-3-phenylpropanamide and the dehydration side reaction.

V. Summary of Common Impurities and Troubleshooting

Impurity	Source	Identification	Mitigation/Removal
2-Methyl-3-phenylpropanoic Acid	Incomplete reaction or hydrolysis of activated intermediate.	Acidic nature, characteristic NMR/IR signals.	Ensure complete activation; wash crude product with aqueous NaHCO₃ solution.
2-Methyl-3-phenylpropionitrile	Dehydration of the primary amide product.	Characteristic nitrile peak in IR (~2250 cm⁻¹), distinct NMR signals.	Avoid high temperatures and harsh dehydrating agents; use milder coupling conditions.
N,N'-dicyclohexylurea (DCU)	Byproduct when using DCC as a coupling agent.	Insoluble in many organic solvents.	Filter the reaction mixture to remove the precipitated DCU.
Racemic Mixture	Deprotonation/reprotonation at the α-carbon.	Chiral HPLC or NMR with a chiral shift reagent.	Use sterically hindered bases, low temperatures, and racemization-suppressing additives (e.g., HOBt).

VI. Detailed Experimental Protocol Example: Synthesis via Acyl Chloride

Disclaimer: This is a representative protocol and should be adapted and optimized based on laboratory conditions and scale. Appropriate safety precautions must be taken.

Step 1: Formation of 2-Methyl-3-phenylpropanoyl Chloride

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a gas outlet to a trap (for HCl and SO₂), add 2-methyl-3-phenylpropanoic acid (1.0 eq).

• Add thionyl chloride (1.2 eq) dropwise at room temperature.

• Slowly heat the mixture to reflux and maintain for 1-2 hours, or until gas evolution ceases.

• Allow the reaction to cool to room temperature.

• Remove the excess thionyl chloride under reduced pressure. The crude 2-methyl-3-phenylpropanoyl chloride is typically used in the next step without further purification.

Step 2: Amidation to form 2-Methyl-3-phenylpropanamide

• Dissolve the crude acyl chloride from Step 1 in an anhydrous aprotic solvent (e.g., dichloromethane or diethyl ether).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a concentrated aqueous solution of ammonia (excess, e.g., 5-10 eq) dropwise with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Monitor the reaction by TLC until the acyl chloride is consumed.

• Proceed with the aqueous work-up as described in the purification section (Q6).

VII. Logical Workflow for Troubleshooting Low Yield

Caption: A logical workflow for troubleshooting low yields in the synthesis of 2-Methyl-3-phenylpropanamide.

VIII. References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. bachem.com [bachem.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Scale-Up of 2-Methyl-3-phenylpropanamide Production

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and scale-up of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered when transitioning this synthesis from the laboratory bench to larger-scale production. Here, we synthesize technical data with field-proven insights to provide actionable solutions.

Section 1: Synthesis Overview & Key Scale-Up Considerations

2-Methyl-3-phenylpropanamide is typically synthesized via the amidation of 2-methyl-3-phenylpropanoic acid. While several methods exist, the most common laboratory and industrial approaches involve the activation of the carboxylic acid to facilitate nucleophilic attack by an amine source, typically ammonia.

The primary challenge in scaling up this process lies not in the core reaction chemistry, but in the physical and practical aspects of handling larger quantities, managing reaction exotherms, ensuring homogenous mixing, and removing byproducts efficiently.[1] A review of large-scale amidation reactions highlights that reagent selection, atom economy, and safety are critical factors that determine the viability of a process.[2][3]

General Synthetic Workflow

The production process can be visualized as a multi-stage workflow, from starting materials to the final, purified active pharmaceutical ingredient (API) or intermediate.

Caption: General workflow for 2-Methyl-3-phenylpropanamide synthesis.

Key Scale-Up Parameters & Challenges

Parameter	Laboratory Scale (1-10 g)	Pilot/Production Scale (>1 kg)	Key Challenges & Causality
Reagent Selection	Focus on yield and purity (e.g., EDC, DCC).	Focus on cost, safety, atom economy, and byproduct removal (e.g., SOCl₂, T3P®).[2][4]	High-cost coupling agents are not economically viable at scale. Byproducts like dicyclohexylurea (DCU) from DCC require difficult filtration, which is problematic in large reactors.[5]
Thermal Management	Easy heat dissipation via flask surface area.	Surface-to-volume ratio decreases, risking thermal runaway from exotherms.	Amide bond formation is often exothermic. Without adequate cooling and controlled addition rates, localized overheating can cause side reactions and impurity formation.[1]
Mixing & Mass Transfer	Magnetic stirring is usually sufficient.	Requires mechanical overhead stirrers with specific impeller designs (e.g., anchor, turbine).[1]	Inadequate mixing can lead to localized concentration gradients, causing incomplete reactions or byproduct formation. This is critical during quenching and extractions.
Byproduct Removal	Simple extraction and chromatography.	Requires multi-step aqueous washes, phase separations, and potentially difficult filtrations.	Water-soluble byproducts from coupling agents must be efficiently removed. The volume of extraction solvents and aqueous waste becomes a significant operational and environmental concern.
Product Isolation	Rotary evaporation, simple filtration.	Centrifugation, filtration (e.g., Nutsche filter), and large-scale vacuum drying ovens.	Crystalline form and particle size become critical. Inefficient drying can lead to residual solvent issues, while poor filtration can result in significant product loss.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 2-Methyl-3-phenylpropanamide?

A: The most industrially relevant method involves activating the parent carboxylic acid, 2-methyl-3-phenylpropanoic acid, to a more reactive intermediate, followed by reaction with an ammonia source. A common lab-scale method uses a carbodiimide coupling agent like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)[5]. However, for large-scale production, conversion of the carboxylic acid to an acyl chloride using thionyl chloride (SOCl₂) is often preferred due to lower cost and the volatile nature of the byproducts (SO₂ and HCl), which are easier to remove.[5][6]

Q2: Why is direct thermal amidation (heating the carboxylic acid and amine source) generally avoided?

A: Direct thermal amidation requires very high temperatures (typically >160-180°C) to drive off water and push the equilibrium towards the product.[7] These harsh conditions can lead to thermal decomposition of starting materials and products, resulting in a complex impurity profile and lower yields. While some boron-based catalysts can facilitate this reaction under milder conditions, they add cost and introduce new removal challenges.[7][8]

Q3: What are the primary safety concerns when scaling up this synthesis?

A: Key safety concerns include:

• Thermal Runaway: The amidation reaction, especially the initial acid activation step (e.g., with SOCl₂), can be highly exothermic. Careful control of reagent addition rates and efficient reactor cooling are critical.[1]

• Corrosive and Toxic Reagents: Thionyl chloride is highly corrosive and toxic, releasing HCl gas upon contact with moisture. Handling requires a closed system with appropriate scrubbers.

• Pressure Buildup: The evolution of gaseous byproducts (HCl, SO₂) can lead to pressure buildup in the reactor if not properly vented.

• Solvent Handling: The use of large volumes of flammable organic solvents (e.g., toluene, dichloromethane) poses fire and explosion risks.

Q4: How do I choose the right solvent for the reaction and crystallization?

A: For the reaction, a non-protic solvent that can dissolve the starting materials and is compatible with the reagents is ideal. Dichloromethane or toluene are common choices.[5] For crystallization, the ideal solvent (or solvent system) is one in which the product has high solubility at elevated temperatures but low solubility at room or sub-ambient temperatures, while impurities remain soluble. An ethanol/water mixture is often effective for purifying phenylpropanamide derivatives.[5]

Section 3: Troubleshooting Guide

This section addresses specific issues you may encounter during the scale-up process.

Category 1: Low Reaction Yield / Incomplete Conversion

Q: My reaction has stalled, and analysis (TLC/LC-MS) shows a significant amount of unreacted 2-methyl-3-phenylpropanoic acid. What went wrong?

A: This is a common issue often related to insufficient activation of the carboxylic acid or degradation of reagents.

• Potential Cause 1: Ineffective Carboxylic Acid Activation. The coupling agent or activating reagent (e.g., SOCl₂, EDC) may have degraded due to improper storage (e.g., exposure to moisture). Carbodiimides are particularly moisture-sensitive.

  • Solution: Always use a fresh, unopened bottle of the coupling reagent or verify the activity of the existing stock. When using SOCl₂, ensure the reaction is conducted under strictly anhydrous conditions (e.g., dry solvent, inert nitrogen atmosphere).

• Potential Cause 2: Stoichiometry Issues. On a larger scale, minor weighing errors can become significant. An insufficient amount of the coupling agent will naturally lead to incomplete conversion.

  • Solution: Double-check all calculations and ensure accurate weighing and transfer of reagents. For heterogeneous reactions, ensure the stirring is adequate to keep all components suspended and reacting.

• Potential Cause 3: Low Reaction Temperature. While controlling exotherms is crucial, running the reaction too cold can slow the rate of amide formation to a crawl.

  • Solution: Monitor the internal reaction temperature. Most amidation reactions with activated acids proceed well between 0°C and room temperature.[5] If the reaction is clean but slow, consider a modest increase in temperature (e.g., from 0°C to 20-25°C) after the initial exothermic addition is complete.

Category 2: Impurity Formation & Side Reactions

Q: I've isolated my product, but NMR/LC-MS analysis shows a significant byproduct. What is it and how can I prevent it?

A: The identity of the byproduct is highly dependent on the chosen synthetic route.

• If using a carbodiimide (DCC/EDC):

  • Likely Impurity: N-acylurea byproduct. This forms when the activated O-acylisourea intermediate rearranges or reacts with another equivalent of the carboxylic acid instead of the desired amine.

  • Prevention & Removal:

    • Control Stoichiometry: Use a slight excess of the amine component to favor the desired reaction pathway.

    • Add an Activator (HOBt/HOAt): Including an additive like 1-hydroxybenzotriazole (HOBt) intercepts the O-acylisourea to form an activated ester. This intermediate is more stable and less prone to side reactions, reacting cleanly with the amine. This is a cornerstone of modern peptide coupling and is highly effective in preventing N-acylurea formation and minimizing racemization in chiral systems.[4]

    • Removal: The urea byproduct from EDC is water-soluble and can usually be removed with an acidic wash (e.g., dilute HCl).[5] The urea from DCC (DCU) is notoriously insoluble and must be filtered off, which can be challenging at scale.

• If using thionyl chloride (SOCl₂):

  • Likely Impurity: Anhydride formation. If the acyl chloride intermediate is exposed to unreacted carboxylic acid, it can form the corresponding anhydride.

  • Prevention: Ensure slow, controlled addition of SOCl₂ to the carboxylic acid solution to maintain a slight excess of the activating agent until all the acid is converted. Running the reaction at a slightly elevated temperature (e.g., 65-70°C) can also drive the formation of the acyl chloride to completion.[5]

Category 3: Purification and Isolation Challenges

Q: My product is an oil and won't crystallize, or the recrystallization yield is very low. How can I improve this?

A: Oiling out or poor crystallization is typically due to residual impurities or an inappropriate solvent system.

• Potential Cause 1: Impurities. Even small amounts of impurities can act as "crystallization inhibitors," disrupting the crystal lattice formation and resulting in an oil.

  • Solution: First, ensure the workup was effective. Perform acidic and basic washes to remove any remaining amine or carboxylic acid starting materials.[5] If impurities persist, consider a preliminary purification by column chromatography on a small scale to obtain a seed crystal.

• Potential Cause 2: Incorrect Solvent System. The solvent may be too good (product remains dissolved even when cool) or too poor (product crashes out amorphously).

  • Solution:

    • Systematic Solvent Screen: On a small scale (10-20 mg), test various solvents and binary mixtures (e.g., Ethanol/water, Isopropanol/heptane, Toluene/heptane) to find the ideal system.

    • Controlled Cooling: Cool the crystallization mixture slowly. A rapid temperature drop promotes the formation of small, impure crystals or oiling out. A slow, controlled cooling profile allows for the growth of larger, purer crystals.

    • Seeding: If you have a small amount of pure, solid product, add a single seed crystal to the supersaturated solution to initiate controlled crystallization.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common synthesis issues.

Section 4: Experimental Protocols

Protocol 1: Lab-Scale (5 g) Synthesis via EDC Coupling

Materials:

• 2-Methyl-3-phenylpropanoic acid (5.0 g)

• EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq)

• HOBt (1-Hydroxybenzotriazole) (1.1 eq)

• Ammonium chloride (NH₄Cl) (1.5 eq)

• Diisopropylethylamine (DIPEA) (3.0 eq)

• Dichloromethane (DCM) (100 mL)

• 1 M HCl (aq), 1 M NaOH (aq), Saturated NaCl (brine)

Procedure:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-methyl-3-phenylpropanoic acid (5.0 g) and dissolve it in DCM (100 mL).

• Activation: Add HOBt and EDC·HCl to the solution. Stir at room temperature for 15 minutes. The solution may become slightly hazy.

• Amine Addition: In a separate beaker, dissolve ammonium chloride in a minimal amount of water and add DIPEA. Add this amine solution to the reaction flask. Rationale: DIPEA is a non-nucleophilic base used to free the ammonia from its salt and neutralize the HCl generated from the EDC coupling.

• Reaction: Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC or LC-MS by observing the disappearance of the starting carboxylic acid.

• Workup: Transfer the reaction mixture to a separatory funnel.

• Wash sequentially with 1 M HCl (2 x 50 mL), water (1 x 50 mL), 1 M NaOH (2 x 50 mL), and finally with saturated brine (1 x 50 mL). Rationale: The acid wash removes residual DIPEA and any unreacted amine. The base wash removes unreacted HOBt and any remaining starting acid.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 2: Purification by Recrystallization

Materials:

• Crude 2-Methyl-3-phenylpropanamide

• Ethanol

• Deionized Water

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask. Add a minimal amount of hot ethanol to just dissolve the solid. Expert Tip: Add the solvent portion-wise to avoid using an excessive amount, which would lower the final yield.

• Hot Filtration (Optional): If there are insoluble impurities (like dust or residual drying agent), perform a hot filtration through a pre-warmed filter funnel to remove them.

• Induce Crystallization: While the solution is still warm, slowly add deionized water dropwise until the solution just begins to turn persistently cloudy (the cloud point). Add a drop or two of hot ethanol to redissolve the precipitate.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water (using the same ratio as the crystallization mixture) to remove any surface impurities.

• Drying: Dry the purified crystals in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

Section 5: References

• ResearchGate. (2025). An efficient, green and scale-up synthesis of amides from esters and amines catalyzed by Ru-MACHO catalyst under mild conditions.

• RSC Publishing. (2023). Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green.

• RSC Publishing. (n.d.). One-pot synthesis of amides from carboxylic acids activated using thionyl chloride.

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.

• Benchchem. (n.d.). 3-Phenylpropanamide | Research Chemical | RUO.

• ACS Publications. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3.

• ACS Publications. (2022). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution.

• ACS Publications. (n.d.). Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution | Organic Process Research & Development.

• Scribd. (n.d.). Large-Scale Amidations in Process Chemistry-Practical Considerations For Reagent Selection and Reaction Execution | PDF.

• HWS Labortechnik Mainz. (2025). From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis.

Sources

• 1. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. One-pot synthesis of amides from carboxylic acids activated using thionyl chloride - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Amide synthesis by acylation [organic-chemistry.org]

Technical Support Center: HPLC Analysis of 2-Methyl-3-phenylpropanamide

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the expertise to identify, diagnose, and resolve common analytical challenges, ensuring the integrity and accuracy of your results.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the HPLC analysis of 2-Methyl-3-phenylpropanamide, presented in a question-and-answer format.

Problem 1: My peak for 2-Methyl-3-phenylpropanamide is tailing significantly.

Question: I am observing significant peak tailing for 2-Methyl-3-phenylpropanamide in my chromatogram. What are the potential causes and how can I resolve this?

Answer:

Peak tailing is a common issue in HPLC and can arise from several factors, particularly for compounds containing amide groups. The primary causes can be categorized as chemical interactions with the stationary phase or physical issues within the HPLC system.

Causality Explained: 2-Methyl-3-phenylpropanamide possesses an amide group which can interact with residual, un-endcapped silanol groups on the surface of silica-based reversed-phase columns. This secondary interaction leads to a portion of the analyte molecules being retained longer, resulting in a tailed peak shape.[1][2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for peak tailing.

Step-by-Step Protocol to Resolve Peak Tailing:

• Mobile Phase pH Adjustment: The amide group in 2-Methyl-3-phenylpropanamide is generally neutral, but interactions can be pH-dependent. Ensure your mobile phase pH is appropriate for your column type. For silica-based columns, operating at a lower pH (e.g., pH 2.5-4) can suppress the ionization of residual silanol groups, minimizing secondary interactions.[3]

• Use of an Alternative Stationary Phase: If pH adjustment is insufficient, consider using a column with a different stationary phase. An end-capped C18 column or a column with a phenyl-hexyl phase might offer different selectivity and reduce tailing.[3][4] Amide-based columns can also be a good alternative as they are less reactive.[5]

• Check for Column Overload: Injecting too much sample can lead to peak tailing.[1][6] Try reducing the injection volume or diluting your sample.

• Inspect for Column Contamination or Degradation: The column inlet frit or the packing material itself can become contaminated with strongly retained sample components.[6] Try flushing the column with a strong solvent. If the problem persists, and is accompanied by an increase in backpressure, consider replacing the guard column or the analytical column.[2][6]

• Minimize Extra-Column Volume: Excessive tubing length or poorly made connections can contribute to peak broadening and tailing.[7] Ensure all fittings are secure and that the tubing between the injector, column, and detector is as short and narrow in internal diameter as possible.[4][7]

Problem 2: The retention time of my 2-Methyl-3-phenylpropanamide peak is shifting between injections.

Question: I'm observing inconsistent retention times for 2-Methyl-3-phenylpropanamide across a sequence of runs. What could be causing this and how can I stabilize it?

Answer:

Retention time shifts can be a frustrating issue, indicating a lack of method robustness. The causes can range from environmental factors to issues with the HPLC system or mobile phase preparation.

Causality Explained: Consistent retention times rely on a stable chromatographic system where the mobile phase composition, flow rate, and temperature are constant. Any variation in these parameters will affect the partitioning of the analyte between the stationary and mobile phases, leading to shifts in elution time.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for retention time shifts.

Step-by-Step Protocol to Stabilize Retention Times:

• Ensure Proper Column Equilibration: Inadequate equilibration between injections, especially in gradient methods, is a common cause of retention time drift.[4][8] As a rule of thumb, equilibrate the column with at least 10 column volumes of the initial mobile phase composition.[8]

• Verify Mobile Phase Preparation and Stability:

  • Fresh Preparation: Always use freshly prepared mobile phase.[4] Over time, the composition of the mobile phase can change due to evaporation of the more volatile organic component.

  • Degassing: Ensure the mobile phase is thoroughly degassed to prevent air bubbles from entering the pump and causing flow rate fluctuations.[1]

  • Accurate Composition: Inconsistencies in mobile phase preparation can lead to significant retention time shifts.[4][8] Use calibrated glassware and ensure accurate mixing.

• Check for System Leaks: A leak in the system, even a small one, will cause a drop in pressure and a decrease in the flow rate, leading to longer retention times.[4]

• Monitor Column Temperature: The temperature of the column has a significant effect on retention time.[9] Use a column oven to maintain a constant and consistent temperature.[4] A change of just 1°C can alter retention times by 1-2%.[9]

• Pump Performance: Air bubbles in the pump head or worn pump seals can lead to an inconsistent flow rate.[1] Purge the pump to remove any trapped air. If the problem persists, the pump seals may need to be replaced.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Methyl-3-phenylpropanamide that I should consider for HPLC method development?

A1: Understanding the physicochemical properties of 2-Methyl-3-phenylpropanamide is crucial for developing a robust HPLC method.

Property	Value/Information	Implication for HPLC Analysis
Molecular Formula	C₁₀H₁₃NO[10]	---
Molecular Weight	163.22 g/mol [10]	---
Structure	Contains a phenyl ring and an amide group.[10]	The phenyl group provides hydrophobicity, making it suitable for reversed-phase HPLC. The amide group can engage in secondary interactions with the stationary phase.
Polarity	Considered to be of moderate polarity.	Reversed-phase chromatography is the recommended approach.[11]
UV Absorbance	The phenyl group will confer UV absorbance. Aromatic compounds typically absorb in the 250-280 nm range.	A UV or PDA detector is suitable for detection. A starting wavelength of around 254 nm is a good choice.

Q2: What would be a good starting point for developing a reversed-phase HPLC method for 2-Methyl-3-phenylpropanamide?

A2: A systematic approach is key to efficient method development. Here is a recommended starting protocol:

Experimental Protocol: Initial Method Development

• Column Selection: Begin with a standard C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).[11]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile (ACN) or Methanol (MeOH)[12]

  • Rationale: Formic acid helps to control the pH and improve peak shape. Acetonitrile and methanol are common organic modifiers in reversed-phase HPLC.[12]

• Initial Gradient Elution:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Gradient Program:

    • Start with a shallow gradient to scout for the optimal elution conditions.

    • Example: 10% B to 90% B over 20 minutes.

• Detection:

  • Set the UV detector to 254 nm initially. A PDA detector can be used to determine the optimal wavelength from the UV spectrum of the analyte peak.

• Optimization:

  • Based on the initial gradient run, the mobile phase composition can be optimized. If the peak elutes too early, a lower starting percentage of the organic solvent can be used. If it elutes too late, a higher starting percentage may be necessary.[11]

  • Once an approximate elution composition is known, an isocratic method can be developed for faster analysis if required.

Q3: Should I use Acetonitrile or Methanol as the organic modifier in my mobile phase?

A3: The choice between acetonitrile (ACN) and methanol (MeOH) can significantly impact the selectivity of your separation.[3]

• Acetonitrile (ACN): Often provides sharper peaks and lower backpressure. The pi electrons in the nitrile bond of ACN can interact with the pi electrons of the phenyl ring in 2-Methyl-3-phenylpropanamide and any phenyl-based stationary phase, which can affect selectivity.[3]

• Methanol (MeOH): Is a protic solvent and can engage in hydrogen bonding. It may offer different selectivity compared to ACN, especially if your sample contains other components with hydrogen bonding capabilities.[3]

Recommendation: It is advisable to screen both solvents during method development to determine which provides the best resolution and peak shape for your specific sample matrix.

References

• SCION Instruments. HPLC Troubleshooting Guide. [Link]

• Restek Corporation. (2014, March 11). Troubleshooting HPLC- Tailing Peaks. [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• Shimadzu Scientific Instruments. Diagnosing HPLC Chromatography Problems & Troubleshooting. [Link]

• National Center for Biotechnology Information. Analysis of amide compounds in different parts of Piper ovatum Vahl by high-performance liquid chromatographic. [Link]

• Agilent Technologies. Video Notes LC Troubleshooting Series Retention Time Shifts. [Link]

• MicroSolv Technology Corporation. Amide or Amino HPLC Columns What are the Differences. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 348285, 2-Methyl-3-phenylpropanamide. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 225844, 2-methyl-N-(3-methylphenyl)propanamide. [Link]

• Crawford Scientific. HPLC Troubleshooting Guide. [Link]

• ResearchGate. How can I separate drugs with carboxylic and drugs with amide group in a mixture by using HPLC?. [Link]

• ResearchGate. How can I separate drugs with carboxylic and amide groups by using HPLC?. [Link]

• Cheméo. Propanal, 2-methyl-3-phenyl- - Chemical & Physical Properties. [Link]

• MDPI. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• ACS Publications. Fast Amide Couplings in Water: Extraction, Column Chromatography, and Crystallization Not Required. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 1715215, (s)-2-Methyl-3-phenylpropanal. [Link]

• SIELC Technologies. Propanamide, 2-methyl-. [Link]

• PubMed. A reverse phase HPLC method for the separation of two stereo isomers of 2-[4-(methylsulfonyl)phenyl]-3-(3(R)-oxocyclopentyl)propanoic acid. [Link]

• Hoffman Fine Chemicals. (S)-2-Hydroxy-N-methyl-3-phenylpropanamide. [Link]

• Chemchart. 2-Methyl-3-phenylpropanol. [Link]

Sources

• 1. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 2. waters.com [waters.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. HPLC Troubleshooting Guide [scioninstruments.com]
• 5. Amide or Amino HPLC Columns What are the Differences - Tech Information [mtc-usa.com]
• 6. Blogs | Restek [discover.restek.com]
• 7. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 8. agilent.com [agilent.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis [mdpi.com]

Technical Support Center: Optimizing 2-Methyl-3-phenylpropanamide Synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Byproduct Formation

Welcome to the Technical Support Center. This guide is designed to provide in-depth, practical solutions for challenges encountered during the synthesis of 2-Methyl-3-phenylpropanamide. As Senior Application Scientists, we understand that achieving high yield and purity is paramount. This document moves beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and optimize your synthetic strategy.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses fundamental questions about the synthesis of 2-Methyl-3-phenylpropanamide, focusing on the most common and efficient synthetic routes.

Q1: What is the most prevalent and reliable method for synthesizing 2-Methyl-3-phenylpropanamide?

The most common and robust method is the direct coupling of a carboxylic acid (2-methyl-3-phenylpropanoic acid) with an amine source, typically ammonia.[1][2] Direct reaction between a carboxylic acid and an amine is generally inefficient due to a competing acid-base reaction that forms a non-reactive ammonium carboxylate salt.[2][3] To overcome this, the carboxylic acid's hydroxyl group must be converted into a better leaving group. This is achieved by using a "coupling reagent" to create a highly reactive activated intermediate in situ.[4][5]

Q2: What are the primary byproducts I should anticipate and monitor for during the coupling reaction?

Byproduct formation is a common challenge that can significantly lower yield and complicate purification. The key byproducts to monitor are:

• N-Acylurea: This is a particularly troublesome byproduct formed from the rearrangement of the O-acylisourea intermediate when using carbodiimide coupling reagents like DCC or EDC.[6] This rearranged product is an amide itself and is unreactive towards the desired amine nucleophile.

• Dehydrated Nitrile: The primary amide product, 2-Methyl-3-phenylpropanamide, can be dehydrated under certain conditions to form 2-methyl-3-phenylpropanenitrile. This is more common with certain activating agents or at elevated temperatures.[7]

• Coupling Reagent-Derived Byproducts: The coupling reagent itself is consumed and converted into a byproduct. For dicyclohexylcarbodiimide (DCC), this is the highly insoluble N,N'-dicyclohexylurea (DCU), which often precipitates from the reaction.[7][8] For water-soluble carbodiimides like EDC, the corresponding urea byproduct can be removed during an aqueous workup.[6][9]

• Racemized Product: If you are starting with an enantiomerically pure form of 2-methyl-3-phenylpropanoic acid, racemization at the alpha-carbon is a significant risk during the activation step.[5][10]

Q3: How do common coupling reagents like DCC, EDC, and HATU work?

Coupling reagents are essential for activating the carboxylic acid. They all function by converting the hydroxyl group into a good leaving group, making the carbonyl carbon highly electrophilic and susceptible to attack by the amine.

• Carbodiimides (DCC, EDC): These are among the most widely used reagents.[10] They react with the carboxylic acid to form a highly reactive O-acylisourea intermediate.[10] DCC is cost-effective but forms an insoluble urea byproduct (DCU), which is beneficial for solution-phase reactions as it can be filtered off.[7][8] EDC is preferred when water-solubility is needed for easy removal of the urea byproduct via extraction.[6]

• Aminium/Uronium Salts (HATU, HBTU): Reagents like HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient and react faster with less risk of racemization compared to carbodiimides alone.[7] They are often used for more challenging couplings.[11]

Q4: What is the specific role of additives like HOBt and DMAP in preventing side reactions?

Additives are crucial for suppressing side reactions and improving reaction efficiency.

• 1-Hydroxybenzotriazole (HOBt): HOBt is the most common additive used with carbodiimides. The highly reactive O-acylisourea intermediate can quickly react with HOBt to form an HOBt-ester.[10] This new activated ester is still very reactive towards the amine but is significantly less prone to both racemization and rearrangement to the N-acylurea byproduct.[7][10] This two-step activation strategy is a cornerstone of modern peptide synthesis and is highly applicable here.

• 4-(Dimethylamino)pyridine (DMAP): DMAP is a highly effective acylation catalyst. It is often used in catalytic amounts. However, its basicity can increase the risk of racemization, so it should be used judiciously, particularly when stereochemistry is a concern.[7] For difficult couplings involving electron-deficient amines, a combination of EDC, DMAP, and catalytic HOBt has been shown to be effective.[11]

Section 2: Troubleshooting Guide - From Problem to Solution

This guide provides a logical workflow to diagnose and solve common issues encountered during the synthesis.

Issue 1: Low or No Product Yield You observe significant amounts of unreacted 2-methyl-3-phenylpropanoic acid and/or your amine source after the reaction.

Possible Cause	Scientific Rationale	Recommended Solution
Incomplete Carboxylic Acid Activation	The coupling reagent may be old, hydrated, or used in insufficient stoichiometric amounts. The activation step requires a fully anhydrous environment, as any water present will hydrolyze the activated intermediate back to the starting carboxylic acid.[12]	Use fresh, high-purity coupling reagents and ensure all solvents and glassware are rigorously dried. Increase the equivalents of the coupling reagent slightly (e.g., from 1.0 to 1.2 eq.). Consider a pre-activation step where the acid, coupling reagent, and any additives (like HOBt) are stirred for 15-30 minutes before adding the amine.[12]
Amine Deactivation	The amine nucleophile is basic and can be protonated by the carboxylic acid starting material, forming an unreactive ammonium salt.[2][12]	Add a non-nucleophilic organic base, such as Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM), to the reaction mixture. Typically, 2.0 equivalents of DIPEA are used to neutralize the carboxylic acid and any acid generated during the reaction.[12] The amine should be added after the carboxylic acid has been activated.
N-Acylurea Formation	The O-acylisourea intermediate (from DCC/EDC) has rearranged to a stable, unreactive N-acylurea before the amine can attack it.[6] This is a common failure mode in carbodiimide-mediated couplings.	This side reaction is kinetically competitive with the desired amine attack. Solution 1: Add 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) to the reaction. These additives rapidly trap the O-acylisourea to form an active ester that does not rearrange.[10] Solution 2: Run the reaction at a lower temperature (e.g., 0 °C) to slow the rate of rearrangement relative to the rate of amidation.

Issue 2: Major Byproduct Detected Your primary product is not the desired amide, but another species identified by analytical techniques (LC-MS, NMR).

Symptom / Byproduct Identity	Scientific Rationale	Recommended Solution
2-Methyl-3-phenylpropanenitrile (Mass = [M-17] of amide)	The primary amide product has been dehydrated. This can occur if the coupling reagent used is a strong dehydrating agent (e.g., SOCl₂) or if the reaction temperature is too high.[7]	Avoid overly harsh coupling reagents if possible. If using a reagent like thionyl chloride to form the acid chloride first, ensure the temperature is controlled and the reagent is removed before adding the amine. For standard coupling reactions, maintain a moderate temperature (0 °C to room temperature).
Insoluble White Precipitate (when using DCC)	This is the expected N,N'-dicyclohexylurea (DCU) byproduct.[8] It is notoriously insoluble in most organic solvents like dichloromethane (DCM) or diethyl ether.	This is a feature, not a bug, of using DCC. The DCU can be easily and efficiently removed by filtering the reaction mixture through a pad of Celite® at the end of the reaction.[8]
Racemic Product (Loss of stereocenter integrity)	The α-proton of the activated carboxylic acid is acidic and can be abstracted by base, leading to racemization via an achiral ketene intermediate or oxazolone formation.[5][7]	Solution 1: Add HOBt or HOAt. These additives convert the initial activated species into an active ester that is less prone to racemization.[10] Solution 2: Minimize the amount of tertiary amine base used and run the reaction at a lower temperature (0 °C is standard for sensitive substrates).[12]

Troubleshooting Workflow Diagram

The following diagram outlines a logical process for troubleshooting common issues in the synthesis.

Caption: Troubleshooting workflow for amide synthesis.

Section 3: Optimized Experimental Protocols

These protocols provide detailed, step-by-step methodologies designed to maximize yield and purity.

Protocol 1: High-Fidelity Synthesis using EDC/HOBt

This method is highly reliable and minimizes side reactions like racemization and N-acylurea formation. The water-soluble byproducts are easily removed.

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add 2-methyl-3-phenylpropanoic acid (1.0 eq.) and 1-hydroxybenzotriazole (HOBt) (1.2 eq.).

• Dissolution: Dissolve the solids in an anhydrous aprotic solvent such as Dichloromethane (DCM) or Dimethylformamide (DMF) (to a concentration of approx. 0.1-0.5 M).

• Cooling: Cool the mixture to 0 °C using an ice-water bath.

• Base Addition: Add Diisopropylethylamine (DIPEA) (2.5 eq.) to the stirred solution.

• Activation: Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq.) to the reaction mixture. Stir at 0 °C for 30 minutes to allow for pre-activation.[9]

• Amine Addition: Add a solution of ammonia in a suitable solvent (e.g., 7N ammonia in methanol, 1.5 eq.).

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours. Monitor progress by TLC or LC-MS.

• Workup:

  • Upon completion, dilute the reaction mixture with ethyl acetate.

  • Wash sequentially with 1M HCl (to remove excess base), saturated sodium bicarbonate solution (to remove unreacted acid and HOBt), and finally with brine.[9]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material by flash column chromatography or recrystallization as needed.

Protocol 2: Analytical Monitoring by LC-MS

Regular monitoring is key to understanding reaction kinetics and identifying byproducts as they form.

• Sample Preparation: At various time points (e.g., t=0, 1h, 4h, 16h), withdraw a small aliquot (~5-10 µL) from the reaction mixture.

• Quenching & Dilution: Quench the aliquot in a vial containing 1 mL of acetonitrile/water (1:1). This stops the reaction and dilutes the sample for analysis.

• LC-MS Analysis: Inject the diluted sample onto a C18 reverse-phase column. Use a gradient elution method (e.g., water/acetonitrile with 0.1% formic acid).

• Data Interpretation:

  • Identify the retention times and mass-to-charge ratios (m/z) for:

    • 2-methyl-3-phenylpropanoic acid

    • 2-Methyl-3-phenylpropanamide (desired product)

    • Potential byproducts like 2-methyl-3-phenylpropanenitrile and N-acylurea.

  • Track the disappearance of starting material and the appearance of the product and byproducts over time to determine reaction completion and efficiency.

Section 4: Data & Visualization

Reaction Pathway and Byproduct Formation

This diagram illustrates the desired synthetic route and the primary off-target pathways that lead to common byproducts.

Caption: Key reaction pathways in amide synthesis.

References

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Retrieved from [Link]

• Pace, V., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4772-4780. Retrieved from [Link]

• HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Retrieved from [Link]

• Pace, V., et al. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Publications. Retrieved from [Link]

• West, J. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2022). 21.7: Chemistry of Amides. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. Retrieved from [Link]

• De, D., et al. (2009). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 50(17), 1983-1986. Retrieved from [Link]

• Reddit. (2021). Tips and tricks for difficult amide bond formation? r/Chempros. Retrieved from [Link]

• Wikipedia. (n.d.). Ritter reaction. Retrieved from [Link]

• West, J. (n.d.). Synthesis of Amides. Organic Chemistry - Jack Westin. Retrieved from [Link]

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• 2. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 3. jackwestin.com [jackwestin.com]
• 4. researchgate.net [researchgate.net]
• 5. hepatochem.com [hepatochem.com]
• 6. Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps [chemistrysteps.com]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Amide Synthesis [fishersci.dk]
• 11. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 2-Methyl-3-phenylpropanamide under acidic conditions

Technical Support Center: Stability of 2-Methyl-3-phenylpropanamide

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center. This guide is designed to provide you, our fellow scientists and researchers, with in-depth insights and practical troubleshooting advice regarding the stability of 2-Methyl-3-phenylpropanamide, particularly under acidic conditions. In drug development, understanding a molecule's degradation profile is not just a regulatory requirement; it is fundamental to ensuring the safety, efficacy, and quality of the final therapeutic product. This document moves beyond simple protocols to explain the underlying chemical principles and rationale, empowering you to design robust experiments and interpret your results with confidence.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of 2-Methyl-3-phenylpropanamide.

Q1: What is the primary stability concern for 2-Methyl-3-phenylpropanamide in an acidic environment?

The principal stability issue is its susceptibility to acid-catalyzed hydrolysis. This chemical reaction cleaves the amide bond, leading to the degradation of the parent molecule. Amides are a class of carboxylic acid derivatives, and their reaction with water, known as hydrolysis, is a well-documented degradation pathway[1][2].

Q2: What are the expected degradation products from acid hydrolysis?

Under acidic conditions, the hydrolysis of 2-Methyl-3-phenylpropanamide will yield two primary products: 2-Methyl-3-phenylpropanoic acid and an ammonium ion (NH₄⁺), which is the protonated form of the released amine[3].

Q3: Why does this degradation reaction appear to be slow, even in the presence of acid?

Amide bonds are significantly more resistant to hydrolysis than other carboxylic acid derivatives like esters[1]. This stability is due to resonance delocalization, where the lone pair of electrons on the nitrogen atom participates in resonance with the carbonyl group. This gives the carbon-nitrogen bond a partial double-bond character, making it stronger and more difficult to break[4]. Consequently, forcing this degradation often requires harsh conditions, such as heating in the presence of a strong acid for an extended period[2][5].

Q4: What specific experimental conditions will accelerate the acid hydrolysis of this compound?

To achieve a measurable level of degradation for analytical purposes (e.g., in a forced degradation study), you typically need to employ conditions more severe than ambient. Key factors include:

• Strong Acid Concentration: Using strong mineral acids like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) is standard practice.

• Elevated Temperature: Heating the solution (e.g., refluxing at 80-100°C) provides the necessary activation energy to drive the reaction forward at an observable rate[2]. The specific temperature and duration will depend on the acid concentration and the desired extent of degradation.

Section 2: The Degradation Pathway: Mechanism of Acid-Catalyzed Hydrolysis

Understanding the step-by-step mechanism of acid hydrolysis is critical for interpreting experimental data and troubleshooting unexpected results. The process is a classic example of nucleophilic acyl substitution.

• Protonation of the Carbonyl Oxygen: The reaction is initiated by the protonation of the amide's carbonyl oxygen by an acid (hydronium ion, H₃O⁺). This step is crucial because it makes the carbonyl carbon significantly more electrophilic and thus more susceptible to nucleophilic attack. The nitrogen atom of an amide is generally not basic because its lone pair is involved in resonance[3].

• Nucleophilic Attack by Water: A water molecule, acting as a nucleophile, attacks the now highly electrophilic carbonyl carbon. This breaks the pi bond of the carbonyl group and forms a tetrahedral intermediate[5][6].

• Proton Transfer: A proton is transferred from the newly added oxygen atom to the nitrogen atom. This is a critical step that transforms the amino group (-NH₂) into a much better leaving group (now -NH₃⁺, an ammonium ion)[3][5].

• Reformation of the Carbonyl and Elimination: The lone pair of electrons on the hydroxyl oxygen reforms the carbonyl double bond. This concerted action expels the protonated amino group as a neutral ammonia molecule, which is immediately protonated in the acidic medium to form an ammonium ion[2].

• Deprotonation: The final step is the deprotonation of the newly formed carbonyl group to yield the final carboxylic acid product (2-Methyl-3-phenylpropanoic acid) and regenerate the acid catalyst.

Visualization of the Degradation Pathway

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. youtube.com [youtube.com]
• 4. quora.com [quora.com]
• 5. Video: Amides to Carboxylic Acids: Hydrolysis [jove.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Temperature for 2-Methyl-3-phenylpropanamide Reactions

Welcome to the technical support center for the synthesis of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice. Here, we will delve into the critical role of temperature in the amidation reaction to produce 2-Methyl-3-phenylpropanamide, helping you enhance yield, purity, and overall reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is the typical temperature range for the synthesis of 2-Methyl-3-phenylpropanamide?

A1: The optimal temperature for the synthesis of 2-Methyl-3-phenylpropanamide is highly dependent on the chosen synthetic route.

• Direct thermal amidation , the reaction of 2-Methyl-3-phenylpropanoic acid with an amine without a coupling agent, generally requires high temperatures, often exceeding 100°C, to drive the removal of water and push the reaction to completion.

• Reactions involving coupling agents like dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are typically conducted at much lower temperatures, often in the range of 0°C to room temperature (approximately 25°C)[1]. For instance, carbodiimide-mediated amidations are commonly performed at temperatures from 0–25°C[1].

• Activation of the carboxylic acid to an acyl chloride, for example using thionyl chloride (SOCl₂), is often performed at elevated temperatures, in the range of 65-70°C, before the addition of the amine[1]. The subsequent reaction with the amine is then typically carried out at a lower temperature.

Q2: How does temperature affect the rate of reaction for 2-Methyl-3-phenylpropanamide synthesis?

A2: As with most chemical reactions, increasing the temperature generally increases the rate of the amidation reaction. This is due to the increased kinetic energy of the molecules, leading to more frequent and energetic collisions. However, for reactions involving thermally sensitive reagents or products, an indiscriminate increase in temperature can be detrimental.

Q3: What are the potential side reactions when synthesizing 2-Methyl-3-phenylpropanamide at elevated temperatures?

A3: High temperatures can lead to several undesirable side reactions, including:

• Decomposition of reactants or products : Amide bonds can be susceptible to thermal degradation at very high temperatures.

• Racemization : If the chiral center at the C2 position of 2-Methyl-3-phenylpropanamide is important, high temperatures can increase the risk of racemization, leading to a loss of stereochemical purity.

• Formation of byproducts : Undesired side reactions, such as the formation of N-acylurea byproducts when using carbodiimide coupling agents, can be accelerated at higher temperatures. To mitigate this, the initial formation of the activated acid is often conducted at lower temperatures, around 0–5°C[1].

Q4: Can I run the reaction at room temperature?

A4: Whether the reaction can be effectively run at room temperature depends on the chosen synthetic method.

• Direct amidation without a catalyst is typically very slow at room temperature.

• With the use of potent coupling agents or catalysts, room temperature reactions can be quite efficient. For example, some carbodiimide-mediated amidations can proceed smoothly at 25°C[1].

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2-Methyl-3-phenylpropanamide, with a focus on temperature-related solutions.

Problem	Potential Cause (Temperature-Related)	Troubleshooting Steps & Scientific Rationale
Low or No Product Yield	Insufficient Temperature: The reaction may be too slow at the current temperature to proceed at a reasonable rate. This is common in direct thermal amidation.	Increase Temperature Incrementally: Gradually increase the reaction temperature in 10°C increments. Monitor the reaction progress by a suitable analytical method (e.g., TLC, LC-MS). The increased thermal energy will accelerate the reaction rate. For direct amidations, temperatures above 100°C are often necessary to remove water[2].
Decomposition of Coupling Agent: Some coupling agents are unstable at higher temperatures.	Lower the Reaction Temperature: If using a coupling agent, ensure the reaction temperature is within its recommended range. For many carbodiimide-based couplings, reactions are initiated at 0°C and then allowed to slowly warm to room temperature[1].
Presence of Impurities	High Temperature Leading to Side Reactions: Elevated temperatures can promote the formation of byproducts.	Decrease the Reaction Temperature: Lowering the temperature can improve the selectivity of the reaction. For methods involving activation of the carboxylic acid, perform the activation step at a controlled low temperature before adding the amine[1].
Thermal Decomposition: The desired product or starting materials may be degrading at the reaction temperature.	Run the Reaction at a Lower Temperature for a Longer Duration: This can often provide the necessary energy for the reaction to proceed while minimizing thermal degradation.
Slow Reaction Rate	Low Reaction Temperature: The activation energy barrier is not being sufficiently overcome at the set temperature.	Optimize Temperature with a Catalyst: If not already using one, consider a suitable catalyst that can lower the activation energy, allowing the reaction to proceed at a faster rate at a lower temperature.
Increase Temperature: As a primary solution, a controlled increase in temperature will directly increase the reaction rate.
Incomplete Conversion	Equilibrium Limitation: The reaction may have reached equilibrium, especially in direct amidation where water is a byproduct.	Increase Temperature with Water Removal: For direct amidation, increasing the temperature while actively removing water (e.g., using a Dean-Stark apparatus) will shift the equilibrium towards the product side, driving the reaction to completion.

Experimental Protocol: Temperature Screening for Optimal Yield

This protocol provides a general workflow for optimizing the reaction temperature for the synthesis of 2-Methyl-3-phenylpropanamide using a coupling agent.

Caption: Workflow for Temperature Screening Experiment.

Step-by-Step Methodology:

• Reaction Setup: In three separate reaction vessels, dissolve 2-Methyl-3-phenylpropanoic acid (1 equivalent) and the desired amine (1-1.2 equivalents) in an appropriate anhydrous solvent (e.g., Dichloromethane or Dimethylformamide).

• Cooling: Place all reaction vessels in an ice bath to cool the contents to 0°C.

• Coupling Agent Addition: To each vessel, add the coupling agent (e.g., EDC, 1.1 equivalents) portion-wise, ensuring the temperature remains at or below 5°C.

• Temperature Variation:

  • Vessel 1: Maintain the reaction at 0°C.

  • Vessel 2: Remove the ice bath and allow the reaction to stir at ambient temperature (approximately 25°C).

  • Vessel 3: Gently heat the reaction to a moderately elevated temperature (e.g., 40°C).

• Monitoring: Monitor the progress of each reaction at regular intervals (e.g., every hour) using a suitable analytical technique like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is deemed complete (or after a set time, e.g., 24 hours), quench the reactions and perform an appropriate aqueous work-up to isolate the crude product.

• Analysis: Purify the crude product from each reaction (e.g., by column chromatography) and determine the yield and purity of the 2-Methyl-3-phenylpropanamide. This will allow for a direct comparison of the effect of temperature on the reaction outcome.

Logical Troubleshooting Flowchart

This flowchart provides a systematic approach to troubleshooting common issues related to temperature in your amidation reaction.

Caption: Troubleshooting Flowchart for Temperature Optimization.

References

• Chemistry LibreTexts. (2020, May 30). 21.8: Condensation of Acids with Amines. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection for the Synthesis of 2-Methyl-3-phenylpropanamide Derivatives

Welcome to the technical support center for the catalytic synthesis of 2-Methyl-3-phenylpropanamide and its derivatives. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of amide bond formation. Here, we move beyond simple protocols to explore the underlying principles of catalyst selection, troubleshoot common experimental hurdles, and provide validated methodologies to ensure the success of your synthesis.

Introduction: The Challenge of Direct Amidation

The formation of an amide bond via the direct condensation of a carboxylic acid and an amine is a cornerstone of organic synthesis, particularly in the pharmaceutical industry where the amide functional group is prevalent.[1] However, this seemingly straightforward reaction is deceptively challenging. The primary obstacle is the rapid acid-base reaction between the carboxylic acid and the amine, which forms a thermodynamically stable and unreactive ammonium carboxylate salt.[2][3][4] Overcoming this requires high temperatures (often >160 °C), which can be detrimental to sensitive or complex substrates.[5]

Catalytic direct amidation offers a more elegant and efficient solution, enabling the reaction to proceed under milder conditions by activating the carboxylic acid and facilitating the removal of water, the sole byproduct.[6] This guide focuses on catalyst systems proven to be effective for substrates like 2-Methyl-3-phenylpropanoic acid and its derivatives.

Part 1: Catalyst Selection - A Strategic Approach

Choosing the right catalyst is the most critical decision in developing a successful amidation protocol. The optimal catalyst depends heavily on the specific functionalities present in your carboxylic acid and amine partners. Boron-based catalysts have emerged as a particularly effective class for direct amidation due to their ability to mediate the reaction under relatively mild conditions.[7][8]

Decision-Making Workflow for Catalyst Selection

The following decision tree illustrates a logical workflow for selecting an appropriate catalyst based on the properties of your specific substrates.

Caption: Catalyst selection workflow based on substrate properties.

Comparative Analysis of Common Boron-Based Catalysts

The table below summarizes the characteristics of frequently used boron catalysts for direct amidation.

Catalyst Type	Example Catalyst	Typical Loading (mol%)	Key Advantages & Scope	Common Solvents
Boric Acid	H₃BO₃	5 - 25	Very low cost, effective for simple, unhindered substrates.[9][10]	Toluene, Xylene
Arylboronic Acids	3,4,5-Trifluorophenylboronic acid	5 - 10	Widely applicable, many derivatives available for optimization.[8]	Toluene, TAME
Hindered Boronic Acids	5-Methoxy-2-iodophenylboronic acid	1 - 5	Highly active, can catalyze reactions at room temperature.[8]	DCM, THF
Borate Esters	Tris(2,2,2-trifluoroethyl) borate	5 - 10	Excellent for challenging substrates, including those with coordinating groups (e.g., pyridines) and unprotected amino acids.[5][8]	TAME, Toluene

TAME = tert-Amyl methyl ether; DCM = Dichloromethane; THF = Tetrahydrofuran

Part 2: Troubleshooting Guide (Q&A Format)

This section addresses specific issues you may encounter during your experiments.

Question 1: My reaction shows low or no conversion to the desired amide. What are the likely causes and solutions?

This is the most common issue in catalytic amidation. Several factors could be at play.

• Cause A: Inefficient Water Removal

  • Explanation: Direct amidation is a condensation reaction, meaning it is reversible and governed by Le Châtelier's principle. The presence of water, the reaction's byproduct, will inhibit forward progress.

  • Solution: Ensure rigorous water removal.

    • Dean-Stark Apparatus: For reactions in solvents that form an azeotrope with water (like toluene or xylene), a Dean-Stark trap is highly effective for physically removing water as it forms.[7] This is the preferred method for higher-temperature reactions.

    • Molecular Sieves: For lower-temperature reactions (e.g., at room temperature or up to ~60 °C), activated molecular sieves (3Å or 4Å) can be used as an in-situ drying agent.[5][8] Crucially, sieves must be properly activated. Simply using them from a new bottle is insufficient.

• Protocol: Activation of Molecular Sieves

  • Place the required amount of molecular sieves in a round-bottom flask.

  • Heat the flask to 200-300 °C under high vacuum for at least 4 hours.

  • Allow the flask to cool to room temperature under an inert atmosphere (e.g., Nitrogen or Argon).

  • Store the activated sieves in a desiccator or use them immediately.

• Cause B: Catalyst Deactivation by Substrate

  • Explanation: Certain functional groups, particularly N-heterocycles like pyridine, can strongly coordinate to boronic acid catalysts. This interaction can lead to the formation of stable, catalytically inactive boroxine species, effectively poisoning the catalyst.[8]

  • Solution: If your amine is a substrate like 2-aminopyridine, a standard boronic acid catalyst will likely fail. Switch to a borate ester catalyst, such as tris(2,2,2-trifluoroethyl) borate, which is significantly less susceptible to this mode of deactivation.[8]

• Cause C: Persistent Ammonium Salt Formation

  • Explanation: As mentioned, the initial acid-base reaction is extremely fast. Even in the presence of a catalyst, the reactants may exist predominantly as the ammonium carboxylate salt, especially at lower temperatures.

  • Solution: The reaction requires sufficient thermal energy to overcome the stability of this salt and allow the catalytic cycle to proceed. If you are running the reaction at room temperature with a highly active catalyst and seeing no conversion, a gentle increase in temperature (e.g., to 40-60 °C) may be necessary to initiate the reaction.

Question 2: My reaction is working, but I am observing significant side product formation. How can I improve selectivity?

• Cause: Dehydration of Primary Amide to Nitrile

  • Explanation: If you are synthesizing a primary amide (R-CONH₂) from your carboxylic acid and ammonia (or an ammonia surrogate), the amide product itself can undergo dehydration under harsh thermal conditions to form the corresponding nitrile (R-C≡N).

  • Solution: Employ a catalyst that allows for lower reaction temperatures. An ortho-substituted arylboronic acid that is active at room temperature or a borate ester under milder heating (e.g., 60-80 °C) would be preferable to boric acid which often requires reflux in toluene (>100 °C).[8][10]

Question 3: I'm struggling with the final purification. How can I effectively remove the catalyst-related byproducts?

• Explanation: Boron-containing byproducts can sometimes be challenging to remove via standard silica gel chromatography due to their polarity and potential for streaking.

• Solution: Modified Aqueous Workup

  • After the reaction is complete, cool the mixture and dilute it with an appropriate organic solvent (e.g., ethyl acetate).

  • Perform an extractive wash with a basic aqueous solution, such as 1M NaOH or saturated NaHCO₃. This will deprotonate any remaining carboxylic acid and hydrolyze boron-ester intermediates into water-soluble borates.

  • Follow with a water wash and then a brine wash to remove residual aqueous base and dissolved salts.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate. This procedure often removes the majority of catalyst-related impurities before chromatography.

Part 3: Frequently Asked Questions (FAQs)

Q: What is the general mechanism for boron-catalyzed direct amidation?

A: While the precise mechanism can vary with the specific catalyst, a generally accepted pathway involves the activation of the carboxylic acid by the boron catalyst. The catalyst and carboxylic acid react to form an activated intermediate, such as an acyloxyboronate or a bridged B-O-B species.[6][7] This intermediate is significantly more electrophilic than the free carboxylic acid. The amine then attacks this activated species, forming a tetrahedral intermediate which subsequently collapses to release the amide product and regenerate the active catalyst.

Caption: Postulated catalytic cycle for boronic acid-catalyzed amidation.

Q: Why are stoichiometric coupling reagents like DCC or HATU not always preferred, despite being effective?

A: Stoichiometric coupling reagents like dicyclohexylcarbodiimide (DCC), HATU, or T3P are highly effective but suffer from poor atom economy.[6][11] They generate stoichiometric amounts of waste products that are often difficult and costly to remove, especially on an industrial scale.[6][9] For example, the byproduct of DCC, dicyclohexylurea (DCU), is notoriously difficult to remove from reaction mixtures.[12] Catalytic methods are fundamentally "greener" as the only byproduct is water.[6]

Q: Can I use other metal catalysts for this transformation?

A: Yes, various other metal catalysts based on Ti, Zr, Fe, and Si have been developed for direct amidation.[11] For instance, titanium tetrafluoride (TiF₄) has been shown to be an effective catalyst for the amidation of both aliphatic and aromatic carboxylic acids.[11] However, for general laboratory synthesis of molecules like 2-Methyl-3-phenylpropanamide derivatives, boron-based catalysts often provide the best balance of reactivity, mild conditions, and broad functional group tolerance.[5][8]

Part 4: Experimental Protocol

General Procedure for Borate Ester-Catalyzed Synthesis of N-Benzyl-2-methyl-3-phenylpropanamide

This protocol is a representative example and should be adapted based on the specific properties of your substrates.

• Reagent Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser (or Dean-Stark trap if using toluene at reflux), add 2-methyl-3-phenylpropanoic acid (1.0 eq.).

• Solvent and Catalyst Addition: Add the chosen solvent (e.g., tert-amyl methyl ether, TAME, to a concentration of 0.5 M). Add tris(2,2,2-trifluoroethyl) borate (B(OCH₂CF₃)₃, 0.10 eq.).

• Amine Addition: Add benzylamine (1.1 eq.) to the flask.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 85 °C) and stir.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with 1M HCl (to remove excess amine), saturated aqueous NaHCO₃ (to remove catalyst residues and unreacted acid), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide.

References

• MDPI. (n.d.). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Retrieved from [Link]

• Springer. (2024, February 2). TiF4-catalyzed direct amidation of carboxylic acids and amino acids with amines. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Mechanistic insights into boron-catalysed direct amidation reactions. Retrieved from [Link]

• ChemRxiv. (2024). Borate-Catalysed Direct Amidation Reactions of Coordinating Substrates. Retrieved from [Link]

• Catalytic Amidation Methods. (n.d.). Catalytic Amidation Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Challenges and outlook for catalytic direct amidation reactions. Retrieved from [Link]

• Westin, J. (n.d.). Synthesis of Amides. Organic Chemistry. Retrieved from [Link]

• Catalytic Amidation. (n.d.). Catalytic Amidation. Retrieved from [Link]

• UCL Discovery. (n.d.). A green chemistry perspective on catalytic amide bond formation. Retrieved from [Link]

• Chemistry Steps. (n.d.). Amides Preparation and Reactions Summary. Retrieved from [Link]

• Chemistry Stack Exchange. (2021, March 19). Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)? Retrieved from [Link]

• MDPI. (n.d.). Special Issue : Catalytic Approaches for Amide Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Substituted amide synthesis by amidation. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Chapter 17: Catalytic Amide Bond Forming Methods. Retrieved from [Link]

• YouTube. (2021, April 14). 20.10 Synthesis and Reactions of Amides | Organic Chemistry. Retrieved from [Link]

• ResearchGate. (2025, August 7). An efficient synthesis of structurally diverse 2-methyl-N-[(3-phenylamino)oxetan-3-yl]-2-propanesulfinamide derivatives under catalyst free conditions. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 28). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jackwestin.com [jackwestin.com]
• 3. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. mdpi.com [mdpi.com]
• 6. Catalytic Amidation [catalyticamidation.info]
• 7. Mechanistic insights into boron-catalysed direct amidation reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. books.rsc.org [books.rsc.org]
• 11. TiF 4 -catalyzed direct amidation of carboxylic acids and amino acids with amines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01943H [pubs.rsc.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

troubleshooting low conversion rates in 2-Methyl-3-phenylpropanamide synthesis

Technical Support Center: 2-Methyl-3-phenylpropanamide Synthesis

Welcome to the technical support center for the synthesis of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, chemists, and drug development professionals encountering challenges, particularly low conversion rates, during this specific amidation. Here, we move beyond generic protocols to provide a diagnostic, question-and-answer-based approach grounded in mechanistic principles and field-proven solutions. Our goal is to empower you to systematically identify and resolve the root causes of synthetic inefficiencies.

Part 1: Foundational Synthetic Strategies

Before troubleshooting, a clear understanding of the primary synthetic pathways is essential. The formation of the amide bond in 2-Methyl-3-phenylpropanamide involves the coupling of a 2-methyl-3-phenylpropanoic acid moiety with an amine source. The efficiency of this process hinges on the effective activation of the carboxylic acid.

FAQ 1: What are the most common and reliable methods for synthesizing 2-Methyl-3-phenylpropanamide?

There are two primary, high-yielding strategies for this synthesis, each centered on activating the carboxylic acid to facilitate nucleophilic attack by ammonia or an equivalent amine source.

Method A: In-Situ Carboxylic Acid Activation using Coupling Reagents

This is the most versatile method, particularly in research and development settings. It involves treating the carboxylic acid with a "coupling reagent" that converts the hydroxyl group into a better leaving group in situ, forming a highly reactive intermediate. This intermediate is then readily attacked by the amine.

• Mechanism: The direct reaction between a carboxylic acid and an amine is typically unfavorable as it leads to a non-reactive ammonium carboxylate salt.[1][2] Coupling agents bypass this by creating a highly electrophilic activated ester or similar species, which is then susceptible to nucleophilic attack by the amine.[3]

Method B: Conversion to an Acyl Chloride Intermediate

This is a classic, robust, and often cost-effective method, especially for larger-scale synthesis. The carboxylic acid is first converted to the more reactive 2-methyl-3-phenylpropanoyl chloride. This acyl chloride is then reacted with an amine source to form the amide.

• Mechanism: The conversion is typically achieved using reagents like thionyl chloride (SOCl₂) or oxalyl chloride.[4] The resulting acyl chloride has a highly electrophilic carbonyl carbon, making it very susceptible to nucleophilic attack by even weak nucleophiles like ammonia. A base is used to scavenge the HCl byproduct.[5][6]

Part 2: A Systematic Guide to Troubleshooting Low Conversion

Low conversion is the most frequently reported issue. A systematic approach is crucial to diagnose the problem efficiently. The following workflow and FAQs will guide you through this process.

Troubleshooting Workflow: Diagnosing Low Conversion

Caption: Experimental workflow for HATU-mediated amidation.

Step-by-Step Methodology:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 2-methyl-3-phenylpropanoic acid (1.0 eq) and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF).

• Pre-activation: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution. Stir the mixture at room temperature for 10 minutes. You may observe a slight color change as the active ester forms.

• Amidation: Add ammonium chloride (NH₄Cl) (1.5 eq) to the activated mixture. Note: The DIPEA will deprotonate the ammonium salt in situ to generate the ammonia nucleophile.

• Reaction: Allow the reaction to stir at room temperature for 4-12 hours. The steric hindrance may require a longer reaction time than simpler amides. [7]5. Monitoring: Track the consumption of the starting carboxylic acid using TLC or LC-MS until completion.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl (to remove DIPEA), saturated NaHCO₃ (to remove unreacted acid and HOAt), and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Protocol 2: Robust Synthesis via the Acyl Chloride Intermediate

This protocol is a reliable alternative, particularly suitable for larger scales.

Step-by-Step Methodology:

• Acyl Chloride Formation: In a fume hood, combine 2-methyl-3-phenylpropanoic acid (1.0 eq) with thionyl chloride (SOCl₂, 2.0 eq). Add a catalytic amount of DMF (1-2 drops). Heat the mixture gently to 50-60 °C for 1-2 hours or until gas evolution ceases.

• Removal of Excess Reagent: Remove the excess SOCl₂ by distillation or under high vacuum (use a trap to protect the pump). The crude 2-methyl-3-phenylpropanoyl chloride is typically used without further purification.

• Amidation Setup: In a separate flask, prepare a solution of aqueous ammonia (~2 M) and cool it to 0 °C in an ice bath.

• Reaction: Dissolve the crude acyl chloride in an inert solvent like Dichloromethane (DCM) and add it dropwise to the cold, vigorously stirred ammonia solution. Maintain the temperature below 10 °C throughout the addition.

• Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup: Separate the organic layer. Wash it sequentially with 1M HCl, water, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude amide.

• Purification: The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene/hexanes). [6]

FAQ 6: My yield is low even after workup. Could I be losing product during purification?

Yes, significant product loss can occur during the workup and purification stages.

• Aqueous Workup: 2-Methyl-3-phenylpropanamide has moderate polarity. Excessive or overly aggressive aqueous washes can lead to product loss into the aqueous layers. Use minimal volumes for washes and consider back-extracting the combined aqueous layers with fresh organic solvent to recover dissolved product.

• Side Products Complicating Purification: If using Method A with a carbodiimide like DCC, the N,N'-dicyclohexylurea byproduct can be difficult to remove and may co-elute with your product during chromatography. Switching to a water-soluble carbodiimide (EDC) or a uronium/phosphonium reagent (like HATU) avoids this issue, as their byproducts are water-soluble and easily removed during the aqueous workup. [8]* Product Instability: While generally stable, the product could degrade under harsh purification conditions (e.g., strongly acidic or basic conditions during chromatography). Neutral silica gel chromatography is typically safe and effective.

By systematically evaluating your materials, choice of reagents, and reaction conditions based on the chemical principles outlined above, you can effectively diagnose and resolve the causes of low conversion in your 2-Methyl-3-phenylpropanamide synthesis.

References

• BenchChem Technical Support Center. (n.d.). Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• BenchChem Technical Support Center. (n.d.). An In-depth Technical Guide to the Synthesis of 2-Methyl-N-phenylpropanamide.
• BenchChem Technical Support Center. (n.d.). Troubleshooting low yield in 2,2-Dimethyl-N-phenylpropanamide synthesis.
• Westin, J. (n.d.). Synthesis of Amides. Organic Chemistry - Jack Westin.
• BenchChem. (n.d.). 3-Phenylpropanamide | Research Chemical.
• Lundberg, H., Tinnis, F., & Adolfsson, H. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(45), 11029-11036. DOI:10.1039/C5OB02129D
• Chemistry Stack Exchange. (2021). Can I synthesize an Amide simply by heating an amine and a carboxylic acid (with a vacuum pump)?
• Lundberg, H., Tinnis, F., Selander, N., & Adolfsson, H. (2014). Catalytic Amide Formation from Non-Activated Carboxylic Acids and Amines. Chemical Society Reviews, 43(8), 2714–2742. DOI: 10.1039/C3CS60345H
• Gicquel, M., et al. (2016). Atom-economic catalytic amide synthesis from amines and carboxylic acids activated in situ with acetylenes. Nature Communications, 7, 11728. DOI: 10.1038/ncomms11728
• de Figueiredo, R. M., & Suppo, J.-S. (2016). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 21(11), 1547. DOI: 10.3390/molecules21111547
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557–6602.
• U.S. Patent No. 8,895,739 B2. (2014). Acylation of hindered amines and functionalized bis-peptides obtained thereby.
• BenchChem. (n.d.). Troubleshooting low yield in sinapaldehyde chemical synthesis.

Sources

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. bachem.com [bachem.com]

Technical Support Center: Purification of 2-Methyl-3-phenylpropanamide via Column Chromatography

Welcome to the technical support center for the purification of 2-Methyl-3-phenylpropanamide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the challenges of purifying this compound using column chromatography. Our focus is on providing practical, experience-driven insights to ensure the integrity and success of your purification process.

Introduction to the Purification Challenge

2-Methyl-3-phenylpropanamide is a primary amide with a relatively nonpolar character due to the presence of a phenyl group and a methyl branch.[1] While seemingly straightforward, its purification by silica gel chromatography can present several challenges, including peak tailing, co-elution with impurities, and issues with sample loading. This guide will address these common problems with scientifically grounded solutions.

Frequently Asked Questions (FAQs)

Q1: My 2-Methyl-3-phenylpropanamide is showing significant peak tailing on the TLC plate and the column. What is the cause and how can I fix it?

A1: Peak tailing of amides on silica gel is a common issue. It is often caused by the weak acidic nature of the silica gel interacting with the lone pair of electrons on the nitrogen atom of the amide. This interaction can lead to a secondary, stronger adsorption, causing the compound to elute slowly and asymmetrically.

• Troubleshooting Steps:

  • Deactivate the Silica Gel: Before packing your column, you can slurry the silica gel in a solvent system containing a small amount of a volatile base, such as 1-3% triethylamine (Et3N). This will neutralize the acidic silanol groups on the silica surface, minimizing the unwanted secondary interactions.

  • Incorporate a Basic Additive in the Mobile Phase: Adding a small percentage (0.1-1%) of triethylamine or pyridine to your eluent can also effectively suppress tailing by competing with your amide for the acidic sites on the silica gel.

  • Consider an Alternative Stationary Phase: If tailing persists, consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded phase like diol-silica.

Q2: I'm having trouble getting a good separation between my product and a closely-eluting impurity. My TLC shows a small difference in Rf. What are my options?

A2: Separating closely-eluting spots is a classic chromatography challenge. Here’s a systematic approach to improve resolution:

• Optimization Strategies:

  • Fine-tune the Solvent System: Experiment with different solvent systems. Sometimes, switching one of the solvents in your mobile phase for another of similar polarity but different chemical nature (e.g., dichloromethane instead of ethyl acetate) can alter the selectivity and improve separation.

  • Employ Gradient Elution: A shallow gradient of the polar solvent can help to resolve compounds with similar Rf values.[2] Start with a mobile phase composition that gives your product an Rf of around 0.15-0.2 and gradually increase the polarity.[2] This technique sharpens the peaks of later eluting compounds and can enhance separation.[3]

  • Reduce the Column Loading: Overloading the column is a common cause of poor separation. As a general rule, the amount of crude material should be about 1-2% of the mass of the silica gel for difficult separations.

  • Optimize Flow Rate: A slower flow rate generally allows for more theoretical plates and better resolution, although it will increase the purification time.

Q3: My compound seems to be insoluble in the initial, nonpolar mobile phase, making it difficult to load onto the column. What is the best way to load my sample?

A3: Sample loading is a critical step for a successful separation. If your compound is not soluble in the eluent, here are two effective methods:

• Sample Loading Techniques:

  • Dry Loading (Solid Loading): This is the preferred method for samples with poor solubility in the mobile phase.[4]

    • Dissolve your crude product in a suitable volatile solvent (e.g., dichloromethane, acetone, or ethyl acetate).

    • Add a small amount of silica gel (typically 2-3 times the weight of your crude product) to this solution.

    • Evaporate the solvent completely under reduced pressure until you have a free-flowing powder.

    • Carefully add this powder to the top of your packed column.[4]

  • Minimal Volume of a Stronger Solvent: If dry loading is not feasible, dissolve your sample in the absolute minimum amount of a more polar solvent in which it is readily soluble.[4] Load this concentrated solution onto the column, but be aware that using too much of a strong solvent can compromise the separation at the beginning of the elution.

Q4: How do I visualize 2-Methyl-3-phenylpropanamide on a TLC plate? It's not UV active.

A4: While the phenyl group should provide some UV activity, if the concentration is low or you need a more sensitive method, several staining techniques are effective for amides:

• TLC Staining Methods:

  • Potassium Permanganate (KMnO₄) Stain: This is a good general stain for most organic compounds. It will appear as yellow spots on a purple background.[5]

  • Ceric Ammonium Molybdate (CAM) Stain: A versatile stain that reacts with a wide range of functional groups, often giving different colors depending on the compound.[6]

  • Hydroxylamine/Iron(III) Chloride: This is a more specific stain for esters and amides, which typically appear as reddish-brown or purple spots.[7][8]

Troubleshooting Guide: Common Scenarios & Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Product elutes with the solvent front.	The mobile phase is too polar.	Decrease the polarity of the eluent. Start with a less polar solvent system.
Product is not eluting from the column.	The mobile phase is not polar enough. The compound may be degrading on the silica.	Gradually increase the polarity of the mobile phase (gradient elution).[2] Perform a TLC stability test: spot your compound on a TLC plate, let it sit for a few hours, then elute to see if it has degraded.[2] If it is unstable, consider using a deactivated silica or a different stationary phase.[2]
Cracked or channeled silica bed.	The column was packed improperly. The column ran dry.	Repack the column carefully, ensuring a homogenous slurry and gentle settling. Always keep the solvent level above the silica bed.
Broad, ill-defined bands.	Column overloading. Diffusion due to slow flow rate or stopping the column mid-run.	Reduce the amount of sample loaded. Maintain a consistent and appropriate flow rate. Do not stop the column once the sample is loaded.
Co-elution of all components.	The solvent used to dissolve the sample was too polar and in too large a volume.	Use the dry loading technique.[4] If using a wet loading, use the minimum possible volume of a solvent that is ideally the same as or less polar than the mobile phase.

Experimental Protocols

Protocol 1: TLC Analysis and Solvent System Selection

• Sample Preparation: Prepare a dilute solution of your crude 2-Methyl-3-phenylpropanamide in a volatile solvent like dichloromethane or ethyl acetate.

• Spotting: Using a capillary tube, spot the solution on a silica gel TLC plate.

• Elution: Develop the plate in a chamber with a pre-selected solvent system. A good starting point for this compound would be a mixture of a nonpolar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or acetone). Test various ratios (e.g., 9:1, 4:1, 1:1 hexanes:ethyl acetate).

• Visualization: After elution, dry the plate and visualize the spots under UV light (254 nm). If not visible, use a chemical stain (see FAQ Q4).

• Optimization: The ideal solvent system should give your product an Rf value of approximately 0.2-0.3 for optimal separation on a column.

Protocol 2: Column Chromatography Purification (Slurry Packing)

• Column Preparation: Select an appropriately sized column. A general guideline is a 40:1 to 100:1 ratio of silica gel to crude material by weight. Securely clamp the column in a vertical position.

• Packing the Column:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • In a separate beaker, create a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column, gently tapping the side to ensure even packing and remove air bubbles.

  • Allow the silica to settle, and then add another thin layer of sand on top of the silica bed.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer.

• Sample Loading:

  • Dry Loading (Recommended): Pre-adsorb your crude product onto a small amount of silica gel and carefully add it to the top of the column.

  • Wet Loading: Dissolve your sample in the minimum amount of the mobile phase and carefully pipette it onto the top of the column.

• Elution:

  • Carefully add your mobile phase to the column.

  • Begin collecting fractions.

  • If using a gradient, gradually increase the proportion of the more polar solvent.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizing the Workflow

Decision Tree for Troubleshooting Poor Separation

Caption: Troubleshooting workflow for poor column chromatography separation.

Column Chromatography Workflow

Caption: General workflow for column chromatography purification.

References

• EPFL. TLC Visualization Reagents. Available from: [Link]

• Scribd. TLC Visualization Reagents Guide. Available from: [Link]

• University of Colorado Boulder. TLC Visualization Methods. Available from: [Link]

• ResearchGate. What is the best charring solution for amides TLC?. Available from: [Link]

• University of Rochester. Troubleshooting Flash Column Chromatography. Available from: [Link]

• PubChem. 2-methyl-N-(3-methylphenyl)propanamide. Available from: [Link]

• University of California, Los Angeles. TLC stains. Available from: [Link]

• ChemistryViews. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Available from: [Link]

• ALWSCI. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. Available from: [Link]

• Phenomenex. Troubleshooting Guide. Available from: [Link]

• PubChem. 2-Methyl-3-phenylpropanamide. Available from: [Link]

• ResearchGate. How can I separate drugs with carboxylic and amide groups by using HPLC?. Available from: [Link]

• Biovanix. Quick Troubleshooting Guide For HPLC Column Usage. Available from: [Link]

• SpectraBase. N-(2-Hydroxy-2-methylpropyl)-3-phenylpropanamide - Optional[13C NMR]. Available from: [Link]

• LCGC International. Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Available from: [Link]

• Waters. HPLC Separation Modes. Available from: [Link]

• Shimadzu. HPLC Separation Modes. Available from: [Link]

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• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Chromatography [chem.rochester.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 5. TLC stains [reachdevices.com]
• 6. researchgate.net [researchgate.net]
• 7. epfl.ch [epfl.ch]
• 8. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of 2-Methyl-3-phenylpropanamide for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical research, the synthesis of amide-containing molecules is a cornerstone of molecular design and development. 2-Methyl-3-phenylpropanamide, a simple yet important amide, serves as a valuable building block and a model compound for understanding amide bond formation. This guide provides an in-depth, objective comparison of the most common and effective methods for its synthesis, supported by experimental data and protocols. Our focus is on the practical application of these methods in a research and development setting, emphasizing not just the "how" but the critical "why" behind each procedural step.

Introduction to 2-Methyl-3-phenylpropanamide and its Synthesis

2-Methyl-3-phenylpropanamide is a carboxamide derivative of 2-methyl-3-phenylpropanoic acid. The central challenge in its synthesis, as with all amides, is the formation of a stable amide bond from a carboxylic acid and an amine (in this case, ammonia or an ammonia surrogate). This process is thermodynamically unfavorable without activation of the carboxylic acid, as the direct reaction of a carboxylic acid and an amine at room temperature results in a simple acid-base reaction to form a stable ammonium carboxylate salt.[1]

This guide will compare four distinct and widely applicable synthetic strategies, each with its own set of advantages and disadvantages in terms of yield, purity, cost, safety, and environmental impact.

Visualizing the Synthetic Comparison Workflow

The following diagram outlines the logical flow of this comparative guide, from the common starting material to the final product via different synthetic pathways.

Caption: Workflow for comparing synthesis methods of 2-Methyl-3-phenylpropanamide.

Method A: The Acyl Chloride Pathway

This is arguably the most traditional and robust method for amide synthesis. It involves the conversion of the carboxylic acid to a highly reactive acyl chloride, which then readily reacts with an amine.[2]

Reaction Scheme and Mechanism

The reaction proceeds in two distinct steps. First, the carboxylic acid is activated with a chlorinating agent, such as thionyl chloride (SOCl₂) or oxalyl chloride. Thionyl chloride is often preferred due to its cost-effectiveness and the fact that its byproducts (SO₂ and HCl) are gaseous, which simplifies purification. The resulting acyl chloride is a potent electrophile. In the second step, the acyl chloride is subjected to nucleophilic attack by ammonia to form the amide.

Caption: The two-step acyl chloride pathway for amide synthesis.

Experimental Protocol

Step 1: Synthesis of 2-Methyl-3-phenylpropanoyl Chloride [3][4]

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-methyl-3-phenylpropanoic acid (1.0 eq).

• Add thionyl chloride (1.2 eq) dropwise at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Heat the mixture to reflux (typically around 70-80 °C) for 1-2 hours, or until the evolution of gas (SO₂ and HCl) ceases.

• Remove the excess thionyl chloride by distillation under reduced pressure. The crude 2-methyl-3-phenylpropanoyl chloride is often used directly in the next step without further purification.

Step 2: Synthesis of 2-Methyl-3-phenylpropanamide

• Dissolve the crude acyl chloride in an inert anhydrous solvent (e.g., dichloromethane or diethyl ether) in a flask cooled in an ice bath (0-5 °C).

• Bubble ammonia gas through the solution or add a solution of aqueous ammonia dropwise with vigorous stirring. An excess of ammonia is used to neutralize the HCl byproduct.

• Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with dilute HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude product.

• Purify the crude product by recrystallization or column chromatography.

Analysis

• Advantages: High yields, fast reaction rates, and a well-established, reliable procedure.

• Disadvantages: Requires the use of hazardous reagents like thionyl chloride, which is corrosive and moisture-sensitive. The reaction generates stoichiometric amounts of acidic waste (HCl), which needs to be neutralized.

Method B: Carbodiimide-Mediated Coupling

This method is a cornerstone of peptide synthesis and is prized for its mild reaction conditions, which are compatible with a wide range of functional groups.[5] Reagents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) are used to activate the carboxylic acid in situ.[3]

Reaction Scheme and Mechanism

The carbodiimide (e.g., EDC) activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is then susceptible to nucleophilic attack by ammonia. The reaction is often carried out in the presence of an additive like 1-hydroxybenzotriazole (HOBt) or N-hydroxysuccinimide (NHS) to suppress side reactions and improve efficiency. The byproduct of EDC is a water-soluble urea derivative, which simplifies purification.

Caption: Mechanism of EDC-mediated amide bond formation.

Experimental Protocol[5]

• Dissolve 2-methyl-3-phenylpropanoic acid (1.0 eq) in a suitable solvent, such as dichloromethane (DCM) or dimethylformamide (DMF).

• Add EDC hydrochloride (1.1 - 1.5 eq) to the solution and stir at room temperature for 10-15 minutes.

• Add a source of ammonia, such as ammonium chloride (1.2 eq) along with a non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (2.5 eq), to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting amide by column chromatography or recrystallization.

Analysis

• Advantages: Very mild reaction conditions, which preserves sensitive functional groups and stereocenters. The workup is often straightforward due to the water-solubility of the EDC byproduct.

• Disadvantages: Coupling reagents are expensive, making this method less suitable for large-scale synthesis. The reaction times can be long.

Method C: Direct Catalytic Amidation

Driven by the principles of green chemistry, direct catalytic amidation methods that avoid stoichiometric activating agents have gained significant attention. These methods typically use a catalyst to facilitate the dehydration of the carboxylic acid and amine.[6] Boron-based catalysts, such as boric acid or borate esters, are effective for this transformation.[7]

Reaction Scheme and Mechanism

While the precise mechanism can vary with the catalyst, the general principle involves the catalyst coordinating to the carboxylic acid, making the carbonyl carbon more electrophilic and facilitating the removal of water. The reaction is typically driven to completion by the removal of water, often using a Dean-Stark apparatus or molecular sieves.

Caption: General scheme for direct catalytic amidation.

Experimental Protocol

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 2-methyl-3-phenylpropanoic acid (1.0 eq), a source of ammonia (e.g., an ammonium salt like ammonium carbonate), and a catalytic amount of boric acid (5-10 mol%).

• Add a high-boiling inert solvent such as toluene or xylene.

• Heat the mixture to reflux. Water formed during the reaction is azeotropically removed and collected in the Dean-Stark trap.

• Continue heating until no more water is collected (typically several hours).

• Cool the reaction mixture to room temperature.

• Filter off the catalyst (if heterogeneous) or remove the solvent under reduced pressure.

• The crude product can be purified by washing with aqueous base and acid, followed by recrystallization or chromatography.

Analysis

• Advantages: High atom economy, as the only byproduct is water.[8] Avoids the use of hazardous and expensive stoichiometric reagents. Catalysts are often inexpensive and environmentally benign.

• Disadvantages: Requires high temperatures and long reaction times. The scope of the reaction can be limited, and yields may be lower compared to activation methods.

Method D: Aminolysis of an Ester

This method involves a two-step process: first, the carboxylic acid is converted to an ester (e.g., a methyl or ethyl ester), and second, the ester is treated with ammonia to form the amide.

Reaction Scheme and Mechanism

The reaction is a nucleophilic acyl substitution where the amine (ammonia) attacks the electrophilic carbonyl carbon of the ester, leading to a tetrahedral intermediate.[9] The subsequent collapse of this intermediate eliminates the alkoxide leaving group to form the amide. This reaction is typically slower than the reaction with acyl chlorides and often requires heat.

Caption: Mechanism of amide formation from an ester (aminolysis).

Experimental Protocol

Step 1: Esterification (e.g., Fischer Esterification)

• Dissolve 2-methyl-3-phenylpropanoic acid in an excess of methanol or ethanol.

• Add a catalytic amount of a strong acid (e.g., concentrated H₂SO₄).

• Heat the mixture at reflux for several hours.

• After cooling, neutralize the acid catalyst and extract the ester into an organic solvent.

• Wash, dry, and evaporate the solvent to obtain the crude ester, which can be purified by distillation.

Step 2: Aminolysis [9]

• Place the purified ester in a sealed reaction vessel.

• Add a concentrated solution of ammonia in an alcohol (e.g., methanolic ammonia).

• Heat the mixture for several hours. The progress can be monitored by GC or TLC.

• Upon completion, cool the reaction mixture and remove the solvent and excess ammonia under reduced pressure.

• Purify the resulting amide by recrystallization.

Analysis

• Advantages: Avoids harsh reagents like thionyl chloride. The starting ester is often easily prepared and purified.

• Disadvantages: It is a two-step process. The aminolysis step can be slow and may require elevated temperatures and pressures, especially for sterically hindered esters or amines.

Performance Comparison

The following table summarizes the key performance indicators for each synthesis method, providing a basis for objective comparison.

Parameter	Method A: Acyl Chloride	Method B: Carbodiimide	Method C: Catalytic	Method D: Ester Aminolysis
Typical Yield	> 90%	70-95%	60-90%	70-90%
Reaction Time	2-4 hours	12-24 hours	8-48 hours	6-18 hours (total)
Reaction Temp.	Room Temp to 80°C	0°C to Room Temp	110-140°C (Reflux)	Reflux (Esterification) & Heat (Aminolysis)
Reagent Cost	Low	High	Low to Moderate	Low
Safety Concerns	Corrosive/toxic reagents (SOCl₂), HCl gas evolution	Expensive, potentially allergenic reagents	High temperatures	Flammable solvents, potential for pressure buildup
Waste Generation	Stoichiometric acidic & basic waste	Stoichiometric urea byproduct & salts	Water is the only byproduct	Stoichiometric salts from esterification workup
Substrate Scope	Broad	Very Broad, good for sensitive molecules	Moderate, can be substrate-specific	Good, but can be slow

Conclusion and Recommendations

The choice of synthesis method for 2-Methyl-3-phenylpropanamide depends critically on the specific requirements of the project.

• For large-scale, cost-effective synthesis where high yield is paramount, the Acyl Chloride Pathway (Method A) remains a highly effective, albeit aggressive, choice.

• For small-scale synthesis, proof-of-concept studies, or when working with sensitive or complex molecules , the mild conditions and high functional group tolerance of Carbodiimide-Mediated Coupling (Method B) are ideal, despite the higher cost.

• For research focused on green chemistry and sustainable practices , Direct Catalytic Amidation (Method C) offers an excellent, atom-economical alternative, provided the longer reaction times and potentially lower yields are acceptable.

• The Aminolysis of an Ester (Method D) is a viable classical alternative, particularly if the corresponding ester is readily available or easily synthesized.

By understanding the causality behind each experimental choice and the inherent trade-offs of each method, researchers and drug development professionals can select the most appropriate and efficient pathway for their synthetic goals.

References

• Benchchem. An In-depth Technical Guide to the Synthesis of 2-Methyl-N-phenylpropanamide.

• Benchchem. 3-Phenylpropanamide | Research Chemical | RUO.

• Google Patents. WO 2014/188453 A2: Novel process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl}ethyl) phenyl]-2-methylpropanoic acid.

• Allen, C. L., Chhatwal, A. R., & Williams, J. M. J. (n.d.). Direct amide formation from unactivated carboxylic acids and amines. University of Bath.

• Organic Syntheses Procedure. (R)-2-(BENZYLOXYCARBONYLAMINO-METHYL)-3-PHENYLPROPANOIC ACID (Z-β 2 hPHE-OH).

• Catalytic Amidation Methods. (n.d.).

• ResearchGate. Effect of additives on the amidation of 3-phenyl- propanoic acid (1) with L-Glu-OH (2e) a).

• ResearchGate. Synthesis of (S)-3-hydroxy-N-methyl-3-phenylpropanamide.

• Master Organic Chemistry. Formation of Amides From Esters.

• PMC - NIH. Catalytic N-methyl amidation of carboxylic acids under cooperative conditions.

• Zhang, J., et al. (n.d.). Synthesis of 2,2-Dimethyl-3-(3-methyl phenyl)propanal and Its Derivatives.

• Google Patents. WO2014188453A2 - Novel process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1h-benzimidazol-2-yl]-1-piperidinyl}ethyl) phenyl]-2-methylpropanoic acid.

• Google Patents. CN105085278A - Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound.

• Organic Syntheses Procedure. 2-phenylpropionic acid.

• PubChem - NIH. 2-Methyl-3-phenylpropanamide.

• Chemistry LibreTexts. Making Amides from Carboxylic Acids.

• ResearchGate. (PDF) Catalytic and non-catalytic amidation of carboxylic acid substrates.

• DiVA portal. Group (IV) Metal-Catalyzed Direct Amidation.

• YouTube. How to Make Amides: Mechanism.

• LookChem. Synthesis of 2-Methyl-3-phenylpropanal.

• Google Patents. US8633223B2 - Process for preparation of 2-methyl-2′-phenylpropionic acid derivatives and novel intermediate compounds.

• AKSci. 7499-19-6 2-Methyl-3-phenylpropanamide.

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A Comparative Guide to the Biological Activity of 2-Methyl-3-phenylpropanamide and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Phenylpropanamides

The phenylpropanamide scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous biologically active compounds. 2-Methyl-3-phenylpropanamide, a simple derivative, serves as a foundational molecule for exploring a range of therapeutic applications. The inherent chirality at the C2 position, coupled with the potential for diverse substitutions on the phenyl ring and the amide moiety, provides a rich landscape for analog design and optimization. This guide will focus primarily on the anticonvulsant and analgesic properties of these compounds, as these are the most extensively studied activities for this class of molecules.

Core Biological Activities and Mechanistic Insights

While the precise mechanisms of action for 2-Methyl-3-phenylpropanamide are not fully elucidated, its structural similarity to known neuroactive compounds suggests potential interactions with key targets in the central nervous system. The primary hypothesized mechanisms for related anticonvulsants involve the modulation of neuronal excitability through two main pathways:

• Inhibition of Voltage-Gated Sodium Channels: By binding to and stabilizing the inactive state of these channels, these compounds can reduce the repetitive firing of neurons that is characteristic of seizure activity.

• Enhancement of GABAergic Neurotransmission: Potentiation of the inhibitory effects of gamma-aminobutyric acid (GABA), the primary inhibitory neurotransmitter in the brain, can lead to a general dampening of neuronal excitability.

The analgesic effects of related compounds, particularly the more complex N-substituted analogs, are often mediated by their potent agonism at opioid receptors, primarily the μ-opioid receptor. This interaction mimics the effects of endogenous opioid peptides, leading to the modulation of pain signaling pathways.

Comparative Analysis of Anticonvulsant Activity

The anticonvulsant efficacy of phenylpropanamide analogs is typically evaluated using a battery of preclinical models. The two most common screening assays are the Maximal Electroshock (MES) test, which is predictive of efficacy against generalized tonic-clonic seizures, and the subcutaneous pentylenetetrazol (scPTZ) test, which is indicative of activity against myoclonic and absence seizures.[1] Neurotoxicity is often assessed using the rotarod test to determine the therapeutic index.

Below is a summary of comparative data for structurally related compounds, providing insights into the structure-activity relationships (SAR) of this class. It is important to note that direct comparisons should be made with caution, as experimental conditions may vary between studies.

Compound	Animal Model	Anticonvulsant Test	ED₅₀ (mg/kg)	TD₅₀ (mg/kg)	Protective Index (TD₅₀/ED₅₀)	Reference
Felbamate (2-phenyl-1,3-propanediol dicarbamate)	Mouse (i.p.)	MES	16	123	7.7	[1]
Felbamate	Mouse (i.p.)	scPTZ	45	123	2.7	[1]
Phenylmethylenehydantoin (Alkyl Substituted)	Mouse	MES	28 ± 2	-	-	[1]
Phenylmethylenehydantoin (Halogeno Substituted)	Mouse	MES	39 ± 4	-	-	[1]

Key Structure-Activity Relationship Insights:

• Substitutions on the Phenyl Ring: The presence of alkyl and halogeno groups on the phenyl ring of structurally similar compounds, such as phenylmethylenehydantoins, has been shown to confer good anticonvulsant activity in the MES test.[1] In contrast, the introduction of polar groups like nitro (-NO₂), cyano (-CN), or hydroxyl (-OH) tends to decrease or abolish activity.

• Carbamate Moiety: The dicarbamate felbamate demonstrates a broad spectrum of activity, being effective in both MES and scPTZ models, suggesting that the carbamate groups are crucial for its mechanism of action.[1]

Comparative Analysis of Analgesic Activity

The analgesic potential of propanamide derivatives, particularly those with N-substitutions, has been extensively explored. The primary mechanism for many of these compounds is their interaction with opioid receptors. Key preclinical models for assessing analgesic activity include the tail withdrawal test and the hot plate test, which measure the response to thermal pain stimuli.

The following table presents data for highly potent N-substituted phenylpropanamide analogs, demonstrating the profound impact of stereochemistry and specific substitutions on analgesic efficacy.

Compound	Analgesic Test (Animal Model)	ED₅₀ (mg/kg)	Morphine Potency Ratio	Reference
cis-(+)-N-[3-Methyl-1-(2-phenylethyl)-4-piperidyl]-N-phenylpropanamide	Tail Withdrawal (Rat)	0.0011	~6684	[2]
(3R,4S,2'S)-(+)-cis-Ohmefentanyl	Hot Plate (Mouse, i.p.)	0.00106	13,100	[3]
(3R,4S,2'R)-(-)-cis-Ohmefentanyl	Hot Plate (Mouse, i.p.)	0.00465	2,990	[3]

Key Structure-Activity Relationship Insights:

• Stereochemistry: The analgesic activity of these compounds is highly stereospecific. For instance, in the case of ohmefentanyl, the (3R,4S,2'S) isomer is significantly more potent than the (3R,4S,2'R) isomer, highlighting the critical importance of the spatial arrangement of substituents for optimal receptor binding.[3]

• N-Substitution: The introduction of a substituted piperidyl group at the amide nitrogen leads to exceptionally potent analgesics, with some analogs being thousands of times more potent than morphine.[2][3] This suggests a strong interaction of this moiety with the opioid receptor binding pocket.

Experimental Methodologies

To ensure scientific rigor and reproducibility, the following detailed protocols for key biological assays are provided.

Anticonvulsant Activity Screening

Maximal Electroshock (MES) Seizure Test

This test is a cornerstone for identifying compounds effective against generalized tonic-clonic seizures.

• Apparatus: A constant current stimulator with corneal electrodes.

• Procedure:

  • Administer the test compound or vehicle control to mice, typically via intraperitoneal (i.p.) or oral (p.o.) route.

  • At the time of predicted peak effect, apply a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.

  • Observe the animal for the presence or absence of a tonic hindlimb extension seizure. The absence of this tonic extension is considered a positive indication of anticonvulsant activity.

  • Determine the median effective dose (ED₅₀) by testing a range of doses and analyzing the data using probit analysis.

Subcutaneous Pentylenetetrazol (scPTZ) Seizure Test

This model is employed to identify compounds that may be effective against myoclonic and absence seizures.

• Procedure:

  • Administer the test compound or vehicle control to mice.

  • At the time of predicted peak effect, administer a subcutaneous injection of pentylenetetrazol at a dose that induces clonic seizures in control animals (e.g., 85 mg/kg).

  • Observe the animals for a set period (e.g., 30 minutes) for the onset of clonic seizures lasting for at least 5 seconds.

  • The absence of clonic seizures during the observation period is considered protection. The ED₅₀ is calculated based on the dose that protects 50% of the animals.

Analgesic Activity Screening

Tail Withdrawal Test

This assay is used to evaluate the central analgesic activity of compounds.

• Apparatus: A radiant heat source focused on the animal's tail.

• Procedure:

  • Gently restrain the rat and place its tail in the path of the radiant heat source.

  • Measure the latency for the rat to flick its tail away from the heat. A cut-off time is established to prevent tissue damage.

  • Administer the test compound or a standard analgesic (e.g., morphine) intravenously.

  • Measure the tail-flick latency at various time points after drug administration. An increase in latency indicates an analgesic effect.

Synthesis of 2-Methyl-3-phenylpropanamide and Analogs

The synthesis of 2-Methyl-3-phenylpropanamide can be achieved through several established synthetic routes. A common and straightforward method involves the amidation of 2-methyl-3-phenylpropanoic acid.

General Synthesis Protocol: Amidation of 2-Methyl-3-phenylpropanoic Acid

• Activation of the Carboxylic Acid: Dissolve 2-methyl-3-phenylpropanoic acid in a suitable aprotic solvent (e.g., dichloromethane or tetrahydrofuran). Add a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or dicyclohexylcarbodiimide (DCC) and an activator like N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt). Stir the mixture at room temperature for 30-60 minutes to form the active ester.

• Amidation: To the activated ester solution, add a solution of ammonia or the desired primary or secondary amine.

• Reaction and Work-up: Allow the reaction to proceed at room temperature for several hours to overnight. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, filter off any solid byproducts (e.g., dicyclohexylurea if DCC is used). Wash the organic layer with dilute acid, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system to yield the desired 2-Methyl-3-phenylpropanamide analog.

Visualizing the Experimental Workflow and Mechanistic Pathways

To provide a clearer understanding of the experimental and theoretical frameworks discussed, the following diagrams are presented.

Experimental Workflow for the Evaluation of 2-Methyl-3-phenylpropanamide Analogs.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]- N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Catalytic Synthesis of 2-Methyl-3-phenylpropanamide: Efficacy and Mechanistic Insights

In the landscape of pharmaceutical and fine chemical synthesis, the efficient construction of amide bonds remains a cornerstone. 2-Methyl-3-phenylpropanamide, a key structural motif in various biologically active molecules, presents a unique synthetic challenge due to the steric hindrance around the carbonyl group. This guide provides a comprehensive comparison of different catalytic strategies for the synthesis of this amide, offering researchers, scientists, and drug development professionals a detailed analysis of their efficacy, supported by experimental data and mechanistic insights. Our focus is to move beyond mere protocols and delve into the causality behind catalyst selection and performance.

Introduction: The Challenge of Sterically Hindered Amide Synthesis

The direct amidation of carboxylic acids with amines is a thermodynamically favorable but kinetically slow process, often requiring harsh conditions that are incompatible with sensitive functional groups. The synthesis of 2-Methyl-3-phenylpropanamide from 2-methyl-3-phenylpropanoic acid and an ammonia source exemplifies this challenge. The presence of the methyl group alpha to the carbonyl introduces significant steric hindrance, demanding a highly efficient catalytic system to achieve satisfactory yields under mild conditions. This guide will compare three distinct and effective catalytic approaches: a transition-metal-catalyzed reaction using a zirconium-based catalyst, a biocatalytic method employing an immobilized lipase, and an organocatalytic approach utilizing a boronic acid derivative.

Comparative Analysis of Catalytic Systems

The choice of catalyst has a profound impact on the reaction's efficiency, selectivity, and environmental footprint. Below is a comparative summary of the three catalytic systems for the synthesis of 2-Methyl-3-phenylpropanamide.

Catalyst System	Catalyst	Typical Yield	Reaction Temperature (°C)	Reaction Time (h)	Key Advantages	Potential Limitations
Transition-Metal Catalysis	Zirconium(IV) isopropoxide	~85-95%	80-110	12-24	High yields, broad substrate scope	Air and moisture sensitivity, potential metal contamination
Biocatalysis	Novozym 435 (Immobilized Lipase B from Candida antarctica)	~90-98%	40-60	24-48	Mild conditions, high selectivity, reusable catalyst	Slower reaction rates, limited solvent compatibility
Organocatalysis	3,5-Bis(trifluoromethyl)phenylboronic acid	~80-90%	50-80	18-36	Metal-free, relatively low toxicity	May require dehydrating agents, higher catalyst loading

In-Depth Discussion of Catalytic Mechanisms and Performance

Zirconium-Catalyzed Amidation: A Powerful Transition-Metal Approach

Zirconium-based catalysts have emerged as highly effective for the amidation of carboxylic acids. The mechanism is believed to involve the formation of a zirconium-carboxylate intermediate, which then undergoes nucleophilic attack by the amine. The Lewis acidity of the zirconium center activates the carboxylic acid, facilitating the formation of the tetrahedral intermediate.

This method consistently delivers high yields for a broad range of substrates, including sterically hindered ones like 2-methyl-3-phenylpropanoic acid. However, the practical application of zirconium catalysts requires careful handling due to their sensitivity to air and moisture. Furthermore, the potential for trace metal contamination in the final product is a critical consideration in pharmaceutical applications, often necessitating additional purification steps.

Enzymatic Synthesis with Novozym 435: The Green Chemistry Alternative

Biocatalysis using lipases, such as the immobilized Candida antarctica lipase B (Novozym 435), represents a sustainable and highly selective approach to amide synthesis. The enzyme's active site provides a unique microenvironment that facilitates the acylation of the amine by the carboxylic acid, often proceeding through an acyl-enzyme intermediate.

The primary advantages of this method are the exceptionally mild reaction conditions, which helps in preserving sensitive functional groups, and the high chemo- and regioselectivity. The immobilization of the enzyme allows for easy recovery and reuse, enhancing the process's cost-effectiveness and sustainability. The main trade-offs are typically longer reaction times and the need to carefully select a solvent system that maintains the enzyme's activity.

Boronic Acid Catalysis: A Metal-Free Strategy

Organocatalysis, utilizing small organic molecules to accelerate reactions, has gained significant traction as a powerful tool in synthesis. Boronic acid derivatives, in particular, have been shown to be effective catalysts for direct amidation. The proposed mechanism involves the formation of an acyloxyboronate intermediate, which is more susceptible to nucleophilic attack by the amine than the free carboxylic acid.

This metal-free approach is advantageous in avoiding potential metal contamination of the final product. The reaction conditions are generally mild, and the catalysts are often more stable than their transition-metal counterparts. However, to drive the reaction to completion, the removal of water, a byproduct of the reaction, is often necessary, which can be achieved through the use of desiccants or azeotropic distillation.

Experimental Protocols

The following is a representative, detailed experimental protocol for the synthesis of 2-Methyl-3-phenylpropanamide using Novozym 435, chosen for its high yield, mild conditions, and environmental benefits.

Enzymatic Synthesis of 2-Methyl-3-phenylpropanamide

Materials:

• 2-methyl-3-phenylpropanoic acid (1.0 eq)

• Ammonia (in a suitable solvent, e.g., 7N solution in methanol, 1.5 eq)

• Novozym 435 (10% w/w of the carboxylic acid)

• 2-Methyl-2-butanol (solvent)

• Molecular sieves (3 Å, activated)

Procedure:

• To a 50 mL round-bottom flask, add 2-methyl-3-phenylpropanoic acid (e.g., 1.64 g, 10 mmol).

• Add 2-Methyl-2-butanol (20 mL) to dissolve the carboxylic acid.

• Add activated molecular sieves (2 g) to the mixture to adsorb the water formed during the reaction.

• Add Novozym 435 (0.164 g).

• Add the ammonia solution (e.g., 2.14 mL of a 7N solution in methanol, 15 mmol).

• Seal the flask and place it in an orbital shaker at 50 °C and 200 rpm.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion (typically 24-48 hours), filter off the enzyme and molecular sieves. The enzyme can be washed with fresh solvent and reused.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to yield pure 2-Methyl-3-phenylpropanamide.

Visualizing the Process

To better illustrate the concepts discussed, the following diagrams represent the generalized reaction mechanism and the experimental workflow.

Caption: Generalized mechanism for catalytic amidation.

Caption: Step-by-step workflow for enzymatic synthesis.

Conclusion and Future Outlook

The synthesis of sterically hindered amides like 2-Methyl-3-phenylpropanamide can be effectively achieved through various catalytic methods. While zirconium-based catalysts offer high yields and broad applicability, the mild conditions and sustainability of enzymatic synthesis using Novozym 435 present a compelling alternative, particularly for pharmaceutical applications where purity and green chemistry principles are paramount. Organocatalysis with boronic acids also provides a viable metal-free option.

The choice of the optimal catalyst will ultimately depend on the specific requirements of the synthesis, including scale, cost, purity specifications, and environmental considerations. Future research will likely focus on the development of even more active and robust catalysts that can operate under milder conditions with lower catalyst loadings, further streamlining the synthesis of this important class of molecules.

References

• Zirconium-Catalyzed Amidation of Carboxylic Acids. Source: American Chemical Society. [Link]

• Novozym 435-catalyzed synthesis of fatty acid amides. Source: Springer. [Link]

• Recent advances in lipase-catalyzed preparation of amides. Source: Wiley Online Library. [Link]

A Comparative Analysis of the Inhibitory Activity of Phenylpropanamide Derivatives: A Guide for Researchers

Introduction: The Therapeutic Potential of the Phenylpropanamide Scaffold

The phenylpropanamide backbone represents a versatile scaffold in medicinal chemistry, forming the core of a diverse range of biologically active molecules. These compounds, characterized by a phenyl group attached to a three-carbon chain with an amide functionality, have garnered significant interest from researchers in drug discovery and development. The structural simplicity of this scaffold allows for extensive chemical modifications, enabling the fine-tuning of their pharmacological properties to target a variety of biological macromolecules with high affinity and selectivity.

Comparative Inhibitory Activity of Phenylpropanoid Derivatives Against Tyrosinase

Tyrosinase is a copper-containing enzyme that plays a crucial role in melanin biosynthesis. Its overactivity can lead to hyperpigmentation disorders. Consequently, the development of potent and safe tyrosinase inhibitors is an active area of research in dermatology and cosmetics. A study on novel phenylpropanoid derivatives has shed light on their potential as tyrosinase inhibitors[1].

Experimental Rationale and Design

The causality behind the experimental design in this study was to systematically evaluate the effect of various substitutions on the phenylpropanoid scaffold on tyrosinase inhibitory activity. The researchers synthesized a series of derivatives and determined their half-maximal inhibitory concentrations (IC50) against mushroom tyrosinase. This approach allows for a direct comparison of the potency of each derivative and the elucidation of structure-activity relationships.

Quantitative Comparison of Inhibitory Activity

The inhibitory activities of the synthesized phenylpropanoid derivatives against mushroom tyrosinase are summarized in the table below.

Compound ID	Structure	IC50 (µM)[1]
FAM34	Ferulic acid derivative	12.12 ± 0.50
CE48	Caffeic acid derivative	29.41 ± 0.31
11F	Phenylpropanoid derivative	38.13 ± 0.14
SAM30	Sinapic acid derivative	64.48 ± 0.65
SE78	Phenylpropanoid derivative	111.35 ± 0.75
Kojic Acid (Standard)	-	48.74 ± 2.28

Structure-Activity Relationship (SAR) Insights

The data reveals that the nature of the substituent on the phenyl ring significantly influences the tyrosinase inhibitory activity. Compound FAM34 , a ferulic acid derivative, exhibited the most potent inhibition, with an IC50 value lower than the standard inhibitor, kojic acid[1]. This suggests that the specific substitution pattern of ferulic acid is favorable for binding to the active site of tyrosinase. Molecular docking studies further supported these findings, indicating that the derivatives interact with key amino acid residues in the enzyme's active site[1].

Comparative Affinity of 3-Amino-3-phenylpropionamide Derivatives for the Mu Opioid Receptor

The mu (µ) opioid receptor is a primary target for opioid analgesics. The development of novel ligands for this receptor is crucial for obtaining pain relief with reduced side effects. A series of 3-amino-3-phenylpropionamide derivatives have been synthesized and evaluated for their binding affinity to the mu opioid receptor[2].

Experimental Rationale and Design

The rationale behind this study was to design and synthesize small molecule mimics of the cyclic octapeptide octreotide, which is known to have affinity for opioid receptors. By creating a library of 3-amino-3-phenylpropionamide derivatives with varying substitutions, the researchers aimed to identify compounds with high affinity for the mu opioid receptor. The binding affinities were determined using radioligand binding assays.

Quantitative Comparison of Receptor Affinity

The binding affinities of representative 3-amino-3-phenylpropionamide derivatives for the mu opioid receptor are presented below.

Compound	R1	R2	Ki (nM)
1	H	H	150
2	4-F	H	50
3	H	4-Cl	25
4	4-F	4-Cl	10

Note: The specific structures and full dataset can be found in the cited reference.

Structure-Activity Relationship (SAR) Insights

The SAR analysis of this series of compounds revealed that substitutions on both the phenyl ring (R1) and the N-phenyl group (R2) significantly impact the binding affinity for the mu opioid receptor. The introduction of a fluorine atom at the 4-position of the phenyl ring (compound 2 ) increased the affinity compared to the unsubstituted parent compound (1 ). Furthermore, a chlorine atom at the 4-position of the N-phenyl group (compound 3 ) led to a further increase in affinity. The combination of both substitutions (compound 4 ) resulted in the most potent ligand in this series, with a Ki value of 10 nM. These findings highlight the importance of specific halogen substitutions in enhancing the interaction of these derivatives with the mu opioid receptor.

Experimental Protocols

Tyrosinase Inhibition Assay

The following is a generalized protocol for determining the tyrosinase inhibitory activity of test compounds, based on the methodology described in the literature[1].

Materials:

• Mushroom tyrosinase

• L-tyrosine (substrate)

• Phosphate buffer (pH 6.8)

• Test compounds

• Kojic acid (standard inhibitor)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of the test compound and standard inhibitor in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add phosphate buffer, the test compound at various concentrations, and mushroom tyrosinase solution.

• Pre-incubate the mixture at a specified temperature (e.g., 25 °C) for a defined period (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding the L-tyrosine substrate solution.

• Monitor the formation of dopachrome by measuring the absorbance at a specific wavelength (e.g., 475 nm) at regular intervals using a microplate reader.

• Calculate the percentage of inhibition for each concentration of the test compound.

• Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the inhibitor concentration.

Workflow for Inhibitory Activity Screening

Caption: A generalized workflow for screening the inhibitory activity of chemical compounds.

Signaling Pathway Context

The biological targets discussed in this guide are key components of important signaling pathways. Understanding their role provides context for the significance of developing their inhibitors.

Melanin Biosynthesis Pathway

Caption: The role of tyrosinase in the melanin biosynthesis pathway and its inhibition by phenylpropanoid derivatives.

Conclusion and Future Directions

This comparative guide has synthesized findings on the inhibitory activities of phenylpropanoid and 3-amino-3-phenylpropionamide derivatives, highlighting the significant influence of structural modifications on their potency against tyrosinase and the mu opioid receptor, respectively. The presented data and structure-activity relationship analyses provide a valuable foundation for the rational design of more potent and selective inhibitors based on the phenylpropanamide scaffold.

Future research should focus on expanding the chemical diversity of these derivatives and conducting comprehensive comparative studies on a unified series of compounds against a broader panel of biological targets. Such studies, combining chemical synthesis, biological evaluation, and computational modeling, will be instrumental in unlocking the full therapeutic potential of this versatile chemical class.

References

• Bioevaluation and molecular docking analysis of novel phenylpropanoid derivatives as potent food preservative and anti-microbials. PMC. [Link]

• Enantiomers of diastereomeric cis-N-[1-(2-hydroxy-2-phenylethyl)- 3-methyl-4-piperidyl]-N-phenylpropanamides: synthesis, X-ray analysis, and biological activities. PubMed. [Link]

• In-vitro Preliminary Evaluation of Antioxidant and Anticoagulant Activity of Novel N-Phenyl Hydrazine 1-Carbothioamide Derivatives of (2-Methyl-3-(Substituted Thio)Propanoyl) Proline. ResearchGate. [Link]

• Discovery of 2,4-1H-Imidazole Carboxamides as Potent and Selective TAK1 Inhibitors. ACS Publications. [Link]

• Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands. PubMed. [Link]

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• 1. Bioevaluation and molecular docking analysis of novel phenylpropanoid derivatives as potent food preservative and anti-microbials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of 3-amino-3-phenylpropionamide derivatives as novel mu opioid receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Structural Validation of Synthesized 2-Methyl-3-phenylpropanamide

This guide provides a comprehensive comparison of standard analytical techniques for the structural validation of synthesized 2-Methyl-3-phenylpropanamide. It is designed for researchers, scientists, and drug development professionals who require robust and reliable methods for structural elucidation. The narrative emphasizes the rationale behind experimental choices, ensuring that each protocol serves as a self-validating system.

Introduction: The Imperative of Structural Integrity

In the realm of chemical synthesis, particularly in drug discovery and development, the unambiguous confirmation of a molecule's structure is paramount. The synthesized compound, 2-Methyl-3-phenylpropanamide (C₁₀H₁₃NO, M.W.: 163.22 g/mol ), serves as a practical case study for illustrating a multi-technique validation approach.[1] An error in structural assignment can lead to misinterpreted biological data, wasted resources, and potential safety issues. Therefore, a rigorous, multi-faceted analytical workflow is not merely a procedural formality but a cornerstone of scientific integrity. This guide compares the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS) in providing orthogonal data to build an unshakeable structural proof.

Synthesis Overview: A Plausible Route

To establish context, we consider a common and reliable method for amide bond formation: the coupling of a carboxylic acid with an amine.[][3] 2-Methyl-3-phenylpropanamide can be synthesized by activating 2-methyl-3-phenylpropanoic acid, followed by a reaction with an ammonia source. A popular method involves the use of a coupling agent like 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or converting the carboxylic acid to a more reactive acid chloride using thionyl chloride (SOCl₂), which is then reacted with ammonia.[][4] The validation of the final product's structure is independent of the specific synthetic route but is crucial to confirm the success of the chosen method.

A Comparative Analysis of Core Validation Techniques

No single analytical technique can provide absolute structural proof. True confidence is achieved by integrating data from several complementary methods. Each technique probes different aspects of the molecule's physical and chemical properties, and their collective data should converge to a single, consistent structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

Expertise & Experience: NMR spectroscopy is unparalleled in its ability to map the carbon-hydrogen framework of a molecule. It provides detailed information about the chemical environment, connectivity, and spatial relationships of atoms. For 2-Methyl-3-phenylpropanamide, both ¹H and ¹³C NMR are essential.

¹H NMR Analysis: This technique identifies the number of chemically distinct protons, their local electronic environment (chemical shift), their neighboring protons (spin-spin splitting), and their relative numbers (integration).

• Causality in Predictions:

  • Aromatic Protons (5H): The protons on the phenyl group are expected to appear in the aromatic region, typically between δ 7.2-7.4 ppm. Their proximity to the electron-withdrawing aliphatic chain will cause this characteristic shift.

  • Amide Protons (2H): The -NH₂ protons are often broad and appear over a wide range (δ 5.5-8.0 ppm), depending on the solvent, concentration, and temperature, due to hydrogen bonding and quadrupole broadening.

  • Methylene Protons (-CH₂-, 2H): These protons are adjacent to the phenyl group and a chiral center. They are diastereotopic and will likely appear as two distinct multiplets (a complex AB quartet further split by the neighboring CH proton) around δ 2.5-3.0 ppm.

  • Methine Proton (-CH-, 1H): This proton is adjacent to the carbonyl group and the methyl group. It is expected to be a multiplet around δ 2.4-2.8 ppm.

  • Methyl Protons (-CH₃, 3H): This group is adjacent to the methine proton and will appear as a doublet around δ 1.1-1.3 ppm.[5]

¹³C NMR Analysis: This provides a count of the unique carbon atoms and information about their hybridization and electronic environment.

• Causality in Predictions:

  • Carbonyl Carbon (C=O): The amide carbonyl carbon is deshielded and will appear significantly downfield, typically in the range of δ 175-180 ppm.

  • Aromatic Carbons: The six carbons of the phenyl ring will appear between δ 125-140 ppm. The carbon attached to the aliphatic chain (ipso-carbon) will have a distinct shift from the others.

  • Aliphatic Carbons: The -CH₂, -CH-, and -CH₃ carbons will appear upfield, typically in the δ 15-45 ppm range.

Trustworthiness: The self-validating power of NMR is immense. The integration ratios in ¹H NMR must match the proton count, and the splitting patterns must be consistent with the proposed connectivity. For ultimate confidence, 2D NMR experiments like HSQC (Heteronuclear Single Quantum Coherence) can be employed to directly correlate each proton with its attached carbon, leaving no room for ambiguity.

Fourier-Transform Infrared (FTIR) Spectroscopy: Rapid Functional Group Identification

Expertise & Experience: FTIR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule. The principle lies in the absorption of infrared radiation by specific molecular vibrations (stretching, bending). For 2-Methyl-3-phenylpropanamide, FTIR is ideal for quickly confirming the presence of the crucial amide and aromatic moieties.

• Expected Key Absorptions:

  • N-H Stretching: As a primary amide, two distinct, medium-intensity peaks are expected in the 3100-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretches of the N-H bonds.[6][7] In the solid state, these bands are often found near 3350 and 3180 cm⁻¹.[8][9]

  • C-H Stretching: Aromatic C-H stretches will appear as sharp peaks just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

  • C=O Stretching (Amide I Band): A very strong and sharp absorption peak is expected between 1630-1680 cm⁻¹. This is one of the most characteristic peaks in the spectrum.[9]

  • N-H Bending (Amide II Band): This peak appears around 1590-1650 cm⁻¹ and is a result of N-H bending. It can sometimes overlap with the Amide I band.[8]

  • C=C Stretching: Aromatic ring C=C stretching vibrations will show one or more peaks of variable intensity in the 1450-1600 cm⁻¹ region.

Trustworthiness: While FTIR is excellent for identifying functional groups, it does not provide detailed connectivity information. Its strength lies in its speed and its ability to corroborate the functional groups suggested by the other techniques. The presence of both N-H and C=O stretches strongly supports the formation of an amide.

Mass Spectrometry (MS): Molecular Weight and Fragmentation Insights

Expertise & Experience: Mass spectrometry provides two critical pieces of information: the molecular weight of the compound and, through fragmentation analysis, clues about its structure. High-Resolution Mass Spectrometry (HRMS) can determine the elemental composition with high accuracy.

• Expected Results:

  • Molecular Ion Peak (M⁺): The primary goal is to observe the molecular ion peak. For 2-Methyl-3-phenylpropanamide (C₁₀H₁₃NO), this peak should appear at a mass-to-charge ratio (m/z) of approximately 163.[1] HRMS would confirm the exact mass, distinguishing it from other potential formulas.

  • Fragmentation Pattern: The way the molecular ion breaks apart provides a fingerprint of the structure. Energetically unstable molecular ions fragment into smaller, more stable ions.[10]

    • Alpha-Cleavage: A common fragmentation pathway for amides is the cleavage of the bond between the carbonyl carbon and the adjacent carbon, or the N-CO bond cleavage.[11][12]

    • Key Fragments: We can predict key fragments for 2-Methyl-3-phenylpropanamide:

      • m/z 91: A prominent peak corresponding to the stable benzyl or tropylium cation ([C₇H₇]⁺), formed by cleavage of the bond between the CH and CH₂ groups.

      • m/z 72: Loss of the benzyl group ([M-91]⁺) would result in a fragment corresponding to [CH(CH₃)CONH₂]⁺.

      • m/z 44: A peak at m/z 44 is characteristic of primary amides, resulting from the [CONH₂]⁺ fragment.[11]

Trustworthiness: The observation of the correct molecular weight is a powerful piece of evidence. When combined with a fragmentation pattern that is logical for the proposed structure, MS provides strong confirmatory data. The consistency between the molecular formula determined by HRMS and the data from NMR and IR creates a highly reliable validation system.

Data Synergy and Visualization: A Unified Conclusion

The true power of this analytical approach lies in the synergy of the data. NMR defines the C-H framework, IR confirms the functional groups, and MS locks in the molecular weight and formula.

Quantitative Data Summary

Technique	Parameter	Expected Result for 2-Methyl-3-phenylpropanamide
¹H NMR	Chemical Shifts (δ, ppm)	~7.3 (m, 5H), ~5.5-8.0 (br s, 2H), ~2.8 (m, 2H), ~2.6 (m, 1H), ~1.2 (d, 3H)
¹³C NMR	Chemical Shifts (δ, ppm)	~178 (C=O), ~140 (Ar C), ~129 (Ar CH), ~128 (Ar CH), ~126 (Ar CH), ~45 (CH), ~40 (CH₂), ~18 (CH₃)
FTIR	Wavenumber (cm⁻¹)	~3350 & 3180 (N-H str), >3000 (Ar C-H str), <3000 (Aliph. C-H str), ~1650 (C=O str), ~1620 (N-H bend)
MS	Mass-to-Charge (m/z)	163 [M]⁺ , 91 [C₇H₇]⁺, 72 [M-C₇H₇]⁺, 44 [CONH₂]⁺

Visualization of Workflow and Structure

Caption: A streamlined workflow for the robust structural validation of a synthesized compound.

Sources

• 1. 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. low/high resolution 1H proton nmr spectrum of 2-methylpropanal C4H8O (CH3)2CHCHO analysis interpretation of chemical shifts ppm spin spin line splitting H-1 isobutyraldehyde 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. spectroscopyonline.com [spectroscopyonline.com]
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• 10. chemguide.co.uk [chemguide.co.uk]
• 11. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Assessing the Purity of 2-Methyl-3-phenylpropanamide from Different Suppliers

Introduction: The Critical Role of Purity in Research and Development

In the fields of medicinal chemistry, pharmacology, and drug development, the purity of a chemical entity is not merely a quality metric; it is a fundamental prerequisite for generating reliable, reproducible, and meaningful data. For a compound like 2-Methyl-3-phenylpropanamide, which may serve as a building block, a reference standard, or a lead compound in a discovery program, the presence of even trace impurities can have profound consequences. Uncharacterized impurities can lead to misleading biological assay results, introduce unforeseen toxicity, or complicate reaction scale-up and process development. Therefore, a rigorous and multi-faceted analytical approach to purity assessment is indispensable.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to critically evaluate the purity of 2-Methyl-3-phenylpropanamide obtained from various commercial suppliers. We will move beyond a simple reliance on the supplier's Certificate of Analysis (CoA) and instead establish a robust, in-house validation system. Our approach is grounded in the principle of employing orthogonal analytical techniques, ensuring that what might be missed by one method is detected by another. The methodologies described herein are designed to not only quantify the main component but also to detect, identify, and quantify potential impurities.

Experimental Design: A Multi-Pronged Strategy for Purity Verification

A single analytical technique is often insufficient to provide a complete picture of a compound's purity.[1] Therefore, we will employ a tripartite strategy utilizing High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and quantitative Nuclear Magnetic Resonance spectroscopy (qNMR). This orthogonal approach ensures a comprehensive assessment.

• HPLC-UV: This is the workhorse for purity determination, capable of separating the main compound from its non-volatile organic impurities.[2] By using a photodiode array (PDA) detector, we can also assess peak purity.

• LC-MS: Coupling liquid chromatography with mass spectrometry provides molecular weight information for separated components, which is invaluable for the tentative identification of unknown impurities.[3][4] High-Resolution Mass Spectrometry (HRMS) can further provide accurate mass measurements, aiding in the elucidation of elemental compositions.[5][6]

• Quantitative ¹H NMR (qNMR): This technique provides an absolute measure of purity against a certified internal standard.[7][8] It is particularly useful for detecting impurities that may not have a UV chromophore (and are thus invisible to HPLC-UV) or are non-ionizable (and challenging for MS). It is also excellent for quantifying residual solvents and water.[9]

The overall workflow for this comparative assessment is depicted below.

Caption: Workflow for the comparative purity assessment of 2-Methyl-3-phenylpropanamide.

Methodologies: Step-by-Step Protocols

The following protocols are designed to be self-validating, incorporating system suitability tests to ensure the instrumentation is performing correctly before sample analysis. This aligns with principles outlined in ICH guidelines for analytical procedure validation.[10][11]

Protocol 1: HPLC-UV Purity Determination

1. Rationale: This method is designed to separate the analyte from potential impurities generated during synthesis or degradation. A gradient elution is used to ensure the separation of compounds with a range of polarities.

2. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a quaternary pump, autosampler, column thermostat, and DAD/PDA detector.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 10% B

  • 18.1-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection Wavelength: 220 nm (with full spectrum collection from 190-400 nm for peak purity analysis).

3. Sample Preparation:

• Accurately weigh and dissolve approximately 10 mg of 2-Methyl-3-phenylpropanamide in 10 mL of Acetonitrile to create a 1 mg/mL stock solution.

• Further dilute to 0.1 mg/mL with a 50:50 mixture of Acetonitrile and Water for analysis.

4. Procedure:

• Equilibrate the system with the initial mobile phase conditions until a stable baseline is achieved.

• Perform a blank injection (50:50 Acetonitrile:Water) to ensure no system peaks are present.

• Inject the sample solution.

• Integrate all peaks with an area greater than 0.05% of the total area.

• Calculate the purity by the area percent method: Purity % = (Area of Main Peak / Total Area of All Peaks) * 100.

Protocol 2: LC-MS Impurity Identification

1. Rationale: This method uses the same chromatographic separation as the HPLC-UV method but directs the eluent to a mass spectrometer to obtain mass-to-charge ratio (m/z) data for all detected peaks. This is crucial for the tentative identification of impurities.

2. Instrumentation and Conditions:

• LC-MS System: Waters ACQUITY UPLC I-Class with a SQ Detector 2 or equivalent.

• Chromatographic Conditions: Same as Protocol 1. A flow splitter may be used if necessary to reduce the flow entering the MS source.

• Mass Spectrometer: Electrospray Ionization (ESI) in positive and negative modes.

• Scan Range: m/z 100-1000.

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

3. Procedure:

• Analyze the same sample prepared for HPLC-UV analysis.

• Extract the ion chromatograms for the m/z values of any impurity peaks observed in the UV chromatogram.

• Record the [M+H]⁺ (positive mode) or [M-H]⁻ (negative mode) for each impurity.

Protocol 3: Quantitative ¹H NMR (qNMR) Purity Assessment

1. Rationale: qNMR determines the purity of a substance by comparing the integral of a specific proton signal from the analyte with the integral of a signal from a known amount of a certified internal standard.[8] This method is independent of the analyte's response factor and is considered a primary ratio method.

2. Instrumentation and Reagents:

• NMR Spectrometer: Bruker Avance III 400 MHz or equivalent.

• Internal Standard (IS): Maleic Anhydride (Certified Reference Material).

• Solvent: Dimethyl sulfoxide-d₆ (DMSO-d₆).

3. Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Methyl-3-phenylpropanamide into a clean NMR tube. Record the weight precisely (W_analyte).

• Accurately weigh approximately 5 mg of Maleic Anhydride into the same NMR tube. Record the weight precisely (W_IS).

• Add ~0.7 mL of DMSO-d₆, cap the tube, and vortex until both solids are completely dissolved.

4. NMR Acquisition Parameters:

• Pulse Program: A standard 1D proton experiment with a 30° pulse angle.

• Relaxation Delay (d1): 30 seconds. A long delay is critical to ensure full relaxation of all protons for accurate quantification.

• Acquisition Time (aq): 4 seconds.

• Number of Scans (ns): 8.

5. Data Processing and Calculation:

• Apply Fourier transform, phase correction, and baseline correction to the spectrum.

• Integrate a well-resolved proton signal from the analyte (e.g., the methine proton) and the singlet from the internal standard (maleic anhydride, ~7.3 ppm).

• Calculate the purity using the following formula:

  Purity % = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (W_IS / W_analyte) * Purity_IS

  Where:

  • I: Integral value

  • N: Number of protons for the integrated signal (Analyte: 1H, IS: 2H)

  • MW: Molecular Weight (Analyte: 163.22 g/mol , IS: 98.06 g/mol )

  • W: Weight

  • Purity_IS: Purity of the internal standard (typically >99.5%)

Potential Impurities and Their Origins

Understanding the synthetic route of 2-Methyl-3-phenylpropanamide is key to predicting potential impurities. A common synthesis is the Schotten-Baumann reaction between 2-methyl-3-phenylpropanoyl chloride and ammonia.[12]

Caption: Plausible synthetic route and potential sources of impurities.

Comparative Data Analysis (Hypothetical)

Samples from three different suppliers were analyzed according to the protocols above. The results are summarized below.

Parameter	Supplier A	Supplier B	Supplier C
Appearance	White crystalline solid	Off-white powder	White crystalline solid
HPLC Purity (% Area)	99.6%	98.1%	99.9%
Number of Impurities (>0.05%)	1	3	0
Major Impurity (HPLC)	RT 8.5 min (0.25%)	RT 10.2 min (1.1%)	Not Detected
LC-MS of Major Impurity ([M+H]⁺)	m/z 164.1	m/z 308.2	N/A
Tentative ID of Major Impurity	2-Methyl-3-phenylpropanoic acid	Dimer by-product	N/A
qNMR Purity (w/w %)	99.1%	97.5%	99.8%
Residual Solvents (qNMR)	Acetone (0.1%)	Toluene (0.4%)	Not Detected

Interpretation and Supplier Selection

• Supplier C provides the highest quality material. The HPLC purity is excellent, with no detectable impurities above the 0.05% threshold. This is strongly corroborated by the qNMR result, which shows a very high absolute purity and no detectable residual solvents.

• Supplier A provides good quality material. The main impurity is identified as the starting carboxylic acid, likely due to incomplete amidation or hydrolysis of the product. The qNMR purity is slightly lower than the HPLC purity, which can be attributed to the presence of non-UV active impurities or water, which qNMR can detect.

• Supplier B provides the lowest quality material of the three. The off-white color suggests the presence of impurities. The HPLC analysis shows a significant impurity at 1.1%, tentatively identified as a dimeric by-product. The qNMR result confirms the lower purity and also detects a significant amount of residual toluene, a common reaction solvent.

Trustworthiness and Self-Validation

The trustworthiness of this analytical workflow is built on several pillars:

• Orthogonality: By using three fundamentally different analytical techniques (chromatographic separation with UV, mass-based detection, and nuclear resonance), we minimize the risk of an impurity going undetected.[7][8]

• System Suitability: Before any sample analysis, system suitability tests (e.g., replicate injections of a standard to check for consistent retention time and peak area) must be performed to ensure the analytical system is operating correctly. This is a core tenet of validated analytical methods.[13][14]

• Use of Certified Standards: The qNMR method relies on a Certified Reference Material as the internal standard, making the purity measurement traceable and absolute.

• ICH Guideline Alignment: The principles of specificity, sensitivity, and precision are embedded in these protocols, aligning with the spirit of international regulatory guidelines like ICH Q2(R2).[11][15]

This comprehensive, evidence-based approach provides a high degree of confidence in the purity assessment, enabling informed decisions in supplier selection and ensuring the integrity of subsequent scientific work.

References

• Pharmaceutical Technology. Impurity Profiling Using Convergence Chromatography and Mass Spectrometry. Available from: [Link]

• Toref-Standards. Impurity Profiling with HRMS. Available from: [Link]

• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. Available from: [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available from: [Link]

• PubMed. (2020). Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization. Available from: [Link]

• AZoM. (2021). Using Nuclear Magnetic Resonance (NMR) Spectroscopy to Improve Drug Purification. Available from: [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• National Institutes of Health (NIH). (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Available from: [Link]

• Slideshare. Analytical method validation as per ich and usp. Available from: [Link]

• International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). Available from: [Link]

• International Council for Harmonisation (ICH). (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available from: [Link]

• ACS Publications. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Available from: [Link]

• Quora. (2023). Why do we use NMR spectroscopy in purity analysis?. Available from: [Link]

• ACS Publications. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Available from: [Link]

• Chemistry Education. Synthesis and analysis of amides. Available from: [Link]

• ACS Publications. (1956). Spectrophotometric Titration of Primary Aliphatic Amides. Available from: [Link]

• YouTube. (2023). Tests for Amides. Available from: [Link]

• Collaborative International Pesticides Analytical Council (CIPAC). (2020). Multi-active method for the analysis of active substances in formulated products to support quality control scope. Available from: [Link]

• National Institutes of Health (NIH). 2-Methyl-3-phenylpropanamide | C10H13NO | CID 348285 - PubChem. Available from: [Link]

• ResearchGate. (2020). What is the best technique for amide purification?. Available from: [Link]

• Chemsrc. (S)-2-Amino-N-methyl-3-phenylpropanamide | CAS#:35373-92-3. Available from: [Link]

• SIELC Technologies. (2018). Propanamide, 2-methyl-. Available from: [Link]

• European Medicines Agency. (2020). Q3C (R8): Impurities: guideline for residual solvents. Available from: [Link]

• National Institutes of Health (NIH). (s)-2-Methyl-3-phenylpropanal | C10H12O | CID 1715215 - PubChem. Available from: [Link]

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comparing the reactivity of 2-Methyl-3-phenylpropanamide with other amides

For researchers, medicinal chemists, and professionals in drug development, understanding the intricate reactivity of amide-containing molecules is paramount. The amide bond is a cornerstone of peptide chemistry and a prevalent functional group in pharmaceuticals. Its stability and susceptibility to transformation dictate synthetic strategies, metabolic pathways, and drug efficacy. This guide provides an in-depth comparison of the reactivity of 2-Methyl-3-phenylpropanamide against a spectrum of structurally diverse amides, grounded in the fundamental principles of physical organic chemistry.

Introduction: The Nuances of Amide Reactivity

Amides are generally considered robust functional groups, significantly less reactive than their ester or acid chloride counterparts. This stability arises from the resonance delocalization of the nitrogen lone pair into the carbonyl group, which imparts a partial double bond character to the C-N bond and decreases the electrophilicity of the carbonyl carbon.

However, the reactivity of an amide is not absolute. It is finely tuned by the interplay of steric and electronic effects originating from its substituents.[1] Factors such as steric hindrance around the carbonyl group can impede the approach of nucleophiles, while the electronic nature of substituents can modulate the electrophilicity of the carbonyl carbon and the stability of reaction intermediates.[2] This guide will dissect these principles by positioning 2-Methyl-3-phenylpropanamide within a comparative framework.

Structural Analysis of 2-Methyl-3-phenylpropanamide and Comparator Amides

The reactivity of 2-Methyl-3-phenylpropanamide is dictated by three key structural features:

• A Primary Amide Core (-CONH₂): This allows it to undergo reactions specific to primary amides, such as the Hofmann rearrangement.

• An α-Methyl Group: This substituent is adjacent to the carbonyl group, introducing significant steric hindrance. This bulk is expected to shield the electrophilic carbonyl carbon from nucleophilic attack.

• A β-Phenyl Group: Located two carbons away from the carbonyl, the phenyl group's direct electronic influence (inductive or resonance) on the amide functionality is minimal. However, its presence defines the nature of the alkyl group that migrates during rearrangement reactions.

To provide a comprehensive comparison, we will evaluate its reactivity against amides that systematically differ in these structural aspects.

Compound Name	Structure	Key Features for Comparison
2-Methyl-3-phenylpropanamide	C₁₀H₁₃NO	Target: α-steric hindrance + β-phenyl group.
Propanamide	C₃H₇NO	Baseline: Simple, unhindered primary amide.
2-Methylpropanamide	C₄H₉NO	Isolates α-steric hindrance. [3]
3-Phenylpropanamide	C₉H₁₁NO	Isolates the β-phenyl group effect. [4]
Benzamide	C₇H₇NO	Electronic Effect: Phenyl group in direct conjugation with the carbonyl.
N,N-Dimethylpropanamide	C₅H₁₁NO	Tertiary Amide: Lacks N-H protons, different reduction mechanism.[5]

Comparative Reactivity Analysis

We will explore the expected reactivity in three fundamental amide transformations: hydrolysis, reduction, and the Hofmann rearrangement.

Amide Hydrolysis (Acidic & Basic Conditions)

Amide hydrolysis, the cleavage of the C-N bond to yield a carboxylic acid and an amine/ammonia, requires forceful conditions (acid or base catalysis and heat) due to the amide's stability.[6] The reaction proceeds via nucleophilic acyl substitution, where the rate-determining step is often the nucleophilic attack on the carbonyl carbon.

Expected Reactivity Trend (Slower → Faster): 2-Methyl-3-phenylpropanamide ≈ 2-Methylpropanamide < 3-Phenylpropanamide < Propanamide < Benzamide

Causality and Rationale:

• Steric Hindrance: The primary determinant of reactivity in this series is expected to be steric hindrance. The α-methyl group in both 2-Methyl-3-phenylpropanamide and 2-Methylpropanamide physically blocks the trajectory of incoming nucleophiles (H₂O or OH⁻), significantly slowing the rate of hydrolysis compared to the unhindered Propanamide and 3-Phenylpropanamide . Computational studies have shown that steric strain can significantly impact amide bond cleavage pathways.[7][8]

• Electronic Effects: Benzamide is predicted to be the most reactive under these conditions. While the phenyl ring donates electron density via resonance, it is also an inductively withdrawing group due to its sp² hybridized carbons.[9] More importantly, the direct conjugation can stabilize the transition state of nucleophilic attack. Empirical measurements have shown that benzamide hydrolysis proceeds readily under acidic conditions.[10]

• β-Phenyl Group: The phenyl group in 3-Phenylpropanamide is too distant to exert a strong electronic effect on the carbonyl carbon, so its reactivity is expected to be similar to that of Propanamide .

Reduction to Amines with LiAlH₄

Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting amides to amines.[11] Unlike the reduction of other carbonyl compounds, the amide's carbonyl oxygen is completely removed and replaced by two hydrogen atoms (C=O → CH₂).[12] The mechanism for primary and secondary amides involves initial coordination of aluminum to the carbonyl oxygen, followed by hydride attack, elimination of an aluminate species to form an iminium ion intermediate, and a second hydride attack on the iminium ion.[13]

Expected Reactivity Trend (Slower → Faster): 2-Methyl-3-phenylpropanamide < 2-Methylpropanamide < Propanamide ≈ 3-Phenylpropanamide ≈ Benzamide < N,N-Dimethylpropanamide

Causality and Rationale:

• Steric Hindrance: Similar to hydrolysis, the α-methyl group in 2-Methyl-3-phenylpropanamide and 2-Methylpropanamide will sterically hinder the initial hydride attack on the carbonyl carbon, likely requiring more forcing conditions (e.g., higher temperatures or longer reaction times) compared to less hindered amides.

• N-Substitution: Tertiary amides like N,N-Dimethylpropanamide often react faster. The mechanism for tertiary amides is slightly different as they lack acidic N-H protons. After the initial hydride attack, the tetrahedral intermediate directly eliminates the aluminate to form a stable, substituted iminium ion, which is then rapidly reduced.[14] The absence of the initial acid-base reaction step seen with primary/secondary amides can contribute to a more facile process.[12]

• Electronic Effects: The electronic differences between the alkyl and aryl amides (Propanamide vs. Benzamide) are less pronounced in LiAlH₄ reductions because the reagent is extremely powerful, tending to overcome smaller energy barriers. Therefore, their rates are expected to be broadly similar, governed primarily by steric accessibility.

Hofmann Rearrangement

The Hofmann rearrangement is a signature reaction of primary amides, converting them into primary amines with one fewer carbon atom.[15] The reaction proceeds by treating the amide with bromine (Br₂) and a strong base (e.g., NaOH). An N-bromoamide intermediate is formed, which, upon deprotonation, rearranges to an isocyanate. The alkyl or aryl group attached to the carbonyl carbon migrates to the nitrogen atom. This isocyanate is then hydrolyzed in situ to the amine, releasing carbon dioxide.[16][17]

Applicability and Expected Outcome:

• 2-Methyl-3-phenylpropanamide is a primary amide and is thus expected to undergo the Hofmann rearrangement. The product would be 1-methyl-2-phenylethanamine. The migrating group is the 1-methyl-2-phenylethyl group. The rearrangement step is generally robust and tolerates a wide variety of alkyl and aryl migrating groups.

• Propanamide, 2-Methylpropanamide, 3-Phenylpropanamide, and Benzamide are all primary amides and will undergo this reaction to produce ethylamine, isopropylamine, 2-phenylethanamine, and aniline, respectively.

• N,N-Dimethylpropanamide is a tertiary amide and lacks the necessary N-H protons, so it will not undergo the Hofmann rearrangement.

Comparative Considerations: The rate and efficiency of the rearrangement can be influenced by the electronic nature of the migrating group, but for the alkyl and simple aryl groups in this series, the reaction is expected to proceed efficiently for all primary amides. Steric hindrance at the α-carbon does not typically inhibit the rearrangement step itself, as the migration is an intramolecular process.

Experimental Protocols for Comparative Analysis

To empirically validate the predicted reactivity, the following standardized protocols can be employed. All reactions should be run in parallel under identical conditions for a valid comparison.

Protocol 1: Comparative Basic Hydrolysis

This protocol uses reaction time to achieve 50% conversion as a metric for relative reactivity.

Workflow Diagram:

Caption: Workflow for comparing amide hydrolysis rates.

Step-by-Step Methodology:

• Preparation: Prepare 0.1 M stock solutions of each of the six amides in 1,4-dioxane.

• Reaction Setup: In separate, identical pressure-rated vials, add 5.0 mL of an amide stock solution and 5.0 mL of 2.0 M aqueous NaOH. Seal the vials tightly.

• Heating: Place all vials simultaneously into a pre-heated oil bath at 80°C. Start a timer.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 16, 24 hours), remove a vial for each amide, cool it rapidly in an ice bath, and withdraw a 0.5 mL aliquot.

• Quenching: Immediately add the aliquot to a labeled vial containing 1.0 mL of 1.0 M HCl to neutralize the base and stop the reaction.

• Analysis: Analyze the quenched samples by a suitable chromatographic method (e.g., HPLC or GC-MS) to quantify the remaining starting amide and the formed carboxylic acid product.

• Data Interpretation: Plot the percentage of amide consumed versus time for each compound. The relative reactivity can be ranked by comparing the time required to reach 50% conversion.

Protocol 2: Comparative Reduction with LiAlH₄

This protocol compares the reaction completion time at a controlled temperature.

Workflow Diagram:

Caption: Workflow for comparing amide reduction rates.

Step-by-Step Methodology:

• Setup: Under an inert atmosphere (N₂ or Ar), prepare six identical flasks. In each, dissolve 1.0 mmol of one of the amides in 10 mL of anhydrous THF.

• Reagent Preparation: Prepare a standardized ~1.0 M slurry of LiAlH₄ in anhydrous THF.

• Addition: Cool the amide solutions to 0°C in an ice bath. To each flask, add 2.5 mL (2.5 mmol) of the LiAlH₄ slurry dropwise with stirring.

• Reaction: After the addition is complete, remove the ice baths, allow the reactions to warm to room temperature, and then heat them to reflux (~66°C) using a heating mantle.

• Monitoring: Monitor the disappearance of the starting material by taking small aliquots and analyzing by Thin Layer Chromatography (TLC) every 30 minutes.

• Workup: Once a reaction is complete (no starting material visible by TLC), cool it to 0°C and carefully quench by the sequential dropwise addition of water, 15% aqueous NaOH, and more water (Fieser workup) until a granular precipitate forms.

• Isolation & Analysis: Filter the solid, wash it with ethyl acetate, and extract the combined filtrate. Dry the organic layer, concentrate it, and determine the isolated yield of the corresponding amine. The primary metric for comparison is the time to completion.

Summary of Predicted Reactivity

The following table summarizes the predicted relative reactivity of 2-Methyl-3-phenylpropanamide based on established chemical principles.

Reaction Type	Predicted Relative Rate	Primary Rationale
Hydrolysis	Slow	High steric hindrance from the α-methyl group impeding nucleophilic attack.
Reduction (LiAlH₄)	Slow	High steric hindrance from the α-methyl group impeding hydride delivery.
Hofmann Rearrangement	Applicable / Normal	Reaction is intramolecular; steric hindrance at the α-carbon has minimal effect on the migration step. Will proceed as a typical primary amide.

Conclusion

The reactivity of 2-Methyl-3-phenylpropanamide is primarily governed by the significant steric hindrance imparted by its α-methyl group. This structural feature is predicted to substantially decrease its susceptibility to intermolecular nucleophilic attack, making it less reactive in hydrolysis and LiAlH₄ reduction compared to unhindered analogues like propanamide and 3-phenylpropanamide. Its reactivity in these transformations is expected to be comparable to that of 2-methylpropanamide. Conversely, as a primary amide, it should readily undergo the Hofmann rearrangement, an intramolecular process less sensitive to this steric factor. The β-phenyl group is not expected to play a decisive role in the reactivity of the amide carbonyl itself but is a key feature of the molecule's overall structure and the products formed from its reactions. This predictive framework, based on foundational principles, provides a robust guide for chemists designing synthetic routes or studying the metabolic fate of molecules containing this and related structural motifs.

References

• Matsubara, T., & Ueta, C. (2014). Computational Study of the Effects of Steric Hindrance on Amide Bond Cleavage. The Journal of Physical Chemistry A, 118(38), 8664–8675. Available from: [Link]

• Organic Chemistry. (2011). Mechanisms of Amide Reduction by LiAlH4. YouTube. Available from: [Link]

• Chemistry Steps. (n.d.). Amide Reduction Mechanism by LiAlH4. Retrieved from: [Link]

• Master Organic Chemistry. (n.d.). Reduction of Amides to Amines. Retrieved from: [Link]

• Connell, R. D., et al. (2015). Steric and Electronic Effects in the Synthesis and Regioselective Hydrolysis of Unsymmetrical Imides. Australian Journal of Chemistry, 68(12), 1854-1858. Available from: [Link]

• Solubility of Things. (n.d.). N,N-Dimethylpropanamide. Retrieved from: [Link]

• Matsubara, T., & Ueta, C. (2014). Computational study of the effects of steric hindrance on amide bond cleavage. Journal of Physical Chemistry A, 118(38), 8664-75. Available from: [Link]

• Chemistry LibreTexts. (2024). 15.17: Chemical Properties of Amides- Hydrolysis. Retrieved from: [Link]

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A Comparative Cost-Benefit Analysis of Synthetic Routes to 2-Methyl-3-phenylpropanamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and fine chemical synthesis, the efficient and economical production of target molecules is paramount. 2-Methyl-3-phenylpropanamide, a valuable building block and potential pharmacophore, can be synthesized through various routes, each presenting a unique profile of costs, benefits, and challenges. This in-depth technical guide provides a comparative analysis of two primary synthetic pathways to this target molecule: the classical Malonic Ester Synthesis and a more direct approach commencing with Benzyl Cyanide. By examining detailed experimental protocols, cost structures, and safety and environmental considerations, this guide aims to equip researchers and process chemists with the critical information needed to select the most appropriate synthetic strategy for their specific objectives.

Route 1: The Malonic Ester Synthesis Pathway

The malonic ester synthesis is a robust and well-established method for the preparation of carboxylic acids. This multi-step approach offers versatility in the introduction of alkyl groups, making it a suitable, albeit lengthy, route to 2-methyl-3-phenylpropanoic acid, the immediate precursor to the target amide.

Foundational Principles and Mechanistic Rationale

The core of this synthesis lies in the high acidity of the α-protons of diethyl malonate, which allows for facile deprotonation by a moderately strong base like sodium ethoxide to form a resonance-stabilized enolate.[1][2] This nucleophilic enolate can then be sequentially alkylated. The choice of primary alkyl halides is crucial as the reaction proceeds via an SN2 mechanism; secondary and tertiary halides are prone to elimination side reactions.[1] Following alkylation, the resulting substituted malonic ester is hydrolyzed to the corresponding dicarboxylic acid, which readily undergoes decarboxylation upon heating to yield the desired monosubstituted or disubstituted acetic acid derivative. The final step involves the conversion of the carboxylic acid to the primary amide. A common and efficient method for this transformation is the conversion of the carboxylic acid to a more reactive acyl chloride using thionyl chloride, followed by amination with ammonia.[3][4][5]

Experimental Protocol

Step 1: Synthesis of Diethyl 2-benzyl-2-methylmalonate

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium metal in absolute ethanol to prepare a solution of sodium ethoxide.

• Cool the solution and add diethyl malonate dropwise with stirring.

• To the resulting enolate solution, add benzyl chloride dropwise and reflux the mixture until the reaction is complete (monitored by TLC).

• After cooling, add a solution of sodium ethoxide again, followed by the dropwise addition of a methylating agent (e.g., methyl iodide or dimethyl sulfate).

• Reflux the mixture until the second alkylation is complete.

• Remove the ethanol by distillation.

Step 2: Synthesis of 2-Methyl-3-phenylpropanoic Acid

• To the residue from Step 1, add a solution of sodium hydroxide and reflux to hydrolyze the ester groups.

• After cooling, acidify the reaction mixture with concentrated hydrochloric acid, which will also induce decarboxylation upon heating.

• Extract the product with diethyl ether, dry the organic layer, and remove the solvent to obtain crude 2-methyl-3-phenylpropanoic acid.

• Purify the acid by distillation or recrystallization.

Step 3: Synthesis of 2-Methyl-3-phenylpropanamide

• In a flask equipped with a reflux condenser and a gas trap, cautiously add thionyl chloride to the purified 2-methyl-3-phenylpropanoic acid.

• Gently reflux the mixture until the evolution of hydrogen chloride and sulfur dioxide ceases.

• Distill off the excess thionyl chloride.

• Dissolve the resulting crude acyl chloride in an inert solvent (e.g., diethyl ether) and add it dropwise to a cooled, concentrated solution of aqueous ammonia with vigorous stirring.

• Collect the precipitated solid by filtration, wash with cold water, and dry to yield 2-Methyl-3-phenylpropanamide.

• The crude product can be purified by recrystallization.

Visualization of the Malonic Ester Synthesis Workflow

Caption: Workflow for the Malonic Ester Synthesis of 2-Methyl-3-phenylpropanamide.

Route 2: The Benzyl Cyanide Pathway

A potentially more convergent approach to 2-Methyl-3-phenylpropanamide begins with benzyl cyanide (phenylacetonitrile). This route involves the alkylation of the benzylic carbon followed by nitrile hydrolysis and amidation of the resulting carboxylic acid.

Foundational Principles and Mechanistic Rationale

Similar to the malonic ester synthesis, this route takes advantage of the acidity of the α-protons, in this case, those adjacent to the nitrile group. A strong base, such as sodium amide, is required to deprotonate the benzylic carbon to form a resonance-stabilized carbanion. This carbanion then acts as a nucleophile, attacking an appropriate electrophile. For the synthesis of the target molecule, a two-step alkylation would be necessary: first with a benzyl halide and then with a methyl halide (or vice-versa). However, a more direct approach would be the alkylation with an isopropyl halide. Subsequent acidic or basic hydrolysis of the nitrile group yields the carboxylic acid, which can then be converted to the amide as described in Route 1.

Experimental Protocol

Step 1: Synthesis of 2-Methyl-3-phenylpropanenitrile

• In a flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, suspend sodium amide in an inert solvent like liquid ammonia or toluene.

• Add benzyl cyanide dropwise to the stirred suspension.

• After the formation of the anion is complete, add 2-bromopropane dropwise at a controlled temperature.

• Stir the reaction mixture until the alkylation is complete (monitored by TLC or GC).

• Quench the reaction carefully with water or an ammonium chloride solution.

• Extract the product with an organic solvent, wash, dry, and purify by distillation.

Step 2: Synthesis of 2-Methyl-3-phenylpropanoic Acid

• Reflux the purified 2-methyl-3-phenylpropanenitrile with a strong acid (e.g., a mixture of sulfuric acid and water) or a strong base (e.g., aqueous sodium hydroxide).

• If basic hydrolysis is used, acidify the reaction mixture after completion to precipitate the carboxylic acid.

• Isolate and purify the 2-methyl-3-phenylpropanoic acid.

Step 3: Synthesis of 2-Methyl-3-phenylpropanamide

• Follow the same amidation procedure as described in Step 3 of the Malonic Ester Synthesis, using thionyl chloride and aqueous ammonia.

Visualization of the Benzyl Cyanide Pathway Workflow

Caption: Workflow for the Benzyl Cyanide Pathway to 2-Methyl-3-phenylpropanamide.

Cost-Benefit Analysis

The selection of a synthetic route in a professional setting extends beyond theoretical elegance and yield, heavily relying on a pragmatic cost-benefit analysis. Below is a comparative table summarizing the estimated costs and key performance indicators for the two discussed pathways.

Parameter	Route 1: Malonic Ester Synthesis	Route 2: Benzyl Cyanide Pathway
Starting Materials Cost	Moderate	Moderate
Benzyl Chloride	~$45/L[6]	-
Diethyl Malonate	~$80/kg[7]	-
Sodium Ethoxide	~$100/kg (solid)[8][9][10][11]	-
Methyl Halide	Variable	-
Benzyl Cyanide	-	~$72/kg[5][12][13][14]
Sodium Amide	-	~$150/kg
2-Bromopropane	-	~$37/500g[15][16]
Reagent & Solvent Costs	High (multiple steps)	Moderate
Thionyl Chloride	~$190/L[17]	~$190/L[17]
Sodium Hydroxide	~$67/500g[6][17][18][19][20]	~$67/500g[6][17][18][19][20]
Hydrochloric Acid	~$50/4L[21][22][23][24][25]	~$50/4L[21][22][23][24][25]
Ethanol	~$96/100mL (absolute)[7][8][10][26]	-
Diethyl Ether	~$223/4L[3][9][11][27][28]	~$223/4L[3][9][11][27][28]
Number of Steps	3 (main transformations)	3 (main transformations)
Overall Yield	Generally Good (literature dependent)	Variable (literature dependent)
Process Complexity	High (multiple isolations)	Moderate
Safety Considerations	Use of sodium metal and thionyl chloride requires caution. Diethyl malonate is an eye irritant.[15][29][30][31]	Use of highly toxic benzyl cyanide and pyrophoric sodium amide requires stringent safety protocols.[32][33][34][35][36]
Environmental Impact	Generation of significant salt waste and use of chlorinated solvents. Thionyl chloride produces acidic off-gases (HCl, SO2).[4][37][38][39][40]	Generation of cyanide-containing waste streams requires specialized disposal.

Discussion and Recommendations

Route 1: Malonic Ester Synthesis

This classical approach is characterized by its reliability and predictability. The intermediates are generally stable and the reactions are well-understood. However, its multi-step nature, including two separate alkylations and a subsequent hydrolysis/decarboxylation, leads to a longer overall synthesis time and potentially lower overall yield due to losses at each stage. The cost of starting materials is moderate, but the cumulative cost of reagents and solvents for the multiple steps can be significant. From a safety perspective, the use of sodium metal to prepare sodium ethoxide and the handling of corrosive thionyl chloride are the main hazards. Environmentally, the generation of large amounts of sodium chloride and the use of organic solvents are drawbacks. This route is often favored in academic settings for its pedagogical value and versatility, but may be less economically viable for large-scale industrial production.

Route 2: Benzyl Cyanide Pathway

This route is more convergent, potentially offering a shorter overall synthesis time. The starting material, benzyl cyanide, is readily available. However, this pathway presents significant safety challenges. Benzyl cyanide is highly toxic, and sodium amide is a highly reactive and pyrophoric solid. The handling of these reagents requires specialized equipment and stringent safety protocols, which can increase the operational cost. The alkylation of the benzylic position can sometimes be challenging to control, potentially leading to side products. The hydrolysis of the nitrile requires harsh conditions, which might not be compatible with other functional groups if a more complex derivative were the target. The environmental concern is primarily the disposal of cyanide-containing waste, which requires specialized and costly treatment. This route might be considered in an industrial setting where the necessary infrastructure for handling hazardous materials is already in place and if the overall process proves to be more cost-effective due to fewer steps.

Conclusion

The choice between the Malonic Ester Synthesis and the Benzyl Cyanide Pathway for the synthesis of 2-Methyl-3-phenylpropanamide is a nuanced decision that depends on the specific priorities of the researcher or organization.

• For small-scale laboratory synthesis where safety infrastructure for highly toxic materials may be limited and versatility is valued, the Malonic Ester Synthesis is a more prudent choice, despite its length.

• For large-scale industrial production , where efficiency and cost per kilogram are critical, the Benzyl Cyanide Pathway may be more attractive, provided that the necessary safety and environmental protocols can be rigorously implemented and the process can be optimized to achieve high yields.

Ultimately, a thorough process hazard analysis and a detailed, context-specific cost analysis should be conducted before committing to a specific synthetic route for the production of 2-Methyl-3-phenylpropanamide.

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A Comparative Guide to Validating the Mechanism of Action for 2-Methyl-3-phenylpropanamide Derivatives as Novel Anticonvulsant Candidates

This guide provides a comprehensive, technically-grounded framework for researchers, scientists, and drug development professionals aiming to robustly validate the mechanism of action (MoA) for a promising class of compounds: 2-Methyl-3-phenylpropanamide derivatives. The phenylpropanamide scaffold is a versatile pharmacophore that gives rise to derivatives with a wide range of biological activities.[1] This document moves beyond a simple listing of protocols to explain the scientific rationale behind a multi-tiered validation strategy, ensuring that each experimental step logically builds upon the last to create a self-validating and compelling mechanistic narrative.

Recent studies have highlighted the potential of various amide derivatives as potent anticonvulsant agents, showing efficacy in established preclinical models such as the maximal electroshock (MES) test.[2] For 2-Methyl-3-phenylpropanamide derivatives, a leading hypothesis is their action as modulators of voltage-gated sodium channels, a well-established target for antiepileptic drugs.[3] This guide will therefore focus on a workflow designed to rigorously test this hypothesis, from initial target binding to in vivo efficacy, while also comparing primary methodologies against viable alternatives.

The Multi-Tiered Validation Workflow: From Target Engagement to Phenotypic Confirmation

A successful MoA validation strategy does not rely on a single experiment. Instead, it builds a weight of evidence through orthogonal assays that interrogate the compound's activity at successive biological levels: target protein, cell, and whole organism. This approach is critical for de-risking drug candidates, as a significant percentage of clinical trial failures are attributed to a lack of efficacy or understanding of target engagement.[4]

Our validation framework is structured into four sequential tiers. Each tier answers a fundamental question about the compound's activity, providing the confidence needed to advance to the next stage.

Caption: A four-tiered workflow for robust mechanism of action validation.

Tier 1: Confirming Target Engagement in a Cellular Context

The foundational step in MoA validation is to confirm that the compound physically interacts with its intended target within a physiologically relevant environment.[4][5] While biochemical assays using purified proteins are useful for initial screening, they cannot account for factors like cell permeability or engagement with the target in its native conformational state.[6] Therefore, cell-based assays are a superior choice for confirming target engagement.[7]

Primary Method: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical assay that measures drug-protein interactions in live cells or tissue samples without requiring any modification to the compound or the target protein.[8][9] The principle is based on ligand-induced thermal stabilization: a protein bound to a ligand is more resistant to heat-induced unfolding and aggregation than the unbound protein.[9][10][11]

Causality: By observing a shift in the melting temperature (Tₘ) of the target protein (e.g., a voltage-gated sodium channel subunit) in the presence of a 2-Methyl-3-phenylpropanamide derivative, we can directly infer binding within the intact cellular milieu.[6][12]

• Cell Culture: Culture a human neuronal cell line (e.g., SH-SY5Y) known to express the target sodium channel isoform (e.g., Naᵥ1.1).

• Compound Treatment: Incubate intact cells with various concentrations of the 2-Methyl-3-phenylpropanamide derivative or vehicle control for 1 hour.

• Heat Challenge: Aliquot the cell suspensions into PCR tubes and heat them across a defined temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.[10]

• Cell Lysis: Lyse the cells via freeze-thaw cycles or addition of a mild lysis buffer.

• Separation of Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated, denatured proteins.

• Quantification: Carefully collect the supernatant containing the soluble, non-denatured protein fraction. Quantify the amount of the target sodium channel protein remaining using a specific antibody-based method like Western Blotting or an automated capillary-based system like Wes™.[13]

• Data Analysis: Plot the percentage of soluble protein against temperature for both vehicle- and compound-treated samples. The shift in the curve indicates thermal stabilization and thus, target engagement.

Alternative & Comparative Method: Thermal Proteome Profiling (TPP)

While CETSA is excellent for validating a hypothesized target, TPP offers an unbiased, proteome-wide approach.[8] It combines the principles of CETSA with quantitative mass spectrometry to assess the thermal stability of thousands of proteins simultaneously. This is particularly valuable for identifying potential off-targets, which is crucial for understanding a compound's safety profile, or for discovering novel targets if the initial hypothesis is incorrect.[4][8]

Feature	Cellular Thermal Shift Assay (CETSA)	Thermal Proteome Profiling (TPP)
Principle	Ligand-induced thermal stabilization of a single, known target.	Ligand-induced thermal stabilization of proteins on a proteome-wide scale.
Detection	Antibody-based (e.g., Western Blot, ELISA).	Mass Spectrometry.
Throughput	Moderate to High (plate-based formats available).[10]	Low to Moderate.
Use Case	Validating a specific drug-target interaction.	Unbiased target identification and off-target screening.
Key Advantage	Lower technical barrier, directly tests hypothesis.	Provides a global view of cellular interactions.

Tier 2: Quantifying Target Modulation and Functional Impact

Confirming binding is necessary but not sufficient. The next critical step is to demonstrate that this binding event modulates the target's function in the intended manner. For a compound hypothesized to block voltage-gated sodium channels, the gold-standard technique is patch-clamp electrophysiology.[14][15]

Primary Method: Whole-Cell Patch-Clamp Electrophysiology

Patch-clamp electrophysiology allows for the direct, real-time measurement of ionic currents flowing through ion channels.[14][16] The whole-cell configuration provides electrical access to the entire cell, enabling precise control of the membrane potential while recording the resulting currents.[14][17]

Causality: This technique provides definitive evidence of channel modulation. For an anticonvulsant, we hypothesize that the 2-Methyl-3-phenylpropanamide derivative will cause a use-dependent block of sodium currents and/or a hyperpolarizing shift in the voltage-dependence of steady-state inactivation, effectively reducing neuronal excitability.

Caption: Key steps in a whole-cell patch-clamp electrophysiology experiment.

• Cell Preparation: Use a cell line (e.g., HEK293) stably expressing the human sodium channel isoform of interest. Plate cells on coverslips for recording.

• Solution Preparation: Prepare an external solution containing physiological ion concentrations and an internal (pipette) solution designed to isolate sodium currents.

• Pipette & Seal Formation: Pull a glass micropipette to a resistance of 3-5 MΩ.[14] Under a microscope, approach a cell with the pipette and apply gentle suction to form a high-resistance (>1 GΩ) "giga-seal" with the cell membrane.[15][18]

• Achieve Whole-Cell Configuration: Apply a brief pulse of suction to rupture the membrane patch under the pipette tip, allowing electrical and chemical access to the cell's interior.[18]

• Voltage-Clamp Protocol: Clamp the cell's membrane potential at a holding potential where most sodium channels are in a resting state (e.g., -100 mV). Apply depolarizing voltage steps (e.g., to 0 mV) to elicit sodium currents.

• Compound Application: After establishing a stable baseline recording, perfuse the recording chamber with the external solution containing increasing concentrations of the 2-Methyl-3-phenylpropanamide derivative.

• Data Acquisition & Analysis: Record the peak sodium current at each compound concentration. Plot the percentage of inhibition against concentration to determine the IC₅₀. Use specific voltage protocols to measure changes in the voltage-dependence of activation and steady-state inactivation.

Quantitative Data Summary: Expected Electrophysiological Profile

Parameter	Expected Value	Description
IC₅₀ (Tonic Block)	1 - 10 µM	Concentration of compound required to block 50% of the sodium current from a rested state.
IC₅₀ (Use-Dependent Block)	< 1 µM	Potency is expected to increase with repetitive stimulation (a hallmark of many anticonvulsants).
ΔV½ of Inactivation	-5 to -15 mV	A negative (hyperpolarizing) shift in the half-inactivation potential, indicating stabilization of the inactivated channel state.

Tier 3 & 4: Correlation of Cellular Activity with In Vivo Phenotype

The final and most critical stages of MoA validation involve linking the molecular and cellular effects to a therapeutically relevant phenotype in a whole organism. For an anticonvulsant, this means demonstrating that the compound's ability to reduce neuronal excitability in vitro translates to preventing seizures in vivo.

Primary Method: Maximal Electroshock (MES) Seizure Model

The MES test is a gold-standard, robust model for generalized tonic-clonic seizures.[19][20][21] It assesses a compound's ability to prevent the spread of seizures when neuronal circuits are maximally activated.[19] Its high reproducibility and consistency with human seizures make it an indispensable tool for screening potential anticonvulsants.[19][21]

Causality: A compound that blocks voltage-gated sodium channels should limit the sustained repetitive firing necessary for seizure propagation, thereby protecting the animal from the tonic hindlimb extension characteristic of an MES-induced seizure. A positive result in this model provides strong evidence that the in vitro MoA is responsible for the in vivo efficacy.

• Animal Acclimation: Acclimate male CF-1 mice to the laboratory conditions for at least 3 days.

• Compound Administration: Administer the 2-Methyl-3-phenylpropanamide derivative via intraperitoneal (i.p.) injection at various doses. Include a vehicle control group.

• Time of Peak Effect (TPE): Conduct the test at the predetermined TPE for the compound (e.g., 30 or 60 minutes post-injection).

• Anesthesia & Electrodes: Apply a drop of local anesthetic (e.g., 0.5% tetracaine) to the corneas of the mice.[19] Place corneal electrodes and apply a small amount of saline to ensure good electrical contact.

• Electrical Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 sec) through the corneal electrodes.[19]

• Endpoint Measurement: Observe the animal for the presence or absence of a tonic hindlimb extension. Abolition of this response is considered protection.[19]

• Data Analysis: Calculate the percentage of animals protected at each dose. Use probit analysis to determine the median effective dose (ED₅₀), the dose that protects 50% of the animals.[19]

Comparative Analysis: Linking In Vitro Potency to In Vivo Efficacy

A key self-validating step is to compare the concentrations required for activity in vitro with the effective doses in vivo. While a direct 1:1 correlation is not expected due to pharmacokinetics (absorption, distribution, metabolism, excretion), the values should be within a plausible range. A compound with an in vitro IC₅₀ of 10 µM is more likely to have an in vivo ED₅₀ in the mg/kg range than a compound with an IC₅₀ of 100 mM.

Assay Tier	Key Metric	Expected Result for Active Compound
Tier 2 (In Vitro)	Patch-Clamp IC₅₀	1 - 10 µM
Tier 4 (In Vivo)	MES Test ED₅₀	10 - 100 mg/kg

This comparison provides a crucial sanity check. If a compound is potent in vivo but weak in vitro (or vice-versa), it may suggest alternative mechanisms of action, metabolic activation, or poor bioavailability, all of which are critical insights for a drug development program.

Conclusion

This guide outlines a logical, evidence-based pathway for validating the mechanism of action of 2-Methyl-3-phenylpropanamide derivatives as novel anticonvulsants. By systematically progressing through the four tiers—confirming target engagement with CETSA, quantifying functional modulation with patch-clamp electrophysiology, and correlating this with in vivo efficacy in the MES model—researchers can build a robust and compelling data package. This multi-tiered, comparative approach not only provides high confidence in the primary mechanism of action but also generates the critical data needed to make informed decisions in the drug discovery and development process.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 2-Methyl-3-phenylpropanamide

In the landscape of pharmaceutical development and quality control, the reliability of analytical data is paramount. For a compound such as 2-Methyl-3-phenylpropanamide, a molecule with potential significance in medicinal chemistry, ensuring the accuracy and consistency of its quantification is a critical step. This guide provides an in-depth, experience-driven comparison of analytical methodologies for this compound, focusing on the essential process of cross-validation. We will move beyond rote procedural descriptions to explore the scientific rationale behind methodological choices, thereby empowering researchers, scientists, and drug development professionals to make informed decisions in their analytical strategies.

The core principle underpinning this guide is that every analytical method must be a self-validating system. This is achieved through a rigorous understanding of the analytical technique's principles and a meticulous approach to validation, as prescribed by leading regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5][6][7][8][9][10]

The Imperative of Cross-Validation

Before delving into specific analytical techniques, it is crucial to understand the concept of cross-validation. In the context of analytical chemistry, cross-validation is the process of comparing the results from two or more distinct analytical methods to ensure that they provide equivalent, reliable data.[11][12] This is particularly critical when a method is transferred between laboratories, when a new method is introduced to replace an existing one, or when data from different analytical techniques need to be correlated.[11][12][13][14] The objective is to demonstrate that the analytical procedures are fit for their intended purpose.[7][9]

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods:

Caption: Workflow for the cross-validation of two analytical methods.

Analytical Methodologies for 2-Methyl-3-phenylpropanamide

Given the chemical structure of 2-Methyl-3-phenylpropanamide, which features an aromatic ring and an amide group, two primary analytical techniques are well-suited for its quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Gas Chromatography with Flame Ionization Detection (GC-FID).

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and applicability to a wide range of compounds. For 2-Methyl-3-phenylpropanamide, its aromatic nature makes it an excellent candidate for UV detection.

The principle of HPLC involves the separation of components in a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. In reverse-phase HPLC, the most common mode, a nonpolar stationary phase is used with a polar mobile phase. The UV detector measures the absorbance of the analyte as it elutes from the column, providing a quantitative measure of its concentration.

The following diagram illustrates the fundamental components of an HPLC system:

Caption: Schematic of a typical HPLC system.

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size). The C18 stationary phase provides excellent hydrophobic interaction with the phenyl group of the analyte.

• Mobile Phase: A gradient of acetonitrile and water (both with 0.1% formic acid) is a suitable starting point. The formic acid helps to ensure good peak shape by protonating any free silanol groups on the stationary phase.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Maintaining a constant temperature ensures reproducible retention times.

• Detection Wavelength: Based on the UV spectrum of the phenylpropanamide structure, a wavelength of approximately 220 nm is likely to provide good sensitivity.

• Injection Volume: 10 µL.

Sample Preparation:

• Accurately weigh and dissolve a known amount of 2-Methyl-3-phenylpropanamide reference standard in the mobile phase to prepare a stock solution.

• Prepare a series of calibration standards by diluting the stock solution.

• Dissolve the sample containing 2-Methyl-3-phenylpropanamide in the mobile phase and filter through a 0.45 µm syringe filter before injection.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC is a powerful technique for the analysis of volatile and thermally stable compounds. While amides can sometimes pose challenges due to their polarity and potential for thermal degradation, a well-developed GC method can provide excellent resolution and sensitivity.

In GC, a sample is vaporized and injected into the head of a chromatographic column. The separation is achieved based on the analyte's boiling point and its interaction with the stationary phase. The Flame Ionization Detector (FID) is a mass-sensitive detector that pyrolyzes the organic compounds eluting from the column in a hydrogen-air flame, generating ions that are then detected as a current. The magnitude of this current is proportional to the mass of the carbon atoms in the analyte.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector, a capillary column, and a flame ionization detector.

Chromatographic Conditions:

• Column: A mid-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5 or equivalent), is a good choice for this analyte.

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Injector Temperature: 250 °C to ensure complete vaporization of the analyte.

• Oven Temperature Program: A temperature gradient is recommended to ensure good separation and peak shape. For example, start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Detector Temperature: 300 °C.

• Split Ratio: A split ratio of 50:1 is a reasonable starting point to avoid column overload.

Sample Preparation and Derivatization: Due to the polarity of the amide group, direct injection may lead to poor peak shape. Derivatization to a less polar and more volatile compound is often beneficial. Silylation is a common derivatization technique for amides.

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is an effective silylating agent.

• Procedure:

  • Accurately weigh the sample or standard into a reaction vial.

  • Add a suitable solvent (e.g., pyridine or acetonitrile) and the derivatization reagent.

  • Heat the mixture at 60-80 °C for 30-60 minutes to ensure complete reaction.

  • Inject the derivatized sample into the GC.

Cross-Validation: A Head-to-Head Comparison

To cross-validate the HPLC-UV and GC-FID methods, a single, homogeneous batch of 2-Methyl-3-phenylpropanamide should be analyzed in triplicate by both methods. The key performance parameters to be compared are accuracy and precision.

Data Presentation: Comparative Results

Parameter	HPLC-UV Method	GC-FID Method (with Derivatization)	Acceptance Criteria
Accuracy (% Recovery)
Sample 1	99.5%	100.2%	98.0% - 102.0%
Sample 2	100.1%	99.8%	98.0% - 102.0%
Sample 3	99.8%	100.5%	98.0% - 102.0%
Mean Accuracy	99.8%	100.2%
Precision (% RSD)
Repeatability (n=6)	0.8%	1.1%	≤ 2.0%
Intermediate Precision	1.2%	1.5%	≤ 2.0%

Note: The data presented in this table are illustrative and would be generated during an actual cross-validation study.

Interpretation of Results

The hypothetical data in the table above would indicate that both the HPLC-UV and GC-FID methods are accurate and precise for the quantification of 2-Methyl-3-phenylpropanamide. The results obtained from both methods are comparable and fall within the predefined acceptance criteria, thus successfully cross-validating the two analytical procedures.

Conclusion and Recommendations

Both HPLC-UV and GC-FID are viable techniques for the analytical determination of 2-Methyl-3-phenylpropanamide. The choice between the two will often depend on the specific requirements of the analysis and the available instrumentation.

• HPLC-UV is generally a more straightforward method that does not require derivatization, making it potentially faster for routine analysis. It is also well-suited for non-volatile impurities.

• GC-FID can offer higher resolution and is an excellent choice when volatile impurities are of concern. However, the need for derivatization adds an extra step to the sample preparation process.

Ultimately, a robust cross-validation study, as outlined in this guide, provides the necessary scientific evidence to ensure data integrity and interchangeability between different analytical methods. This rigorous approach is a hallmark of sound scientific practice in the pharmaceutical industry, ensuring the quality and reliability of analytical results throughout the drug development lifecycle.

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A-Scientist's-Guide-to-Comparing-the-Pharmacokinetic-Properties-of-2-Methyl-3-phenylpropanamide-Analogs

Introduction: The Critical Role of Pharmacokinetics in Drug Discovery

In the intricate process of drug discovery and development, the journey of a promising compound from a "hit" to a viable clinical candidate is fraught with challenges. While in vitro potency is a crucial starting point, it is the in vivo behavior of a molecule—its pharmacokinetics (PK)—that often dictates its ultimate success or failure. The study of PK encompasses the absorption, distribution, metabolism, and excretion (ADME) of a compound, providing a comprehensive understanding of its fate within a biological system.[1][2][3] This guide offers a framework for the systematic comparison of the pharmacokinetic properties of structural analogs, using the 2-Methyl-3-phenylpropanamide scaffold as a representative case.

The 2-Methyl-3-phenylpropanamide core (C10H13NO)[4] represents a chemical space with potential for developing novel therapeutics. By strategically modifying this core structure, medicinal chemists can generate a library of analogs with varied physicochemical properties. These modifications, however, can profoundly impact the compound's ADME profile. Therefore, a robust and logical screening cascade is essential to identify analogs with the most favorable PK properties for further development. This guide will delve into the key experimental assays, from high-throughput in vitro screens to definitive in vivo studies, providing both the "how" and the "why" behind each methodological choice.

The ADME Quartet: A Framework for Pharmacokinetic Comparison

The journey of a drug through the body can be systematically evaluated by examining four key processes:

• Absorption: How the drug enters the systemic circulation. For orally administered drugs, this involves traversing the intestinal epithelium.

• Distribution: Where the drug goes in the body after absorption. This includes its partitioning into various tissues and its binding to plasma proteins.

• Metabolism: How the body chemically modifies the drug. Primarily occurring in the liver, metabolism can inactivate a drug or convert it into active or toxic metabolites.[5]

• Excretion: How the body removes the drug and its metabolites. This is primarily achieved through the kidneys (urine) and the liver (bile/feces).

A successful drug candidate must exhibit an optimal balance of these four parameters to achieve sufficient exposure at the target site of action while minimizing off-target toxicity.

Comparative Analysis of 2-Methyl-3-phenylpropanamide Analogs: A Hypothetical Case Study

To illustrate the comparative process, let's consider three hypothetical analogs of 2-Methyl-3-phenylpropanamide:

• Analog A: The parent compound, 2-Methyl-3-phenylpropanamide.

• Analog B: A derivative with a fluoro-substitution on the phenyl ring (e.g., 4-fluoro-2-methyl-3-phenylpropanamide).

• Analog C: A derivative with a hydroxyl group on the phenyl ring (e.g., 4-hydroxy-2-methyl-3-phenylpropanamide).

The following table summarizes the key pharmacokinetic parameters obtained from a series of in vitro and in vivo assays.

Parameter	Assay	Analog A	Analog B	Analog C	Interpretation
Absorption
Permeability (Papp, 10⁻⁶ cm/s)	Caco-2 Permeability	8.5	9.2	3.1	High permeability suggests good potential for oral absorption. Analog C shows poor permeability.
Efflux Ratio	Caco-2 Permeability	1.2	1.1	4.5	An efflux ratio >2 suggests the compound is a substrate for efflux transporters (e.g., P-gp), which can limit absorption. Analog C is a likely P-gp substrate.
Distribution
Plasma Protein Binding (%)	Rapid Equilibrium Dialysis	92%	95%	75%	High plasma protein binding can limit the free fraction of the drug available to exert its therapeutic effect.[6][7]
Metabolism
Metabolic Stability (t½, min)	Human Liver Microsomes	45	>60	15	A longer half-life in liver microsomes indicates greater metabolic stability and potentially lower clearance in vivo. Analog C is rapidly metabolized.
In Vivo Pharmacokinetics (Rat)
Bioavailability (F, %)	Oral vs. IV Dosing	40%	65%	<5%	The percentage of the orally administered dose that reaches systemic circulation. Analog B shows the most promising oral bioavailability.
Clearance (CL, mL/min/kg)	IV Dosing	25	15	80	A measure of the body's efficiency in eliminating the drug. Lower clearance is often desirable.
Volume of Distribution (Vd, L/kg)	IV Dosing	2.5	2.2	3.5	Indicates the extent of drug distribution into tissues. A very high Vd can sometimes indicate tissue sequestration.
Half-life (t½, h)	IV Dosing	2.1	4.8	0.8	The time it takes for the plasma concentration of the drug to decrease by half. A longer half-life can allow for less frequent dosing.

Analysis of the Case Study:

• Analog A exhibits moderate permeability and bioavailability, with a reasonable half-life. It serves as a solid baseline for comparison.

• Analog B , with the fluoro-substitution, shows improved permeability, excellent metabolic stability, and consequently, higher oral bioavailability and a longer half-life. The fluorine atom likely blocks a site of metabolism. This makes it a promising candidate for further development.

• Analog C , with the hydroxyl group, demonstrates poor pharmacokinetic properties. The hydroxyl group likely makes it a target for rapid metabolism (e.g., glucuronidation) and a substrate for efflux transporters, leading to very low bioavailability. This analog would likely be deprioritized.

Experimental Methodologies: A Step-by-Step Guide

The trustworthiness of a pharmacokinetic comparison hinges on the quality and reproducibility of the underlying experimental data. Below are detailed protocols for the key in vitro assays mentioned above.

Caco-2 Permeability Assay for Oral Absorption

Principle: The Caco-2 cell line, derived from a human colon adenocarcinoma, differentiates into a monolayer of polarized epithelial cells that mimic the intestinal barrier.[8][9] This assay measures a compound's ability to cross this monolayer, providing an estimate of its intestinal permeability and identifying potential interactions with efflux transporters.[][11]

Protocol:

• Cell Culture: Culture Caco-2 cells on semi-permeable Transwell® inserts for approximately 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[][11]

• Monolayer Integrity Check: Before the experiment, verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER). Only use monolayers with TEER values within the acceptable range for your laboratory.[11]

• Assay Preparation:

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution, HBSS) at pH 7.4.

  • Prepare a dosing solution of the test compound (e.g., at 10 µM) in the transport buffer.

• Permeability Measurement (Apical to Basolateral):

  • Add the dosing solution to the apical (donor) compartment of the Transwell® insert.

  • Add fresh transport buffer to the basolateral (receiver) compartment.

  • Incubate at 37°C with gentle shaking for a defined period (e.g., 2 hours).[8]

  • At the end of the incubation, take samples from both the apical and basolateral compartments.

• Efflux Ratio Measurement (Basolateral to Apical):

  • To determine if a compound is a substrate for efflux transporters (like P-glycoprotein), perform the permeability assay in the reverse direction.

  • Add the dosing solution to the basolateral compartment and fresh buffer to the apical compartment.

  • Follow the same incubation and sampling procedure as above.

• Sample Analysis: Quantify the concentration of the compound in all samples using a sensitive analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of compound appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

  • Calculate the efflux ratio: Efflux Ratio = Papp (B-A) / Papp (A-B)

Liver Microsomal Stability Assay

Principle: Liver microsomes are subcellular fractions containing a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).[12] This assay measures the rate at which a compound is metabolized by these enzymes, providing an estimate of its intrinsic clearance.[13]

Protocol:

• Reagent Preparation:

  • Thaw pooled human liver microsomes on ice.[14]

  • Prepare a phosphate buffer (e.g., 100 mM, pH 7.4).

  • Prepare a solution of the test compound (e.g., at a final concentration of 1 µM).

  • Prepare an NADPH-regenerating system to ensure the continuous activity of CYP enzymes.[14]

• Incubation:

  • In a microcentrifuge tube, combine the liver microsomes, phosphate buffer, and the test compound.

  • Pre-incubate the mixture at 37°C for a few minutes.

  • Initiate the metabolic reaction by adding the NADPH-regenerating system.[12]

• Time-Point Sampling:

  • At specific time points (e.g., 0, 5, 15, 30, and 60 minutes), take an aliquot of the reaction mixture.[15]

  • Immediately stop the reaction by adding the aliquot to a quenching solution (e.g., ice-cold acetonitrile or methanol) containing an internal standard.[12][14]

• Sample Preparation:

  • Vortex the quenched samples to precipitate the proteins.

  • Centrifuge the samples at high speed to pellet the precipitated proteins.[14]

  • Transfer the supernatant to a new plate or vial for analysis.

• Sample Analysis: Quantify the remaining amount of the parent compound at each time point using LC-MS/MS.[12]

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the line gives the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

Plasma Protein Binding Assay (Rapid Equilibrium Dialysis)

Principle: The extent to which a drug binds to plasma proteins influences its distribution and the concentration of free (unbound) drug available to interact with its target.[6][7] The Rapid Equilibrium Dialysis (RED) method is a common and reliable technique for measuring plasma protein binding.[6][16]

Protocol:

• Sample Preparation: Spike the test compound into plasma from the desired species (e.g., human, rat) at a specific concentration.[6]

• Dialysis Setup:

  • Use a RED device, which consists of two chambers separated by a semipermeable membrane with a molecular weight cutoff that allows free drug to pass but retains proteins and protein-bound drug.[16][17]

  • Add the plasma sample containing the test compound to one chamber.

  • Add protein-free buffer (e.g., phosphate-buffered saline, PBS) to the other chamber.[16]

• Incubation: Seal the device and incubate it at 37°C with shaking for a sufficient time (e.g., 4 hours) to allow the free drug to reach equilibrium between the two chambers.[6][7]

• Sampling: After incubation, carefully collect samples from both the plasma chamber and the buffer chamber.

• Sample Analysis: Determine the concentration of the compound in both samples by LC-MS/MS. The concentration in the buffer chamber represents the free drug concentration.

• Data Analysis:

  • Calculate the fraction unbound (fu) using the equation: fu = Concentration in buffer chamber / Concentration in plasma chamber

  • Calculate the percentage of protein binding: % Bound = (1 - fu) * 100

Visualizing the Path Forward: Workflows and Pathways

To provide a clearer picture of the experimental process and the underlying biological events, diagrams can be invaluable.

Pharmacokinetic Screening Workflow

The following diagram illustrates a typical workflow for screening and comparing the pharmacokinetic properties of a series of analogs.

Caption: A tiered approach to pharmacokinetic screening of drug analogs.

Potential Metabolic Pathway of a Phenylpropanamide Analog

This diagram illustrates a common metabolic pathway for compounds containing a phenyl group, such as the 2-Methyl-3-phenylpropanamide analogs.

Caption: A simplified metabolic pathway for a hydroxylated analog.

Conclusion: Integrating Data for Informed Decision-Making

The systematic comparison of the pharmacokinetic properties of analogs is a cornerstone of modern drug discovery. By employing a tiered screening approach that begins with high-throughput in vitro assays and progresses to more resource-intensive in vivo studies, researchers can make data-driven decisions to prioritize compounds with the highest probability of success.[18][19] The ultimate goal is to identify a lead candidate with a well-balanced ADME profile that translates into a safe and effective medicine for patients. The principles and methodologies outlined in this guide provide a robust framework for achieving this critical objective.

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Introduction: Establishing a Framework for a Novel Propanamide Derivative

An Objective Guide to the Preclinical Benchmarking of 2-Methyl-3-phenylpropanamide

2-Methyl-3-phenylpropanamide is an organic compound belonging to the class of substituted amides, characterized by a core phenylpropanamide structure[1]. While this specific molecule has limited characterization in publicly accessible biological literature, its structural relatives—aryl propionic acid derivatives and other phenylpropanamides—have demonstrated a wide spectrum of pharmacological activities, including anti-inflammatory, anticonvulsant, and cytotoxic effects[2][3][4].

This guide provides a comprehensive framework for researchers and drug development professionals to conduct benchmark studies of 2-Methyl-3-phenylpropanamide. Given the absence of direct experimental data for the title compound, we will establish a robust evaluation strategy by drawing parallels with well-characterized structural analogs. We will detail the critical assays, explain the scientific rationale behind their selection, and provide standardized protocols to generate reliable and comparable data. This document serves as a predictive and methodological guide to rigorously assess the compound's therapeutic potential.

Part 1: Foundational Cytotoxicity Profiling

Before exploring specific therapeutic activities, establishing the cytotoxicity profile of a novel compound is a mandatory first step. This foundational data determines the therapeutic window and informs the concentration ranges for all subsequent functional assays. A multi-assay approach is recommended to elucidate the primary mechanism of cell death.[5]

Comparative Compounds:

• 2,2-Dimethyl-N-phenylpropanamide: A structurally similar aromatic amide for which standard cytotoxicity assessment protocols are established.[6]

• Doxorubicin: A standard chemotherapeutic agent used as a positive control for inducing cytotoxicity.[7]

Experimental Workflow: A Multi-Parametric Approach

A logical, phased approach is crucial for accurately profiling cytotoxicity. The workflow begins with a broad screening of metabolic activity to determine the half-maximal inhibitory concentration (IC50), followed by more specific assays to differentiate between apoptosis and necrosis.

Caption: Experimental workflow for a comprehensive cytotoxicity assessment.

Data Summary: Hypothetical Cytotoxicity Profile

Quantitative data should be structured for clear comparison. The following table illustrates a hypothetical outcome for 2-Methyl-3-phenylpropanamide against common cancer cell lines.

Compound	Cell Line (Cancer Type)	IC50 (µM)[8]	Primary Mechanism
2-Methyl-3-phenylpropanamide	HCT-116 (Colon)	45.7 ± 3.1	Apoptosis
MCF-7 (Breast)	62.3 ± 5.5	Apoptosis
A549 (Lung)	81.9 ± 6.8	Mixed Apoptosis/Necrosis
Doxorubicin (Control)	HCT-116 (Colon)	0.8 ± 0.1	Apoptosis

Key Experimental Protocols

This colorimetric assay is a gold standard for assessing metabolic activity, where mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[7][9]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 2-Methyl-3-phenylpropanamide (e.g., 0.1 to 100 µM) for 48-72 hours. Include a vehicle-only control.

• MTT Incubation: Remove the treatment media and add 100 µL of fresh media containing 0.5 mg/mL MTT to each well. Incubate for 3-4 hours at 37°C.

• Solubilization: Carefully remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine exposed on the outer leaflet of the cell membrane during early apoptosis, while PI enters cells only when the membrane has been compromised (necrosis or late apoptosis).[6][8]

Protocol:

• Cell Treatment & Harvesting: Treat cells in a 6-well plate with the compound at its predetermined IC50 concentration for 24-48 hours. Harvest both adherent and floating cells.

• Staining: Wash the cells with cold PBS and resuspend them in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation: Gently vortex and incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately by flow cytometry.[8] The cell populations are identified as follows:

  • Viable: Annexin V-negative, PI-negative.

  • Early Apoptotic: Annexin V-positive, PI-negative.

  • Late Apoptotic/Necrotic: Annexin V-positive, PI-positive.

Part 2: Evaluation of Anti-Inflammatory Potential

Aryl propionic acid derivatives are a cornerstone of non-steroidal anti-inflammatory drugs (NSAIDs)[3]. It is therefore logical to investigate 2-Methyl-3-phenylpropanamide for similar properties. A combination of in vivo and in vitro assays provides a comprehensive picture of its anti-inflammatory efficacy and mechanism.

Comparative Compounds:

• Compound 3f (a pyrrole derivative): A novel pyrrole-containing phenylpropanoic acid derivative with demonstrated anti-inflammatory and immunomodulatory effects.[10][11]

• Diclofenac: A potent, well-characterized NSAID to serve as a benchmark standard.[10]

Key Assays and Mechanistic Insights

This is a classical and highly reproducible model for evaluating acute inflammation. Carrageenan injection into the rat paw induces a biphasic inflammatory response, allowing for the assessment of a compound's ability to suppress edema formation.[10]

Protocol:

• Acclimatization: Acclimatize Wistar rats for at least one week before the experiment.

• Grouping: Divide animals into groups: Vehicle Control, Diclofenac (25 mg/kg), and 2-Methyl-3-phenylpropanamide (e.g., 10, 20, 40 mg/kg).

• Compound Administration: Administer the test compounds intraperitoneally 30 minutes before the inflammatory insult.

• Inflammation Induction: Inject 0.1 mL of a 1% carrageenan solution into the sub-plantar surface of the right hind paw of each rat.

• Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours post-carrageenan injection.

• Analysis: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group.

Hypothetical Data: Paw Edema Inhibition

Treatment Group	Dose (mg/kg)	% Inhibition at 3 hours (Mean ± SD)
Vehicle Control	-	0%
2-Methyl-3-phenylpropanamide	10	25.4 ± 4.1%
20	48.7 ± 5.3%
40	65.2 ± 6.0%
Diclofenac	25	70.5 ± 5.8%
p < 0.05, **p < 0.01 compared to vehicle control

Many NSAIDs function by inhibiting COX-1 and/or COX-2 enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins[3]. A colorimetric or fluorometric assay can determine the IC50 of the compound against each isozyme.[8]

Protocol:

• Reagent Preparation: Prepare working solutions of purified COX-1 or COX-2 enzyme, arachidonic acid (substrate), and a colorimetric probe.

• Compound Incubation: Add various concentrations of 2-Methyl-3-phenylpropanamide to the wells of a 96-well plate.

• Enzyme Reaction: Add the enzyme to each well and incubate for 5-10 minutes at 25°C. Initiate the reaction by adding arachidonic acid.

• Data Acquisition: Measure the absorbance or fluorescence at the appropriate wavelength over time.

• Analysis: Calculate the rate of reaction and determine the IC50 value for the inhibition of each COX isozyme.

Part 3: Assessment of Anticonvulsant Activity

The amide functional group is present in numerous anticonvulsant agents, suggesting this is a promising therapeutic area for investigation[12]. Initial screening is typically performed using rodent models of induced seizures.

Comparative Compounds:

• Phenytoin: A classic anticonvulsant drug, often used as a standard in the MES test.[4]

• Carbamazepine: Another standard anticonvulsant effective in MES models.[12]

Primary Anticonvulsant Screening Models

The Maximal Electroshock (MES) and pentylenetetrazole (PTZ) tests are the two most widely used primary screening models to identify compounds with potential antiepileptic activity.[13][14]

Caption: Workflow for in vivo anticonvulsant screening and neurotoxicity.

This model is effective at identifying compounds that prevent the spread of seizures. Protection in this assay is defined by the abolition of the tonic hindlimb extension phase of the seizure.[13]

Protocol:

• Compound Administration: Administer 2-Methyl-3-phenylpropanamide intraperitoneally to mice at various doses.

• Electrical Stimulation: At the time of predicted peak effect (e.g., 30 minutes), deliver a short electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 seconds) via corneal or ear-clip electrodes.

• Observation: Observe the mice for the presence or absence of tonic hindlimb extension.

• Analysis: Determine the median effective dose (ED50), the dose required to protect 50% of the animals from the seizure endpoint.

To assess undesirable motor side effects, the rotarod test is performed. The inability of a mouse to remain on a slowly rotating rod for a set time (e.g., 1 minute) indicates neurotoxicity.[13] This allows for the calculation of a Protective Index (PI = TD50/ED50), a critical measure of a drug's therapeutic window.

Hypothetical Anticonvulsant Profile

Compound	MES ED50 (mg/kg, i.p.)[4]	Neurotoxicity TD50 (mg/kg)	Protective Index (PI)
2-Methyl-3-phenylpropanamide	55.4	> 300	> 5.4
Phenytoin (Control)	6.5	40.0	6.2

Conclusion and Future Directions

This guide outlines a foundational, multi-assay strategy for the preclinical evaluation of 2-Methyl-3-phenylpropanamide. By systematically benchmarking its performance in cytotoxicity, anti-inflammatory, and anticonvulsant assays against established standards, researchers can generate a robust preliminary profile of its potential therapeutic value and mechanism of action. Positive results in these screening assays would warrant further investigation, including more advanced mechanistic studies (e.g., cytokine profiling, ion channel electrophysiology), pharmacokinetic profiling, and evaluation in more complex, chronic disease models. The provided protocols and comparative frameworks offer a clear and scientifically rigorous path for advancing 2-Methyl-3-phenylpropanamide from a novel chemical entity to a potential therapeutic candidate.

References

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• BenchChem. (n.d.). N-benzyl-3-(2-hydroxy-3-methylphenyl)-3-phenylpropanamide.
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• Clark, C. R., et al. (1993). Synthesis and anticonvulsant activities of N-Benzyl-2-acetamidopropionamide derivatives. Journal of Medicinal Chemistry, 36(14), 2008-2015.
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Safety & Regulatory Compliance

Navigating the Disposal of 2-Methyl-3-phenylpropanamide: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With this innovation comes the critical responsibility of ensuring safety and environmental stewardship through proper chemical waste management. This guide provides a detailed, step-by-step protocol for the safe disposal of 2-Methyl-3-phenylpropanamide, a compound encountered in various research and development settings.

At the heart of our commitment to laboratory safety is the principle of proactive risk mitigation. While a specific, comprehensive Safety Data Sheet (SDS) for 2-Methyl-3-phenylpropanamide is not consistently available across all suppliers, a conservative and scientifically-grounded approach necessitates treating it as a potentially hazardous substance. This assessment is based on the known hazards of structurally analogous compounds, such as other substituted propanamides, which are known to cause skin, eye, and respiratory irritation.[1][2] Therefore, the procedures outlined below are designed to provide a high margin of safety, ensuring compliance with regulatory standards and protecting both laboratory personnel and the environment.

Core Principles of Chemical Waste Management

The disposal of any laboratory chemical is governed by a framework of regulations established by bodies such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[3] The fundamental principle is that all chemical waste must be managed in a way that prevents harm to human health and the environment. For laboratory settings, this translates into a cradle-to-grave responsibility for all generated waste, from the point of generation to its final, approved disposal.[4]

Hazard Assessment and Personal Protective Equipment (PPE)

Given the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classifications for similar phenylpropanamide derivatives, it is prudent to handle 2-Methyl-3-phenylpropanamide with the assumption that it may cause skin, eye, and respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles	Protects against splashes and potential contact with irritants.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact.
Body Protection	Laboratory coat	Prevents contamination of personal clothing.
Respiratory	Use in a certified fume hood	Minimizes the risk of inhaling any dust or vapors.

Step-by-Step Disposal Protocol for 2-Methyl-3-phenylpropanamide

The following protocol outlines the necessary steps for the safe and compliant disposal of 2-Methyl-3-phenylpropanamide waste.

Step 1: Waste Segregation and Containerization

Proper segregation is the cornerstone of safe chemical waste management. Never mix incompatible waste streams, as this can lead to dangerous chemical reactions.

• Designate a Waste Container: Select a chemically compatible container for solid waste. A high-density polyethylene (HDPE) or glass container with a secure, screw-top cap is recommended. The container must be in good condition, with no cracks or signs of deterioration.

• Labeling: As soon as the first particle of waste is added, the container must be labeled. The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Methyl-3-phenylpropanamide"

  • The primary hazard(s): "Irritant"

  • The date of initial waste accumulation.

• Isolate from Incompatibles: Store the waste container away from strong acids, bases, and oxidizing agents to prevent accidental reactions.

Step 2: Accumulation in a Satellite Accumulation Area (SAA)

The EPA allows for the temporary storage of hazardous waste in a designated Satellite Accumulation Area (SAA) within the laboratory.

• Location: The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[3]

• Storage Conditions: Keep the waste container tightly closed except when adding waste. The SAA should be in a well-ventilated area, away from heat sources or open flames.[5]

• Secondary Containment: It is best practice to place the primary waste container within a larger, chemically resistant secondary containment bin to mitigate the impact of any potential leaks.

The following diagram illustrates the decision-making process for handling 2-Methyl-3-phenylpropanamide waste in the laboratory.

Caption: Workflow for the proper disposal of 2-Methyl-3-phenylpropanamide.

Step 3: Arranging for Final Disposal

Under no circumstances should 2-Methyl-3-phenylpropanamide be disposed of in the regular trash or down the drain.[4]

• Contact your Institution's EHS Department: Your facility's Environmental Health and Safety (EHS) department is responsible for the collection and proper disposal of hazardous waste. They will have established procedures for waste pickup requests.

• Professional Disposal: The EHS department will coordinate with a licensed hazardous waste disposal company. The most probable disposal method for this type of organic solid waste is high-temperature incineration at a permitted facility.

Step 4: Spill Management

In the event of a spill, prompt and safe cleanup is essential.

• Evacuate and Ventilate: Ensure the area is well-ventilated. If the spill is significant, evacuate non-essential personnel from the immediate area.

• Wear Appropriate PPE: Don the full range of recommended PPE before attempting to clean up the spill.

• Contain and Absorb: For a solid spill, carefully sweep the material to avoid creating dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand).

• Collect and Dispose: Place the spilled material and any contaminated absorbent into a labeled hazardous waste container and manage it as described in the steps above.

Building a Culture of Safety

Adherence to these protocols is not merely a matter of regulatory compliance; it is a cornerstone of a robust safety culture. By treating all novel and under-characterized compounds with a high degree of caution, we protect ourselves, our colleagues, and the wider community. All laboratory personnel who handle 2-Methyl-3-phenylpropanamide must be trained on these procedures and the potential hazards involved.

This guide is intended to provide a comprehensive framework for the safe disposal of 2-Methyl-3-phenylpropanamide. However, it is not a substitute for the specific regulations and guidelines established by your institution's EHS department and local regulatory authorities. Always consult these resources to ensure full compliance.

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Mastering the Safe Handling of 2-Methyl-3-phenylpropanamide: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and professionals in drug development, the meticulous handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This guide provides essential, immediate safety and logistical information for the handling and disposal of 2-Methyl-3-phenylpropanamide, a compound often encountered in pharmaceutical research and development. Our focus extends beyond mere compliance, aiming to instill a deep understanding of the principles behind the recommended safety protocols.

Hazard Assessment and Risk Mitigation

2-Methyl-3-phenylpropanamide is a fine chemical powder, and like many such substances, it poses a respiratory risk if inhaled[3]. The primary routes of exposure are inhalation of the powder, skin contact, and eye contact. Therefore, our personal protective equipment (PPE) strategy is designed to create a comprehensive barrier against these exposure routes.

Table 1: Summary of Potential Hazards and Corresponding PPE

Potential Hazard	Route of Exposure	Primary PPE	Secondary Controls
Respiratory Irritation	Inhalation	NIOSH-approved respirator (N95 or higher)	Work in a certified chemical fume hood or powder weighing station[4].
Skin Irritation	Dermal Contact	Chemical-resistant gloves (Nitrile)	Lab coat or chemical-resistant suit[5].
Eye Irritation	Eye Contact	Safety glasses with side shields or chemical splash goggles[5][6].	Face shield for tasks with a higher splash risk.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial when handling fine chemical powders to ensure maximum protection[5][7][8]. The following step-by-step guide outlines the correct procedure for donning and doffing PPE.

Donning PPE Workflow

Caption: Sequential process for correctly putting on PPE.

Step-by-Step Donning Procedure:

• Lab Coat or Suit: Wear a clean, buttoned lab coat or a chemical-resistant suit to protect your street clothes and skin.

• Respirator: Don a NIOSH-approved N95 or higher-rated respirator to prevent inhalation of the fine powder. Ensure a proper fit test has been conducted.

• Eye Protection: Wear safety glasses with side shields or, for greater protection against splashes, chemical splash goggles. A face shield can be worn over goggles for added security.

• Gloves: Wear nitrile gloves, ensuring they overlap the cuffs of your lab coat.

Doffing PPE Workflow

Caption: Sequential process for safely removing PPE.

Step-by-Step Doffing Procedure:

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out to trap any contaminants.

• Goggles/Face Shield: Remove eye and face protection from the back to the front.

• Lab Coat or Suit: Remove your lab coat or suit, rolling it inward to contain any powder on the surface.

• Respirator: Remove your respirator last by touching only the straps.

• Hand Hygiene: Wash your hands thoroughly with soap and water immediately after removing all PPE.

Operational and Disposal Plans

Safe handling extends beyond personal protection to include proper operational procedures and waste disposal.

Operational Plan:

• Engineering Controls: Always handle 2-Methyl-3-phenylpropanamide within a certified chemical fume hood or a powder weighing station to minimize the risk of inhalation and contamination of the lab environment[4].

• Weighing and Transfer: Use anti-static weigh boats or paper. When transferring the powder, do so slowly and carefully to avoid creating dust clouds.

• Spill Response: In the event of a spill, do not use a dry sweeping method as this will disperse the powder. Instead, gently cover the spill with a damp paper towel to contain the dust, then wipe it up. Place the contaminated materials in a sealed bag for disposal.

Disposal Plan:

Proper disposal of chemical waste is critical to environmental and personal safety.

• Waste Segregation: Amide-containing waste should be segregated from other chemical waste streams. Critically, amides are incompatible with acids and oxidizing mineral acids, which can lead to heat generation and the release of toxic gases[9].

• Containerization: All solid waste, including contaminated gloves, weigh boats, and paper towels, should be placed in a clearly labeled, sealed container designated for "Amide Waste."

• Disposal Protocol: Follow your institution's specific guidelines for hazardous waste disposal. Do not dispose of 2-Methyl-3-phenylpropanamide or its contaminated waste down the drain or in regular trash[10][11].

By adhering to these detailed protocols, you can significantly mitigate the risks associated with handling 2-Methyl-3-phenylpropanamide, ensuring a safe and productive research environment.

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